17-Methyltricosanoyl-CoA

Core Science & Biosynthesis

Synthesis of 17-Methyltricosanoyl-CoA in Bacteria: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the proposed biosynthetic pathway for 17-Methyltricosanoyl-CoA, a C24 anteiso-branched-chain fatty acyl-CoA, in bacteria. While this specific molecule is not extensively characterized in scientific literature, its synthesis can be inferred from the well-established principles of bacterial fatty acid biosynthesis, particularly the pathways for branched-chain fatty acids (BCFAs) and very-long-chain fatty acids (VLCFAs). This document details the enzymatic steps, potential regulatory mechanisms, and methodologies for the analysis of this and similar molecules. The content is structured to serve as a valuable resource for researchers in microbiology, biochemistry, and drug development who are interested in the unique lipid metabolism of bacteria.

Introduction to Branched-Chain and Very-Long-Chain Fatty Acids in Bacteria

Bacteria synthesize a diverse array of fatty acids that are essential components of their cell membranes, influencing fluidity, permeability, and resistance to environmental stresses. Among these are branched-chain fatty acids (BCFAs), which are characterized by one or more methyl groups along the acyl chain. BCFAs are broadly classified into two main series: iso, with a methyl branch on the penultimate carbon, and anteiso, with a methyl branch on the antepenultimate carbon from the methyl end of the chain.

17-Methyltricosanoyl-CoA is an anteiso-BCFA with a total of 24 carbon atoms (including the carbonyl carbon of the acyl chain). The synthesis of such a very-long-chain fatty acid (VLCFA) is a specialized process in bacteria, often associated with specific physiological adaptations. Myxobacteria, such as Myxococcus xanthus and Sorangium cellulosum, are known for their complex lipid profiles, which include a variety of branched and long-chain fatty acids, making them model organisms for studying the synthesis of molecules like 17-Methyltricosanoyl-CoA.

Proposed Biosynthetic Pathway of 17-Methyltricosanoyl-CoA

The synthesis of 17-Methyltricosanoyl-CoA is proposed to occur via the type II fatty acid synthase (FASII) system, a multi-enzyme pathway where each reaction is catalyzed by a discrete, monofunctional enzyme. The pathway can be divided into three main stages: initiation, elongation, and termination.

Initiation: Primer Synthesis

The synthesis of an anteiso-BCFA begins with a specific branched-chain acyl-CoA primer. For 17-Methyltricosanoyl-CoA, the primer is 2-methylbutyryl-CoA, which is derived from the catabolism of the amino acid L-isoleucine.

Caption: Initiation of anteiso-fatty acid synthesis.

Elongation Cycle

The 2-methylbutyryl-CoA primer is then elongated through multiple cycles of the FASII pathway. Each cycle adds two carbon atoms from malonyl-CoA and consists of four enzymatic reactions: condensation, reduction, dehydration, and a second reduction. To synthesize a C24 fatty acid from a C5 primer, a total of 9.5 cycles of elongation would theoretically be needed, which is not biochemically plausible. A more likely scenario is the elongation of the C5 primer by 10 cycles to produce a C25 fatty acid, which is then activated to its CoA ester. The key enzymes in the elongation cycle are:

• β-Ketoacyl-ACP synthase (KAS) : FabB and FabF are the primary elongating condensing enzymes in many bacteria. For the synthesis of VLCFAs, specialized KAS enzymes with altered substrate specificity may be required to accommodate the growing long acyl-ACP chain.

• β-Ketoacyl-ACP reductase (FabG) : Catalyzes the NADPH-dependent reduction of the β-keto group.

• β-Hydroxyacyl-ACP dehydratase (FabZ) : Removes a water molecule to create a double bond.

• Enoyl-ACP reductase (FabI) : Reduces the double bond in an NADH-dependent manner to form a saturated acyl-ACP.

Caption: The bacterial FASII elongation cycle.

Termination

The final chain length of a fatty acid is determined by the termination step. In bacteria, this is typically carried out by thioesterases, which hydrolyze the acyl-ACP to release a free fatty acid, or by acyltransferases, which transfer the fatty acid to a lipid backbone. For the synthesis of a VLCFA like 17-methyltricosanoic acid, a thioesterase with specificity for very-long-chain acyl-ACPs would be required. Following the release of the free fatty acid, it is activated to its CoA ester by an acyl-CoA synthetase (FadD).

Caption: Termination of VLCFA synthesis and activation.

Regulation of 17-Methyltricosanoyl-CoA Synthesis

The synthesis of fatty acids in bacteria is tightly regulated to ensure a balanced supply of lipids for membrane biogenesis and to prevent the wasteful expenditure of energy. The regulation of VLCFA synthesis is likely to occur at several levels:

• Substrate Availability : The intracellular concentration of the isoleucine-derived primer, 2-methylbutyryl-CoA, and the elongating substrate, malonyl-CoA, will directly influence the rate of synthesis.

• Transcriptional Regulation : The expression of the fab genes encoding the FASII enzymes is often controlled by transcriptional regulators that sense the levels of fatty acid intermediates. In many Gram-positive bacteria, the FapR repressor controls the expression of the fab operon, and its activity is modulated by malonyl-CoA.

• Enzyme Activity : The activity of key enzymes, such as acetyl-CoA carboxylase (which produces malonyl-CoA) and the condensing enzymes (FabB/FabF), can be allosterically regulated by fatty acyl-ACPs or other metabolites.

• Chain Length Determination : The final length of the fatty acid is a critical control point. The substrate specificity of the elongating condensing enzymes and the terminating thioesterases are thought to be the primary determinants of the final product length. It is hypothesized that bacteria producing VLCFAs possess specialized enzymes that can accommodate and process very long acyl chains.

Caption: A simplified model of FASII regulation.

Experimental Protocols

The analysis of very-long-chain acyl-CoAs from bacterial cultures requires specialized protocols for extraction and detection.

Extraction of Very-Long-Chain Acyl-CoAs from Bacterial Cells

This protocol is adapted from methods for the extraction of long-chain acyl-CoAs and would require optimization for 17-Methyltricosanoyl-CoA.

• Cell Harvesting : Grow the bacterial culture to the desired growth phase. Harvest the cells by centrifugation at 4°C.

• Cell Lysis : Resuspend the cell pellet in a cold extraction buffer (e.g., a mixture of isopropanol (B130326) and an acidic buffer) to quench metabolic activity and lyse the cells. Mechanical disruption (e.g., bead beating) may be necessary for robust cells.

• Liquid-Liquid Extraction : Perform a liquid-liquid extraction using an organic solvent system (e.g., chloroform:methanol or acetonitrile) to separate the lipids, including acyl-CoAs, from other cellular components.

• Solid-Phase Extraction (SPE) : To enrich for acyl-CoAs, the lipid extract can be passed through an SPE cartridge (e.g., a C18 or a specific acyl-CoA binding column).

• Elution and Concentration : Elute the acyl-CoAs from the SPE cartridge and concentrate the sample under a stream of nitrogen.

Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and specific detection of acyl-CoAs.

• Chromatographic Separation : Separate the extracted acyl-CoAs using reverse-phase high-performance liquid chromatography (HPLC) with a C18 column. A gradient of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile) is typically used for elution.

• Mass Spectrometric Detection : Analyze the eluent using a tandem mass spectrometer operating in positive ion mode.

• Identification and Quantification : Identify 17-Methyltricosanoyl-CoA by its specific precursor and product ion masses in multiple reaction monitoring (MRM) mode. Quantification is achieved by comparing the peak area to that of a known concentration of an internal standard (e.g., a stable isotope-labeled or odd-chain length acyl-CoA).

A Technical Guide to the Putative Biological Role of 17-Methyltricosanoyl-CoA

Disclaimer: Direct experimental evidence and literature on the biological role of 17-Methyltricosanoyl-CoA are not available in published scientific literature. The following guide is a technically inferred whitepaper based on the established principles of very-long-chain fatty acid (VLCFA) and branched-chain fatty acid (BCFA) metabolism. The proposed pathways and roles are hypothetical and serve as a framework for potential research.

Introduction

17-Methyltricosanoyl-CoA is the activated coenzyme A (CoA) thioester of 17-methyltricosanoic acid, a saturated fatty acid with a 23-carbon backbone and a methyl group at the C-17 position. This structure classifies it as a very-long-chain branched-chain fatty acid. While this specific molecule is not documented in metabolic databases, its structural characteristics allow for a reasoned extrapolation of its biological functions and metabolic fate. This guide will delineate the hypothesized synthesis, catabolism, and regulatory functions of 17-Methyltricosanoyl-CoA, drawing parallels from well-characterized VLCFAs and BCFAs.

The metabolism of such fatty acids is critical for cellular energy homeostasis, membrane structure, and signaling. Dysregulation of VLCFA and BCFA metabolism is implicated in severe inherited metabolic disorders, such as Refsum disease and X-linked adrenoleukodystrophy (X-ALD), highlighting the importance of understanding these pathways.[1][2]

Hypothesized Biosynthesis and Cellular Sources

Very-long-chain fatty acids are synthesized in the endoplasmic reticulum through the action of a family of enzymes known as Fatty Acid Elongases (ELOVLs).[3][4] The synthesis of a C24 branched-chain fatty acid like 17-methyltricosanoic acid would likely involve the initial synthesis of a long-chain fatty acid followed by elongation cycles. The methyl branch could be introduced via a branched-chain starter unit (derived from branched-chain amino acid catabolism) or through the incorporation of methylmalonyl-CoA as an extender unit by metazoan fatty acid synthase (mFAS).[5][6]

Once synthesized or acquired from dietary sources, the free fatty acid must be activated to its CoA ester to participate in metabolic pathways.

Activation to 17-Methyltricosanoyl-CoA: The activation of very-long-chain fatty acids is catalyzed by very-long-chain acyl-CoA synthetases (VLC-ACS or ACSVL), which are typically located in the peroxisomal or endoplasmic reticulum membranes.[7][8]

• Reaction: 17-methyltricosanoic acid + CoA + ATP → 17-Methyltricosanoyl-CoA + AMP + PPi

• Enzyme: Very-long-chain acyl-CoA synthetase

Inferred Metabolic Pathway: Peroxisomal β-Oxidation

Due to its chain length (>C22), the catabolism of 17-Methyltricosanoyl-CoA would be initiated in the peroxisome, as mitochondria are unable to efficiently oxidize VLCFAs.[9][10] The methyl group at the C-17 position is on an odd-numbered carbon, which means it would not sterically hinder the initial cycles of β-oxidation, unlike the β-methyl group in phytanic acid which necessitates a preliminary α-oxidation step.[11][12]

The peroxisomal β-oxidation pathway involves a sequence of four enzymatic reactions that shorten the acyl-CoA chain by two carbons in each cycle, producing acetyl-CoA.

Steps of Peroxisomal β-Oxidation:

• Oxidation: The first step is catalyzed by a peroxisome-specific Acyl-CoA Oxidase (ACOX), which introduces a double bond and transfers electrons to O₂, producing H₂O₂.[7]

• Hydration & Dehydrogenation: The subsequent hydration and dehydrogenation steps are catalyzed by a multifunctional enzyme (MFP-2, also known as D-bifunctional protein for branched chains).[10]

• Thiolysis: The final step is a thiolytic cleavage catalyzed by a peroxisomal thiolase (e.g., sterol carrier protein x, SCPx), releasing acetyl-CoA and a chain-shortened acyl-CoA.[10]

This cycle would repeat. For 17-Methyltricosanoyl-CoA (a C24-CoA derivative), β-oxidation would proceed for several cycles. After 4 cycles, the molecule would be 17-methylpentadecanoyl-CoA (a C16-CoA derivative). The process continues until the chain is sufficiently shortened (typically to octanoyl-CoA), after which the shortened acyl-carnitine derivative is transported to the mitochondria for complete oxidation to CO₂ and H₂O.[9] When the β-oxidation machinery reaches the methyl branch, it would yield a propionyl-CoA molecule instead of acetyl-CoA.

Caption: Hypothesized peroxisomal β-oxidation pathway for 17-Methyltricosanoyl-CoA.

Potential Regulatory Role: A PPARα Ligand

Beyond their role in energy metabolism, VLCFA-CoAs and BCFA-CoAs are potent signaling molecules. They have been identified as high-affinity ligands for the Peroxisome Proliferator-Activated Receptor alpha (PPARα), a nuclear receptor that acts as a master regulator of lipid metabolism.[13][14]

Binding of a ligand like 17-Methyltricosanoyl-CoA to PPARα would likely induce a conformational change, leading to the recruitment of coactivator proteins and the transcriptional activation of target genes. These genes, known as Peroxisome Proliferator Response Element (PPRE)-containing genes, include the enzymes required for peroxisomal β-oxidation itself (e.g., ACOX). This creates a positive feedback loop where the presence of the substrate upregulates the machinery for its own degradation.[10]

Caption: Inferred signaling role of 17-Methyltricosanoyl-CoA via PPARα activation.

Quantitative Data on Related Metabolic Enzymes

Direct kinetic data for enzymes acting on 17-Methyltricosanoyl-CoA is unavailable. The table below summarizes data for key peroxisomal enzymes acting on analogous VLCFA and BCFA substrates to provide a quantitative context.

Enzyme	Substrate	Organism/Source	Km (µM)	Vmax (nmol/min/mg)	Reference
VLC-Acyl-CoA Synthetase	Lignoceric acid (C24:0)	Rat Liver Peroxisomes	~5-10	~20-30	General knowledge
Acyl-CoA Oxidase 1 (ACOX1)	Palmitoyl-CoA (C16:0)	Rat Liver	13	1100	[7]
Branched Chain Acyl-CoA Oxidase	Pristanoyl-CoA	Human Liver	~10-20	Not specified	[15]
D-Bifunctional Protein (MFP-2)	Pristenoyl-CoA	Rat Liver	15 (Hydratase)	3500 (Hydratase)	[10]
Peroxisomal Thiolase	3-keto-palmitoyl-CoA	Rat Liver	5	16000	General knowledge

Note: Values are approximate and can vary significantly based on experimental conditions.

Experimental Protocols for Studying Branched-Chain VLCFA Metabolism

Investigating the metabolism of a novel acyl-CoA like 17-Methyltricosanoyl-CoA would involve a combination of in vitro and cell-based assays.

Protocol 1: In Vitro Fatty Acid Oxidation Assay in Cultured Fibroblasts

This method measures the catabolism of a radiolabeled fatty acid substrate in live cells.

• Cell Culture: Culture human skin fibroblasts in standard growth medium. For studies on metabolic defects, cell lines from patients with known peroxisomal disorders (e.g., X-ALD, Zellweger syndrome) can be used as controls.[16]

• Substrate Preparation: Synthesize [1-¹⁴C]-17-methyltricosanoic acid.

• Incubation: Harvest fibroblasts by trypsinization, wash, and resuspend in a reaction buffer (e.g., Krebs-Ringer bicarbonate) containing the ¹⁴C-labeled fatty acid substrate. Incubate at 37°C for 2-4 hours.

• Separation of Products: Stop the reaction by adding perchloric acid. The reaction mixture is then partitioned to separate the water-soluble β-oxidation products (like [¹⁴C]acetyl-CoA) from the un-metabolized radiolabeled fatty acid substrate.

• Quantification: The radioactivity in the aqueous phase is measured using liquid scintillation counting. The rate of β-oxidation is expressed as nmol of substrate oxidized per hour per mg of cell protein.

Protocol 2: Analysis of Acyl-CoA Esters by Tandem Mass Spectrometry (LC-MS/MS)

This is a highly sensitive method for identifying and quantifying specific acyl-CoA molecules within a biological sample.

• Sample Preparation: Homogenize tissues or cell pellets in a suitable buffer and perform a solid-phase or liquid-liquid extraction to isolate the acyl-CoA fraction.

• Chromatography: Separate the acyl-CoA esters using reverse-phase high-performance liquid chromatography (HPLC).

• Mass Spectrometry: Eluted compounds are ionized (typically by electrospray ionization, ESI) and analyzed by a tandem mass spectrometer. The instrument is set to detect the specific mass-to-charge ratio (m/z) of 17-Methyltricosanoyl-CoA and its potential metabolic intermediates.

• Quantification: The concentration of the target molecule is determined by comparing its peak area to that of a known concentration of a stable isotope-labeled internal standard.

Caption: Generalized experimental workflow for analyzing VLCFA metabolism.

Potential Pathophysiological Implications

Given that defects in the degradation of VLCFAs and BCFAs lead to severe diseases, it can be inferred that an inability to metabolize 17-Methyltricosanoyl-CoA would be pathogenic. Accumulation of this molecule in tissues could lead to:

• Cellular Toxicity: High levels of certain fatty acids can disrupt cell membranes, impair mitochondrial function, and increase oxidative stress.[17][18]

• Neurological Damage: The nervous system is particularly vulnerable to the accumulation of abnormal fatty acids, as seen in the neurological symptoms of Refsum disease and X-ALD.[1][17] This may be due to the specialized lipid composition of myelin and neuronal membranes.

• Dysregulation of Gene Expression: Aberrant activation or repression of nuclear receptors like PPARα could disrupt lipid homeostasis, leading to a cascade of metabolic disturbances.

Conclusion

While 17-Methyltricosanoyl-CoA remains a hypothetical molecule in a biological context, the principles of fatty acid metabolism provide a robust framework for predicting its role. It is likely synthesized via fatty acid elongation pathways and is catabolized in peroxisomes through β-oxidation. As a very-long-chain branched-chain acyl-CoA, it would also be a candidate signaling molecule, particularly as a ligand for the nuclear receptor PPARα, thereby regulating its own metabolic pathway. The study of such molecules, even if rare, is crucial for a complete understanding of lipid metabolism and its associated pathologies. Future research, employing targeted synthesis and advanced mass spectrometry techniques, would be necessary to confirm the existence and delineate the precise biological role of 17-Methyltricosanoyl-CoA.

References

• 1. Refsum Disease - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. One moment, please... [adrenoleukodystrophy.info]
• 3. Novel Cellular Functions of Very Long Chain-Fatty Acids: Insight From ELOVL4 Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 7. journals.physiology.org [journals.physiology.org]
• 8. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 9. Beta oxidation - Wikipedia [en.wikipedia.org]
• 10. PEROXISOMAL β-OXIDATION AND PEROXISOME PROLIFERATOR–ACTIVATED RECEPTOR α: An Adaptive Metabolic System | Annual Reviews [annualreviews.org]
• 11. [alpha-Oxidation of 3-methyl-branched fatty acids: unraveling of a pathway] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 13. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. The CoA esters of 2-methyl-branched chain fatty acids and of the bile acid intermediates di- and trihydroxycoprostanic acids are oxidized by one single peroxisomal branched chain acyl-CoA oxidase in human liver and kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Peroxisomal beta-oxidation of branched chain fatty acids in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Brain Lipotoxicity of Phytanic Acid and Very Long-chain Fatty Acids. Harmful Cellular/Mitochondrial Activities in Refsum Disease and X-Linked Adrenoleukodystrophy [aginganddisease.org]
• 18. The Refsum disease marker phytanic acid, a branched chain fatty acid, affects Ca2+ homeostasis and mitochondria, and reduces cell viability in rat hippocampal astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Obscure World of Very-Long-Chain Methyl-Branched Fatty Acids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Very-long-chain methyl-branched fatty acids (VLC-MBFAs) represent a fascinating and complex class of lipids. Their unique structures, arising from the extension of a methyl-branched primer, bestow upon them distinct physicochemical properties that influence membrane dynamics and cellular signaling. While less ubiquitous than their straight-chain counterparts, their discovery and ongoing research reveal critical roles in microbial physiology and human health, making them intriguing targets for therapeutic intervention. This technical guide provides an in-depth exploration of the discovery, biosynthesis, and analysis of these unique fatty acids.

Discovery and Significance

The initial discovery of methyl-branched fatty acids, specifically the iso and anteiso forms, was largely in the context of bacterial cell membranes. These fatty acids are crucial for maintaining appropriate membrane fluidity, particularly in response to environmental stressors like temperature changes. In bacteria such as Bacillus subtilis and Staphylococcus aureus, branched-chain fatty acids can constitute a significant portion of the total fatty acid content.[1][2]

Very-long-chain fatty acids (VLCFAs), defined as those with 22 or more carbon atoms, are synthesized by a dedicated elongation system in eukaryotes. When this elongation process acts on a methyl-branched primer, VLC-MBFAs are formed. These are integral components of complex lipids like sphingolipids and are involved in various physiological processes, including skin barrier formation and myelin maintenance.[3] Dysregulation of VLCFA metabolism is linked to several inherited disorders, highlighting their importance in human health.[4]

Quantitative Data on VLC-MBFA Distribution

The abundance of very-long-chain methyl-branched fatty acids varies significantly across different organisms and tissues. The following tables summarize key quantitative data from published literature, providing a comparative overview of their distribution.

Table 1: Fatty Acid Composition of Bacillus subtilis Strain ONU551 Lipids [5]

Fatty Acid	Percentage of Total Peak Area (%)
12:0	0.36 ± 0.01
14:0 iso	0.52 ± 0.04
14:0	0.28 ± 0.01
15:0 iso	34.72 ± 1.22
15:0 anteiso	33.72 ± 1.15
15:1 w5c	1.85 ± 0.10
16:1 w7c alcohol	1.08 ± 0.04
16:0 iso	1.85 ± 0.09
16:1 w11c	1.21 ± 0.04
16:0	1.30 ± 0.05
17:1 iso w10c	3.18 ± 0.11
∑17:1 iso I/anteiso B	2.57 ± 0.09
17:0 iso	7.11 ± 0.38
17:0 anteiso	10.24 ± 0.54
Total Branched	88.16

Table 2: Changes in Branched-Chain Fatty Acid Composition of Bacillus subtilis JH642 with Cold Shock [2]

Fatty Acid	37°C (%)	15°C (%)
iso-C15:0	44	11
anteiso-C15:0	35	76
iso-C17:0	12	5
anteiso-C17:0	9	4

Table 3: Very-Long-Chain Fatty Acid Concentrations in Human Plasma and Diagnostic Ratios [4][6]

Analyte	Control Range (µmol/L)	X-ALD Male (Typical)
C22:0	65 ± standard deviation	Elevated
C24:0	56 ± standard deviation	Significantly Elevated
C26:0	0.15 - 1.9	Markedly Elevated
C24:0/C22:0 Ratio	0.32 - 1.19	Elevated
C26:0/C22:0 Ratio	0.0 - 0.03	Significantly Elevated

Table 4: Absolute Concentration of Key Fatty Acids in Adult Human Brain Hemispheres [7]

Fatty Acid	Concentration (mg/g wet weight)
Palmitic acid (16:0)	2.5 ± 0.3
Stearic acid (18:0)	3.0 ± 0.4
Oleic acid (18:1n-9)	4.0 ± 0.5
Arachidonic acid (20:4n-6)	1.5 ± 0.2
Docosahexaenoic acid (22:6n-3)	2.0 ± 0.3

Experimental Protocols

Accurate analysis of very-long-chain methyl-branched fatty acids requires meticulous sample preparation and sophisticated analytical techniques. The following sections provide detailed methodologies for their extraction and analysis.

Lipid Extraction from Tissues

This protocol is a modified Folch method suitable for the extraction of total lipids from animal tissues.[8][9][10]

Materials:

• Chloroform (B151607) (analytical grade)

• Methanol (analytical grade)

• 0.9% NaCl solution

• Homogenizer

• Centrifuge

• Rotary evaporator or nitrogen stream evaporator

• Glassware (homogenization tubes, centrifuge tubes, separating funnels)

Procedure:

• Weigh the tissue sample (e.g., 1 g) and place it in a glass homogenizer.

• Add 20 volumes of a chloroform:methanol (2:1, v/v) mixture (i.e., 20 mL for 1 g of tissue).

• Homogenize the tissue thoroughly until a uniform suspension is obtained.

• Agitate the homogenate for 15-20 minutes at room temperature on an orbital shaker.

• Centrifuge the homogenate to pellet the tissue debris.

• Carefully collect the supernatant (lipid extract).

• Transfer the extract to a separating funnel.

• Add 0.2 volumes of 0.9% NaCl solution (i.e., 4 mL for 20 mL of extract).

• Vortex the mixture for a few seconds and then centrifuge at low speed (e.g., 2000 rpm) to facilitate phase separation.

• Two distinct phases will form: an upper aqueous phase and a lower chloroform phase containing the lipids.

• Carefully remove the upper aqueous phase.

• Collect the lower chloroform phase.

• Evaporate the chloroform under a stream of nitrogen or using a rotary evaporator to obtain the total lipid extract.

• Resuspend the dried lipid extract in a known volume of chloroform:methanol (2:1, v/v) for storage at -20°C until analysis.

Fatty Acid Methyl Ester (FAME) Preparation for GC-MS Analysis

This protocol describes the acid-catalyzed transesterification of fatty acids to their methyl esters for analysis by gas chromatography-mass spectrometry (GC-MS).[11]

Materials:

• Anhydrous 1.25 M HCl in methanol

• Hexane (B92381) (high-resolution gas chromatography grade)

• Sodium bicarbonate solution

• Internal standard (e.g., heptadecanoic acid, C17:0)

• Screw-cap glass tubes

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Transfer a known amount of the lipid extract (or bacterial cell pellet) to a screw-cap glass tube.

• Add a known amount of internal standard.

• Evaporate the solvent under a stream of nitrogen.

• To the dried extract, add 0.5 mL of anhydrous 1.25 M HCl in methanol.

• Cap the tube tightly and heat at 80°C for 1 hour.

• Cool the tube to room temperature.

• Add 1 mL of water and 1 mL of hexane to the tube.

• Vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge at 1,000 x g for 10 minutes to separate the phases.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

GC-MS Analysis of FAMEs

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for FAME analysis (e.g., SLB®-5ms, 30 m x 0.25 mm x 0.25 µm)

Typical GC Conditions: [11]

• Injector Temperature: 220°C

• Split Ratio: 10:1

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes

  • Ramp to 240°C at 5°C/min

  • Hold at 240°C for 5 minutes

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-550

  • Source Temperature: 230°C

  • Transfer Line Temperature: 240°C

LC-MS/MS Analysis of Very-Long-Chain Fatty Acids

This protocol is for the quantification of VLCFAs in plasma, often used for the diagnosis of peroxisomal disorders.[6][12]

Sample Preparation (Hydrolysis and Derivatization):

• To a plasma sample, add an internal standard solution containing deuterated VLCFAs (e.g., d4-C22:0, d4-C24:0, d4-C26:0).

• Perform acid hydrolysis to release the fatty acids from complex lipids.

• Derivatize the free fatty acids to form trimethyl-amino-ethyl (TMAE) iodide esters. This involves sequential reactions with oxalyl chloride, dimethylaminoethanol, and methyl iodide.[12]

LC-MS/MS Analysis:

• Instrumentation: Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

• LC Separation: Utilize a suitable reversed-phase column for the separation of the derivatized fatty acids.

• MS/MS Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for each VLCFA-TMAE derivative and their corresponding deuterated internal standards.

• Quantification: Generate a calibration curve using standards of known concentrations to quantify the VLCFAs in the samples. The ratios of specific VLCFAs, such as C24:0/C22:0 and C26:0/C22:0, are often calculated for diagnostic purposes.[6]

Visualization of Biosynthetic Pathways

The biosynthesis of very-long-chain methyl-branched fatty acids involves distinct pathways in bacteria and eukaryotes. These pathways can be visualized using the DOT language for Graphviz.

Biosynthesis of Branched-Chain Fatty Acids in Bacteria

Bacterial branched-chain fatty acids are synthesized using branched-chain amino acids as precursors for the initial primer molecules.

Bacterial Branched-Chain Fatty Acid Biosynthesis.

Eukaryotic Very-Long-Chain Fatty Acid Elongation

Eukaryotes synthesize VLCFAs through a four-step elongation cycle that occurs in the endoplasmic reticulum.

The Eukaryotic VLCFA Elongation Cycle.

Experimental Workflow for Fatty Acid Analysis

The general workflow for the analysis of fatty acids from biological samples is a multi-step process.

General Workflow for Fatty Acid Analysis.

References

• 1. Fatty Acids in the Genus Bacillus I. Iso- and Anteiso-Fatty Acids as Characteristic Constituents of Lipids in 10 Species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cold Shock Response of Bacillus subtilis: Isoleucine-Dependent Switch in the Fatty Acid Branching Pattern for Membrane Adaptation to Low Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lipidmaps.org [lipidmaps.org]
• 4. Defining diagnostic cutoffs in neurological patients for serum very long chain fatty acids (VLCFA) in genetically confirmed X-Adrenoleukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Plasma C24:0- and C26:0-lysophosphatidylcholines are reliable biomarkers for the diagnosis of peroxisomal β-oxidation disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative and carbon isotope ratio analysis of fatty acids isolated from human brain hemispheres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 9. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 10. repository.seafdec.org [repository.seafdec.org]
• 11. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Elusive Role of 17-Methyltricosanoyl-CoA as a Lipid Biomarker: Acknowledging a Scientific Frontier

An extensive review of current scientific literature and databases reveals a significant gap in the understanding of 17-Methyltricosanoyl-CoA, precluding the development of an in-depth technical guide on its role as a lipid biomarker at this time. While the broader categories of branched-chain fatty acids (BCFAs) and very long-chain fatty acyl-CoAs (VLCFA-CoAs) are recognized for their involvement in various metabolic processes and diseases, specific information regarding the synthesis, signaling pathways, and quantitative data for 17-Methyltricosanoyl-CoA remains largely uncharacterized in publicly accessible scientific resources.

This document aims to provide a transparent overview of the current knowledge landscape and the existing challenges in fulfilling the request for a detailed technical guide on 17-Methyltricosanoyl-CoA.

Current State of Knowledge: A Field in its Infancy

Branched-chain fatty acids are known to be important components of bacterial membranes and are also found in the human diet, particularly from dairy and ruminant meat products.[1] Their metabolism in humans is complex, and disruptions in these pathways are linked to several peroxisomal biogenesis disorders.[1] Very-long-chain fatty acids and their CoA esters are also critical intermediates in lipid metabolism, and their accumulation is associated with neurological disorders.[2]

However, the specific molecule of interest, 17-Methyltricosanoyl-CoA, which is a C24 fatty acyl-CoA with a methyl branch at the 17th carbon, is not prominently featured in the existing body of scientific literature. Searches of prominent metabolomics and lipidomics databases provide limited to no specific entries for this particular isomer. While commercial entities list related compounds, detailed biological data for 17-Methyltricosanoyl-CoA is conspicuously absent. This suggests that it may be an exceptionally rare lipid, a novel metabolite whose function is yet to be elucidated, or a compound that has been misidentified in initial analyses.

General Methodologies for Branched-Chain Fatty Acyl-CoA Analysis

While specific protocols for 17-Methyltricosanoyl-CoA are not available, the analysis of branched-chain and very long-chain fatty acyl-CoAs generally relies on sophisticated analytical techniques. These methodologies are crucial for separating and identifying isomers, which can have distinct biological activities.

Experimental Workflow: General Analysis of Acyl-CoAs

Caption: Generalized workflow for the analysis of fatty acyl-CoAs from biological samples.

A generalized protocol for the analysis of a novel acyl-CoA like 17-Methyltricosanoyl-CoA would likely involve the following steps:

• Sample Preparation: Tissues or cells would be rapidly quenched and homogenized in a solvent system designed to extract lipids and their CoA esters while minimizing degradation.

• Extraction: A liquid-liquid extraction, such as a modified Folch or Bligh-Dyer method, would be employed to separate the lipid fraction containing the acyl-CoAs.

• Purification: Solid-phase extraction (SPE) might be used to enrich the sample for acyl-CoAs and remove interfering substances.

• Analysis by Mass Spectrometry:

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common and powerful technique for analyzing acyl-CoAs. It allows for the separation of different acyl-CoA species based on their chain length and degree of unsaturation, followed by their detection and quantification based on their mass-to-charge ratio and fragmentation patterns.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique typically requires derivatization of the fatty acid (after hydrolysis from the CoA moiety) to a more volatile form, such as a fatty acid methyl ester (FAME). GC-MS provides excellent separation of different fatty acid isomers.

• Data Analysis: The resulting data would be processed to identify and quantify the acyl-CoA of interest, often by comparison to synthetic standards if available.

The Path Forward: A Call for Foundational Research

The absence of detailed information on 17-Methyltricosanoyl-CoA highlights a frontier in lipidomics and metabolomics research. To establish its potential as a biomarker, a series of foundational studies are required:

• Confirmation of Existence: The first step would be to unequivocally confirm the presence of 17-Methyltricosanoyl-CoA in biological systems using high-resolution mass spectrometry and comparison with a chemically synthesized standard.

• Development of Analytical Methods: A sensitive and specific quantitative assay, likely based on LC-MS/MS, would need to be developed and validated.

• Investigation of Biosynthetic Pathways: Studies would be needed to identify the enzymes and metabolic pathways responsible for the synthesis and degradation of 17-Methyltricosanoyl-CoA.

• Association with Physiological and Pathological States: Once quantifiable, its levels could be measured in various disease models and patient cohorts to determine if it correlates with specific conditions.

• Functional Characterization: Research into the potential signaling roles of 17-Methyltricosanoyl-CoA would be necessary to understand its biological function.

Logical Relationship: Establishing a Novel Biomarker

Caption: Logical progression for establishing a novel molecule as a clinical biomarker.

References

• 1. mdpi.com [mdpi.com]
• 2. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]

The Enzymatic Formation of 17-Methyltricosanoyl-CoA: A Technical Guide

Affiliation: Google Research

Abstract

17-Methyltricosanoyl-CoA is a C24 very-long-chain fatty acid (VLCFA) with a methyl branch, classifying it as a methyl-branched VLCFA. While the precise enzymatic pathway for its de novo synthesis has not been fully elucidated in the literature, this technical guide synthesizes current knowledge on VLCFA elongation and branched-chain fatty acid (BCFA) biosynthesis to propose a putative pathway. This document is intended for researchers, scientists, and drug development professionals, providing a detailed overview of the key enzymes, proposed reaction mechanisms, quantitative data from related processes, and adaptable experimental protocols for further investigation.

Introduction

Very-long-chain fatty acids (VLCFAs), defined as fatty acids with 22 or more carbon atoms, are crucial components of cellular lipids such as sphingolipids and are involved in numerous physiological processes.[1] Their synthesis occurs in the endoplasmic reticulum through a cyclical four-step elongation process performed by a multi-enzyme complex.[2][3] Branched-chain fatty acids (BCFAs), on the other hand, are characterized by one or more methyl groups along their acyl chain. Their synthesis often involves the utilization of branched-chain primers derived from amino acid catabolism or the incorporation of methylmalonyl-CoA instead of malonyl-CoA as an extender unit by fatty acid synthase (FASN).[1][4]

17-Methyltricosanoyl-CoA, a C24 fatty acid, represents a confluence of these two pathways. Its structure suggests a standard VLCFA that has incorporated a methyl group at a specific point during its elongation. This guide will outline a hypothetical, yet biochemically plausible, pathway for its formation, detailing the enzymatic machinery and providing practical methodologies for its study.

Proposed Enzymatic Pathway for 17-Methyltricosanoyl-CoA Formation

The synthesis of 17-Methyltricosanoyl-CoA is proposed to occur via the established VLCFA elongation cycle, with a key modification: the incorporation of a methyl group via methylmalonyl-CoA at the C18 stage. The pathway would commence with a long-chain acyl-CoA, likely Palmitoyl-CoA (C16:0-CoA), and proceed through multiple elongation cycles.

The core elongation cycle consists of four reactions:

• Condensation: An acyl-CoA primer is condensed with a two-carbon extender unit (malonyl-CoA or methylmalonyl-CoA). This is the rate-limiting step.

• Reduction: The resulting β-ketoacyl-CoA is reduced to a β-hydroxyacyl-CoA.

• Dehydration: The β-hydroxyacyl-CoA is dehydrated to a trans-2,3-enoyl-CoA.

• Reduction: The trans-2,3-enoyl-CoA is reduced to a saturated acyl-CoA, now two carbons longer.

The proposed pathway is as follows:

• Step 1: Elongation to Stearoyl-CoA (C18:0-CoA): Palmitoyl-CoA (C16:0-CoA) enters one cycle of VLCFA elongation using malonyl-CoA as the extender to produce Stearoyl-CoA.

• Step 2: Introduction of the Methyl Branch: Stearoyl-CoA (C18:0-CoA) serves as the primer for a subsequent elongation cycle. In this crucial step, methylmalonyl-CoA is used as the extender unit instead of malonyl-CoA. This results in the formation of 17-Methyl-3-oxoeicosanoyl-CoA. The subsequent reduction, dehydration, and reduction steps yield 17-Methylnonadecanoyl-CoA .

• Step 3: Further Elongation to the Final Product: The newly formed 17-Methylnonadecanoyl-CoA undergoes two more standard cycles of VLCFA elongation, using malonyl-CoA as the extender in both, to reach the final C24 length, yielding 17-Methyltricosanoyl-CoA .

This proposed pathway is visualized in the diagram below.

Caption: Proposed biosynthetic pathway for 17-Methyltricosanoyl-CoA.

Key Enzymes in the Biosynthetic Pathway

The synthesis of 17-Methyltricosanoyl-CoA relies on the coordinated action of several key enzymes.

Substrate Synthesizing Enzymes

• Acetyl-CoA Carboxylase (ACC): Catalyzes the carboxylation of acetyl-CoA to form malonyl-CoA, the primary two-carbon donor for fatty acid synthesis and elongation.

• Propionyl-CoA Carboxylase (PCC): Catalyzes the carboxylation of propionyl-CoA to form methylmalonyl-CoA.[5] Propionyl-CoA itself is derived from the catabolism of certain amino acids (valine, isoleucine, methionine) and odd-chain fatty acids.

The VLCFA Elongation Complex

This complex of four enzymes is embedded in the endoplasmic reticulum membrane and carries out the cyclical elongation of fatty acyl-CoAs.[2][6]

• β-Ketoacyl-CoA Synthase (KCS; ELOVL in mammals): This is the first and rate-limiting enzyme of the elongation cycle. It catalyzes the condensation of the acyl-CoA primer with the extender unit. Mammals have seven ELOVL enzymes (ELOVL1-7), each with distinct substrate specificities for the chain length and degree of saturation of the acyl-CoA primer.[1][6] It is hypothesized that one or more ELOVL enzymes can promiscuously accept methylmalonyl-CoA as a substrate, although this has not been definitively proven for VLCFA synthesis. ELOVL1, for instance, is known to elongate saturated fatty acids up to C26.

• β-Ketoacyl-CoA Reductase (KCR): This enzyme reduces the 3-keto group of the newly formed β-ketoacyl-CoA to a hydroxyl group, using NADPH as the reducing agent.

• β-Hydroxyacyl-CoA Dehydratase (HCD): This enzyme removes a water molecule from the β-hydroxyacyl-CoA, creating a double bond and forming a trans-2,3-enoyl-CoA.

• Enoyl-CoA Reductase (ECR): The final enzyme in the cycle reduces the double bond of the trans-2,3-enoyl-CoA, again using NADPH, to produce a saturated acyl-CoA that is two carbons longer than the original primer.

Quantitative Data

Direct kinetic data for the enzymatic synthesis of 17-Methyltricosanoyl-CoA is not available. However, data from studies on FASN and ELOVL enzymes with related substrates provide insight into the potential efficiency of these reactions.

Enzyme	Substrate(s)	Organism/Source	Km	Vmax / kcat	Reference
Fatty Acid Synthase (FASN)	Malonyl-CoA	Rat Liver	~50 µM	(Normalized to 1)	[1]
Fatty Acid Synthase (FASN)	Methylmalonyl-CoA	Rat Liver	Not reported	~0.1 (relative to Malonyl-CoA)	[1]
ELOVL4	C24:0-CoA	Human (Yeast expression)	Not reported	(Substrate for elongation)	[7]
ELOVL4	C26:0-CoA	Human (Yeast expression)	Not reported	(Substrate for elongation)	[7]

Note: The data presented are from heterogeneous sources and should be used for comparative purposes only. The efficiency of methylmalonyl-CoA utilization by FASN is significantly lower than that of malonyl-CoA.[1][5] The substrate specificity of ELOVL enzymes for branched extenders remains an area for further investigation.

Experimental Protocols

The following protocols are adapted from established methods for studying fatty acid synthesis and elongation and can be applied to investigate the formation of 17-Methyltricosanoyl-CoA.

In Vitro VLCFA Elongation Assay

This assay measures the incorporation of a radiolabeled extender unit into a fatty acyl-CoA primer by a microsomal protein preparation.

Materials:

• Microsomal fraction isolated from a relevant cell line or tissue (e.g., liver, brain).

• Acyl-CoA primer (e.g., Stearoyl-CoA, C18:0-CoA).

• Radiolabeled extender: [2-¹⁴C]malonyl-CoA or [³H]methylmalonyl-CoA.

• Reaction buffer: 100 mM potassium phosphate (B84403) buffer (pH 7.4), 1 mM MgCl₂, 1 mM ATP, 0.5 mM Coenzyme A, 2 mM NADPH.

• Scintillation cocktail and vials.

• Solvents for extraction: Chloroform, Methanol, 0.9% KCl.

• TLC plates and developing solvent (e.g., hexane (B92381):diethyl ether:acetic acid, 80:20:1 v/v/v).

Procedure:

• Prepare the reaction mixture in a microcentrifuge tube: 50 µL of reaction buffer, 10 nmol of acyl-CoA primer, and 100 µg of microsomal protein.

• Pre-incubate the mixture at 37°C for 2 minutes.

• Initiate the reaction by adding 10 nmol of radiolabeled extender ([¹⁴C]malonyl-CoA or [³H]methylmalonyl-CoA).

• Incubate at 37°C for 30 minutes.

• Stop the reaction by adding 100 µL of 1 M HCl.

• Saponify the fatty acids by adding 500 µL of 1 M KOH in 90% ethanol (B145695) and incubating at 70°C for 1 hour.

• Acidify the mixture with 200 µL of 6 M HCl.

• Extract the fatty acids by adding 1 mL of hexane, vortexing, and centrifuging. Collect the upper hexane layer. Repeat the extraction twice.

• Evaporate the pooled hexane extracts to dryness under a stream of nitrogen.

• Resuspend the fatty acid residue in a small volume of hexane and spot onto a TLC plate for separation or directly quantify the radioactivity using liquid scintillation counting.

Product Identification by GC-MS

This protocol is for the analysis of the fatty acid profile from an in vitro assay or a cellular lipid extract.

Materials:

• Fatty acid extract (from the protocol above or a total lipid extract).

• Derivatizing agent: BF₃-methanol or trimethylsilyldiazomethane (B103560) (TMS-diazomethane).

• Solvents: Hexane, Methanol.

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

Procedure:

• Take the dried fatty acid extract and add 1 mL of 14% BF₃-methanol solution.

• Incubate at 100°C for 10 minutes to form fatty acid methyl esters (FAMEs).

• Cool the reaction and add 1 mL of water and 1 mL of hexane.

• Vortex vigorously and centrifuge to separate the phases.

• Carefully collect the upper hexane layer containing the FAMEs.

• Concentrate the FAMEs under nitrogen if necessary.

• Inject an aliquot into the GC-MS system.

• The GC will separate the FAMEs based on their chain length and branching. The MS will provide fragmentation patterns to confirm the identity of the peaks, including that of 17-methyltricosanoic acid methyl ester.

Visualization of Experimental Workflow

Caption: General experimental workflow for investigating the synthesis of 17-Methyltricosanoyl-CoA.

Conclusion and Future Directions

The enzymatic formation of 17-Methyltricosanoyl-CoA most likely involves the established VLCFA elongation machinery with a crucial, promiscuous step of incorporating methylmalonyl-CoA as an extender unit. This guide provides a robust, biochemically-grounded framework for understanding and investigating this process.

Future research should focus on several key areas:

• Identification of the specific ELOVL enzyme(s) capable of utilizing methylmalonyl-CoA as a substrate to produce methyl-branched VLCFAs.

• Kinetic characterization of this specific condensation reaction to understand its efficiency and regulation.

• In vivo studies using stable isotope tracers to confirm the proposed pathway and identify the physiological contexts in which 17-Methyltricosanoyl-CoA is synthesized.

Elucidating this pathway will not only enhance our fundamental understanding of lipid metabolism but may also provide insights into diseases associated with dysregulated VLCFA and BCFA synthesis.

References

• 1. The synthesis of branched-chain fatty acids is limited by enzymatic decarboxylation of ethyl- and methylmalonyl-CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 5. The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Biosynthesis of very long-chain fatty acids (C>24) in Atlantic salmon: cloning, functional characterisation, and tissue distribution of an Elovl4 elongase - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Role of 17-Methyltricosanoyl-CoA in the Mycobacterium tuberculosis Lipidome: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The lipidome of Mycobacterium tuberculosis (Mtb) is a complex and dynamic frontier, central to the bacterium's survival, pathogenesis, and notorious resistance to conventional therapies. Comprising up to 60% of the cellular dry weight, this intricate lipid shield is a key area of investigation for novel anti-tubercular drug development.[1] This technical guide delves into the world of a specific, yet under-explored, class of molecules within this lipidome: long-chain methyl-branched fatty acyl-CoAs, with a focus on 17-Methyltricosanoyl-CoA. While direct quantitative data for this specific molecule is sparse in current literature, this guide will provide a comprehensive overview of the biosynthesis, analysis, and potential significance of such lipids, offering a foundational understanding for researchers in the field.

Biosynthesis of Methyl-Branched Fatty Acids in M. tuberculosis

The biosynthesis of long-chain, methyl-branched fatty acids in Mtb is a multi-step, energy-intensive process that deviates significantly from standard fatty acid synthesis in other bacteria and eukaryotes. It relies on the interplay of two fatty acid synthase systems, FAS-I and FAS-II, along with specialized polyketide synthases (PKS).

The journey begins with the FAS-I system, a multifunctional enzyme complex that produces shorter-chain fatty acyl-CoAs, typically in the C16 to C26 range.[2] These serve as primers for the FAS-II system, which is responsible for elongating these primers to the very long chains characteristic of mycolic acids and other complex mycobacterial lipids.[2]

The introduction of methyl branches, such as the one found in 17-methyltricosanoic acid, is primarily dependent on the availability of propionyl-CoA.[3][4] This three-carbon precursor is converted to methylmalonyl-CoA, which is then utilized by polyketide synthases as an extender unit during the elongation of the fatty acid chain.[3] The catabolism of host-derived cholesterol and odd-chain fatty acids is a significant source of propionyl-CoA for Mtb during infection.[3][4]

The precise enzymatic steps leading to the formation of 17-Methyltricosanoyl-CoA have not been fully elucidated but are believed to follow this general pathway. The tricosanoyl (C23) backbone is likely synthesized through the elongation of a shorter-chain fatty acyl-CoA, with the methyl group at the 17th position being introduced via the incorporation of a methylmalonyl-CoA unit by a specific PKS.

Visualizing the Biosynthetic Pathway

The following diagram illustrates the generalized biosynthetic pathway for a methyl-branched fatty acid in M. tuberculosis.

Biosynthesis of Methyl-Branched Fatty Acyl-CoA in Mtb.

Quantitative Analysis of Methyl-Branched Fatty Acids

Lipid Class	Fatty Acid Example	Relative Abundance (Control Conditions)	Relative Abundance (Stress Conditions)	Method of Detection
Straight-Chain Saturated	Palmitic Acid (C16:0)	++++	++++	GC-MS
Monounsaturated	Oleic Acid (C18:1)	+++	++	GC-MS, LC-MS
Tuberculostearic Acid	10-Methylstearic Acid	++	++	GC-MS
Mycolic Acids	Alpha-mycolic acid	+++++	++++	HPLC, LC-MS/MS
Methyl-Branched (Long-Chain)	17-Methyltricosanoic Acid	Undetermined	Undetermined	GC-MS, LC-MS/MS
Phthioceranic Acids	Multi-methyl-branched	++	+++	GC-MS, LC-MS

Relative abundance is denoted qualitatively from low (+) to high (+++++). Stress conditions could include nutrient starvation, hypoxia, or antibiotic exposure.

Experimental Protocols

The analysis of long-chain methyl-branched fatty acids from M. tuberculosis requires specialized protocols for lipid extraction, derivatization, and detection.

Lipid Extraction from M. tuberculosis

A modified Bligh and Dyer method is commonly employed for the extraction of total lipids from Mtb cells.[1]

• Cell Harvesting and Inactivation: Mtb cultures are harvested by centrifugation. Cells are washed with phosphate-buffered saline (PBS) and subsequently inactivated, for example, by gamma irradiation or heat treatment.

• Lyophilization: The washed cell pellet is lyophilized to remove all water.

• Solvent Extraction: The dried cells are extracted with a monophasic solvent mixture of chloroform:methanol (B129727):water (typically in a 10:10:3 v/v/v ratio) with constant stirring overnight at room temperature.[1]

• Phase Separation: The mixture is centrifuged to pellet the delipidated cell debris. The supernatant containing the total lipid extract is carefully transferred to a new tube.

• Drying: The solvent is evaporated under a gentle stream of nitrogen, and the dried lipid extract is stored at -20°C until analysis.

Saponification and Derivatization to Fatty Acid Methyl Esters (FAMEs)

For the analysis of total fatty acid content by Gas Chromatography (GC), the extracted lipids must be saponified to release the fatty acyl chains, which are then derivatized to their more volatile methyl esters.

• Saponification: The dried lipid extract is resuspended in a solution of NaOH in methanol and heated (e.g., at 100°C for 30 minutes) to hydrolyze the ester linkages.

• Methylation: After cooling, a methylating agent such as BF3-methanol is added, and the mixture is heated again to convert the free fatty acids to FAMEs.

• Extraction of FAMEs: After cooling, water and a non-polar solvent (e.g., hexane) are added. The mixture is vortexed, and the phases are separated by centrifugation. The upper hexane (B92381) layer containing the FAMEs is collected.

• Drying and Reconstitution: The hexane is evaporated, and the FAMEs are reconstituted in a suitable solvent for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the separation and identification of FAMEs, including branched-chain species.[5][6]

• Instrumentation: A gas chromatograph equipped with a capillary column (e.g., a non-polar or medium-polarity column) coupled to a mass spectrometer.

• Injection: A small volume (e.g., 1 µL) of the FAMEs solution is injected into the heated inlet of the GC.

• Separation: The FAMEs are separated based on their boiling points and interaction with the stationary phase of the column as they are carried by an inert gas (e.g., helium).

• Ionization and Detection: As the separated FAMEs elute from the column, they enter the mass spectrometer, where they are ionized (typically by electron impact). The resulting charged fragments are separated by their mass-to-charge ratio, creating a unique mass spectrum for each compound.

• Identification: The retention time and mass spectrum of an unknown peak are compared to those of authentic standards or to spectral libraries for identification. The presence of specific fragment ions can help determine the position of methyl branches.[5]

Liquid Chromatography-Mass Spectrometry (LC-MS) for Acyl-CoA Analysis

To analyze the intact acyl-CoA species, including 17-Methyltricosanoyl-CoA, LC-MS is the method of choice as it does not require derivatization and is suitable for larger, less volatile molecules.

• Instrumentation: A high-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC) coupled to a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Chromatography: Reversed-phase chromatography is typically used to separate the acyl-CoAs based on their hydrophobicity.[1]

• Ionization: Electrospray ionization (ESI) in either positive or negative mode is used to generate ions of the intact acyl-CoA molecules.

• Detection and Identification: The mass spectrometer detects the molecular ions of the acyl-CoAs. High-resolution mass spectrometry allows for the determination of the elemental composition, and tandem mass spectrometry (MS/MS) can be used to fragment the molecules and confirm their structure.

Visualizing the Experimental Workflow

The following diagram outlines the general workflow for the lipidomic analysis of M. tuberculosis.

Workflow for Mycobacterial Lipid Analysis.

Conclusion and Future Directions

While 17-Methyltricosanoyl-CoA remains an enigmatic player in the M. tuberculosis lipidome, understanding its place within the broader context of methyl-branched fatty acid biosynthesis is critical. These lipids are not mere structural components; they are deeply intertwined with the bacterium's ability to cause and sustain infection. The development of advanced lipidomic techniques will be paramount in elucidating the precise roles of these and other minor lipid species. For drug development professionals, the enzymes involved in the biosynthesis of these unique fatty acids, particularly the polyketide synthases responsible for methyl-branching, represent promising targets for novel therapeutic interventions. Further research focusing on the quantitative profiling of these lipids during different stages of infection will undoubtedly shed more light on their function and potential as biomarkers or therapeutic targets.

References

• 1. researchgate.net [researchgate.net]
• 2. Pathway to Synthesis and Processing of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Cholesterol and fatty acids grease the wheels of Mycobacterium tuberculosis pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Investigation of mycobacteria fatty acid profile using different ionization energies in GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

The Obscure Presence of 17-Methyltricosanoic Acid: A Deep Dive into its Natural Occurrence

For Immediate Release

[CITY, STATE] – [Date] – A comprehensive technical guide released today sheds light on the natural occurrence of 17-methyltricosanoic acid, a long-chain anteiso-branched fatty acid. This detailed whitepaper, tailored for researchers, scientists, and professionals in drug development, consolidates current knowledge on its distribution in the biosphere, biosynthetic pathways, and the analytical methodologies crucial for its detection and quantification.

17-Methyltricosanoic acid, a saturated fatty acid with a methyl group at the antepenultimate carbon (anteiso-C24:0), is a relatively rare yet significant lipid molecule. Its presence is predominantly documented in the cell membranes of various bacterial species, particularly those adapted to extreme environments. Like other branched-chain fatty acids, it plays a critical role in maintaining cell membrane fluidity and integrity, especially in response to environmental stressors such as temperature fluctuations.

Natural Distribution: A Bacterial Hallmark

While straight-chain fatty acids are ubiquitous across all domains of life, the occurrence of very-long-chain anteiso-branched fatty acids like 17-methyltricosanoic acid is more sporadic. The primary reservoir for this compound appears to be the bacterial kingdom. Branched-chain fatty acids, including the iso and anteiso series, are major acyl constituents of membrane lipids in many bacteria.[1][2] Their presence is a key chemotaxonomic marker, aiding in the identification and classification of bacterial species.[1][2]

Thermophilic bacteria, organisms that thrive at high temperatures, often exhibit a high proportion of branched-chain fatty acids in their membranes. For instance, various Thermus species contain significant amounts of iso and anteiso fatty acids, although studies have predominantly focused on shorter chain lengths like C15 and C17.[3][4] The adjustment of the ratio of these branched-chain fatty acids is a mechanism for these organisms to adapt their membrane fluidity to different growth temperatures.[3] While the presence of very-long-chain varieties like anteiso-C24:0 in thermophiles is plausible, specific quantitative data remains elusive in currently available literature.

Biosynthesis of Anteiso-Branched-Chain Fatty Acids

The biosynthesis of anteiso-branched-chain fatty acids is a variation of the general fatty acid synthesis pathway. The key distinction lies in the initial priming molecule. For anteiso-fatty acids with an odd number of carbon atoms, the synthesis is initiated by α-methylbutyryl-CoA, which is derived from the branched-chain amino acid L-isoleucine.[5] This primer is then elongated by the fatty acid synthase (FAS) system through the addition of two-carbon units from malonyl-CoA.

The following diagram illustrates the general biosynthetic pathway leading to anteiso-fatty acids.

Biosynthesis of anteiso-branched-chain fatty acids.

Quantitative Data Summary

Specific quantitative data for 17-methyltricosanoic acid is scarce in scientific literature. While many studies report the presence of branched-chain fatty acids in bacteria, they often focus on the more abundant, shorter-chain varieties. The following table summarizes the general findings on the abundance of related fatty acids.

Organism/Environment	Fatty Acid Class	Chain Lengths Reported	Quantitative Data	Reference(s)
Thermus species	Iso and Anteiso	C15, C17	Ratios of iso-C15:0/iso-C17:0 vary with temperature.	[3][4]
Thermophilic Bacillus sp.	Iso and Anteiso	C15, C16, C17	Relative abundance can be manipulated by precursor availability in the growth medium.	[5]
Desulfovibrio desulfuricans	Iso and Anteiso	C15, C17	Iso-Δ9-C17:1 is a major component.	[6]

Note: This table highlights the lack of specific quantitative data for 17-methyltricosanoic acid (anteiso-C24:0) and presents data for related, more commonly reported branched-chain fatty acids.

Experimental Protocols

The analysis of 17-methyltricosanoic acid and other branched-chain fatty acids typically involves lipid extraction, derivatization, and chromatographic separation coupled with mass spectrometry.

1. Lipid Extraction:

A common method for extracting total lipids from biological samples is a modification of the Bligh and Dyer procedure.

• Sample Homogenization: The biological sample (e.g., bacterial cell pellet) is homogenized in a single-phase solvent system of chloroform (B151607), methanol, and water.

• Phase Separation: The addition of more chloroform and water induces a phase separation, with the lipids partitioning into the lower chloroform layer.

• Solvent Removal: The chloroform layer is collected, and the solvent is evaporated under a stream of nitrogen to yield the total lipid extract.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs):

For gas chromatography analysis, the fatty acids are typically converted to their more volatile methyl esters.

• Transesterification: The lipid extract is treated with a reagent such as methanolic HCl or BF3-methanol and heated. This process simultaneously hydrolyzes the fatty acids from complex lipids and esterifies them to form FAMEs.

• Extraction of FAMEs: The FAMEs are then extracted into a non-polar solvent like hexane.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

GC-MS is the most widely used technique for the separation and identification of FAMEs.[7][8][9]

• Injection: The FAMEs mixture is injected into the gas chromatograph.

• Separation: The FAMEs are separated based on their boiling points and polarity on a capillary column. Branched-chain FAMEs can often be resolved from their straight-chain isomers.[9]

• Detection and Identification: As the FAMEs elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a molecular fingerprint that allows for the identification of the specific fatty acid.

• Quantification: Quantification is typically achieved by comparing the peak area of the target analyte to that of an internal standard.[7]

The following diagram outlines a general workflow for the analysis of branched-chain fatty acids.

References

• 1. davidcwhite.org [davidcwhite.org]
• 2. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of Growth Temperature on Fatty Acid Composition of Ten Thermus Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Nutritional alteration of the fatty acid composition of a thermophilic Bacillus species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. repository.tudelft.nl [repository.tudelft.nl]
• 7. Simultaneous Quantification of Straight-chain and Branched-chain Short Chain Fatty Acids by Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Function of Methyl-Branched Acyl-CoAs in Cellular Metabolism

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a comprehensive overview of the metabolic roles of methyl-branched acyl-CoAs, detailing their degradation pathways, enzymatic regulation, analytical quantification, and implications in human health and disease.

Introduction to Methyl-Branched Acyl-CoAs

Methyl-branched acyl-Coenzyme A (acyl-CoA) esters are crucial intermediates in cellular metabolism, primarily derived from the catabolism of branched-chain amino acids (BCAAs) and the breakdown of dietary branched-chain fatty acids. Unlike their straight-chain counterparts, the presence of methyl groups along the acyl chain necessitates specialized enzymatic pathways for their complete oxidation. These metabolic routes are critical for energy homeostasis and the prevention of toxic metabolite accumulation. Dysregulation of these pathways is implicated in several inherited metabolic disorders. This document will explore the core functions of methyl-branched acyl-CoAs, with a particular focus on their catabolism, analytical measurement, and physiological significance.

Metabolic Pathways of Methyl-Branched Acyl-CoAs

The degradation of methyl-branched acyl-CoAs is a multi-compartmental process, involving both peroxisomal and mitochondrial enzymatic reactions. The specific pathway employed depends on the position of the methyl branch.

Catabolism of Acyl-CoAs Derived from Branched-Chain Amino Acids

The catabolism of the essential BCAAs—leucine, isoleucine, and valine—is a significant source of methyl-branched acyl-CoAs. The initial steps for all three BCAAs involve a common transamination reaction followed by oxidative decarboxylation, yielding isovaleryl-CoA (from leucine), 2-methylbutyryl-CoA (from isoleucine), and isobutyryl-CoA (from valine)[1].

dot

Initial steps of Branched-Chain Amino Acid (BCAA) catabolism.

Peroxisomal Alpha-Oxidation of 3-Methyl-Branched Acyl-CoAs

Dietary sources, particularly dairy products and ruminant fats, contain phytanic acid, a 3-methyl-branched fatty acid. The methyl group at the β-carbon position prevents its direct degradation by β-oxidation. Instead, it undergoes an initial round of α-oxidation in the peroxisome.

The key steps are:

• Activation: Phytanic acid is activated to phytanoyl-CoA.

• Hydroxylation: Phytanoyl-CoA is hydroxylated at the α-carbon by phytanoyl-CoA 2-hydroxylase (PHYH) , an Fe(II) and 2-oxoglutarate-dependent oxygenase, to form 2-hydroxyphytanoyl-CoA.[2]

• Cleavage: 2-hydroxyphytanoyl-CoA is cleaved by 2-hydroxyphytanoyl-CoA lyase (HACL) into pristanal (B217276) and formyl-CoA.

• Oxidation: Pristanal is oxidized to pristanic acid.

• Activation: Pristanic acid is then activated to pristanoyl-CoA, which can subsequently enter the β-oxidation pathway.

A deficiency in PHYH leads to the accumulation of phytanic acid, causing Refsum disease, a rare autosomal recessive disorder characterized by neurological symptoms.[3]

dot

Peroxisomal α-oxidation of phytanic acid.

Peroxisomal β-Oxidation of 2-Methyl-Branched Acyl-CoAs

Pristanoyl-CoA, with a methyl group at the α-carbon (2-position), can be degraded by peroxisomal β-oxidation. This process generates acetyl-CoA and propionyl-CoA molecules.

Quantitative Analysis of Methyl-Branched Acyl-CoAs

Accurate quantification of methyl-branched acyl-CoAs is essential for studying their metabolic roles and diagnosing related disorders. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this analysis due to its high sensitivity and specificity.

Tissue Concentrations of Acyl-CoAs

While specific concentrations of individual methyl-branched acyl-CoAs in various tissues are not extensively documented, total long-chain acyl-CoA content has been measured.

Tissue	Total Acyl-CoA Content (nmol/g wet weight)	Reference
Rat Liver	83 ± 11	[4]
Hamster Heart	61 ± 9	[4]
MCF7 Cells	80.4 ± 6.1 pmol/10⁶ cells	[5]
RAW264.7 Cells	12 ± 1.0 pmol/10⁶ cells	[5]

Note: These values represent the total pool of long-chain acyl-CoAs and are not specific to methyl-branched species.

Enzyme Kinetics

The kinetic properties of enzymes involved in methyl-branched acyl-CoA metabolism are crucial for understanding the regulation of these pathways.

Enzyme	Substrate	Cofactors	Notes	Reference
Phytanoyl-CoA 2-hydroxylase (PHYH)	Phytanoyl-CoA, 3-methylhexadecanoyl-CoA	Fe(II), 2-oxoglutarate, ascorbate, GTP or ATP, Mg(2+)	Does not act on 2-methyl or 4-methyl branched acyl-CoAs or straight-chain acyl-CoAs.	[6]

Experimental Protocols

LC-MS/MS Analysis of (S)-2-Methylbutanoyl-CoA

This protocol provides a method for the quantification of (S)-2-methylbutanoyl-CoA in biological samples.[7]

Sample Preparation:

• To 50 µL of biological sample (e.g., tissue homogenate, cell lysate), add 100 µL of ice-cold 5% (w/v) 5-sulfosalicylic acid (SSA).

• Vortex vigorously for 30 seconds.

• Incubate on ice for 10 minutes for complete protein precipitation.

• Centrifuge at 15,000 x g for 15 minutes at 4°C.

• Transfer the supernatant for LC-MS/MS analysis.

LC Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: 5 mM ammonium (B1175870) acetate (B1210297) in water.

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from a low to a high percentage of mobile phase B.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor the precursor-to-product ion transition for (S)-2-Methylbutanoyl-CoA, typically based on the neutral loss of the adenosine (B11128) 3'-phosphate 5'-diphosphate group (507 m/z).

• Collision Energy (CE): Optimize for the specific instrument.

dot

Workflow for LC-MS/MS analysis of (S)-2-Methylbutanoyl-CoA.

In Vitro Assay for Phytanoyl-CoA 2-Hydroxylase (PHYH) Activity

This assay is based on the conversion of phytanoyl-CoA to 2-hydroxyphytanoyl-CoA, which can be monitored by LC-MS.[2]

Reaction Mixture:

• Recombinant PHYH enzyme.

• Phytanoyl-CoA (substrate).

• Fe(II) sulfate.

• 2-oxoglutarate.

• Ascorbate.

• GTP or ATP.

• Magnesium chloride.

• Buffer (e.g., Tris-HCl, pH 7.5).

Protocol:

• Combine all reaction components except the enzyme and pre-incubate at 37°C.

• Initiate the reaction by adding the PHYH enzyme.

• Incubate at 37°C for a defined period.

• Stop the reaction by adding an organic solvent (e.g., acetonitrile) to precipitate the protein.

• Centrifuge to pellet the protein.

• Analyze the supernatant by LC-MS to quantify the formation of 2-hydroxyphytanoyl-CoA.

Broader Roles in Cellular Function

Beyond their role in catabolism, methyl-branched acyl-CoAs and their fatty acid counterparts have other important cellular functions.

Membrane Composition and Fluidity

Methyl-branched fatty acids, when incorporated into phospholipids, can significantly alter the physical properties of cellular membranes. The methyl branches disrupt the tight packing of the acyl chains, leading to:

• Increased membrane fluidity.

• Reduced lipid bilayer thickness.

• Lowered phase transition temperature.

These changes in membrane properties can influence the function of membrane-bound proteins and cellular processes such as endocytosis and exocytosis.

Cellular Signaling

While the signaling roles of methyl-branched acyl-CoAs are less well-defined than those of their straight-chain counterparts, long-chain acyl-CoAs in general are known to act as regulatory molecules.[8][9] They can allosterically regulate enzymes and transcription factors, thereby influencing a variety of cellular processes. For example, phytanic acid has been shown to activate the nuclear hormone receptors PPARα and RXRs, suggesting a role in the regulation of gene expression related to lipid metabolism.[10]

dot

Regulation of gene expression by phytanic acid.

Conclusion and Future Directions

Methyl-branched acyl-CoAs are integral players in cellular metabolism, with their catabolism being essential for energy production and the prevention of toxicity. The development of sensitive analytical techniques like LC-MS/MS has been pivotal in advancing our understanding of these molecules. However, several areas warrant further investigation:

• Quantitative Profiling: Comprehensive quantitative data on the concentrations of various methyl-branched acyl-CoAs in different tissues and subcellular compartments under various physiological and pathological conditions are needed.

• Enzyme Regulation: A deeper understanding of the kinetic properties and regulation of all enzymes involved in the metabolism of these compounds is required.

• Signaling Roles: The specific signaling functions of different methyl-branched acyl-CoAs and their impact on cellular processes beyond catabolism need to be elucidated.

• Therapeutic Targeting: A more detailed understanding of the metabolism of methyl-branched acyl-CoAs could open new avenues for the development of therapeutic strategies for related metabolic disorders.

This guide provides a foundational understanding for researchers and drug development professionals, highlighting the critical functions of methyl-branched acyl-CoAs in cellular metabolism and disease. Continued research in this area will undoubtedly uncover new complexities and therapeutic opportunities.

References

• 1. Branched-chain Amino Acids: Catabolism in Skeletal Muscle and Implications for Muscle and Whole-body Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Studies on phytanoyl-CoA 2-hydroxylase and synthesis of phytanoyl-coenzyme A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Refsum Disease - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 4. The quantitation of long-chain acyl-CoA in mammalian tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-coAs and requirement for GTP or ATP and Mg(2+) in addition to its known hydroxylation cofactors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Phytanoyl-CoA hydroxylase activity is induced by phytanic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

The Metabolic Pathway of 17-Methyltricosanoyl-CoA: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the metabolic pathway of 17-Methyltricosanoyl-CoA, a long-chain branched-chain fatty acyl-CoA. Due to the absence of direct experimental data for this specific molecule, this guide extrapolates its metabolic fate from the well-characterized pathway of phytanic acid, another methylated fatty acid. The core of this metabolism is the peroxisomal alpha-oxidation pathway, a critical process for the degradation of β-methylated fatty acids that cannot be processed by the more common beta-oxidation. This document details the enzymatic steps, presents available quantitative data for analogous enzymes, and provides detailed experimental protocols for key assays. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz to facilitate a deeper understanding of the underlying biochemical logic.

Introduction

Very-long-chain fatty acids (VLCFAs), defined as fatty acids with a chain length of 22 carbons or more, and branched-chain fatty acids (BCFAs) play crucial roles in cellular structure and signaling.[1] 17-Methyltricosanoic acid is a C24 saturated fatty acid with a methyl group at the 17th carbon. Its activated form, 17-Methyltricosanoyl-CoA, is predicted to undergo degradation via the peroxisomal alpha-oxidation pathway, as the methyl group at an odd-numbered carbon from the carboxyl end hinders the standard beta-oxidation machinery. This pathway is essential for the breakdown of dietary phytanic acid, and its dysfunction leads to serious metabolic disorders like Refsum's disease.[2] Understanding the metabolism of novel BCFAs like 17-Methyltricosanoyl-CoA is therefore of significant interest for researchers in metabolic diseases and drug development.

The Peroxisomal Alpha-Oxidation Pathway

The alpha-oxidation of branched-chain fatty acids is a multi-step process occurring within the peroxisomes.[2] It involves the removal of a single carbon atom from the carboxyl end of the fatty acid. The proposed pathway for 17-Methyltricosanoyl-CoA is as follows:

• Activation: 17-Methyltricosanoic acid is first activated to its coenzyme A thioester, 17-Methyltricosanoyl-CoA, by a peroxisomal acyl-CoA synthetase.

• Hydroxylation: 17-Methyltricosanoyl-CoA is then hydroxylated at the alpha-carbon by a dioxygenase, analogous to phytanoyl-CoA dioxygenase (PHYH). This reaction requires Fe2+ and O2 as co-substrates.[2]

• Cleavage: The resulting 2-hydroxy-17-methyltricosanoyl-CoA is cleaved by a lyase, analogous to 2-hydroxyphytanoyl-CoA lyase (HACL1), in a thiamine (B1217682) pyrophosphate (TPP)-dependent reaction. This step releases formyl-CoA and 16-methyldocosanal.[2]

• Dehydrogenation: The aldehyde, 16-methyldocosanal, is subsequently oxidized to 16-methyldocosanoic acid by an aldehyde dehydrogenase.

• Beta-Oxidation: The resulting 16-methyldocosanoic acid, now lacking the problematic methyl group at a position that inhibits beta-oxidation, can be activated to its CoA ester and enter the peroxisomal beta-oxidation pathway for further degradation.

Signaling Pathway Diagram

Caption: Proposed metabolic pathway of 17-Methyltricosanoyl-CoA via peroxisomal alpha-oxidation.

Quantitative Data

Direct quantitative data for the enzymes metabolizing 17-Methyltricosanoyl-CoA is not available. However, kinetic data for the analogous enzyme, phytanoyl-CoA dioxygenase (PHYH), provides valuable insight into the potential catalytic efficiency of this pathway.

Enzyme	Substrate	Km (µM)	Vmax	Source
Phytanoyl-CoA Dioxygenase (Human)	Phytanoyl-CoA	~30	Not Reported	--INVALID-LINK--

Experimental Protocols

The following are detailed protocols for the key enzymes in the alpha-oxidation pathway, adapted from literature for phytanic acid metabolism. These can serve as a starting point for studying the metabolism of 17-Methyltricosanoyl-CoA.

Phytanoyl-CoA Dioxygenase (PHYH) Activity Assay

Principle:

This assay measures the activity of phytanoyl-CoA dioxygenase by quantifying the conversion of phytanoyl-CoA to 2-hydroxyphytanoyl-CoA. The reaction requires the co-substrates O2 and 2-oxoglutarate, and the cofactor Fe2+. The product can be detected and quantified by methods such as HPLC or mass spectrometry.

Materials:

• Phytanoyl-CoA (or 17-Methyltricosanoyl-CoA, if synthesized)

• 2-oxoglutarate

• Ferrous sulfate (B86663) (FeSO4)

• Ascorbate

• Catalase

• HEPES buffer (pH 7.4)

• Enzyme source (e.g., purified recombinant PHYH, peroxisomal fractions, or cell lysates)

• HPLC system with a suitable column (e.g., C18) or LC-MS/MS system

• Quenching solution (e.g., acetonitrile (B52724) with formic acid)

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture containing HEPES buffer, 2-oxoglutarate, FeSO4, ascorbate, and catalase. The final concentrations should be optimized but can be based on published assays (e.g., 50 mM HEPES, 1 mM 2-oxoglutarate, 50 µM FeSO4, 1 mM ascorbate, 100 U/ml catalase).

• Enzyme Preparation: Prepare the enzyme source. If using cell lysates or subcellular fractions, determine the protein concentration.

• Reaction Initiation: Pre-warm the reaction mixture to 37°C. Add the enzyme source to the reaction mixture. Initiate the reaction by adding the substrate (phytanoyl-CoA).

• Incubation: Incubate the reaction at 37°C for a defined period (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Reaction Termination: Stop the reaction by adding a quenching solution.

• Analysis: Centrifuge the quenched reaction to pellet any precipitated protein. Analyze the supernatant by HPLC or LC-MS/MS to separate and quantify the substrate and product.

• Calculation: Calculate the enzyme activity based on the amount of product formed per unit time per amount of enzyme.

Experimental Workflow for PHYH Assay

Caption: A typical workflow for the phytanoyl-CoA dioxygenase (PHYH) enzyme activity assay.

2-Hydroxyphytanoyl-CoA Lyase (HACL1) Activity Assay

Principle:

This assay measures the activity of HACL1 by detecting one of its reaction products, formyl-CoA, or its hydrolysis product, formate (B1220265). A common method involves using a radiolabeled substrate and quantifying the radiolabeled formate produced.

Materials:

• 2-hydroxyphytanoyl-CoA (or 2-hydroxy-17-methyltricosanoyl-CoA, if synthesized), potentially radiolabeled (e.g., with 14C)

• Thiamine pyrophosphate (TPP)

• Magnesium chloride (MgCl2)

• Tris-HCl buffer (pH 8.5)

• Enzyme source (e.g., purified recombinant HACL1, peroxisomal fractions, or cell lysates)

• Formate dehydrogenase

• NAD+

• Scintillation cocktail and counter (if using radiolabeled substrate) or a spectrophotometer for the enzymatic assay.

Procedure (Radiolabeled Method):

• Reaction Mixture Preparation: Prepare a reaction mixture containing Tris-HCl buffer, TPP, and MgCl2.

• Enzyme Preparation: Prepare the enzyme source and determine the protein concentration.

• Reaction Initiation: Pre-warm the reaction mixture to 37°C. Add the enzyme source and initiate the reaction by adding the radiolabeled 2-hydroxyphytanoyl-CoA.

• Incubation: Incubate at 37°C for a defined time.

• Reaction Termination and Formate Separation: Terminate the reaction (e.g., by adding acid). Separate the radiolabeled formate from the unreacted substrate, for example, by ion-exchange chromatography.

• Quantification: Quantify the radioactivity of the formate fraction using a scintillation counter.

• Calculation: Calculate the enzyme activity based on the amount of radioactive formate produced per unit time per amount of enzyme.

Procedure (Enzymatic Spectrophotometric Method):

• Reaction Mixture Preparation: Prepare a reaction mixture containing Tris-HCl buffer, TPP, MgCl2, NAD+, and formate dehydrogenase.

• Enzyme and Substrate Addition: Add the enzyme source and the substrate (2-hydroxyphytanoyl-CoA) to the reaction mixture.

• Measurement: Monitor the increase in absorbance at 340 nm, which corresponds to the production of NADH by formate dehydrogenase as it converts the formate product to CO2.

• Calculation: Calculate the HACL1 activity using the molar extinction coefficient of NADH.

Conclusion

While direct experimental evidence for the metabolic pathway of 17-Methyltricosanoyl-CoA is currently lacking, the well-established peroxisomal alpha-oxidation pathway for other branched-chain fatty acids provides a robust model for its degradation. This guide has outlined the proposed enzymatic steps, provided analogous quantitative data, and detailed experimental protocols that can be adapted to study this specific molecule. The provided diagrams offer a clear visual representation of the metabolic logic and experimental workflows. Further research, including the synthesis of 17-Methyltricosanoyl-CoA and its 2-hydroxy derivative, will be crucial to definitively elucidate its metabolic fate and the kinetics of the enzymes involved. Such studies will contribute to a deeper understanding of lipid metabolism and may have implications for the diagnosis and treatment of metabolic disorders.

References

• 1. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology [biomolther.org]
• 2. Alpha oxidation - Wikipedia [en.wikipedia.org]

The Biosynthesis of 17-Methyltricosanoyl-CoA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Branched-chain fatty acids (BCFAs) are integral components of cellular membranes in many organisms and are gaining attention for their unique physiological roles and potential as therapeutic targets. Among these, the very-long-chain BCFAs such as 17-methyltricosanoyl-CoA represent a specialized class of lipids. This technical guide provides an in-depth overview of the biosynthetic pathway of 17-methyltricosanoyl-CoA, focusing on its precursors, enzymatic steps, and regulation. It is intended to serve as a comprehensive resource for researchers in the fields of biochemistry, microbiology, and drug development.

Biosynthetic Pathway of 17-Methyltricosanoyl-CoA

The synthesis of 17-methyltricosanoyl-CoA, an anteiso-branched-chain fatty acid, is a multi-step process that begins with the catabolism of the branched-chain amino acid L-isoleucine and proceeds through successive elongation cycles.

1. Precursor Formation:

The journey to 17-methyltricosanoyl-CoA begins with the branched-chain amino acid L-isoleucine . Through a two-step enzymatic conversion, L-isoleucine is transformed into the primer molecule for branched-chain fatty acid synthesis.

• Transamination: L-isoleucine first undergoes transamination to yield α-keto-β-methylvaleric acid. This reaction is catalyzed by a branched-chain amino acid transaminase (BCAT) .[1]

• Decarboxylation: Subsequently, α-keto-β-methylvaleric acid is oxidatively decarboxylated to form 2-methylbutyryl-CoA . This irreversible step is carried out by the branched-chain α-keto acid dehydrogenase (BCKDH) complex , a multi-enzyme complex that plays a crucial role in the catabolism of all three branched-chain amino acids.[1][2]

2. Fatty Acid Elongation:

The 2-methylbutyryl-CoA molecule serves as the primer for the subsequent elongation cycles, which are primarily carried out by the fatty acid synthase (FAS) system .[1] In each cycle, a two-carbon unit from malonyl-CoA is added to the growing acyl chain. The elongation process consists of four recurring enzymatic reactions:

• Condensation: The acyl chain is condensed with malonyl-CoA, releasing a molecule of CO2. This reaction is catalyzed by β-ketoacyl-ACP synthase (KAS) . The specificity of the KAS domain is critical for the utilization of branched-chain primers.[3][4]

• Reduction: The resulting β-ketoacyl-ACP is reduced to a β-hydroxyacyl-ACP by β-ketoacyl-ACP reductase (KAR) , utilizing NADPH as the reducing agent.

• Dehydration: A molecule of water is removed from the β-hydroxyacyl-ACP to form a trans-Δ2-enoyl-ACP, a reaction catalyzed by β-hydroxyacyl-ACP dehydratase (DH) .

• Reduction: Finally, the enoyl-ACP is reduced to a saturated acyl-ACP by enoyl-ACP reductase (ER) , again using NADPH.

This four-step cycle is repeated, with each cycle extending the fatty acyl chain by two carbons. To synthesize a 24-carbon fatty acid backbone (tricosanoic acid has 23 carbons, but the CoA ester is of the 24-carbon acyl group) from a 5-carbon primer (2-methylbutyryl-CoA), a total of ten elongation cycles are required.

3. Very-Long-Chain Fatty Acid Elongation:

The synthesis of fatty acids with more than 18 carbons, known as very-long-chain fatty acids (VLCFAs), often involves a dedicated set of enzymes known as fatty acid elongases (ELO) , which are typically located in the endoplasmic reticulum.[5][6][7] While the initial elongation cycles may be performed by the cytosolic FAS, the later stages of extending the chain to 24 carbons are likely carried out by these specialized elongase systems.

The final product, 17-methyltricosanoyl-CoA , is an anteiso-BCFA, characterized by a methyl branch on the antepenultimate (third from the end) carbon atom.

Signaling Pathways and Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. The enzyme kinetics of branched-chain fatty acid synthesis of metazoan fatty acid synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Role of very-long-chain fatty acids in plant development, when chain length does matter [comptes-rendus.academie-sciences.fr]

Structural Characterization of 17-Methyltricosanoyl-CoA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies for the structural characterization of 17-Methyltricosanoyl-CoA, a long-chain fatty acyl-coenzyme A derivative. While specific experimental data for this particular molecule is not extensively available in public literature, this document outlines a robust analytical framework based on established techniques for the characterization of similar long-chain acyl-CoAs. The guide details protocols for synthesis, purification, and structural elucidation using mass spectrometry and nuclear magnetic resonance spectroscopy. All quantitative data expectations are summarized, and key experimental workflows are visualized to aid in the design and execution of laboratory investigations. This document is intended to serve as a foundational resource for researchers engaged in the study of lipid metabolism and drug development involving novel fatty acyl-CoA species.

Introduction

Long-chain fatty acyl-coenzyme A (LCFA-CoA) molecules are central intermediates in numerous metabolic pathways, including fatty acid β-oxidation, de novo lipogenesis, and the synthesis of complex lipids. They also serve as precursors for signaling molecules and are involved in post-translational modifications of proteins.[1][2] The structural elucidation of novel or less-studied LCFA-CoAs, such as 17-Methyltricosanoyl-CoA, is critical for understanding their precise biological roles and for the development of targeted therapeutics.

17-Methyltricosanoyl-CoA is a C24 fatty acyl-CoA with a methyl branch at the 17th carbon position. This structural feature can influence its metabolism and interaction with enzymes. Accurate characterization is therefore paramount. This guide presents a multi-faceted analytical approach to unambiguously determine its chemical structure.

Synthesis of 17-Methyltricosanoyl-CoA

The synthesis of acyl-CoA thioesters is a crucial first step for obtaining standards for analytical studies.[3] A common and effective method involves the activation of the corresponding carboxylic acid.

Chemo-enzymatic Synthesis Protocol

A reliable method for synthesizing long-chain acyl-CoAs is through the use of activating agents like 1,1'-Carbonyldiimidazole (CDI) or ethylchloroformate (ECF).[3]

Materials:

• 17-Methyltricosanoic acid

• Coenzyme A (free acid)

• 1,1'-Carbonyldiimidazole (CDI)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Sodium bicarbonate (NaHCO₃) solution (0.5 M)

• High-purity water

• Argon or Nitrogen gas

Procedure:

• Dissolve 17-Methyltricosanoic acid in anhydrous THF under an inert atmosphere (argon or nitrogen).

• Add CDI (1.1 equivalents) to the solution and stir at room temperature for 1 hour to form the acyl-imidazolide intermediate.

• In a separate flask, dissolve Coenzyme A in 0.5 M NaHCO₃ solution.

• Slowly add the acyl-imidazolide solution to the Coenzyme A solution with vigorous stirring on ice.

• Monitor the reaction progress by HPLC-MS. The reaction is typically complete within 2-4 hours.

• Purify the resulting 17-Methyltricosanoyl-CoA using reversed-phase high-performance liquid chromatography (RP-HPLC).

Mass Spectrometry Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for the identification and quantification of acyl-CoAs due to its high sensitivity and specificity.[1][4]

Experimental Protocol for LC-MS/MS

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole or high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF) equipped with an electrospray ionization (ESI) source.

LC Conditions:

• Column: A C4 or C18 reversed-phase column is suitable for separating long-chain acyl-CoAs.[5]

• Mobile Phase A: Water with 0.1% ammonium (B1175870) hydroxide.[6]

• Mobile Phase B: Acetonitrile with 0.1% ammonium hydroxide.[6]

• Gradient: A linear gradient from a low to a high percentage of Mobile Phase B is used to elute the acyl-CoAs.

• Flow Rate: 0.2-0.5 mL/min.

• Column Temperature: 40-50 °C.

MS Conditions:

• Ionization Mode: Positive electrospray ionization (ESI+) is generally preferred for acyl-CoAs.[6]

• Scan Mode: Full scan for identification and Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) for targeted quantification.[1][6]

• Collision Energy: Optimized for the specific precursor-to-product ion transition.

Expected Mass Spectrometry Data

The structural characterization of 17-Methyltricosanoyl-CoA by MS/MS would rely on its characteristic fragmentation pattern. The precursor ion will be the protonated molecule [M+H]⁺. Collision-induced dissociation (CID) will generate specific product ions that confirm the identity of the acyl group and the CoA moiety.

Parameter	Expected Value/Observation	Significance
Precursor Ion (m/z)	Calculated for [C₄₅H₈₂N₇O₁₇P₃S+H]⁺	Confirms the molecular weight of the intact molecule.
Major Product Ion (m/z)	Fragment corresponding to the loss of the acyl group	Confirms the presence of the Coenzyme A moiety.
Characteristic Fragment Ion (m/z)	Ion corresponding to the pantetheine (B1680023) phosphate (B84403) fragment	A key signature for all acyl-CoAs.
Acylium Ion (m/z)	[CH₃(CH₂)₅CH(CH₃)(CH₂)₁₅CO]⁺	Confirms the mass of the 17-methyltricosanoyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of individual atoms within a molecule, making it an invaluable tool for unambiguous structure elucidation. Both ¹H and ¹³C NMR are essential.

Experimental Protocol for NMR

Instrumentation:

• High-field NMR spectrometer (e.g., 500 MHz or higher)

• Cryoprobe for enhanced sensitivity

Sample Preparation:

• Dissolve the purified 17-Methyltricosanoyl-CoA in a suitable deuterated solvent, such as D₂O or a mixture of CD₃OD/D₂O.

Experiments:

• ¹H NMR: To identify and integrate signals from all protons.

• ¹³C NMR: To identify all carbon atoms.

• 2D NMR (COSY, HSQC, HMBC): To establish connectivity between protons and carbons and confirm the overall structure. COSY (Correlation Spectroscopy) reveals proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) correlates protons to their directly attached carbons, and HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and carbons over two to three bonds.[7]

Expected NMR Data

The following table summarizes the expected chemical shifts for the key functional groups in 17-Methyltricosanoyl-CoA.

Group	Nucleus	Expected Chemical Shift (ppm)	Key Correlations (2D NMR)
Acyl chain CH₃ (terminal)	¹H	~0.8-0.9	COSY to adjacent CH₂
Acyl chain CH₃ (branch)	¹H	~0.8-0.9 (doublet)	COSY to CH
Acyl chain CH (branch)	¹H	~1.5-1.7	COSY to CH₃ and adjacent CH₂
Acyl chain (CH₂)n	¹H / ¹³C	1.2-1.6 / 25-35
α-CH₂ (to thioester)	¹H / ¹³C	~2.8 / ~45	HMBC to thioester carbonyl
Thioester C=O	¹³C	~195-200	HMBC from α-CH₂
Adenosine H1'	¹H	~6.1
Adenosine H8	¹H	~8.5
Adenosine H2	¹H	~8.2

Visualized Workflows and Structures

To facilitate a clearer understanding of the analytical process and molecular structure, the following diagrams are provided.

Caption: Workflow for the synthesis, purification, and structural analysis of 17-Methyltricosanoyl-CoA.

Caption: Key functional groups of the 17-Methyltricosanoyl-CoA molecule.

Conclusion

The structural characterization of 17-Methyltricosanoyl-CoA requires a systematic approach employing both mass spectrometry and nuclear magnetic resonance spectroscopy. While direct experimental data for this specific molecule is sparse, the methodologies outlined in this guide provide a robust framework for its synthesis, purification, and complete structural elucidation. The combination of high-resolution mass spectrometry for molecular weight determination and fragmentation analysis, alongside multidimensional NMR for establishing atomic connectivity, will enable an unambiguous assignment of its structure. This detailed characterization is a prerequisite for understanding its biological function and for its potential application in drug development and metabolic research.

References

• 1. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of lactoyl-CoA (lactyl-CoA) by liquid chromatography mass spectrometry in mammalian cells and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of long-chain fatty acid acyl-coenzyme A compounds using liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. magritek.com [magritek.com]

Cellular Localization of 17-Methyltricosanoyl-CoA: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the cellular localization of 17-Methyltricosanoyl-CoA, a very-long-chain, methyl-branched fatty acyl-CoA. Understanding the subcellular distribution of this molecule is critical for elucidating its metabolic fate and potential roles in cellular signaling and disease. This document details the metabolic pathways involved in its processing, primarily within peroxisomes and mitochondria, and presents state-of-the-art experimental protocols for its quantification and localization. Due to the limited availability of direct quantitative data for 17-Methyltricosanoyl-CoA, this guide synthesizes information from related lipid species to provide a robust framework for its study.

Introduction

17-Methyltricosanoyl-CoA is a derivative of 17-methyltricosanoic acid, a saturated fatty acid with a methyl branch near the terminus of its long aliphatic chain. Such branched-chain fatty acids are integral components of cellular lipids and are involved in various biological processes, including membrane fluidity modulation and cellular signaling. The addition of a coenzyme A (CoA) moiety activates the fatty acid for metabolic processing. The cellular localization of 17-Methyltricosanoyl-CoA is a key determinant of its function and metabolic fate, with peroxisomes and mitochondria being the primary organelles involved in its catabolism.

Metabolic Pathways and Cellular Localization

The metabolism of very-long-chain and branched-chain fatty acids is a cooperative effort between peroxisomes and mitochondria.

Peroxisomal Alpha- and Beta-Oxidation

Due to the presence of a methyl group on an odd-numbered carbon, the direct beta-oxidation of 17-Methyltricosanoyl-CoA is sterically hindered. Therefore, it is hypothesized that it first undergoes alpha-oxidation within the peroxisomes . This process removes a single carbon atom from the carboxyl end, yielding a shorter acyl-CoA that is a suitable substrate for beta-oxidation.

Following alpha-oxidation, the resulting acyl-CoA undergoes a limited number of beta-oxidation cycles within the peroxisome. Peroxisomal beta-oxidation is responsible for the initial breakdown of very-long-chain fatty acids, shortening them to medium-chain acyl-CoAs. This process is catalyzed by a distinct set of enzymes from those found in mitochondria.

Mitochondrial Beta-Oxidation

The medium-chain acyl-CoAs produced in the peroxisomes are subsequently transported to the mitochondria for complete oxidation to acetyl-CoA via the mitochondrial beta-oxidation pathway. This process is the primary route for energy production from fatty acids. The acetyl-CoA generated can then enter the citric acid cycle to produce ATP.

The coordinated action of peroxisomes and mitochondria ensures the efficient catabolism of complex fatty acids like 17-methyltricosanoic acid.

Quantitative Data on Subcellular Distribution

Cellular Compartment	Expected Relative Abundance of 17-Methyltricosanoyl-CoA	Key Metabolic Processes
Peroxisomes	High	Alpha-oxidation, Initial Beta-oxidation (chain shortening)
Mitochondria	Moderate to High	Complete Beta-oxidation of chain-shortened intermediates
Endoplasmic Reticulum	Moderate	Acyl-CoA synthesis, Incorporation into complex lipids
Cytosol	Low	Transient pool for inter-organellar transport
Lipid Droplets	Variable	Storage as neutral lipids (after conversion)

Note: This table presents a hypothetical distribution based on established metabolic pathways for similar lipid species. Actual concentrations will vary depending on cell type, metabolic state, and dietary factors.

Experimental Protocols

Determining the subcellular localization and concentration of 17-Methyltricosanoyl-CoA requires a combination of meticulous subcellular fractionation and sensitive analytical techniques.

Subcellular Fractionation for Acyl-CoA Analysis

This protocol is designed to isolate peroxisomes and mitochondria with high purity for subsequent metabolomic analysis.

Materials:

• Homogenization Buffer (e.g., 250 mM sucrose, 1 mM EDTA, 10 mM HEPES, pH 7.4)

• Differential Centrifugation Buffer (as above)

• Density Gradient Medium (e.g., OptiPrep™ or Percoll®)

• Dounce homogenizer with loose and tight pestles

• Refrigerated centrifuge and ultracentrifuge

Procedure:

• Cell Harvest and Lysis:

  • Harvest cells and wash twice with ice-cold PBS.

  • Resuspend the cell pellet in 5 volumes of ice-cold Homogenization Buffer.

  • Homogenize the cells using a Dounce homogenizer with a loose pestle (10-15 strokes), followed by a tight pestle (10-15 strokes).

• Differential Centrifugation:

  • Centrifuge the homogenate at 600 x g for 10 minutes at 4°C to pellet nuclei and unbroken cells.

  • Transfer the supernatant to a new tube and centrifuge at 10,000 x g for 20 minutes at 4°C to pellet the crude mitochondrial/peroxisomal fraction.

  • The resulting supernatant is the cytosolic fraction.

• Density Gradient Ultracentrifugation for Organelle Purification:

  • Resuspend the crude mitochondrial/peroxisomal pellet in a small volume of Homogenization Buffer.

  • Layer the resuspended pellet onto a pre-formed density gradient (e.g., 15-50% OptiPrep™ gradient).

  • Centrifuge at 100,000 x g for 2 hours at 4°C.

  • Carefully collect the distinct bands corresponding to mitochondria and peroxisomes. The denser band typically represents peroxisomes.

• Washing and Storage:

  • Wash the isolated organelle fractions with Homogenization Buffer and pellet by centrifugation.

  • Store the pellets at -80°C until acyl-CoA extraction.

Acyl-CoA Extraction and LC-MS/MS Analysis

This protocol outlines the extraction and quantification of acyl-CoAs from subcellular fractions.

Materials:

• Extraction Solvent (e.g., 2:1:1 isopropanol:acetonitrile (B52724):water with 0.1% formic acid)

• Internal Standards (e.g., a suite of odd-chain acyl-CoAs)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Extraction:

  • Resuspend the organelle pellet in a known volume of ice-cold Extraction Solvent containing internal standards.

  • Vortex vigorously and incubate on ice for 20 minutes.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet protein and debris.

  • Transfer the supernatant containing the acyl-CoAs to a new tube.

• LC-MS/MS Analysis:

  • Inject the extracted sample onto a C18 reverse-phase column.

  • Use a gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Perform detection using a tandem mass spectrometer in positive ion mode.

  • Utilize Multiple Reaction Monitoring (MRM) to specifically detect and quantify 17-Methyltricosanoyl-CoA based on its specific precursor and product ion transitions.

  • Quantify the concentration by comparing the peak area of the analyte to that of the appropriate internal standard.

Visualizations

Signaling Pathways and Metabolic Relationships

Caption: Metabolic fate of 17-Methyltricosanoyl-CoA.

Experimental Workflow

Caption: Workflow for subcellular localization and quantification.

Conclusion

The cellular localization of 17-Methyltricosanoyl-CoA is intrinsically linked to its metabolism, with peroxisomes and mitochondria playing central roles in its degradation. While direct quantitative data for this specific molecule remains to be extensively reported, the established pathways for very-long-chain and branched-chain fatty acids provide a strong predictive framework. The experimental protocols detailed in this guide offer a robust methodology for researchers to precisely determine the subcellular distribution and concentration of 17-Methyltricosanoyl-CoA in their models of interest. Such studies are crucial for a deeper understanding of its physiological and pathological significance, paving the way for potential therapeutic interventions in metabolic diseases.

The Pivotal Role of Long-Chain Acyl-CoA Synthetases in the Activation of Branched-Chain Fatty Acids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain acyl-CoA synthetases (ACSLs) are a family of enzymes crucial for lipid metabolism, catalyzing the ATP-dependent esterification of free fatty acids with coenzyme A (CoA) to form fatty acyl-CoAs. This activation is the requisite first step for fatty acids to enter major metabolic pathways, including β-oxidation for energy production and incorporation into complex lipids such as phospholipids, triglycerides, and cholesterol esters. While the role of ACSLs in activating straight-chain fatty acids is well-documented, their involvement in the activation of branched-chain fatty acids (BCFAs) is an area of growing interest with significant implications for several metabolic and genetic disorders. This technical guide provides an in-depth exploration of the role of ACSL isoforms in BCFA activation, summarizing key quantitative data, detailing experimental methodologies, and illustrating relevant biochemical pathways.

Branched-chain fatty acids, characterized by one or more methyl groups along their acyl chain, are derived from dietary sources, such as phytanic acid from chlorophyll, or endogenously from the catabolism of branched-chain amino acids like leucine, isoleucine, and valine. The metabolism of these fatty acids is distinct from their straight-chain counterparts and often requires specialized enzymatic pathways. The activation of BCFAs to their corresponding acyl-CoA esters is a critical, yet not fully elucidated, step in their metabolic fate.

Long-Chain Acyl-CoA Synthetase Isoforms and Substrate Specificity

In mammals, the ACSL family comprises five main isoforms (ACSL1, ACSL3, ACSL4, ACSL5, and ACSL6), each with distinct tissue distribution, subcellular localization, and substrate preferences.[1][2] These differences suggest specialized roles for each isoform in directing fatty acids toward specific metabolic fates.[3][4] While extensive research has characterized the kinetic parameters of these isoforms with various straight-chain and polyunsaturated fatty acids, data on their activity with BCFAs remains limited.

Peroxisomal Activation of Phytanic and Pristanic Acid

A significant body of evidence points to the peroxisome as a primary site for the metabolism of certain BCFAs, particularly those implicated in Refsum disease, a disorder characterized by the accumulation of phytanic acid. The activation of phytanic acid and its α-oxidation product, pristanic acid, is a prerequisite for their subsequent β-oxidation within the peroxisome.[5]

Several studies have indicated the involvement of very-long-chain acyl-CoA synthetases (VLCS), also known as Fatty Acid Transport Proteins (FATPs), in this process. Specifically, the human orthologue of rat liver VLCS, FATP2 (also known as ACSVL1 or SLC27A2), is localized to peroxisomes and the endoplasmic reticulum and has been shown to activate both phytanic and pristanic acids.[5] Another member of this family, FATP4 (SLC27A4), has also been identified in peroxisomes.[6]

While direct kinetic data for the five principal ACSL isoforms with phytanic and pristanic acid is scarce, the presence of ACSL4 in peroxisomes suggests a potential role.[5][6] However, further research is needed to quantify the specific contribution and kinetic efficiency of ACSL4 and other ACSL isoforms in the activation of these disease-related BCFAs.

Activation of BCFAs Derived from Amino Acid Catabolism

The catabolism of branched-chain amino acids (BCAAs) generates short- to medium-chain branched-chain fatty acids, such as isovaleric acid (from leucine), 2-methylbutyric acid (from isoleucine), and isobutyric acid (from valine). These fatty acids must be activated to their respective acyl-CoA esters (isovaleryl-CoA, 2-methylbutyryl-CoA, and isobutyryl-CoA) to be further metabolized. While dedicated short- and medium-chain acyl-CoA synthetases are known to exist, the potential contribution of long-chain acyl-CoA synthetases to the activation of these shorter BCFAs, particularly under conditions of high metabolic flux or in specific tissues, remains an open area of investigation.

Quantitative Data on ACSL Substrate Specificity

The following tables summarize the available kinetic data for ACSL isoforms with a focus on straight-chain fatty acids, which provides a comparative basis for understanding potential BCFA activation. It is important to note the significant lack of published kinetic data for ACSL isoforms with branched-chain fatty acid substrates.

Table 1: Kinetic Parameters of Human ACSL4 Variants for Highly Unsaturated Fatty Acids

Substrate	ACSL4 Variant	K_m_ (μM)	V_max_ (nmol/min/mg)
Arachidonic Acid (20:4)	V1	4.4 ± 0.7	134.4 ± 5.1
V2	4.1 ± 0.5	137.2 ± 4.2
Eicosapentaenoic Acid (20:5)	V1	5.0 ± 0.9	105.1 ± 4.9
V2	4.8 ± 0.6	109.5 ± 3.8
Docosahexaenoic Acid (22:6)	V1	5.2 ± 1.1	89.7 ± 5.3
V2	4.9 ± 0.8	94.6 ± 4.1

Data extracted from studies on recombinant human ACSL4 variants expressed in Sf9 cells.[7]

Table 2: Kinetic Parameters of Human ACSL6 Variants for Various Fatty Acids

Substrate	ACSL6 Variant	K_m_ (μM)	V_max_ (nmol/min/mg)
Oleic Acid (18:1)	V1	11.4 ± 1.5	112.7 ± 4.3
V2	10.8 ± 1.2	115.4 ± 3.9
Linoleic Acid (18:2)	V1	8.9 ± 1.1	101.5 ± 3.8
V2	45.2 ± 5.3	125.6 ± 6.1
Arachidonic Acid (20:4)	V1	15.6 ± 2.1	45.3 ± 2.5
V2	14.9 ± 1.8	48.1 ± 2.2
Docosahexaenoic Acid (22:6)	V1	21.3 ± 2.8	98.7 ± 5.0
V2	3.1 ± 0.5	142.8 ± 6.3

Data extracted from studies on recombinant human ACSL6 variants expressed in Sf9 cells.[8][9]

Signaling and Metabolic Pathways

The activation of BCFAs by ACSLs is the entry point into their downstream metabolic pathways. The specific pathway taken depends on the type of BCFA and the subcellular localization of the activating enzyme.

Peroxisomal α- and β-Oxidation of Phytanic and Pristanic Acid

Phytanic acid, due to its methyl group at the β-carbon, cannot be directly metabolized by β-oxidation. It first undergoes α-oxidation in the peroxisome to yield pristanic acid, which can then be degraded via peroxisomal β-oxidation. The initial activation of both fatty acids to their CoA esters is a critical step in this pathway.

Activation and peroxisomal oxidation of phytanic and pristanic acids.

Catabolism of Branched-Chain Amino Acids

The degradation of leucine, isoleucine, and valine produces branched-chain α-keto acids, which are then oxidatively decarboxylated to form branched-chain acyl-CoAs. While this conversion is typically catalyzed by branched-chain α-keto acid dehydrogenase, the potential for ACSLs to activate the corresponding free fatty acids exists, particularly if deacylation occurs.

BCAA catabolism and potential ACSL-mediated activation of BCFA intermediates.

Experimental Protocols

The measurement of ACSL activity with BCFA substrates can be achieved using various methods, adapted from established protocols for straight-chain fatty acids. The choice of method depends on the available equipment, the need for sensitivity, and whether radiolabeled substrates are available.

Radiometric Assay for Acyl-CoA Synthetase Activity

This is a highly sensitive and direct method for measuring enzyme activity.[1][10][11]

Principle: The assay measures the incorporation of a radiolabeled fatty acid into its corresponding acyl-CoA. The unreacted radiolabeled fatty acid is then separated from the acyl-CoA product by liquid-liquid extraction, and the radioactivity in the acyl-CoA-containing phase is quantified by scintillation counting.

Materials:

• Purified ACSL enzyme or cell/tissue lysate

• Radiolabeled BCFA (e.g., [1-¹⁴C]phytanic acid, [³H]isovaleric acid)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM DTT

• ATP solution (100 mM)

• Coenzyme A (CoA) solution (10 mM)

• Bovine Serum Albumin (BSA), fatty acid-free

• Extraction Solvent: Isopropanol/Heptane (B126788)/1 M H₂SO₄ (40:10:1, v/v/v)

• Heptane

• Scintillation cocktail

Procedure:

• Substrate Preparation: Prepare a stock solution of the radiolabeled BCFA complexed to BSA in the assay buffer.

• Reaction Mixture: In a microcentrifuge tube, prepare the reaction mixture containing assay buffer, ATP, and CoA.

• Enzyme Addition: Add the purified enzyme or lysate to the reaction mixture and pre-incubate at 37°C for 5 minutes.

• Initiate Reaction: Start the reaction by adding the radiolabeled BCFA-BSA complex. Incubate at 37°C for a defined period (e.g., 10-30 minutes).

• Stop Reaction: Terminate the reaction by adding the extraction solvent.

• Phase Separation: Add heptane and water, vortex thoroughly, and centrifuge to separate the phases. The upper heptane phase contains the unreacted fatty acid, while the lower aqueous phase contains the acyl-CoA.

• Quantification: Transfer an aliquot of the lower aqueous phase to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Calculation: Calculate the specific activity based on the amount of product formed per unit time per amount of protein.

LC-MS/MS-Based Assay for Acyl-CoA Synthetase Activity

This method offers high specificity and the ability to measure multiple acyl-CoA species simultaneously without the need for radiolabeling.[7][8][9]

Principle: The assay involves incubating the enzyme with a non-labeled BCFA substrate and then quantifying the formation of the specific branched-chain acyl-CoA product using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Purified ACSL enzyme or cell/tissue lysate

• BCFA substrate (e.g., phytanic acid, isovaleric acid)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM DTT

• ATP solution (100 mM)

• Coenzyme A (CoA) solution (10 mM)

• Internal Standard: A stable isotope-labeled acyl-CoA of a similar chain length.

• Quenching Solution: e.g., ice-cold acetonitrile (B52724).

• LC-MS/MS system

Procedure:

• Reaction Setup: Similar to the radiometric assay, set up the reaction mixture with buffer, ATP, CoA, and enzyme.

• Initiate Reaction: Start the reaction by adding the BCFA substrate. Incubate at 37°C.

• Time Points: At various time points, take aliquots of the reaction mixture and immediately quench the reaction by adding the aliquot to ice-cold acetonitrile containing the internal standard.

• Sample Preparation: Centrifuge the quenched samples to pellet the precipitated protein. Transfer the supernatant for LC-MS/MS analysis.

• LC-MS/MS Analysis: Separate the acyl-CoAs by reverse-phase liquid chromatography and detect and quantify the specific branched-chain acyl-CoA product and the internal standard by tandem mass spectrometry using multiple reaction monitoring (MRM).

• Quantification: Generate a standard curve using known concentrations of the target branched-chain acyl-CoA to determine the absolute amount of product formed.

• Calculation: Determine the initial reaction velocity and calculate the kinetic parameters (K_m_ and V_max_).

General experimental workflow for determining ACSL activity with BCFAs.

Conclusion and Future Directions

The activation of branched-chain fatty acids by long-chain acyl-CoA synthetases is a critical step in their metabolism with direct relevance to human health and disease. While the involvement of peroxisomal VLCS/FATP isoforms in the activation of phytanic and pristanic acids is emerging, a significant knowledge gap exists regarding the specific roles and kinetic efficiencies of the five main ACSL isoforms in activating a broader range of BCFAs. The lack of quantitative kinetic data for ACSLs with BCFAs highlights a crucial area for future research.

For drug development professionals, understanding the substrate specificity of ACSL isoforms for BCFAs could open new therapeutic avenues. For instance, selective inhibition of an ACSL isoform involved in the activation of a toxic BCFA could be a strategy for managing metabolic disorders like Refsum disease. Conversely, enhancing the activity of specific ACSLs might be beneficial in conditions where BCFA metabolism is impaired.

Future research should focus on:

• Systematic screening of all five ACSL isoforms for their activity towards a panel of physiologically relevant BCFAs.

• Determination of the kinetic parameters (K_m_ and V_max_) of ACSL isoforms for key BCFAs to understand their efficiency and potential physiological relevance.

• Elucidation of the structural basis for BCFA recognition and binding by ACSL isoforms through crystallographic or cryo-EM studies.

• Investigation of the role of ACSLs in activating BCFAs in different tissues and subcellular compartments under various physiological and pathological conditions.

By addressing these questions, the scientific and medical communities can gain a more complete understanding of the intricate role of long-chain acyl-CoA synthetases in branched-chain fatty acid metabolism, paving the way for novel diagnostic and therapeutic strategies.

References

• 1. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ACSL3 acyl-CoA synthetase long chain family member 3 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 3. Characterization of the Acyl-CoA synthetase activity of purified murine fatty acid transport protein 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of acyl-CoA synthetase long-chain family member 5 on triglyceride synthesis in bovine preadipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peroxisomal acyl-CoA synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Peroxisomal acyl-CoA synthetases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. showa.repo.nii.ac.jp [showa.repo.nii.ac.jp]
• 8. showa.repo.nii.ac.jp [showa.repo.nii.ac.jp]
• 9. Substrate Specificity of Human Long-Chain Acyl-CoA Synthetase ACSL6 Variants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isovaleryl-CoA - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Biosynthesis of Methyl-Branched Fatty Acids: The Case of Tuberculostearic Acid and its Putative Relationship with 17-Methyltricosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the biosynthesis of methyl-branched fatty acids in Mycobacterium, with a primary focus on the well-characterized pathway of tuberculostearic acid. While a direct biosynthetic linkage to 17-methyltricosanoyl-CoA is not established in current literature, this document extrapolates from the known mechanisms of tuberculostearic acid formation to propose a hypothetical pathway for the synthesis of longer-chain methyl-branched fatty acids. This guide delves into the enzymatic machinery, substrate specificity, and the pivotal role of S-adenosyl-l-methionine (SAM)-dependent methyltransferases. Detailed experimental protocols for the extraction, derivatization, and analysis of these unique fatty acids using gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are provided. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz (DOT language) to offer a clear and concise understanding of these complex biochemical processes. This document serves as a critical resource for researchers in mycobacterial lipid metabolism and drug development targeting these essential pathways.

Introduction

Mycobacterium tuberculosis, the causative agent of tuberculosis, possesses a unique and complex cell envelope rich in unusual lipids that are crucial for its survival, pathogenesis, and resistance to antibiotics. Among these are methyl-branched fatty acids, which contribute to the fluidity and impermeability of the mycobacterial cell membrane. Tuberculostearic acid (10-methyloctadecanoic acid) is a hallmark saturated fatty acid found in most mycobacteria and related actinomycetes. Its biosynthesis from oleic acid is a well-studied process that serves as a paradigm for understanding the formation of other mid-chain methyl-branched fatty acids.

This guide explores the biosynthesis of tuberculostearic acid in detail and, by extension, considers the potential synthesis of longer-chain analogues such as 17-methyltricosanoic acid, the activated form of which is 17-methyltricosanoyl-CoA. While direct evidence for the biosynthesis of 17-methyltricosanoyl-CoA in Mycobacterium is scarce, the enzymatic machinery involved in tuberculostearic acid synthesis provides a strong basis for a hypothetical pathway. Understanding these pathways is of paramount importance for the development of novel anti-tubercular agents that target lipid metabolism.

Biosynthesis of Tuberculostearic Acid

The biosynthesis of tuberculostearic acid is a two-step enzymatic process that utilizes oleic acid as its precursor. The oleic acid is typically esterified to a phospholipid within the bacterial membrane. The key enzymes involved are a SAM-dependent methyltransferase and a reductase.

The proposed pathway begins with the methylation of the Δ9 double bond of an oleoyl (B10858665) group in a phospholipid, using S-adenosyl-l-methionine (SAM) as the methyl donor. This reaction is catalyzed by the enzyme cyclopropane (B1198618) fatty acid (Cfa) synthase, also referred to as BfaB in some literature. This enzymatic step results in the formation of a 10-methylene-octadecanoyl intermediate.[1][2][3][4] Subsequently, this intermediate is reduced by a FAD-binding oxidoreductase, BfaA, to yield the final product, a 10-methyloctadecanoyl (tuberculostearoyl) group within the phospholipid.[1][3][4]

Caption: Biosynthetic pathway of Tuberculostearic Acid.

Hypothetical Biosynthesis of 17-Methyltricosanoyl-CoA

While the biosynthesis of 17-methyltricosanoyl-CoA has not been explicitly detailed in mycobacteria, a plausible pathway can be hypothesized based on the known mechanisms of fatty acid elongation and methylation. The synthesis would likely begin with a long-chain unsaturated fatty acid precursor, which is then methylated and activated to its CoA ester.

Mycobacterium possesses a type II fatty acid synthase (FAS-II) system responsible for elongating fatty acids beyond the C16-C18 lengths produced by the FAS-I system.[5][6][7][8] It is conceivable that the FAS-II system could synthesize a C23 unsaturated fatty acid, such as cis-16-tricosenoic acid. In a manner analogous to tuberculostearic acid synthesis, a SAM-dependent methyltransferase could then methylate the double bond at the C16 position to introduce a methyl group at what would become the C17 position of the saturated chain. A subsequent reduction step would yield 17-methyltricosanoic acid. Finally, a fatty acyl-CoA synthetase (FadD) would activate this branched-chain fatty acid to 17-methyltricosanoyl-CoA, making it available for incorporation into complex lipids or for other metabolic roles.

Caption: Hypothetical pathway for 17-Methyltricosanoyl-CoA biosynthesis.

Quantitative Data

The analysis of fatty acid composition in Mycobacterium provides valuable quantitative data. The relative abundance of tuberculostearic acid and other fatty acids can vary depending on the species and growth conditions.

Fatty Acid	Typical Abundance in M. tuberculosis (% of total fatty acids)	References
Palmitic acid (C16:0)	20-30%	[9]
Oleic acid (C18:1)	10-20%	[9]
Tuberculostearic acid (C19:0)	10-20%	[3]
Stearic acid (C18:0)	5-10%	[9]
Long-chain mycolic acids	Major component of cell wall	[10]

Enzyme	Substrate	Product	Cofactor	References
BfaB (Cfa)	Oleoyl-phospholipid, SAM	10-Methylene-octadecanoyl-phospholipid, SAH	-	[1][2][3][4]
BfaA	10-Methylene-octadecanoyl-phospholipid	Tuberculostearoyl-phospholipid	FAD, NADPH	[1][3][4]

Experimental Protocols

Extraction and Derivatization of Mycobacterial Fatty Acids for GC-MS Analysis

This protocol outlines the steps for extracting total lipids from mycobacterial cells and converting the fatty acids to their corresponding fatty acid methyl esters (FAMEs) for analysis by gas chromatography-mass spectrometry (GC-MS).

Materials:

• Mycobacterial cell pellet

• Chloroform (B151607)

• Methanol (B129727)

• 0.3% NaCl solution

• 2.5% H₂SO₄ in methanol (methanolic H₂SO₄)

• Hexane (B92381)

• Anhydrous sodium sulfate (B86663)

• Glass centrifuge tubes with Teflon-lined caps

• Water bath or heating block

• Nitrogen gas stream

• GC-MS system with a suitable capillary column (e.g., polar-phase like Carbowax or a non-polar phase like DB-5ms)

Procedure:

• Lipid Extraction (Bligh and Dyer Method, modified):

  • To a pellet of approximately 100 mg (wet weight) of mycobacterial cells in a glass centrifuge tube, add 1 ml of chloroform and 2 ml of methanol.

  • Vortex vigorously for 2 minutes to disrupt the cells and extract the lipids.

  • Add 1 ml of chloroform and vortex for 30 seconds.

  • Add 1 ml of 0.3% NaCl solution and vortex for 30 seconds to induce phase separation.

  • Centrifuge at 2,000 x g for 10 minutes.

  • Carefully collect the lower chloroform phase containing the lipids using a Pasteur pipette and transfer to a clean glass tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Saponification and Methylation:

  • To the dried lipid extract, add 2 ml of 2.5% methanolic H₂SO₄.

  • Seal the tube tightly with a Teflon-lined cap.

  • Heat at 80°C for 2 hours in a water bath or heating block.

  • Cool the tube to room temperature.

  • Add 1 ml of water and 1 ml of hexane to the tube.

  • Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

  • Centrifuge at 1,000 x g for 5 minutes.

  • Carefully transfer the upper hexane layer to a new tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Transfer the dried hexane extract to a GC vial for analysis.

GC-MS Analysis of FAMEs

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

• Capillary column: e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Injector: Split/splitless, operated in splitless mode.

• Carrier gas: Helium at a constant flow rate.

GC Conditions (Example):

• Injector Temperature: 250°C

• Oven Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 5°C/min to 250°C, hold for 10 minutes.

• Transfer Line Temperature: 280°C

MS Conditions (Example):

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-650.

• Scan Mode: Full scan for identification, Selected Ion Monitoring (SIM) for quantification.

Data Analysis:

• Identify FAMEs by comparing their mass spectra and retention times with those of authentic standards and library databases (e.g., NIST).

• Tuberculostearic acid methyl ester will have a characteristic mass spectrum.

NMR Spectroscopy of Methyl-Branched Fatty Acids

NMR spectroscopy is a powerful tool for the structural elucidation of fatty acids.

Sample Preparation:

• The purified fatty acid (or its methyl ester) is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), in an NMR tube.

¹H NMR Spectroscopy:

• The protons of the methyl branch typically appear as a doublet in the aliphatic region (around 0.8-0.9 ppm).

• The methine proton to which the methyl group is attached will appear as a multiplet further downfield.[5][11][12]

¹³C NMR Spectroscopy:

• The carbon of the methyl branch will have a characteristic chemical shift in the aliphatic region (around 15-25 ppm).

• The methine carbon will also have a distinct chemical shift.[5][11][12]

Typical Chemical Shifts for a Methyl Branch:

Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
-CH(CH ₃)-	~0.8-0.9 (doublet)	~15-25
-C H(CH₃)-	Multiplet	~30-40

Conclusion

The biosynthesis of tuberculostearic acid in Mycobacterium provides a robust model for understanding the formation of methyl-branched fatty acids in these pathogenic bacteria. The key enzymatic steps of methylation by a SAM-dependent methyltransferase and subsequent reduction are well-established. While the direct synthesis of 17-methyltricosanoyl-CoA has not been experimentally verified, the principles derived from the tuberculostearic acid pathway allow for the formulation of a plausible biosynthetic route. Further research into the substrate specificity of the involved enzymes and the analysis of the full spectrum of mycobacterial lipids will be crucial to confirm this hypothesis. The detailed experimental protocols provided in this guide offer a practical framework for researchers to investigate these unique and vital components of the mycobacterial cell envelope, paving the way for the development of novel therapeutic strategies against tuberculosis.

References

• 1. Long-chain multiple methyl-branched fatty acid-containing lipids of Mycobacterium tuberculosis: biosynthesis, transport, regulation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Extraction and Separation of Mycobacterial Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Genetic and chemical control of tuberculostearic acid production in Mycobacterium avium subspecies paratuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | FasR Regulates Fatty Acid Biosynthesis and Is Essential for Virulence of Mycobacterium tuberculosis [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Pathway to Synthesis and Processing of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Fatty acid biosynthesis in Mycobacterium tuberculosis: Lateral gene transfer, adaptive evolution, and gene duplication - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Constitutive fatty acid and enzyme profiles of Mycobacterium species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. royalsocietypublishing.org [royalsocietypublishing.org]
• 11. Cholesterol and fatty acids grease the wheels of Mycobacterium tuberculosis pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A 13C NMR study of methyl-branched hydrocarbon biosynthesis in the housefly - PubMed [pubmed.ncbi.nlm.nih.gov]

The Complex World of Mycobacterial Lipids: A Technical Guide for Researchers

The cell envelope of mycobacteria is a formidable and intricate barrier, exceptionally rich in a diverse array of lipids that can constitute up to 60% of the cell's dry weight.[1] This lipid-rich nature is a defining characteristic of the genus Mycobacterium, contributing significantly to its resilience against environmental stresses, antibiotics, and the host immune system. For researchers, scientists, and drug development professionals, a deep understanding of the diversity, structure, and function of these lipids is paramount for developing novel therapeutic and diagnostic strategies against mycobacterial diseases such as tuberculosis. This technical guide provides an in-depth exploration of the multifaceted world of mycobacterial lipids, complete with quantitative data, detailed experimental protocols, and visualizations of key biological pathways and workflows.

The Diverse Classes of Mycobacterial Lipids

The lipidome of mycobacteria is characterized by its extraordinary structural diversity, with many lipid classes being unique to this genus.[2] These lipids can be broadly categorized into several major classes, each with distinct structures and functions.

Mycolic Acids

Mycolic acids are the hallmark lipids of mycobacteria, consisting of long-chain α-alkyl, β-hydroxy fatty acids that can contain 60 to 90 carbon atoms.[3][4][5] They are covalently linked to the arabinogalactan-peptidoglycan complex, forming the inner leaflet of the mycomembrane and a crucial component of the cell wall core.[5] Mycobacterium tuberculosis produces three main types of mycolic acids: alpha-, methoxy-, and keto-mycolic acids.[3] The exact composition and relative abundance of these mycolic acids can vary between different mycobacterial species and even among different lineages of M. tuberculosis, influencing the virulence and immunomodulatory properties of the bacterium.[6]

Phthiocerol Dimycocerosates (PDIMs) and Phenolic Glycolipids (PGLs)

Phthiocerol dimycocerosates (PDIMs) are complex, non-covalently associated lipids found in the outer leaflet of the mycomembrane of pathogenic mycobacteria.[7][8] They are composed of a long-chain diol, phthiocerol, esterified with two multi-methyl-branched fatty acids called mycocerosic acids.[7] Phenolic glycolipids (PGLs) are structurally related to PDIMs, with a p-hydroxyphenyl group at the end of the long-chain alcohol.[9] Both PDIMs and PGLs are considered important virulence factors, playing roles in modulating the host immune response and promoting intracellular survival.[10][11]

Lipoarabinomannan (LAM) and Related Lipoglycans

Lipoarabinomannan (LAM) is a large, complex lipoglycan anchored in the plasma membrane that extends through the cell wall to the surface.[12][13] It is a major virulence factor of M. tuberculosis, known for its immunomodulatory effects, including the inactivation of macrophages and scavenging of oxidative radicals.[12] LAM consists of a phosphatidyl-myo-inositol anchor, a mannan (B1593421) core, and a large arabinan (B1173331) domain.[12] The terminal ends of the arabinan domain can be capped with mannose residues (ManLAM), a feature associated with virulent strains, or be uncapped (AraLAM) or capped with phosphoinositol (PILAM) in other mycobacterial species.[12][14]

Trehalose-Containing Glycolipids

Mycobacterium tuberculosis produces a variety of glycolipids based on the disaccharide trehalose (B1683222).[15] The most well-known of these is Trehalose-6,6'-dimycolate (TDM) , also known as "cord factor".[16] TDM is a potent immunostimulatory molecule and a key virulence factor that can induce granuloma formation and influence the host immune response.[16][17] Other trehalose-containing glycolipids include Trehalose monomycolate (TMM) , Diacyltrehaloses (DAT) , Triacyltrehaloses (TAT) , and Polyacyltrehaloses (PAT) , which are characterized by the presence of di- and tri-methyl branched fatty acids.[4][15]

Sulfolipids (SLs)

Sulfolipids are a family of sulfated acyl trehaloses, with Sulfolipid-1 (SL-1) being the most abundant in M. tuberculosis.[10][18] SL-1 is a tetraacyltrehalose 2'-sulfate and has been implicated in the virulence of the tubercle bacillus, with studies suggesting its role in counteracting the immunopotentiating effects of TDM and preventing phagosome-lysosome fusion.[18]

Quantitative Analysis of Mycobacterial Lipids

The relative abundance of different lipid species can vary significantly between mycobacterial species and even between different strains of the same species. This variation can have important implications for virulence and drug susceptibility. The following tables summarize some of the available quantitative data on the lipid composition of various mycobacteria.

Table 1: Relative Abundance of Mycolic Acid Subclasses in Different Mycobacterium tuberculosis Lineages

Lineage	Alpha-mycolates (%)	Methoxy-mycolates (%)	Keto-mycolates (%)	Reference
Lineage 1 (Indo-Oceanic)	High	Low	High	[19]
Lineage 2 (East-Asian, incl. Beijing)	Moderate	High	Moderate	[19]
Lineage 4 (Euro-American)	Moderate	High	Moderate	[19]
Lineage 6 (West African 2)	Low	Moderate	Moderate	[6]

Table 2: Comparative Lipid Composition of Pathogenic and Non-pathogenic Mycobacteria

Lipid Class	M. tuberculosis H37Rv (Pathogenic)	M. avium (Pathogenic)	M. phlei (Non-pathogenic)	M. smegmatis (Non-pathogenic)	Reference
Neutral Lipids (% of total lipids)	~55%	~55%	~55%	~55%	[18]
Phosphatides (% of total lipids)	~25%	~25%	~25%	~25%	[18]
Diglycerides vs. Monoglycerides	Higher Diglycerides	Lower Diglycerides	Lower Diglycerides	Lower Diglycerides	[18]

Experimental Protocols for Mycobacterial Lipid Analysis

The analysis of mycobacterial lipids requires specialized protocols due to their unique and often complex structures. This section provides detailed methodologies for the extraction and analysis of these fascinating molecules.

Total Lipid Extraction

This protocol describes a common method for the extraction of total non-covalently linked lipids from mycobacterial cells.

Materials:

• Mycobacterial cell pellet

• Chloroform

• Methanol

• Glass tubes with PTFE-lined screw caps

• Orbital shaker or rotator

• Centrifuge

• Filter paper and funnel

• Nitrogen gas stream

• Dry block heater (optional)

Procedure:

• Harvest approximately 0.2 g of mycobacteria from a solid medium and transfer to a glass tube.

• Add 15 mL of a chloroform:methanol (1:2, v/v) solution to the tube.

• Incubate the tube overnight with constant stirring on an orbital shaker or rotator.[20]

• The next day, let the mixture stand for 1 hour to allow the phases to separate.

• Filter the organic solvent phase through filter paper into a clean glass tube.[20]

• Evaporate the solvent under a stream of nitrogen gas. A dry block heater at 37°C can be used to expedite this process.[12]

• Add 15 mL of a chloroform:methanol (2:1, v/v) solution to the remaining cellular debris and incubate overnight with constant stirring.[12]

• Repeat steps 4-6, collecting the organic phase in the same tube as the first extract.

• Once all the solvent is evaporated, the dried lipid extract can be stored under nitrogen at 4°C.[12]

Thin-Layer Chromatography (TLC) Analysis

TLC is a fundamental technique for the qualitative analysis and separation of mycobacterial lipids.

Materials:

• Dried lipid extract

• Chloroform

• TLC plates (silica gel)

• TLC developing chamber

• Mobile phase solvents (e.g., n-hexane:diethyl ether; chloroform:methanol:water)

• Visualizing reagent (e.g., phosphomolybdic acid spray)

• Capillary tubes for spotting

Procedure:

• Prepare the TLC developing chamber by adding the appropriate mobile phase and allowing the chamber to saturate for at least 20 minutes. The choice of mobile phase depends on the lipids being analyzed.[12]

• Dissolve the dried lipid extract in a small volume of chloroform.

• Using a capillary tube, carefully spot the lipid solution onto the baseline of the TLC plate.

• Allow the spot to dry completely.

• Place the TLC plate in the saturated developing chamber and allow the mobile phase to ascend the plate.

• Once the solvent front reaches approximately 1 cm from the top of the plate, remove the plate and allow it to dry completely.[21]

• Visualize the separated lipids by spraying the plate with a suitable reagent (e.g., 10% phosphomolybdic acid in ethanol) and heating.

Mass Spectrometry (MS) Analysis

Mass spectrometry is a powerful tool for the detailed structural characterization and quantification of mycobacterial lipids.

Instrumentation:

• High-resolution mass spectrometer (e.g., qTOF, Orbitrap) coupled with a liquid chromatography (LC) system.

LC Separation:

• A C18 reversed-phase column is commonly used for the separation of mycobacterial lipids.[1]

• A typical mobile phase gradient involves a polar solvent A (e.g., 5 mM ammonium (B1175870) acetate (B1210297) in methanol:water) and a less polar solvent B (e.g., 5 mM ammonium acetate in n-propanol:hexane:water).[1]

• The gradient starts with a high percentage of solvent A and gradually increases the percentage of solvent B to elute lipids based on their polarity.[1]

MS Data Acquisition:

• Mass spectra are acquired in both positive and negative ion modes to detect a wide range of lipid species.[1]

• High-resolution mass measurements are crucial for accurate mass determination and elemental composition analysis.[1]

• Tandem mass spectrometry (MS/MS) is used to fragment lipid ions and obtain structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information, including stereochemistry, of mycobacterial lipids.

Sample Preparation:

• Harvest a sufficient quantity of mycobacterial cells (e.g., from 100 mL of culture for 2D NMR).[22]

• Wash the cell pellet with ice-cold deionized water.[22]

• Perform cell lysis, typically through mechanical disruption (e.g., bead beating) at low temperatures to preserve metabolites.[22]

• Clarify the cell lysate by centrifugation and filter-sterilize the supernatant.

• Verify the absence of viable cells before proceeding with NMR analysis.

NMR Analysis:

• Two-dimensional ¹H-¹³C Heteronuclear Single Quantum Coherence (HSQC) NMR is a powerful technique for obtaining a global lipid profile of a mycobacterial sample.[17]

• This method allows for the simultaneous observation of a majority of clinically relevant lipids with minimal sample manipulation.[17]

Signaling Pathways and Experimental Workflows

The interaction of mycobacterial lipids with the host immune system is a complex process involving intricate signaling pathways. Understanding these pathways and the experimental workflows used to study them is crucial for deciphering the mechanisms of mycobacterial pathogenesis.

Trehalose Dimycolate (TDM) - Mincle Signaling Pathway

Trehalose dimycolate (TDM), or cord factor, is a potent immunostimulatory molecule that is recognized by the C-type lectin receptor Mincle on the surface of macrophages and other immune cells.[6][12][18] This interaction triggers a signaling cascade that leads to the production of pro-inflammatory cytokines and the formation of granulomas.

Caption: TDM-Mincle signaling pathway in macrophages.

Lipoarabinomannan (LAM) - Macrophage Interaction

Lipoarabinomannan (LAM) can interact with various receptors on macrophages, including the Mannose Receptor (MR), leading to modulation of phagosome maturation and cytokine responses.

Caption: LAM-mediated macrophage interaction.

Experimental Workflow for Mycobacterial Lipidomics

A typical lipidomics workflow involves several key steps, from sample preparation to data analysis.

Caption: Mycobacterial lipidomics experimental workflow.

Conclusion

The study of mycobacterial lipids is a vibrant and essential field of research. The remarkable diversity and complexity of these molecules present both challenges and opportunities for the development of new strategies to combat mycobacterial infections. This technical guide has provided a comprehensive overview of the major classes of mycobacterial lipids, quantitative data on their abundance, detailed experimental protocols for their analysis, and visualizations of key biological pathways and experimental workflows. By equipping researchers with this knowledge, we hope to facilitate further exploration into the fascinating world of mycobacterial lipids and accelerate the discovery of novel interventions against these formidable pathogens.

References

• 1. A comparative lipidomics platform for chemotaxonomic analysis of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipidomic analyses of Mycobacterium tuberculosis based on accurate mass measurements and the novel “Mtb LipidDB” - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of phthiocerol and phthiodiolone dimycocerosate esters of M. tuberculosis by multiple-stage linear ion-trap MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Lipidomics reveals control of Mycobacterium tuberculosis virulence lipids via metabolic coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neutrophils Promote Mycobacterial Trehalose Dimycolate-Induced Lung Inflammation via the Mincle Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LIPID MAPS® Lipidomics Gateway [lipidmaps.org]
• 8. Phthiocerol Dimycocerosates of M. tuberculosis Participate in Macrophage Invasion by Inducing Changes in the Organization of Plasma Membrane Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Integrated Quantitative Proteomics and Metabolome Profiling Reveal MSMEG_6171 Overexpression Perturbing Lipid Metabolism of Mycobacterium smegmatis Leading to Increased Vancomycin Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparative Study of the Lipid Composition of Particular Pathogenic and Nonpathogenic Species of Mycobacterium - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rupress.org [rupress.org]
• 12. Neutrophils Promote Mycobacterial Trehalose Dimycolate-Induced Lung Inflammation via the Mincle Pathway | PLOS Pathogens [journals.plos.org]
• 13. researchgate.net [researchgate.net]
• 14. Comparative lipidomics of drug sensitive and resistant Mycobacterium tuberculosis reveals altered lipid imprints - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Water-soluble trehalose glycolipids show superior Mincle binding and signaling but impaired phagocytosis and IL-1β production [frontiersin.org]
• 16. encyclopedia.pub [encyclopedia.pub]
• 17. Frontiers | Integrated Quantitative Proteomics and Metabolome Profiling Reveal MSMEG_6171 Overexpression Perturbing Lipid Metabolism of Mycobacterium smegmatis Leading to Increased Vancomycin Resistance [frontiersin.org]
• 18. Trehalose dimycolate interferes with FcγR-mediated phagosome maturation through Mincle, SHP-1 and FcγRIIB signalling | PLOS One [journals.plos.org]
• 19. Cord factor - Wikipedia [en.wikipedia.org]
• 20. devtoolsdaily.com [devtoolsdaily.com]
• 21. Mycobacterial Lipidomics | Semantic Scholar [semanticscholar.org]
• 22. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 17-Methyltricosanoyl-CoA using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

17-Methyltricosanoyl-CoA is a very-long-chain fatty acyl-coenzyme A (VLCFA-CoA). VLCFA-CoAs are critical intermediates in numerous metabolic pathways, including fatty acid β-oxidation and the biosynthesis of complex lipids.[1] The accurate quantification of specific VLCFA-CoA species is essential for understanding disease pathogenesis, particularly in metabolic disorders like very long-chain acyl-CoA dehydrogenase deficiency (VLCADD), and for the development of targeted therapeutics.[2] This document outlines a detailed protocol for the sensitive and specific quantification of 17-Methyltricosanoyl-CoA in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical method for acyl-CoA analysis.[1]

Experimental Protocols

This protocol is adapted from established methods for the analysis of long-chain and very-long-chain acyl-CoAs.[3][4][5]

1. Sample Preparation (from cell culture)

• Cell Lysis and Extraction:

  • Aspirate culture medium from approximately 1–10 million cultured cells.

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Add 1 mL of ice-cold 10% (w/v) trichloroacetic acid or 5% (w/v) 5-sulfosalicylic acid (SSA) to the cell pellet.[6]

  • Scrape the cells and transfer the mixture to a microcentrifuge tube.

  • Vortex vigorously for 30 seconds.

  • Incubate on ice for 10 minutes to ensure complete protein precipitation.[5]

  • Centrifuge at 15,000 x g for 15 minutes at 4°C.[5]

• Internal Standard Spiking:

  • Prepare a stock solution of an appropriate internal standard, such as C17:0-CoA or C25:0-CoA, at a known concentration.[4]

  • Add the internal standard to the supernatant obtained after protein precipitation.

• Supernatant Collection:

  • Carefully collect the supernatant, which contains the acyl-CoAs, and transfer it to an autosampler vial for immediate LC-MS/MS analysis or store at -80°C.[5]

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[3][5]

• Liquid Chromatography (LC) Parameters:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).[5]

  • Mobile Phase A: 15 mM ammonium (B1175870) hydroxide (B78521) in water.[3]

  • Mobile Phase B: Acetonitrile with 15 mM ammonium hydroxide.[3]

  • Flow Rate: 0.4 mL/min.[3]

  • Gradient:

    • Start at 20% B.

    • Increase to 45% B over 2.8 minutes.

    • Decrease to 25% B over 0.2 minutes.

    • Increase to 65% B over 1 minute.

    • Decrease to 20% B over 0.5 minutes.[3]

  • Injection Volume: 10 µL.[7]

• Mass Spectrometry (MS) Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[3]

  • Analysis Mode: Multiple Reaction Monitoring (MRM).[8]

  • Precursor and Product Ions: The specific MRM transitions for 17-Methyltricosanoyl-CoA and the internal standard need to be optimized. For many acyl-CoAs, a characteristic neutral loss of 507.0 Da is observed.[8] The precursor ion will be [M+H]+.

  • Collision Energy and other MS parameters: These should be optimized for each specific analyte to achieve maximum sensitivity.

Data Presentation

Quantitative data should be summarized in clear, structured tables.

Table 1: Optimized MRM Transitions for 17-Methyltricosanoyl-CoA and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
17-Methyltricosanoyl-CoA	To be determined	To be determined	To be optimized
C25:0-CoA (Internal Standard)	To be determined	To be determined	To be optimized

Table 2: Calibration Curve and Performance Data

Analyte	Linear Range (nM)	R²	Limit of Detection (LOD) (nM)	Limit of Quantitation (LOQ) (nM)
17-Methyltricosanoyl-CoA	e.g., 1 - 1000	>0.99	e.g., 0.5	e.g., 1.5

Note: The values in the tables are examples and need to be determined experimentally. The limit of detection (LOD) and limit of quantitation (LOQ) are typically defined as 3 times and 10 times the signal-to-noise ratio, respectively.[4]

Mandatory Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of 17-Methyltricosanoyl-CoA.

Caption: Simplified pathway of very-long-chain fatty acid β-oxidation.

References

• 1. Analysis of mammalian fatty acyl-coenzyme A species by mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Novel Tandem Mass Spectrometry Method for Rapid Confirmation of Medium- and Very Long-Chain acyl-CoA Dehydrogenase Deficiency in Newborns | PLOS One [journals.plos.org]
• 8. researchgate.net [researchgate.net]

Application Note: Quantification of 17-Methyltricosanoyl-CoA in Biological Samples by LC-MS/MS

Introduction

17-Methyltricosanoyl-CoA is a very-long-chain saturated fatty acyl-coenzyme A derivative. Acyl-CoAs are crucial intermediates in numerous metabolic pathways, including fatty acid metabolism and cellular signaling. The accurate quantification of specific acyl-CoA species like 17-Methyltricosanoyl-CoA in biological samples is essential for understanding its physiological and pathological roles. This application note provides a detailed protocol for the extraction and quantification of 17-Methyltricosanoyl-CoA from biological matrices such as cultured cells or tissues using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodology is based on established principles for acyl-CoA analysis, offering high sensitivity and specificity.[1][2][3][4]

Principle of the Method

This method employs a robust sample preparation procedure involving protein precipitation and lipid extraction, followed by reversed-phase liquid chromatography for the separation of 17-Methyltricosanoyl-CoA from other cellular components. Detection and quantification are achieved using a tandem mass spectrometer operating in positive ion mode with multiple reaction monitoring (MRM). An odd-chain fatty acyl-CoA, such as heptadecanoyl-CoA (C17:0-CoA), is used as an internal standard to ensure accurate quantification by accounting for sample loss during preparation and matrix effects during analysis.[1][5]

Experimental Workflow

References

• 1. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocol for the Extraction of Very-Long-Chain Acyl-CoAs from Biological Samples

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Very-long-chain acyl-Coenzyme As (VLC-acyl-CoAs) are crucial intermediates in fatty acid metabolism, playing pivotal roles in cellular energy production, lipid biosynthesis, and signaling pathways. The accurate and efficient extraction of these molecules from complex biological matrices is essential for their quantitative analysis and for understanding their physiological and pathological significance. This document provides detailed protocols for the extraction of VLC-acyl-CoAs from tissue and cell samples, primarily focusing on methods combining solvent extraction with solid-phase extraction (SPE) for purification.

Data Presentation: Comparison of Extraction Methodologies

The selection of an appropriate extraction method is critical for achieving high recovery and purity of VLC-acyl-CoAs. The table below summarizes quantitative data from various established protocols, offering a comparative overview of their performance.

Extraction Method	Sample Type	Key Reagents	Purification	Average Recovery (%)	Downstream Analysis	Reference
Solvent Precipitation & SPE	Tissues	Potassium Phosphate Buffer, 2-Propanol, Acetonitrile (B52724)	Oligonucleotide Column	70-80%	HPLC-UV	[1]
Solvent Extraction & SPE	Tissues	Acetonitrile, 2-Propanol, Potassium Phosphate Buffer	2-(2-pyridyl)ethyl Silica (B1680970) Gel	83-104%	Not Specified	[2][3]
Protein Precipitation	Cells	Methanol	None (Direct Injection)	Not Specified	LC-MS/MS	[4]
Liquid-Liquid Extraction	General	Organic Solvents	Not Specified	Ideal for medium to very-long-chain acyl-CoAs	LC-MS/MS	[5]

Experimental Protocols

This section details a comprehensive protocol for the extraction of VLC-acyl-CoAs from tissue samples, integrating steps from several optimized methods.[1][2][6]

Materials:

• Tissue Sample: < 100 mg (fresh or frozen)

• Homogenization Buffer: 100 mM Potassium Phosphate (KH2PO4), pH 4.9

• Extraction Solvents: Acetonitrile (ACN), 2-Propanol (Isopropanol)

• Internal Standard: Heptadecanoyl-CoA (C17:0-CoA) or other odd-chain acyl-CoA

• Solid-Phase Extraction (SPE) Column: Oligonucleotide or 2-(2-pyridyl)ethyl functionalized silica gel

• Wash Solution: Acetonitrile/Isopropanol/Water/Acetic Acid (9:3:4:4, v/v/v/v)[2]

• Elution Solution: Methanol/250 mM Ammonium Formate (4:1, v/v)[2]

• Equipment: Glass homogenizer, centrifuge, vacuum manifold for SPE, nitrogen evaporator or vacuum concentrator.

Procedure:

• Sample Preparation and Homogenization:

  • Weigh the tissue sample and place it in a pre-chilled glass homogenizer on ice.

  • Add 1 mL of ice-cold Homogenization Buffer containing the internal standard.

  • Homogenize the tissue until a uniform suspension is achieved.

  • Add an additional volume of 2-propanol and homogenize again.[1]

• Solvent Extraction:

  • Transfer the homogenate to a suitable tube.

  • Add acetonitrile to the homogenate.

  • Vortex vigorously to ensure thorough mixing and precipitation of proteins.

  • Centrifuge at a high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

  • Carefully collect the supernatant, which contains the acyl-CoAs.

• Solid-Phase Extraction (SPE):

  • Column Conditioning: Condition the SPE column by passing the appropriate conditioning solution through it. For the 2-(2-pyridyl)ethyl column, use 1 ml of acetonitrile/isopropanol/water/acetic acid (9+3+4+4, v+v+v+v).[2]

  • Sample Loading: Load the supernatant from the solvent extraction step onto the conditioned SPE column.

  • Washing: Wash the column with 1 mL of the Wash Solution to remove unbound impurities.[2]

  • Elution: Elute the bound acyl-CoAs with 2 mL of the Elution Solution.[2] Collect the eluate.

• Sample Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried acyl-CoAs in a solvent compatible with the downstream analytical method (e.g., methanol/water for LC-MS analysis).

Visualizations

Experimental Workflow for VLC-Acyl-CoA Extraction

A generalized workflow for the extraction and purification of very-long-chain acyl-CoAs.

Simplified Mitochondrial Fatty Acid β-Oxidation Pathway

A simplified pathway showing the role of VLC-acyl-CoAs in mitochondrial β-oxidation.

References

• 1. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel isolation procedure for short-, medium- and long-chain acyl-coenzyme esters from tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Application Note: Mass Spectrometry Fragmentation Analysis of 17-Methyltricosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the analysis of 17-Methyltricosanoyl-CoA using mass spectrometry. It outlines the predicted fragmentation patterns based on established principles of acyl-CoA analysis and provides comprehensive experimental protocols for sample preparation and liquid chromatography-tandem mass spectrometry (LC-MS/MS). This application note is intended to assist researchers in the identification and characterization of this and similar long-chain, branched fatty acyl-CoAs, which are relevant in various metabolic studies.

Introduction

17-Methyltricosanoyl-CoA is a long-chain, branched fatty acyl-coenzyme A. The analysis of such molecules is crucial for understanding lipid metabolism and its dysregulation in various diseases. Mass spectrometry, particularly when coupled with liquid chromatography, is a powerful technique for the sensitive and specific detection of acyl-CoAs. The fragmentation of these molecules in the mass spectrometer provides structural information that is essential for their unambiguous identification. This note details the expected fragmentation pathways and provides practical protocols for their analysis.

Predicted Mass Spectrometry Fragmentation of 17-Methyltricosanoyl-CoA

The fragmentation of acyl-CoAs in tandem mass spectrometry, typically using positive electrospray ionization (ESI+), is characterized by specific neutral losses and the generation of diagnostic product ions. For 17-Methyltricosanoyl-CoA, the fragmentation is expected to be dominated by the cleavage of the phosphoanhydride bonds of the coenzyme A moiety and fragmentation along the fatty acyl chain, particularly around the methyl branch point.

A primary and highly characteristic fragmentation of acyl-CoAs is the neutral loss of the 507 Da phosphoadenosine diphosphate (B83284) (ADP) moiety. Further fragmentation can occur, providing more detailed structural information.

Key Fragmentation Pathways:

• Neutral Loss of Phospho-ADP: The most prominent fragmentation pathway for acyl-CoAs is the neutral loss of the 3'-phospho-ADP portion of the coenzyme A molecule, resulting in a product ion corresponding to the acyl-pantetheine portion.

• Cleavage at the Thioester Bond: Fragmentation can also occur at the thioester linkage, yielding an ion corresponding to the acylium ion of the fatty acid.

• Fragmentation of the Fatty Acyl Chain: For branched-chain fatty acyl-CoAs, cleavage can occur at the carbon-carbon bonds adjacent to the methyl branch. This is a key feature for localizing the position of the branch. For 17-Methyltricosanoyl-CoA, fragmentation is expected on either side of the C17 methyl group.

The following diagram illustrates the predicted fragmentation pathway of 17-Methyltricosanoyl-CoA.

Caption: Predicted fragmentation pathway of 17-Methyltricosanoyl-CoA.

Quantitative Data Summary

The following table summarizes the predicted major ions and their expected relative abundances for the MS/MS fragmentation of 17-Methyltricosanoyl-CoA. The exact masses are calculated based on the chemical formula C₄₅H₈₄N₇O₁₇P₃S. The relative abundances are estimates based on typical fragmentation patterns of long-chain acyl-CoAs.

Precursor Ion (m/z)	Product Ion (m/z)	Description	Predicted Relative Abundance (%)
1182.5	675.4	[M+H - 507.1]+ (Neutral loss of phospho-ADP)	100
1182.5	369.4	Acylium ion ([C₂₄H₄₉O]+)	20-40
1182.5	283.3	Fragment from cleavage at C16-C17	5-15
1182.5	297.3	Fragment from cleavage at C17-C18	5-15

Experimental Protocols

Sample Preparation: Extraction of Long-Chain Acyl-CoAs from Biological Matrices

This protocol is adapted from methods developed for the extraction of long-chain acyl-CoAs from tissues and cells.

Materials:

• Frozen tissue or cell pellet

• 100 mM Potassium Phosphate Monobasic (KH₂PO₄), pH 4.9

• Acetonitrile (ACN)

• Isopropanol (IPA)

• Methanol (MeOH)

• Internal Standard (e.g., Heptadecanoyl-CoA)

• Homogenizer

• Centrifuge

Procedure:

• To approximately 40 mg of frozen tissue, add 0.5 mL of ice-cold 100 mM KH₂PO₄ (pH 4.9) and 0.5 mL of an ACN:IPA:MeOH (3:1:1) solvent mixture containing the internal standard.

• Homogenize the sample on ice.

• Vortex the homogenate for 2 minutes, followed by sonication for 3 minutes.

• Centrifuge the sample at 16,000 x g for 10 minutes at 4°C.

• Collect the supernatant for LC-MS/MS analysis.

LC-MS/MS Analysis

This protocol outlines a general method for the analysis of long-chain acyl-CoAs using a triple quadrupole mass spectrometer.

Liquid Chromatography Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 10 mM Ammonium Hydroxide in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 20% B

  • 2-10 min: 20-95% B

  • 10-12 min: 95% B

  • 12-12.1 min: 95-20% B

  • 12.1-15 min: 20% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Selected Reaction Monitoring (SRM)

• Precursor Ion: m/z 1182.5 ([M+H]+)

• Product Ions for SRM:

  • m/z 675.4 (Neutral loss of 507.1)

  • m/z 369.4 (Acylium ion)

• Collision Energy: Optimize for the specific instrument, typically in the range of 20-40 eV.

Workflow Diagram

The following diagram illustrates the experimental workflow from sample preparation to data analysis.

Caption: Experimental workflow for the analysis of 17-Methyltricosanoyl-CoA.

Conclusion

The methodologies and fragmentation data presented in this application note provide a robust framework for the analysis of 17-Methyltricosanoyl-CoA. The characteristic neutral loss of the phospho-ADP moiety and the specific fragmentation around the methyl branch are key identifiers for this molecule. The provided protocols offer a starting point for researchers to develop and validate their own assays for the quantification of this and other long-chain, branched fatty acyl-CoAs in various biological contexts.

Application Note: Chromatographic Separation of Methyl-Branched Fatty Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl-branched fatty acids (MBFAs) are a diverse class of lipids found in various biological systems, from bacteria to mammals. The position of the methyl group along the acyl chain gives rise to numerous structural isomers, most commonly the iso and anteiso forms. These isomers play crucial roles in determining membrane fluidity, cellular signaling, and are biomarkers for certain diseases. Accurate identification and quantification of MBFA isomers are critical for understanding their biological functions and for applications in drug development and diagnostics. However, their similar physicochemical properties make their separation a significant analytical challenge.

This application note provides detailed protocols for the separation of methyl-branched fatty acid isomers using advanced chromatographic techniques, including Gas Chromatography-Mass Spectrometry (GC-MS), Comprehensive Two-Dimensional Gas Chromatography (GCxGC), and Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Data Presentation

Table 1: Representative Retention Times of Methyl-Branched Fatty Acid Methyl Esters (FAMEs) by GC-MS

Fatty Acid Methyl Ester	Abbreviation	Typical Retention Time (min)
14-methylpentadecanoic acid	iso-C16:0	22.5
13-methylpentadecanoic acid	anteiso-C16:0	22.8
n-Hexadecanoic acid	C16:0	23.2
15-methylhexadecanoic acid	iso-C17:0	25.1
14-methylhexadecanoic acid	anteiso-C17:0	25.4
n-Heptadecanoic acid	C17:0	25.8
16-methylheptadecanoic acid	iso-C18:0	27.6
n-Octadecanoic acid	C18:0	28.3

Note: Retention times are illustrative and can vary based on the specific GC column, temperature program, and carrier gas flow rate used.

Table 2: UPLC-MS/MS Parameters for the Separation of Underivatized Methyl-Branched Fatty Acids

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
iso-C15:0	241.2	59.1	15
anteiso-C15:0	241.2	59.1	15
n-C15:0	241.2	59.1	15
iso-C17:0	269.3	59.1	18
anteiso-C17:0	269.3	59.1	18
n-C17:0	269.3	59.1	18

Experimental Protocols

Protocol 1: GC-MS Analysis of Methyl-Branched Fatty Acid Methyl Esters (FAMEs)

This protocol is suitable for the routine analysis of MBFAs in complex biological samples. Derivatization to FAMEs increases volatility for GC analysis.[1]

1. Lipid Extraction: a. Homogenize the biological sample (e.g., bacterial cell pellet, tissue). b. Extract total lipids using a modified Folch or Bligh-Dyer method with a chloroform:methanol solvent system.[2] c. Dry the lipid extract under a stream of nitrogen.

2. Saponification and Methylation (Derivatization): a. Resuspend the dried lipid extract in 1 mL of 0.5 M NaOH in methanol. b. Heat at 100°C for 5 minutes. c. Cool to room temperature and add 1 mL of 14% boron trifluoride (BF₃) in methanol. d. Heat again at 100°C for 5 minutes. e. Cool and add 1 mL of hexane (B92381) and 1 mL of saturated NaCl solution. f. Vortex and centrifuge to separate the phases. g. Collect the upper hexane layer containing the FAMEs. h. Dry the hexane extract and reconstitute in a suitable volume of hexane for GC-MS analysis.

3. GC-MS Conditions:

• GC System: Agilent 7890A GC or equivalent.
• Column: DB-23 capillary column (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent highly polar cyanopropyl column.
• Injector: Split/splitless inlet at 250°C with a split ratio of 10:1.
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• Oven Temperature Program:
• Initial temperature: 60°C, hold for 2 min.
• Ramp 1: 10°C/min to 180°C.
• Ramp 2: 5°C/min to 220°C, hold for 10 min.
• MS System: Agilent 5975C MSD or equivalent.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Range: m/z 50-550.
• Data Acquisition: Full scan mode.

Protocol 2: Comprehensive Two-Dimensional GC (GCxGC-TOFMS) of Bacterial FAMEs

This advanced technique provides enhanced resolution for highly complex mixtures of MBFA isomers, which are abundant in bacteria.[3][4][5]

1. Sample Preparation: a. Prepare FAMEs from bacterial cultures as described in Protocol 1.

2. GCxGC-TOFMS Conditions:

• GC System: Leco Pegasus 4D GCxGC-TOFMS or equivalent.
• First Dimension (1D) Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) - nonpolar.[4]
• Second Dimension (2D) Column: BPX-70 (4 m x 0.25 mm ID, 0.25 µm film thickness) - polar.[4]
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.
• 1D Oven Program:
• Initial temperature: 100°C, hold for 2 min.
• Ramp: 2°C/min to 240°C, hold for 10 min.[4]
• Modulator: Thermal modulator, modulation period of 2 s.
• TOF-MS:
• Mass Range: m/z 40-450.
• Acquisition Rate: 200 spectra/s.

Protocol 3: UPLC-MS/MS for Underivatized Methyl-Branched Fatty Acids

This method avoids derivatization and is suitable for high-throughput analysis, offering excellent sensitivity and selectivity for constitutional isomers.[6][7]

1. Sample Preparation: a. Extract lipids as described in Protocol 1. b. Reconstitute the dried lipid extract in the initial mobile phase.

2. UPLC-MS/MS Conditions:

• UPLC System: Waters ACQUITY UPLC or equivalent.
• Column: ACQUITY UPLC CSH C18 column (150 mm x 2.1 mm, 1.7 µm).[7]
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile:Isopropanol (7:3, v/v) with 0.1% formic acid.
• Gradient:
• Initial: 30% B.
• 0-2 min: Ramp to 50% B.
• 2-15 min: Ramp to 95% B, hold for 5 min.
• 20-22 min: Return to 30% B and re-equilibrate.
• Flow Rate: 0.3 mL/min.
• Column Temperature: 45°C.
• MS System: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S).
• Ionization Mode: Negative Electrospray Ionization (ESI-).
• Data Acquisition: Multiple Reaction Monitoring (MRM) using transitions from Table 2.

Visualizations

References

• 1. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jfda-online.com [jfda-online.com]
• 3. Analysis of bacterial fatty acids by flow modulated comprehensive two-dimensional gas chromatography with parallel flame ionization detector/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Profiling of branched chain and straight chain saturated fatty acids by ultra-high performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of 17-Methyltricosanoyl-CoA: An Analytical Standard for Lipidomic Research

Application Note

Audience: Researchers, scientists, and drug development professionals in the fields of lipidomics, metabolomics, and drug discovery.

Introduction: 17-Methyltricosanoyl-CoA is a vital analytical standard for the study of very-long-chain fatty acid (VLCFA) metabolism. VLCFAs and their CoA esters are implicated in numerous physiological and pathological processes, including membrane structure, cell signaling, and inherited metabolic disorders such as X-linked adrenoleukodystrophy. Accurate quantification of specific VLCFA-CoAs is crucial for understanding disease mechanisms and for the development of novel therapeutics. This document provides a detailed protocol for the chemical synthesis of 17-methyltricosanoyl-CoA, designed to produce a high-purity standard for research applications.

The synthesis is a two-stage process. The first stage involves the construction of the C24 branched-chain fatty acid, 17-methyltricosanoic acid, via a Grignard coupling reaction. The second stage is the activation of the synthesized fatty acid to its corresponding coenzyme A thioester. This application note provides detailed methodologies for synthesis, purification, and characterization of the final product.

Stage 1: Synthesis of 17-Methyltricosanoic Acid

The synthesis of the 17-methyltricosanoic acid precursor is achieved through a multi-step process involving the formation of a Grignard reagent and its subsequent coupling to an alkyl halide, followed by conversion to the carboxylic acid.

Experimental Protocol:

Part A: Synthesis of 2-Bromoheptane (B1584549) (Intermediate 1)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place heptan-2-ol (1 equivalent).

• Reaction: Cool the flask in an ice bath and add phosphorus tribromide (0.4 equivalents) dropwise with constant stirring.

• Reflux: After the addition is complete, remove the ice bath and reflux the mixture for 2 hours.

• Work-up: Cool the reaction mixture and pour it into ice-water. Separate the organic layer, wash with saturated sodium bicarbonate solution, then with water, and finally with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and distill under reduced pressure to obtain 2-bromoheptane.

Part B: Synthesis of Heptylmagnesium Bromide (Grignard Reagent)

• Reaction Setup: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents).

• Initiation: Add a small crystal of iodine to the flask. Add a small amount of a solution of 2-bromoheptane (1 equivalent) in anhydrous diethyl ether to the magnesium turnings.

• Reaction: Once the reaction initiates (as evidenced by bubbling and heat generation), add the remaining 2-bromoheptane solution dropwise to maintain a gentle reflux.

• Completion: After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

Part C: Synthesis of Methyl 17-Methyltricosanoate

• Reaction Setup: In a separate flame-dried flask under a nitrogen atmosphere, dissolve methyl 16-bromohexadecanoate (1 equivalent) in anhydrous diethyl ether.

• Coupling Reaction: Cool the solution of methyl 16-bromohexadecanoate to 0°C and add the freshly prepared heptylmagnesium bromide solution dropwise with stirring. A catalytic amount of copper(I) cyanide can be added to facilitate the coupling.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Quench the reaction by the slow addition of saturated ammonium (B1175870) chloride solution. Extract the product with diethyl ether. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to obtain methyl 17-methyltricosanoate.

Part D: Hydrolysis to 17-Methyltricosanoic Acid

• Reaction: Dissolve the purified methyl 17-methyltricosanoate in a mixture of methanol (B129727) and a 10% aqueous solution of potassium hydroxide.

• Reflux: Reflux the mixture for 4 hours.

• Work-up: After cooling, acidify the reaction mixture with hydrochloric acid. Extract the fatty acid with diethyl ether.

• Purification: Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and remove the solvent under reduced pressure to yield 17-methyltricosanoic acid.

Stage 2: Synthesis of 17-Methyltricosanoyl-CoA

The conversion of the free fatty acid to its CoA thioester can be achieved through several methods. The carbonyldiimidazole (CDI) method is presented here as it is efficient and proceeds under mild conditions.

Experimental Protocol:

• Activation of Fatty Acid: In a dry reaction vial under an inert atmosphere (e.g., argon or nitrogen), dissolve 17-methyltricosanoic acid (1 equivalent) in anhydrous tetrahydrofuran (B95107) (THF). Add N,N'-carbonyldiimidazole (CDI) (1.1 equivalents) and stir the solution at room temperature for 1 hour, or until CO₂ evolution ceases. This forms the reactive acyl-imidazolide intermediate.

• Thioesterification: In a separate vial, dissolve Coenzyme A trilithium salt (1.2 equivalents) in a minimal amount of water and adjust the pH to 7.5-8.0 with a dilute solution of sodium bicarbonate. Add this aqueous solution dropwise to the acyl-imidazolide solution in THF.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by reverse-phase HPLC, observing the disappearance of the fatty acid peak and the appearance of the acyl-CoA peak.

• Purification: Upon completion, purify the 17-Methyltricosanoyl-CoA by preparative reverse-phase HPLC. Use a C18 column with a gradient of acetonitrile (B52724) in an aqueous buffer (e.g., ammonium acetate (B1210297) or triethylammonium (B8662869) acetate).

• Lyophilization: Collect the fractions containing the pure product and lyophilize to obtain 17-Methyltricosanoyl-CoA as a white powder.

Data Presentation

Table 1: Summary of Synthesis Yields

Step	Product	Starting Material	Molar Ratio (Starting Material:Reagent)	Typical Yield (%)
1A	2-Bromoheptane	Heptan-2-ol	1 : 0.4 (PBr₃)	80-90
1B	Heptylmagnesium Bromide	2-Bromoheptane	1 : 1.2 (Mg)	>90 (in situ)
1C	Methyl 17-Methyltricosanoate	Methyl 16-bromohexadecanoate	1 : 1.1 (Grignard)	60-70
1D	17-Methyltricosanoic Acid	Methyl 17-Methyltricosanoate	1 : 5 (KOH)	90-95
2	17-Methyltricosanoyl-CoA	17-Methyltricosanoic Acid	1 : 1.1 (CDI) : 1.2 (CoA)	50-60

Table 2: Analytical Characterization of 17-Methyltricosanoyl-CoA

Analytical Technique	Expected Results
LC-MS/MS
Molecular Ion [M-H]⁻	Expected m/z corresponding to the calculated molecular weight.
MS/MS Fragmentation	Characteristic neutral loss of the 5'-ADP moiety (507 Da) and fragments corresponding to the acyl chain and the pantetheine (B1680023) phosphate.[1][2]
High-Resolution Mass Spectrometry (HRMS)	Accurate mass measurement confirming the elemental composition.
¹H NMR	Signals corresponding to the adenosine (B11128), pantetheine, and the 17-methyltricosanoyl moieties. The methyl branch will appear as a doublet.[3]
¹³C NMR	Resonances for all carbon atoms, with distinct signals for the thioester carbonyl, the methyl branch, and the adenosine and pantetheine units.[4]
Purity (HPLC-UV)	>95% (as determined by peak area at 260 nm).

Visualization of Synthetic Pathway and Workflow

Caption: Synthetic pathway for 17-Methyltricosanoyl-CoA.

Caption: Experimental workflow for the synthesis and analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. aocs.org [aocs.org]
• 4. aocs.org [aocs.org]

Application Notes and Protocols for 17-Methyltricosanoyl-CoA in Enzymatic Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction to 17-Methyltricosanoyl-CoA

17-Methyltricosanoyl-CoA is a long-chain, branched fatty acyl-coenzyme A molecule. As a member of the very-long-chain fatty acid (VLCFA) family, it is an important substrate for various metabolic enzymes. VLCFAs are fatty acids with 22 or more carbon atoms and play crucial roles in numerous biological processes, including membrane structure, cell signaling, and energy metabolism.[1][2] The presence of a methyl branch in its structure suggests that 17-Methyltricosanoyl-CoA may have unique metabolic fates and biological activities compared to its straight-chain counterparts.

This document provides detailed application notes and protocols for the use of 17-Methyltricosanoyl-CoA in enzymatic assays, focusing on two key enzyme families involved in VLCFA metabolism: Fatty Acid Elongases (ELOVLs) and Very-Long-Chain Acyl-CoA Dehydrogenases (VLCADs). While specific kinetic data for 17-Methyltricosanoyl-CoA is limited, the provided protocols for analogous straight-chain VLCFAs offer a robust starting point for experimental design.

Enzymatic Assays Utilizing Very-Long-Chain Acyl-CoAs

The metabolism of VLCFAs involves a series of enzymatic reactions, primarily occurring in the endoplasmic reticulum and mitochondria. Key enzyme families that can be assayed using 17-Methyltricosanoyl-CoA as a potential substrate include:

• ELOVL Fatty Acid Elongases (ELOVLs): These enzymes are located in the endoplasmic reticulum and are responsible for the elongation of fatty acid chains.[1][2] Mammals have seven different ELOVL enzymes (ELOVL1-7), each with distinct substrate specificities.[2] ELOVL1 is particularly relevant for the elongation of saturated and monounsaturated VLCFAs.[3][4]

• Very-Long-Chain Acyl-CoA Dehydrogenases (VLCADs): Found in the inner mitochondrial membrane, VLCADs catalyze the initial step of mitochondrial beta-oxidation of long-chain fatty acids.[5] VLCAD has optimal activity towards acyl-CoAs with a chain length of 16 carbons but is active on substrates with up to 24 carbons.[5][6]

Fatty Acid Elongase (ELOVL) Activity Assay

This protocol is adapted for a generic ELOVL activity assay and can be optimized for specific ELOVL isoforms and the substrate 17-Methyltricosanoyl-CoA.

Principle:

The assay measures the incorporation of a radiolabeled two-carbon unit from [2-¹⁴C]malonyl-CoA into the acyl-CoA substrate. The resulting elongated fatty acyl-CoA is then extracted and quantified by scintillation counting.

Experimental Protocol:

Materials:

• 17-Methyltricosanoyl-CoA (or other acyl-CoA substrate)

• [2-¹⁴C]malonyl-CoA

• Microsomal preparation containing ELOVL activity

• Assay Buffer: 100 mM potassium phosphate (B84403) buffer (pH 7.4) containing 1 mM MgCl₂, 1 mM ATP, and 0.5 mM Coenzyme A.

• NADPH

• Bovine Serum Albumin (BSA), fatty acid-free

• Reaction Stop Solution: 6 M HCl

• Extraction Solvent: Hexane:Isopropanol (3:2, v/v)

• Scintillation cocktail

Procedure:

• Prepare the reaction mixture in a microcentrifuge tube by adding the following components:

  • Assay Buffer

  • NADPH (final concentration 200 µM)

  • BSA (final concentration 0.1%)

  • 17-Methyltricosanoyl-CoA (substrate concentration range to be optimized, e.g., 10-100 µM)

• Pre-incubate the reaction mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the microsomal protein (e.g., 50-100 µg).

• Immediately add [2-¹⁴C]malonyl-CoA (e.g., to a final concentration of 50 µM, with a specific activity of ~50 mCi/mmol).

• Incubate the reaction at 37°C for a predetermined time (e.g., 15-60 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by adding the Reaction Stop Solution.

• Extract the fatty acids by adding the Extraction Solvent, vortexing thoroughly, and centrifuging to separate the phases.

• Transfer the upper organic phase to a new tube and evaporate the solvent under a stream of nitrogen.

• Resuspend the dried lipid extract in a small volume of a suitable solvent.

• Add scintillation cocktail and quantify the radioactivity using a scintillation counter.

Data Presentation: Representative Kinetic Data for ELOVL1

Note: The following data is for straight-chain fatty acyl-CoA substrates and should be used as a reference for optimizing assays with 17-Methyltricosanoyl-CoA.

Substrate	Apparent K_m_ (µM)	Apparent V_max_ (pmol/min/mg protein)	Reference
C22:0-CoA	15	120	Adapted from literature
C24:0-CoA	10	150	Adapted from literature
C26:0-CoA	20	100	Adapted from literature

Very-Long-Chain Acyl-CoA Dehydrogenase (VLCAD) Activity Assay

This protocol describes a spectrophotometric assay to measure VLCAD activity.

Principle:

The assay measures the reduction of a ferrocenium (B1229745) ion by FADH₂, which is produced during the dehydrogenation of the acyl-CoA substrate by VLCAD. The reduction of the ferrocenium ion is monitored by the decrease in absorbance at 300 nm.

Experimental Protocol:

Materials:

• 17-Methyltricosanoyl-CoA (or other acyl-CoA substrate)

• Purified VLCAD or mitochondrial preparation

• Assay Buffer: 50 mM potassium phosphate buffer (pH 7.2) containing 0.1 mM EDTA.

• Ferrocenium hexafluorophosphate (B91526)

• Octyl glucoside

Procedure:

• Prepare the assay mixture in a cuvette containing Assay Buffer.

• Add ferrocenium hexafluorophosphate to a final concentration of 150 µM.

• Add octyl glucoside to a final concentration of 2 mM to solubilize the substrate.

• Add the enzyme preparation (purified VLCAD or mitochondrial protein).

• Equilibrate the mixture to 30°C.

• Initiate the reaction by adding 17-Methyltricosanoyl-CoA (substrate concentration range to be optimized, e.g., 10-100 µM).

• Monitor the decrease in absorbance at 300 nm over time using a spectrophotometer.

• Calculate the enzyme activity from the linear portion of the reaction curve using the molar extinction coefficient of the ferrocenium ion.

Data Presentation: Representative Substrate Specificity of VLCAD

Note: The following data illustrates the relative activity of VLCAD with different straight-chain acyl-CoA substrates and should serve as a guide for experiments with 17-Methyltricosanoyl-CoA.

Substrate	Relative Activity (%)	Reference
C14:0-CoA	80	[6]
C16:0-CoA	100	[5]
C18:0-CoA	90	Adapted from literature
C20:0-CoA	60	Adapted from literature
C22:0-CoA	30	Adapted from literature

Signaling Pathways and Experimental Workflows

Mammalian VLCFA Metabolism and Associated Signaling

VLCFAs are integral components of cellular lipids and are involved in various signaling pathways. Dysregulation of VLCFA metabolism is associated with several inherited diseases, highlighting their physiological importance.[1][7]

Caption: Mammalian VLCFA metabolism and its roles in cellular processes.

Experimental Workflow for Enzymatic Assays

The following diagram illustrates a general workflow for performing enzymatic assays with 17-Methyltricosanoyl-CoA.

Caption: General experimental workflow for enzymatic assays.

Conclusion

17-Methyltricosanoyl-CoA is a valuable tool for investigating the metabolism and signaling roles of branched very-long-chain fatty acids. The protocols and data provided herein offer a foundation for designing and executing enzymatic assays with this molecule. Researchers are encouraged to optimize the described conditions for their specific experimental systems to obtain the most accurate and reproducible results. Further studies are warranted to elucidate the precise kinetic parameters of enzymes with 17-Methyltricosanoyl-CoA and to fully understand its biological significance.

References

• 1. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Very long-chain fatty acids: elongation, physiology and related disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. genecards.org [genecards.org]
• 4. The role of ELOVL1 in very long‐chain fatty acid homeostasis and X‐linked adrenoleukodystrophy | EMBO Molecular Medicine [link.springer.com]
• 5. The Pathogenesis of Very Long-Chain Acyl-CoA Dehydrogenase Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural Basis for Substrate Fatty Acyl Chain Specificity: CRYSTAL STRUCTURE OF HUMAN VERY-LONG-CHAIN ACYL-CoA DEHYDROGENASE - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology [biomolther.org]

Application Notes &amp; Protocols for Lipidomics-Based Identification of Novel Acyl-CoAs

Audience: Researchers, scientists, and drug development professionals.

Introduction: Acyl-Coenzyme A (acyl-CoA) species are central hubs in cellular metabolism, participating in a vast array of biochemical processes including fatty acid β-oxidation, lipogenesis, and protein acylation. The identification of novel acyl-CoAs is critical for uncovering new metabolic pathways, understanding disease pathogenesis, and discovering potential therapeutic targets. This document provides a detailed workflow and experimental protocols for the identification of novel acyl-CoAs using a state-of-the-art lipidomics approach centered on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Section 1: Experimental Workflow

The overall workflow for identifying novel acyl-CoAs is a multi-step process that begins with robust sample preparation and culminates in bioinformatic analysis for structural elucidation and pathway mapping.

Figure 1: Experimental workflow for novel acyl-CoA identification.

Section 2: Detailed Experimental Protocols

Protocol 1: Acyl-CoA Extraction from Tissues or Cells

This protocol is designed to efficiently extract a broad range of acyl-CoAs while minimizing degradation.

Materials:

• Biological tissue or cultured cells

• Liquid nitrogen

• Extraction Solvent: Acetonitrile/Methanol (B129727)/Water (2:2:1, v/v/v) chilled to -20°C[1][2]

• 5-Sulfosalicylic acid (SSA) solution (2.5% w/v in water), chilled to 4°C[3]

• Internal Standard (ISTD): 15:0 CoA or other odd-chain acyl-CoA at 10 µM[4]

• Centrifuge capable of 15,000 x g at 4°C

• Homogenizer (e.g., bead beater or Potter-Elvehjem)

Procedure:

• Metabolism Quenching: Immediately freeze the biological sample in liquid nitrogen to halt all enzymatic activity.[1] For cultured cells, rapidly aspirate the media and wash with ice-cold PBS before flash-freezing.

• Homogenization:

  • For Tissues: Grind the frozen tissue (~50-100 mg) to a fine powder under liquid nitrogen.

  • For Cells: Scrape the frozen cell pellet.

• Extraction:

  • Method A (Organic Solvent): To the powdered tissue or cell pellet, add 1 mL of ice-cold Acetonitrile/Methanol/Water (2:2:1) containing the internal standard.[1][2][4] Homogenize thoroughly.

  • Method B (Aqueous-Acidic): Homogenize the sample in 1 mL of ice-cold 2.5% SSA solution containing the internal standard.[3] This method is advantageous as it often does not require a separate solid-phase extraction (SPE) step to remove the deproteinizing agent.[3][5]

• Protein Precipitation: Incubate the homogenate at -20°C (Method A) or 4°C (Method B) for 20 minutes to precipitate proteins.

• Centrifugation: Centrifuge the sample at 15,000 x g for 10 minutes at 4°C.[4]

• Supernatant Collection: Carefully collect the supernatant, which contains the acyl-CoAs, and transfer it to a new tube.

• Sample Preparation for LC-MS:

  • For Method A, evaporate the supernatant to dryness under a stream of nitrogen and reconstitute in a suitable solvent like methanol or a methanol/water mixture.[4]

  • For Method B, the supernatant can often be directly injected or diluted with an appropriate buffer for LC-MS analysis.[3]

• Store the final extract at -80°C until analysis to prevent degradation.

Protocol 2: LC-MS/MS Analysis of Acyl-CoAs

This protocol utilizes reversed-phase liquid chromatography coupled to high-resolution tandem mass spectrometry for the separation and detection of acyl-CoAs.

Instrumentation:

• UHPLC system

• High-resolution mass spectrometer (e.g., Q Exactive Orbitrap, TripleTOF)

• C18 reversed-phase column (e.g., Acquity HSS T3, 150 × 2.1 mm, 1.8 µm)[1]

LC Conditions:

• Mobile Phase A: 5 mM ammonium (B1175870) acetate (B1210297) in water, pH 8[1]

• Mobile Phase B: Acetonitrile[1]

• Flow Rate: 0.2 mL/min[1]

• Column Temperature: 30°C[1]

• Gradient: A typical gradient starts with a low percentage of Mobile Phase B, which is then ramped up to elute the more hydrophobic long-chain acyl-CoAs. An example gradient is: 0-2 min, 2% B; 2-15 min, 2-98% B; 15-20 min, 98% B; 20.1-25 min, 2% B.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+) is generally preferred for better ionization of acyl-CoAs.[3]

• Scan Mode:

  • Full Scan (MS1): Acquire data in a wide m/z range (e.g., 400-1200) to detect all potential parent ions.

  • Data-Dependent Acquisition (DDA) MS/MS: Trigger MS/MS fragmentation for the top N most intense ions from the full scan.

• Targeted Analysis (for knowns): A Multiple Reaction Monitoring (MRM) method can be used for sensitive detection of known acyl-CoAs.[4][6]

• Novelty Screening (Untargeted): Utilize a programmed MRM method that scans for the characteristic neutral loss of 507 Da, which corresponds to the 3'-phosphoadenosine diphosphate (B83284) fragment, a hallmark of acyl-CoAs.[6][7] A similar scan for a neutral loss of 427 Da can be used to identify novel acyl-dephospho-CoAs.[6]

Section 3: Data Presentation and Quantitative Summary

The performance of an acyl-CoA analysis method is critical for reliable quantification. The following table summarizes key quantitative parameters reported in the literature for LC-MS/MS-based acyl-CoA profiling.

Parameter	Value Range	Acyl-CoA Chain Length	Method	Reference
Limit of Detection (LOD)	2 - 133 nM	Short to Long	Programmed MRM	[6]
Linearity (R²)	> 0.99	Short-chain	LC-MS/MS	[3][8]
Intra-assay CV (%)	2 - 8%	Long-chain	UPLC/MS/MS	[9]
Inter-assay CV (%)	2 - 8%	Long-chain	UPLC/MS/MS	[9]
Recovery Rate (%)	80 - 114%	Spiked Acyl-CoAs	Programmed MRM	[6]

Section 4: Identification of Novel Acyl-CoAs and Pathway Context

Strategy for Novelty Identification

The identification of novel acyl-CoAs relies on the characteristic fragmentation patterns observed in MS/MS spectra. In positive ion mode, acyl-CoAs typically exhibit two key fragments:

• A product ion at m/z 428 , representing the CoA moiety.[6]

• A neutral loss of 507 Da , corresponding to the 3'-phosphoadenosine diphosphate fragment.[6][7]

Novel acyl-CoA candidates are identified by searching the MS/MS data for precursors that exhibit these characteristic fragmentation patterns but do not match the mass of any known acyl-CoA in existing databases. Computational tools, such as the in silico generated CoA-Blast library, can significantly aid this process by providing predicted MS/MS spectra for a vast number of potential acyl-CoA structures, allowing for tentative identification of novel species.[10][11]

Metabolic Context of Acyl-CoA Discovery

Novel acyl-CoAs are often discovered as intermediates in known metabolic pathways that have been modified by xenobiotics or in previously uncharacterized biological processes. The diagram below illustrates the central role of the acyl-CoA pool, which serves as a nexus for various metabolic inputs and outputs where novel species may arise.

Figure 2: Central role of the acyl-CoA pool in metabolism.

The lipidomics workflow presented here provides a robust framework for the discovery and characterization of novel acyl-CoAs. By combining optimized sample preparation, high-resolution LC-MS/MS, and specialized data analysis strategies, researchers can effectively mine the acyl-CoA metabolome. The identification of these new molecules opens avenues for exploring their physiological roles and their potential as biomarkers or therapeutic targets in various diseases. Final confirmation of a novel acyl-CoA's structure and function requires further validation, including comparison with a chemically synthesized standard and biological investigation using techniques like stable isotope tracing.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs [escholarship.org]
• 6. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs | MDPI [mdpi.com]
• 9. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library [escholarship.org]

Application Notes and Protocols for the Analysis of 17-Methyltricosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Methyltricosanoyl-CoA is a very-long-chain saturated fatty acyl-CoA. The analysis of long-chain and very-long-chain acyl-CoAs (LCACoAs) is crucial for understanding various metabolic pathways, including fatty acid metabolism and energy production.[1] These molecules are key substrates in lipid metabolism, and their dysregulation has been linked to metabolic disorders.[1] The accurate quantification of specific acyl-CoAs like 17-Methyltricosanoyl-CoA from biological matrices presents analytical challenges due to their low abundance, inherent instability, and complex sample matrix.

This document provides a detailed protocol for the sample preparation of 17-Methyltricosanoyl-CoA for analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodology is based on established procedures for the extraction and purification of long-chain acyl-CoAs from tissues and cells.[2][3]

Data Presentation: Recovery of Long-Chain Acyl-CoAs

The recovery of acyl-CoAs can vary depending on the chain length and the specific solid-phase extraction (SPE) method used.[3] The following table summarizes representative recovery data for various long-chain acyl-CoAs using different SPE sorbents, which can serve as a benchmark for the expected recovery of 17-Methyltricosanoyl-CoA.

Acyl-CoA Species	Chain Length	SPE Sorbent	Average Recovery (%)	Reference
Palmitoyl-CoA	C16:0	Oligonucleotide	70-80%	[2]
Oleoyl-CoA	C18:1	2-(2-pyridyl)ethyl	85-90%	[3]
Arachidonyl-CoA	C20:4	2-(2-pyridyl)ethyl	83-88%	[3]

Experimental Protocol: Sample Preparation for 17-Methyltricosanoyl-CoA Analysis

This protocol details a robust method for the extraction and purification of long-chain acyl-CoAs from biological samples, which is applicable for the analysis of 17-Methyltricosanoyl-CoA.

1. Materials

• Tissues: Fresh or frozen tissue samples (50-100 mg).[3]

• Cells: Cultured cells (~10⁶–10⁷).[4]

• Homogenization Buffer: 100 mM Potassium Phosphate (KH₂PO₄), pH 4.9.[2][3]

• Extraction Solvents:

  • 2-Propanol (Isopropanol).[2][3]

  • Acetonitrile (B52724) (ACN).[2][3]

• Internal Standard: A suitable odd-chain-length fatty acyl-CoA (e.g., Heptadecanoyl-CoA) should be used as an internal standard for accurate quantification.[4][5]

• Solid-Phase Extraction (SPE) Columns: Oligonucleotide-based or 2-(2-pyridyl)ethyl functionalized silica (B1680970) gel cartridges.[2][3]

• Wash Solution: To be optimized based on the SPE column used. For oligonucleotide columns, 2-propanol can be used.[2]

• Elution Solution: To be optimized based on the SPE column used. For oligonucleotide columns, 2-propanol can be used for elution.[2]

• Reconstitution Solvent: 50% Methanol or a solvent compatible with the LC-MS/MS mobile phase.[5]

• Equipment:

  • Glass homogenizer.[2]

  • Centrifuge.

  • SPE manifold.

  • Nitrogen evaporator.

  • Standard laboratory glassware and consumables.

2. Experimental Workflow

Caption: Experimental workflow for 17-Methyltricosanoyl-CoA analysis.

3. Detailed Methodology

a. Sample Homogenization

• Weigh approximately 50-100 mg of frozen tissue or use a pellet of ~10⁶–10⁷ cells.[3][4]

• Place the sample in a pre-chilled glass homogenizer.

• Add 1 mL of ice-cold Homogenization Buffer containing the internal standard.[3]

• Homogenize the sample on ice until a uniform suspension is achieved.[2]

• Add 1 mL of 2-Propanol and homogenize again.[3]

b. Acyl-CoA Extraction

• Transfer the homogenate to a centrifuge tube.

• Add 2 mL of acetonitrile (ACN) to the homogenate, vortex thoroughly.[2]

• Centrifuge at a high speed (e.g., 13,000 x g) for 10-15 minutes at 4°C.[6]

• Carefully collect the supernatant which contains the acyl-CoAs.

c. Solid-Phase Extraction (SPE)

• Column Conditioning: Condition the SPE column according to the manufacturer's instructions. For an oligonucleotide purification column, this may involve washing with an organic solvent like 2-propanol.[2]

• Sample Loading: Load the supernatant from the extraction step onto the conditioned SPE column.[3]

• Washing: Wash the column to remove unbound impurities. The wash solution will depend on the SPE sorbent used.[3]

• Elution: Elute the acyl-CoAs from the column using an appropriate elution solvent. For an oligonucleotide column, 2-propanol can be used.[2] Collect the eluate in a clean tube.

d. Sample Concentration and Reconstitution

• Dry the collected eluate under a gentle stream of nitrogen.[5]

• Reconstitute the dried sample in a small, precise volume (e.g., 100 µL) of a suitable solvent (e.g., 50% methanol) for LC-MS/MS analysis.[5]

Analytical Technique: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and specific quantification of long-chain acyl-CoAs.[1][7]

1. Liquid Chromatography (LC)

• Column: A C18 or C8 reversed-phase column is typically used for the separation of long-chain acyl-CoAs.[2][8]

• Mobile Phase: A binary gradient system is commonly employed.

  • Solvent A: An aqueous buffer, such as 75 mM KH₂PO₄ (pH 4.9) or 15 mM ammonium (B1175870) hydroxide.[2][8]

  • Solvent B: An organic solvent like acetonitrile (ACN), often with a modifier like glacial acetic acid or ammonium hydroxide.[2][8]

• Gradient: A gradient from a lower to a higher percentage of Solvent B is used to elute the acyl-CoAs based on their hydrophobicity.

2. Tandem Mass Spectrometry (MS/MS)

• Ionization: Positive electrospray ionization (ESI) is commonly used.[1]

• Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for 17-Methyltricosanoyl-CoA and the internal standard. A neutral loss scan of 507 Da is characteristic for acyl-CoAs and can be used for identification.[1][4]

Caption: Logical flow of LC-MS/MS analysis for acyl-CoAs.

Conclusion

The successful analysis of 17-Methyltricosanoyl-CoA relies on a meticulous sample preparation procedure to ensure efficient extraction and purification, followed by a highly sensitive and specific LC-MS/MS method for detection and quantification. The protocol provided here, based on established methods for similar long-chain acyl-CoAs, offers a solid foundation for researchers. Method optimization, particularly the LC gradient and MS/MS parameters for 17-Methyltricosanoyl-CoA, will be essential for achieving accurate and reliable results. The use of a suitable internal standard is critical for correcting for sample loss during preparation and for matrix effects during analysis.

References

• 1. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Integrated Analysis of Acetyl-CoA and Histone Modification via Mass Spectrometry to Investigate Metabolically Driven Acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of long-chain fatty acid acyl-coenzyme A compounds using liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of Very-Long-Chain Fatty Acids for GC-MS Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Very-long-chain fatty acids (VLCFAs) are fatty acids with chain lengths of 22 carbon atoms or more. The analysis of VLCFAs is crucial in various research and clinical settings, particularly in the diagnosis and monitoring of peroxisomal disorders such as X-linked adrenoleukodystrophy.[1][2][3][4] Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the quantification of VLCFAs due to its high sensitivity and specificity.[1][2][3][5][6]

However, the inherent low volatility and high boiling points of VLCFAs make their direct analysis by GC-MS challenging. Derivatization is a critical sample preparation step that chemically modifies the fatty acids to increase their volatility and thermal stability, thereby improving their chromatographic separation and detection.[7] The most common derivatization approaches for fatty acids are esterification, to form fatty acid methyl esters (FAMEs), and silylation.[7][8] This document provides detailed application notes and protocols for the derivatization of VLCFAs for GC-MS analysis.

Derivatization Methods: An Overview

The selection of an appropriate derivatization method is critical for accurate and reproducible analysis of VLCFAs. The two primary methods, esterification and silylation, utilize different chemical reactions to achieve the desired modification of the fatty acid's carboxyl group.

Esterification: This process converts carboxylic acids into esters, most commonly methyl esters (FAMEs), which are significantly more volatile.[7] Common reagents for esterification include methanolic solutions of acids or bases, such as boron trifluoride (BF3)-methanol, hydrochloric acid (HCl)-methanol, or potassium hydroxide (B78521) (KOH) in methanol (B129727).[9][10][11]

Silylation: This method involves the replacement of the acidic hydrogen of the carboxyl group with a trimethylsilyl (B98337) (TMS) group.[7][8] Silylating reagents, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), are highly effective in increasing the volatility of the analytes.[8]

Comparative Quantitative Data

The choice of derivatization reagent can significantly impact the efficiency and reproducibility of VLCFA analysis. The following table summarizes a comparison of different derivatization methods based on reported performance characteristics.

Derivatization Method	Reagent	Reported Efficiency/Recovery	Key Advantages	Key Disadvantages	Reference
Acid-Catalyzed Esterification	14% BF3 in Methanol	Good for a wide range of fatty acids.	Short reaction time (around 10 minutes).	Reagent has a limited shelf life.	[9][12]
1-5% HCl in Methanol	Yields of >96% for various lipid classes.	Reagent is easy to prepare.	Can require longer reaction times or higher temperatures.	[10][12]
Base-Catalyzed Transesterification	0.2 M KOH in Methanol	Efficient for transesterification of glycerolipids.	Rapid reaction.	Primarily for esterified fatty acids, not free fatty acids.	[10][11]
Silylation	BSTFA (+ 1% TMCS)	High derivatization efficiency.	Derivatizes other functional groups (e.g., hydroxyls), which can be advantageous for comprehensive profiling.	Reagents are sensitive to moisture.	[8]
Other	(Trimethylsilyl)diazomethane (TMS-DM)	Higher recovery and less variation compared to KOCH3/HCl method for some fatty acids.	Convenient for accurate analysis of cis/trans unsaturated fatty acids.	More expensive and requires a longer time than the KOCH3/HCl method.	[13]

Experimental Protocols

Detailed methodologies for the key derivatization techniques are provided below.

Protocol 1: Esterification using Boron Trifluoride-Methanol (BF3-Methanol)

This protocol is suitable for the esterification of total fatty acids (free and esterified) to form FAMEs.

Materials:

• Sample containing VLCFAs (e.g., plasma, tissue homogenate)

• 14% Boron trifluoride in methanol (BF3-Methanol)

• Hexane (B92381)

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Glass vials with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Place the lipid extract or sample into a glass vial. If the sample is in a solvent, evaporate the solvent under a stream of nitrogen.

• Esterification: Add 1-2 mL of 14% BF3-Methanol to the vial.

• Cap the vial tightly and heat at 80-100°C for 10-60 minutes.[9]

• Extraction: Cool the vial to room temperature. Add 1 mL of hexane and 0.5 mL of saturated NaCl solution.

• Vortex the mixture for 1 minute and then centrifuge to separate the layers.

• Collection: Carefully transfer the upper hexane layer, containing the FAMEs, to a clean vial containing a small amount of anhydrous Na2SO4 to remove any residual water.

• The sample is now ready for GC-MS analysis.

Protocol 2: Esterification using Hydrochloric Acid-Methanol (HCl-Methanol)

This is another common acid-catalyzed esterification method.

Materials:

• Sample containing VLCFAs

• 5% (v/v) Sulfuric acid in methanol or 1.25 M HCl in methanol

• Hexane

• Water

• Glass vials with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Place the dried lipid extract into a screw-capped glass tube.

• Esterification: Add 2 mL of 5% sulfuric acid in methanol.[10] Alternatively, a solution of 1.2% HCl in methanol/toluene can be used.[12]

• Seal the tube and heat at 80°C for 1-4 hours.[10]

• Extraction: After cooling, add 1 mL of hexane and 1 mL of water to the tube.

• Vortex thoroughly and centrifuge to separate the phases.

• Collection: Transfer the upper hexane layer to a new vial for GC-MS analysis.

Protocol 3: Silylation using BSTFA

This protocol is effective for derivatizing fatty acids to their trimethylsilyl (TMS) esters.

Materials:

• Sample containing VLCFAs

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Aprotic solvent (e.g., acetonitrile, pyridine)

• Glass autosampler vials with inserts

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Place the dried sample into an autosampler vial.

• Silylation: Add 100 µL of an aprotic solvent and 50 µL of BSTFA (+ 1% TMCS) to the vial.[8]

• Cap the vial tightly, vortex for 10 seconds, and heat at 60°C for 60 minutes.[8]

• Analysis: After cooling, the sample can be directly injected into the GC-MS system.

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for VLCFA analysis and a simplified representation of the derivatization process.

Caption: General experimental workflow for VLCFA analysis by GC-MS.

Caption: Chemical principle of esterification and silylation of VLCFAs.

References

• 1. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Determination of very-long-chain fatty acids in plasma by a simplified gas chromatographic-mass spectrometric procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. restek.com [restek.com]
• 9. jfda-online.com [jfda-online.com]
• 10. researchgate.net [researchgate.net]
• 11. rhizolab.com [rhizolab.com]
• 12. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tracing 17-Methyltricosanoyl-CoA Metabolism Using Stable Isotope Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Methyltricosanoyl-CoA is a very-long-chain fatty acyl-CoA (VLCFA-CoA) with a methyl branch. The metabolism of such complex lipids is crucial for cellular homeostasis, and its dysregulation has been implicated in various metabolic diseases. Stable isotope labeling, coupled with mass spectrometry, offers a powerful technique to trace the metabolic fate of 17-Methyltricosanoyl-CoA, providing invaluable insights into its processing within the cell. These application notes provide a comprehensive guide to designing and executing experiments for tracing the metabolism of 17-Methyltricosanoyl-CoA, from the selection of appropriate isotopic tracers to detailed analytical protocols.

The metabolism of very-long-chain and branched-chain fatty acids primarily occurs in peroxisomes, as mitochondria are not equipped to handle these complex structures.[1][2][3][4] Therefore, tracing the metabolism of 17-Methyltricosanoyl-CoA will likely involve investigating the peroxisomal beta-oxidation pathway.

Core Concepts of Stable Isotope Tracing

Stable isotope tracing allows for the tracking of a specific molecule through metabolic pathways.[5][6][7] By introducing a labeled version of 17-Methyltricosanoyl-CoA (e.g., with ¹³C or ²H), researchers can follow the incorporation of these heavy isotopes into downstream metabolites. This enables the qualitative and quantitative assessment of metabolic flux through specific pathways.

Experimental Design and Strategy

A typical workflow for tracing the metabolism of isotopically labeled 17-Methyltricosanoyl-CoA involves several key stages.

Caption: A generalized workflow for stable isotope tracing experiments.

Detailed Protocols

Protocol 1: Synthesis of Isotopically Labeled 17-Methyltricosanoic Acid

The synthesis of a custom labeled fatty acid is often the first critical step. A common approach is the copper-catalyzed coupling of an omega-bromo acid with an isotopically labeled Grignard reagent.

Materials:

• Omega-bromo fatty acid precursor

• Isotopically labeled methylmagnesium halide (e.g., ¹³CH₃MgI or CD₃MgI)

• Copper catalyst (e.g., CuCl₂)

• Anhydrous solvents (e.g., THF, diethyl ether)

• Standard laboratory glassware for organic synthesis

Procedure:

• Prepare the Grignard reagent from the isotopically labeled methyl halide.

• In a separate flask, dissolve the omega-bromo fatty acid in the appropriate anhydrous solvent.

• Add the copper catalyst to the omega-bromo acid solution.

• Slowly add the prepared Grignard reagent to the reaction mixture at a controlled temperature.

• Allow the reaction to proceed to completion.

• Quench the reaction with a suitable reagent (e.g., saturated ammonium (B1175870) chloride solution).

• Extract the product using an organic solvent.

• Purify the labeled 17-methyltricosanoic acid using column chromatography.

• Confirm the structure and isotopic enrichment of the final product by NMR and mass spectrometry.

Protocol 2: Cell Culture and Labeling

Materials:

• Mammalian cell line of interest (e.g., hepatocytes, fibroblasts)

• Appropriate cell culture medium and supplements

• Isotopically labeled 17-methyltricosanoic acid

• Fatty acid-free bovine serum albumin (BSA)

• Sterile cell culture plates and flasks

Procedure:

• Culture cells to the desired confluency in standard growth medium.

• Prepare the labeling medium by conjugating the isotopically labeled 17-methyltricosanoic acid to fatty acid-free BSA. This improves its solubility and uptake by the cells.

• Remove the standard growth medium and wash the cells with phosphate-buffered saline (PBS).

• Add the labeling medium to the cells.

• Incubate the cells for a specified time course (e.g., 0, 2, 6, 12, 24 hours) to allow for the uptake and metabolism of the labeled fatty acid.

• At each time point, harvest the cells for metabolite extraction.

Protocol 3: Acyl-CoA Extraction

Materials:

• Ice-cold methanol

• Chloroform

• Water (LC-MS grade)

• Centrifuge tubes

• Homogenizer or sonicator

Procedure:

• After removing the labeling medium, wash the cell pellet with ice-cold PBS.

• Add a pre-chilled extraction solvent mixture (e.g., methanol:chloroform:water, 2:1:0.8 v/v/v) to the cell pellet.

• Homogenize or sonicate the sample on ice to ensure complete cell lysis and metabolite extraction.

• Centrifuge the mixture at high speed to pellet the protein and cellular debris.

• Carefully collect the supernatant containing the metabolites.

• Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

Protocol 4: LC-MS/MS Analysis of Acyl-CoAs

Instrumentation:

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

LC Method:

• Column: A C18 reversed-phase column suitable for lipid analysis.

• Mobile Phase A: Water with a modifier (e.g., 0.1% formic acid or 10 mM ammonium acetate).

• Mobile Phase B: Acetonitrile/isopropanol mixture with the same modifier.

• Gradient: A suitable gradient to separate the acyl-CoAs of interest.

MS/MS Method:

• Ionization Mode: Positive electrospray ionization (ESI+).

• Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted analysis on a triple quadrupole mass spectrometer, or full scan with fragmentation for untargeted analysis on a high-resolution instrument.

• MRM Transitions: Specific precursor-to-product ion transitions need to be optimized for both the unlabeled and labeled versions of 17-Methyltricosanoyl-CoA and its expected downstream metabolites. A common fragmentation for acyl-CoAs involves the neutral loss of the phosphopantetheine group.

Metabolic Pathway of 17-Methyltricosanoyl-CoA

Based on the metabolism of other branched-chain fatty acids, 17-Methyltricosanoyl-CoA is expected to undergo peroxisomal beta-oxidation. The methyl group at an odd-numbered carbon (C17) allows for initial rounds of beta-oxidation until the branch point is reached.

References

• 1. Peroxisomal beta-oxidation of branched chain fatty acids in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Beta oxidation - Wikipedia [en.wikipedia.org]
• 3. journals.physiology.org [journals.physiology.org]
• 4. PEROXISOMAL β-OXIDATION AND PEROXISOME PROLIFERATOR–ACTIVATED RECEPTOR α: An Adaptive Metabolic System | Annual Reviews [annualreviews.org]
• 5. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 13C stable isotope tracing reveals distinct fatty acid oxidation pathways in proliferative versus oxidative cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]

Application Note &amp; Protocol: A Targeted LC-MS/MS Assay for the Quantification of 17-Methyltricosanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Introduction

Very-long-chain fatty acyl-CoAs (VLCFA-CoAs) are critical metabolic intermediates involved in numerous cellular processes, including lipid biosynthesis, energy metabolism, and the regulation of protein function.[1][2] 17-Methyltricosanoyl-CoA is a specific, branched-chain VLCFA-CoA whose precise biological roles are an emerging area of research. Dysregulation of VLCFA-CoA metabolism is associated with various metabolic diseases.[3] Therefore, a robust and sensitive analytical method is essential for accurately quantifying 17-Methyltricosanoyl-CoA in biological samples to elucidate its metabolic significance and potential as a biomarker.

This application note provides a detailed protocol for a targeted assay to quantify 17-Methyltricosanoyl-CoA using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). The method is designed for high sensitivity and specificity, making it suitable for complex biological matrices such as cell lysates and tissue homogenates.

Assay Principle

The quantification of 17-Methyltricosanoyl-CoA is achieved through a multi-step process. First, acyl-CoAs are extracted from the biological matrix using a protein precipitation method with an organic solvent mixture.[4][5] An odd-chain fatty acyl-CoA, such as Heptadecanoyl-CoA (C17:0-CoA), is added as an internal standard (ISTD) to account for extraction variability and matrix effects.[5] The extracted analytes are then separated using Ultra-High-Performance Liquid Chromatography (UHPLC) on a reversed-phase column.[5][6] Detection and quantification are performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for both the target analyte and the internal standard.[7][8]

Required Materials and Reagents

• Standards:

  • 17-Methyltricosanoyl-CoA analytical standard (custom synthesis or commercial source)

  • Heptadecanoyl-CoA (C17:0-CoA) internal standard (ISTD)

• Solvents and Chemicals:

  • LC-MS Grade Acetonitrile (ACN)

  • LC-MS Grade Isopropanol (IPA)

  • LC-MS Grade Methanol (MeOH)

  • LC-MS Grade Water

  • Ammonium Hydroxide (NH₄OH), 28-30%

  • Potassium Phosphate Monobasic (KH₂PO₄)

  • 5-Sulfosalicylic acid (SSA) (optional, for deproteinization)[9]

• Equipment:

  • UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Reversed-phase C8 or C18 UHPLC column (e.g., 1.7 µm particle size, 2.1 x 150 mm).[5]

  • Analytical balance

  • Vortex mixer and centrifuge

  • Tissue homogenizer

  • Standard laboratory glassware and autosampler vials

Experimental Protocols

Protocol 1: Preparation of Standards and Calibration Curve

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 17-Methyltricosanoyl-CoA and C17:0-CoA (ISTD) in a 1:1 (v/v) solution of Methanol:Water. Store at -80°C.

• Working Standard Solutions: Create a series of working standard solutions by serially diluting the 17-Methyltricosanoyl-CoA stock solution.

• Calibration Curve: Prepare a calibration curve ranging from approximately 1 ng/mL to 1000 ng/mL by spiking the working standards into a blank matrix (e.g., lysate from a control cell line). Add a fixed concentration of the C17:0-CoA ISTD (e.g., 50 ng/mL) to each calibration point.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner.

Protocol 2: Sample Preparation from Biological Matrices

This protocol is adapted for ~30-50 mg of tissue or a confluent 10 cm plate of cultured cells.[5]

• Homogenization/Lysis:

  • For Tissue: Place ~40 mg of frozen, powdered tissue into a tube on ice containing 0.5 mL of freshly prepared 100 mM KH₂PO₄ (pH 4.9).[5]

  • For Cells: Wash cells with ice-cold PBS, then scrape into 1 mL of ice-cold Methanol.[7]

• Internal Standard Spiking: Add the C17:0-CoA ISTD to each sample to a final concentration of 50 ng/mL.

• Protein Precipitation & Extraction:

  • Add 1.5 mL of an organic solvent mixture of Acetonitrile:Isopropanol (2:1 v/v).

  • Vortex vigorously for 5 minutes.

  • Incubate on ice for 15 minutes to facilitate protein precipitation.

• Centrifugation: Centrifuge the samples at 16,000 x g for 10 minutes at 4°C.[5]

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Evaporation & Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80% Solvent A, 20% Solvent B).

• Final Centrifugation: Centrifuge at 16,000 x g for 5 minutes at 4°C to pellet any remaining debris. Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis

The following parameters provide a starting point and should be optimized for the specific instrument used.

Table 1: UHPLC Parameters

Parameter	Value
Column	Reversed-phase C8, 1.7 µm, 2.1 x 150 mm
Solvent A	15 mM Ammonium Hydroxide in Water[5]
Solvent B	15 mM Ammonium Hydroxide in Acetonitrile[5]
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	See Table 2

Table 2: UHPLC Gradient Program

Time (min)	% Solvent A	% Solvent B
0.0	80	20
2.8	55	45
4.0	5	95
5.0	5	95
5.1	80	20
7.0	80	20

Table 3: Mass Spectrometer Parameters and MRM Transitions

Note: The exact m/z values should be confirmed by direct infusion of the analytical standards. The precursor ion is the protonated molecule [M+H]⁺. Product ions are based on characteristic fragmentation patterns of acyl-CoAs, including the neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety (507 Da).[8][10]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
17-Methyltricosanoyl-CoA	1119.2	612.2 ([M+H-507]⁺)	50	Optimize (e.g., 35-45)
(Quantifier)
17-Methyltricosanoyl-CoA	1119.2	428.1 (Adenine fragment)	50	Optimize (e.g., 45-55)
(Qualifier)
C17:0-CoA (ISTD)	1022.1	515.1 ([M+H-507]⁺)	50	Optimize (e.g., 30-40)

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for the quantifier MRM transitions of both 17-Methyltricosanoyl-CoA and the C17:0-CoA ISTD using the instrument's software.

• Calibration Curve Generation: Calculate the ratio of the analyte peak area to the ISTD peak area for each calibration standard. Plot this ratio against the known concentration of the analyte to generate a linear regression curve. A weighting of 1/x is often appropriate.

• Concentration Calculation: Determine the concentration of 17-Methyltricosanoyl-CoA in the biological samples by applying their analyte/ISTD peak area ratios to the calibration curve equation.

• Normalization: Normalize the final concentration to the initial sample amount (e.g., mg of tissue or total protein content).

Expected Assay Performance

The following table summarizes the expected performance characteristics of a well-optimized assay.

Table 4: Representative Assay Performance Characteristics

Parameter	Expected Value
Linearity (r²)	> 0.99
Limit of Detection (LOD)	< 1 ng/mL
Lower Limit of Quantitation (LLOQ)	1 - 5 ng/mL
Intra-assay Precision (%CV)	< 10%
Inter-assay Precision (%CV)	< 15%
Recovery	85 - 115%

Visualizations

Caption: General metabolic pathway for a branched very-long-chain fatty acid (VLCFA).

Caption: Step-by-step workflow for the quantification of 17-Methyltricosanoyl-CoA.

References

• 1. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Compartmentalised acyl-CoA metabolism and roles in chromatin regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Malonyl CoA as a metabolic switch and a regulator of insulin sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 5. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LC/MS/MS Method for Quantitative Determination of Long-Chain Fatty Acyl-CoAs » JOANNEUM RESEARCH [joanneum.at]
• 7. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application of 17-Methyltricosanoyl-CoA in Elucidating Enzyme Kinetics

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Methyltricosanoyl-CoA is a synthetic, long-chain, branched fatty acyl-coenzyme A (CoA) molecule. Its unique structure, featuring a 24-carbon backbone with a methyl branch at the 17th position, makes it a valuable tool for investigating the kinetics and substrate specificity of enzymes involved in lipid metabolism. The study of such atypical fatty acyl-CoAs can provide critical insights into metabolic pathways, enzyme mechanisms, and the development of therapeutic agents targeting lipid-related disorders. This document provides detailed application notes and protocols for the use of 17-Methyltricosanoyl-CoA in studying the kinetics of several key enzyme classes.

Potential Enzyme Targets for 17-Methyltricosanoyl-CoA

Based on its structure as a very long-chain, branched fatty acyl-CoA, 17-Methyltricosanoyl-CoA is a potential substrate or modulator for the following enzyme classes:

• Acyl-CoA Synthetases (ACSs): Particularly Long-Chain Acyl-CoA Synthetases (ACSLs) and Very-Long-Chain Acyl-CoA Synthetases (ACSVLs), which are responsible for the activation of fatty acids.

• Fatty Acid Elongases (ELOVLs): These enzymes catalyze the elongation of fatty acid chains, and their substrate specificity is crucial for the synthesis of complex lipids.

• Enzymes of Peroxisomal β-Oxidation: Peroxisomes are the primary site for the degradation of very long-chain and branched-chain fatty acids.

• Carnitine Palmitoyltransferases (CPTs): These enzymes are essential for the transport of long-chain fatty acyl-CoAs into the mitochondria for β-oxidation.

Application Note I: Characterization of Acyl-CoA Synthetase Activity

Objective: To determine if 17-Methyltricosanoyl-CoA can act as a substrate for Acyl-CoA Synthetases and to determine the kinetic parameters (Km and Vmax).

Background: Acyl-CoA synthetases (ACSs) catalyze the initial step in fatty acid metabolism, the ATP-dependent conversion of a fatty acid to its corresponding acyl-CoA thioester. Different isoforms of ACSs exhibit distinct substrate specificities for fatty acids of varying chain lengths and structures. Investigating the ability of an ACS to utilize 17-methyltricosanoic acid as a substrate to produce 17-Methyltricosanoyl-CoA can reveal the enzyme's substrate binding pocket flexibility and its potential role in the metabolism of branched-chain fatty acids.

Experimental Workflow:

Figure 1: Experimental workflow for determining the kinetic parameters of an Acyl-CoA Synthetase with 17-methyltricosanoic acid.

Protocol: Spectrophotometric Assay for Acyl-CoA Synthetase Activity

This protocol is adapted from established methods for measuring ACS activity.

Materials:

• Purified Acyl-CoA Synthetase

• 17-Methyltricosanoic acid

• Coenzyme A (CoA)

• ATP

• Reaction Buffer (e.g., 100 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM DTT)

• Ellman's Reagent (5,5'-dithio-bis(2-nitrobenzoic acid) or DTNB) for a coupled assay, or a method to detect AMP/PPi production.

• Spectrophotometer

Procedure:

• Prepare a stock solution of 17-methyltricosanoic acid: Dissolve the fatty acid in an appropriate solvent (e.g., ethanol (B145695) or DMSO) to a concentration of 10 mM.

• Set up the reaction mixture: In a microcuvette, combine the reaction buffer, CoA, ATP, and the purified ACS enzyme. The final concentrations should be optimized, but a starting point could be:

  • 100 µM CoA

  • 5 mM ATP

  • Appropriate amount of purified enzyme

• Initiate the reaction: Add varying concentrations of the 17-methyltricosanoic acid stock solution to the reaction mixture to start the reaction. The final concentrations should span a range around the expected Km.

• Monitor the reaction:

  • Coupled Assay with DTNB: If a thiol-releasing co-product is generated, the release of free CoA can be monitored. However, in the synthesis reaction, CoA is consumed. An alternative is to use a coupled assay that measures the production of AMP or pyrophosphate (PPi). For example, a PPi detection kit can be used which leads to a colorimetric or fluorometric output.

  • Direct Detection: Alternatively, the formation of 17-Methyltricosanoyl-CoA can be directly measured by HPLC-MS after stopping the reaction at different time points.

• Calculate Initial Velocities: Determine the initial reaction rate (V0) for each substrate concentration from the linear portion of the progress curve.

• Data Analysis: Plot the initial velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

Data Presentation:

Substrate Concentration (µM)	Initial Velocity (µmol/min/mg)
0	0
5	[Experimental Value]
10	[Experimental Value]
20	[Experimental Value]
50	[Experimental Value]
100	[Experimental Value]
200	[Experimental Value]

Application Note II: Investigating Substrate Specificity of Fatty Acid Elongases

Objective: To assess whether 17-Methyltricosanoyl-CoA can serve as a substrate for fatty acid elongase (ELOVL) enzymes.

Background: Fatty acid elongases are a family of enzymes that catalyze the rate-limiting step in the elongation of fatty acids. They exhibit specificity for fatty acyl-CoAs of different chain lengths and degrees of saturation. Using 17-Methyltricosanoyl-CoA as a potential substrate can help to define the structural requirements of the ELOVL active site and understand how branched-chain fatty acids are processed.

Signaling Pathway Context:

Figure 2: The fatty acid elongation cycle with 17-Methyltricosanoyl-CoA as a potential substrate.

Protocol: In Vitro Fatty Acid Elongation Assay

This protocol is based on established methods for measuring ELOVL activity using radiolabeled or fluorescently tagged substrates.

Materials:

• Microsomal preparations or purified ELOVL enzyme

• 17-Methyltricosanoyl-CoA

• [14C]Malonyl-CoA or a fluorescently labeled malonyl-CoA

• NADPH

• Reaction Buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.2)

Procedure:

• Prepare Substrate Mix: Prepare a mixture of 17-Methyltricosanoyl-CoA and [14C]Malonyl-CoA in the reaction buffer.

• Set up the reaction: In a microcentrifuge tube, combine the microsomal preparation or purified ELOVL enzyme with the reaction buffer and NADPH.

• Initiate the reaction: Add the substrate mix to the reaction tube to start the elongation reaction. Incubate at 37°C for a specified time (e.g., 30 minutes).

• Stop the reaction: Terminate the reaction by adding a strong base (e.g., 2.5 M KOH) to saponify the acyl-CoAs.

• Extract Fatty Acids: Acidify the mixture with a strong acid (e.g., 6 M HCl) and extract the fatty acids with an organic solvent (e.g., hexane).

• Analyze Products:

  • Separate the fatty acid products by thin-layer chromatography (TLC) or reverse-phase HPLC.

  • Detect the radiolabeled elongated product by autoradiography or scintillation counting.

• Quantify Activity: The amount of radioactivity incorporated into the elongated fatty acid product is a measure of the ELOVL enzyme activity.

Data Presentation:

Substrate	ELOVL Isoform	Elongation Activity (pmol/min/mg protein)
Palmitoyl-CoA (Control)	ELOVLx	[Experimental Value]
17-Methyltricosanoyl-CoA	ELOVLx	[Experimental Value]
Palmitoyl-CoA (Control)	ELOVLy	[Experimental Value]
17-Methyltricosanoyl-CoA	ELOVLy	[Experimental Value]

Application Note III: Probing the Kinetics of Peroxisomal β-Oxidation

Objective: To determine if 17-Methyltricosanoyl-CoA is a substrate for the enzymes of the peroxisomal β-oxidation pathway.

Background: Peroxisomes are responsible for the catabolism of very long-chain fatty acids and branched-chain fatty acids, which are poor substrates for mitochondrial β-oxidation. The methyl branch in 17-Methyltricosanoyl-CoA may direct it towards the peroxisomal degradation pathway. Studying its metabolism can provide insights into the handling of such complex lipids.

Logical Relationship of Pathway Components:

Figure 3: The peroxisomal β-oxidation pathway with 17-Methyltricosanoyl-CoA as a potential substrate.

Protocol: Peroxisomal β-Oxidation Assay

This protocol measures the overall rate of peroxisomal β-oxidation by monitoring the production of acetyl-CoA.

Materials:

• Isolated peroxisomes or purified peroxisomal enzymes

• 17-Methyltricosanoyl-CoA

• Reaction Buffer (e.g., 50 mM MOPS-KOH, pH 7.2)

• Cofactors: NAD+, CoA, ATP, MgCl2

• Assay components for acetyl-CoA detection (e.g., citrate (B86180) synthase and DTNB).

Procedure:

• Prepare the reaction mixture: In a cuvette, combine the reaction buffer, cofactors, and the isolated peroxisomes or purified enzymes.

• Initiate the reaction: Add 17-Methyltricosanoyl-CoA to the reaction mixture.

• Monitor Acetyl-CoA production:

  • In a coupled assay, the acetyl-CoA produced can react with oxaloacetate, catalyzed by citrate synthase, to produce citrate and free CoA-SH.

  • The released CoA-SH can then be detected spectrophotometrically by its reaction with DTNB, which produces a yellow-colored product (TNB) that absorbs at 412 nm.

• Calculate the rate of β-oxidation: The rate of TNB formation is directly proportional to the rate of acetyl-CoA production and thus reflects the rate of β-oxidation.

• Controls: Run parallel reactions without the substrate (17-Methyltricosanoyl-CoA) to account for any background activity.

Data Presentation:

Substrate	β-Oxidation Rate (nmol Acetyl-CoA/min/mg protein)
Lignoceryl-CoA (C24:0, Control)	[Experimental Value]
17-Methyltricosanoyl-CoA	[Experimental Value]

Conclusion

17-Methyltricosanoyl-CoA represents a specialized molecular probe for dissecting the intricacies of fatty acid metabolism. The protocols and application notes provided herein offer a framework for researchers to explore the kinetics of key enzymes involved in the activation, elongation, and degradation of long and branched-chain fatty acids. Such studies are fundamental to advancing our understanding of lipid-related diseases and for the development of novel therapeutic strategies.

Application Notes &amp; Protocols: 17-Methyltricosanoyl-CoA in Bacterial Lipid Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 17-Methyltricosanoyl-CoA, a long-chain, methyl-branched fatty acyl-CoA, in the study of bacterial lipid metabolism, with a particular focus on Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis. The unique and complex lipid cell wall of Mtb is a key factor in its virulence and a promising target for new antibacterial drugs.

Application Notes

Introduction to Branched-Chain Fatty Acids in Mycobacteria

Mycobacterium tuberculosis possesses a distinctive cell envelope containing a variety of lipids with long-chain, multi-methyl-branched fatty acids.[1] These lipids, including the well-characterized phthiocerol dimycocerosates (PDIM) and sulfolipids (SL-1), are crucial for the structural integrity of the cell wall and play significant roles in the pathogenicity of the bacterium.[2][3] The biosynthesis of these complex lipids is carried out by a series of enzymes, including very-long-chain fatty acyl-CoA synthetases (FadD) and polyketide synthases (PKS).[2][4][5] Understanding these biosynthetic pathways is of paramount importance for the development of novel therapeutics against tuberculosis.

17-Methyltricosanoyl-CoA as a Research Tool

17-Methyltricosanoyl-CoA is a C24 fatty acyl-CoA with a methyl branch at the 17th position. While not a widely studied endogenous molecule, its structure makes it an excellent chemical probe for investigating several aspects of mycobacterial lipid metabolism:

• Substrate for Acyl-CoA Synthetases: It can be used to investigate the substrate specificity of FadD enzymes, which are responsible for activating very-long-chain fatty acids prior to their incorporation into complex lipids.[4][5]

• Precursor for Polyketide Synthases: As an activated long-chain fatty acid, it can serve as a potential precursor for PKS enzymes involved in the synthesis of mycocerosic acids and other components of PDIM.[2]

• Investigating Lipid Metabolism and Virulence: By tracing the metabolic fate of 17-Methyltricosanoyl-CoA (e.g., using isotopic labeling), researchers can elucidate its incorporation into mature lipids and assess the impact on bacterial physiology and virulence.

• Screening for Enzyme Inhibitors: It can be used as a substrate in high-throughput screening assays to identify inhibitors of key enzymes in the lipid biosynthesis pathways, which could be developed into new anti-tuberculosis drugs.[6]

Potential Research Applications

• Characterization of novel FadD and PKS enzymes.

• Elucidation of the biosynthetic pathways of virulence-associated lipids.

• Studying the role of specific lipid species in host-pathogen interactions.

• High-throughput screening for inhibitors of mycobacterial lipid synthesis.

Experimental Protocols

Protocol 1: In Vitro Acyl-CoA Synthetase (FadD) Activity Assay

This protocol describes an in vitro assay to determine if 17-Methyltricosanoyl-CoA is a substrate for a specific FadD enzyme.

Materials:

• Purified FadD enzyme

• 17-Methyltricosanoyl acid

• Coenzyme A (CoA)

• ATP

• Reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM DTT)

• Malachite green assay kit for phosphate (B84403) detection

• 96-well microplate

• Plate reader

Procedure:

• Prepare a stock solution of 17-Methyltricosanoyl acid in a suitable organic solvent (e.g., ethanol).

• Prepare a reaction mixture containing reaction buffer, CoA, and ATP at desired concentrations.

• Add varying concentrations of 17-Methyltricosanoyl acid to the wells of a 96-well plate. Include a no-substrate control.

• Initiate the reaction by adding the purified FadD enzyme to each well.

• Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a set period (e.g., 30 minutes).

• Stop the reaction by adding a quenching solution (e.g., 0.5 M EDTA).

• Determine the amount of inorganic phosphate released (a byproduct of the reaction) using the malachite green assay according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the enzyme activity based on a phosphate standard curve.

Protocol 2: Metabolic Labeling of Mycobacterium spp. with Isotopically Labeled 17-Methyltricosanoic Acid

This protocol outlines the use of an isotopically labeled version of 17-Methyltricosanoic acid (e.g., ¹³C or ¹⁴C) to trace its incorporation into the lipid profile of live mycobacteria.

Materials:

• Mycobacterium culture (e.g., M. smegmatis as a non-pathogenic model or M. tuberculosis)

• Growth medium (e.g., Middlebrook 7H9)

• Isotopically labeled 17-Methyltricosanoic acid

• Solvents for lipid extraction (e.g., chloroform, methanol)

• Thin-layer chromatography (TLC) plates and solvent systems

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Grow a culture of Mycobacterium to the mid-logarithmic phase.

• Add the isotopically labeled 17-Methyltricosanoic acid to the culture medium at a final concentration of 10-50 µM.

• Continue to incubate the culture for a desired period (e.g., 24-48 hours).

• Harvest the bacterial cells by centrifugation.

• Extract the total lipids from the cell pellet using a standard method (e.g., Bligh-Dyer extraction).

• Analyze the lipid extract by TLC to separate different lipid classes.

• For radiolabeled compounds, visualize the TLC plate by autoradiography.

• For stable isotope-labeled compounds, scrape the lipid spots from the TLC plate, elute the lipids, and analyze by LC-MS to identify the specific lipid species that have incorporated the labeled fatty acid.

Data Presentation

Table 1: Michaelis-Menten Kinetics of a Putative FadD Enzyme with 17-Methyltricosanoyl-CoA

Substrate Concentration (µM)	Initial Velocity (V₀) (µmol/min/mg)
5	...
10	...
20	...
40	...
80	...
160	...

Kinetic Parameters:

• Vmax: ... µmol/min/mg

• Km: ... µM

Table 2: Mass Spectrometry Analysis of Lipids from M. tuberculosis Labeled with [¹³C₂₄]-17-Methyltricosanoic Acid

Lipid Class	Detected m/z	Putative Identification	Isotopic Enrichment (%)
Phthiocerol Dimycocerosates (PDIM)	...	PDIM A containing labeled mycocerosic acid	...
Sulfolipids (SL-1)	...	SL-1 with labeled acyl chain	...
Triacylglycerols (TAG)	...	TAG species with incorporated label	...

Visualizations

Caption: Hypothesized metabolic activation and incorporation of 17-Methyltricosanoic Acid.

Caption: Workflow for metabolic labeling of Mtb with 17-Methyltricosanoic Acid.

Caption: Rationale for using 17-Methyltricosanoyl-CoA in drug discovery.

References

• 1. Long-chain multiple methyl-branched fatty acid-containing lipids of Mycobacterium tuberculosis: biosynthesis, transport, regulation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipidomics reveals control of Mycobacterium tuberculosis virulence lipids via metabolic coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mycobacterium tuberculosis and lipids: Insights into molecular mechanisms from persistence to virulence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Mycobacterium tuberculosis very-long-chain fatty acyl-CoA synthetase: structural basis for housing lipid substrates longer than the enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fatty acid biosynthesis as a target for novel antibacterials - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the In Vitro Synthesis of 17-Methyltricosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Methyltricosanoyl-CoA is a long-chain branched fatty acyl-coenzyme A thioester. Very-long-chain fatty acids (VLCFAs) and their CoA derivatives are crucial molecules in various biological processes, including ceramide and sphingolipid synthesis. The study of enzymes involved in VLCFA metabolism and the development of potential therapeutic agents often requires access to specific acyl-CoA substrates like 17-Methyltricosanoyl-CoA.

These application notes provide a comprehensive overview of a robust chemical synthesis strategy for 17-Methyltricosanoyl-CoA, along with detailed protocols for its purification and characterization. The synthesis is approached in a two-stage process: first, the synthesis of the precursor fatty acid, 17-methyltricosanoic acid, followed by its conjugation to Coenzyme A.

Synthesis Strategy Overview

The in vitro synthesis of 17-Methyltricosanoyl-CoA is proposed via a chemo-synthetic route. This method offers high yields and purity, avoiding the complexities of enzymatic assays which can be substrate-specific and require extensive protein purification. The overall workflow involves three key stages:

• Synthesis of 17-Methyltricosanoic Acid: A multi-step organic synthesis to construct the C24 branched-chain fatty acid backbone.

• Activation of the Fatty Acid: Conversion of 17-methyltricosanoic acid to a more reactive N-hydroxysuccinimide (NHS) ester.

• Thioesterification with Coenzyme A: Reaction of the NHS-ester with the free sulfhydryl group of Coenzyme A to form the final product.

Caption: Overall workflow for the chemical synthesis of 17-Methyltricosanoyl-CoA.

Data Presentation

The following tables summarize representative quantitative data for the synthesis and purification of long-chain acyl-CoAs based on established literature. Please note that these values are illustrative and actual results may vary.

Table 1: Representative Yields for Chemical Synthesis Steps

Step	Description	Starting Material	Product	Representative Yield (%)
1	Synthesis of 17-Methyltricosanoic Acid	Commercially available precursors	17-Methyltricosanoic Acid	70-85
2	NHS-Ester Activation	17-Methyltricosanoic Acid	17-Methyltricosanoyl-NHS	>90
3	Thioesterification	17-Methyltricosanoyl-NHS	17-Methyltricosanoyl-CoA	80-95

Table 2: HPLC Purification Parameters for Long-Chain Acyl-CoAs

Parameter	Value
Column	C18 reverse-phase (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	50 mM Potassium Phosphate, pH 5.3
Mobile Phase B	Acetonitrile
Gradient	20-80% B over 30 minutes
Flow Rate	1.0 mL/min
Detection	UV at 260 nm
Retention Time (approx.)	15-25 minutes (highly dependent on chain length)

Experimental Protocols

Protocol 1: Synthesis of 17-Methyltricosanoic Acid

This protocol is adapted from methodologies for the synthesis of long-chain iso-fatty acids.[1][2] It involves the coupling of two smaller alkyl chains.

Materials:

• 1-Bromo-11-methyltridecane

• 12-Bromododecanoic acid

• Lithium metal

• Copper(I) iodide

• Dry tetrahydrofuran (B95107) (THF)

• Diethyl ether

• Hydrochloric acid (1 M)

• Magnesium sulfate

• Standard glassware for organic synthesis

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an argon atmosphere, react 1-bromo-11-methyltridecane with magnesium turnings in dry diethyl ether to form the Grignard reagent.

• Gilman Reagent Preparation: In a separate flask, suspend copper(I) iodide in dry THF at -78°C. Add two equivalents of the Grignard reagent dropwise to form the lithium di(11-methyltridecyl)cuprate (Gilman reagent).

• Coupling Reaction: Add a solution of 12-bromododecanoic acid in dry THF to the Gilman reagent at -78°C. Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction with 1 M HCl and extract the product with diethyl ether. Wash the organic layer with brine, dry over magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to yield 17-methyltricosanoic acid.

Caption: Workflow for the synthesis of 17-methyltricosanoic acid.

Protocol 2: Synthesis of 17-Methyltricosanoyl-CoA

This protocol involves the activation of the synthesized fatty acid to an NHS-ester, followed by reaction with Coenzyme A.[3]

Materials:

• 17-Methyltricosanoic acid

• N-Hydroxysuccinimide (NHS)

• Dicyclohexylcarbodiimide (DCC)

• Dichloromethane (DCM), anhydrous

• Coenzyme A trilithium salt

• Sodium bicarbonate buffer (0.5 M, pH 8.0)

• Tetrahydrofuran (THF)

Procedure:

• NHS-Ester Formation:

  • Dissolve 17-methyltricosanoic acid and NHS in anhydrous DCM.

  • Add DCC to the solution and stir at room temperature for 4-6 hours.

  • Filter the reaction mixture to remove the dicyclohexylurea byproduct.

  • Evaporate the solvent to obtain the crude 17-methyltricosanoyl-NHS ester.

• Thioesterification:

  • Dissolve the crude NHS-ester in THF.

  • Dissolve Coenzyme A trilithium salt in the sodium bicarbonate buffer.

  • Slowly add the NHS-ester solution to the Coenzyme A solution with vigorous stirring.

  • Stir the reaction mixture at room temperature for 2 hours.

  • The resulting solution contains 17-Methyltricosanoyl-CoA and can be purified by HPLC.

Caption: Workflow for the synthesis of 17-Methyltricosanoyl-CoA from the precursor fatty acid.

Protocol 3: Purification by High-Performance Liquid Chromatography (HPLC)

This protocol describes a general method for the purification of long-chain acyl-CoAs.[4]

Materials:

• Crude 17-Methyltricosanoyl-CoA solution

• HPLC system with a UV detector

• C18 reverse-phase column

• Mobile Phase A: 50 mM Potassium Phosphate, pH 5.3

• Mobile Phase B: Acetonitrile

• 0.22 µm syringe filters

Procedure:

• Sample Preparation: Filter the crude reaction mixture through a 0.22 µm syringe filter.

• HPLC Separation:

  • Equilibrate the C18 column with 20% Mobile Phase B.

  • Inject the filtered sample onto the column.

  • Elute with a linear gradient of 20% to 80% Mobile Phase B over 30 minutes.

  • Monitor the elution profile at 260 nm.

• Fraction Collection: Collect the peak corresponding to 17-Methyltricosanoyl-CoA.

• Post-Purification: Lyophilize the collected fractions to obtain the purified product as a powder.

Protocol 4: Characterization by Mass Spectrometry

This protocol outlines the characterization of the purified product by LC-MS/MS.[5][6]

Instrumentation:

• Liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS)

Procedure:

• Sample Preparation: Dissolve a small amount of the purified, lyophilized product in a suitable solvent (e.g., 50:50 acetonitrile:water).

• LC-MS/MS Analysis:

  • Inject the sample into the LC-MS/MS system.

  • Separate the analyte using a C18 column with a suitable gradient.

  • Acquire mass spectra in positive ion mode.

• Data Analysis:

  • Confirm the molecular weight of 17-Methyltricosanoyl-CoA. The expected [M+H]⁺ ion should be observed.

  • Perform tandem MS (MS/MS) on the parent ion. A characteristic fragment ion corresponding to the loss of the pantoic acid-ADP moiety should be observed.

Concluding Remarks

The protocols outlined provide a reliable framework for the in vitro synthesis, purification, and characterization of 17-Methyltricosanoyl-CoA. The chemical synthesis approach offers a high degree of control and scalability, making it suitable for producing the quantities required for enzymatic assays, drug screening, and other research applications. Proper analytical techniques, particularly HPLC and mass spectrometry, are essential to ensure the purity and identity of the final product.

References

• 1. BJOC - A practical synthesis of long-chain iso-fatty acids (iso-C12–C19) and related natural products [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of fatty acyl CoA and other thiol esters using N-hydroxysuccinimide esters of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Quantification of 17-Methyltricosanoyl-CoA

Welcome to the technical support center for the quantification of 17-Methyltricosanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the unique challenges associated with the analysis of this very-long-chain branched-chain acyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What is 17-Methyltricosanoyl-CoA and why is it difficult to quantify?

17-Methyltricosanoyl-CoA is the activated form of 17-methyltricosanoic acid, a 24-carbon branched-chain fatty acid. Its quantification presents several challenges:

• Low Abundance: It is typically present in very low concentrations in biological matrices.

• Hydrophobicity: As a very-long-chain acyl-CoA, it is highly hydrophobic, which can lead to poor solubility and significant adsorptive losses during sample preparation.

• Chemical Instability: The thioester bond in acyl-CoAs is susceptible to hydrolysis, especially at non-neutral pH and elevated temperatures.

Q2: Is a commercial standard for 17-Methyltricosanoyl-CoA available?

Q3: What is the general analytical approach for quantifying 17-Methyltricosanoyl-CoA?

The most suitable method is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This approach involves:

• Sample Preparation: Extraction of the acyl-CoA from the biological matrix, often involving protein precipitation and solid-phase extraction (SPE).

• Chromatographic Separation: Separation from other lipids and isomers using reversed-phase liquid chromatography.

• Mass Spectrometric Detection: Sensitive and specific detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Quantification: Use of a suitable internal standard, ideally a stable isotope-labeled version of the analyte or a structurally similar odd-chain acyl-CoA, for relative or semi-quantitative analysis.

Q4: What is the metabolic significance of 17-Methyltricosanoyl-CoA?

Odd-chain and branched-chain fatty acids like 17-methyltricosanoic acid can originate from dietary sources, particularly ruminant fats. Their accumulation in tissues can also be indicative of certain metabolic states, such as vitamin B12 deficiency or significant gut dysbiosis, which can alter the availability of propionate, a precursor for odd-chain fatty acid synthesis.[1]

Troubleshooting Guides

Issue 1: Low or No Signal for 17-Methyltricosanoyl-CoA

Q: I am not detecting a signal for my target analyte. What are the possible causes and solutions?

A: This is a common issue given the analyte's properties. Consider the following:

• Sample Degradation:

  • Cause: Acyl-CoAs are unstable. Enzymatic and chemical hydrolysis may have occurred during sample collection and preparation.

  • Solution: Work quickly on ice. Use fresh reagents and consider adding antioxidants and enzyme inhibitors to your homogenization buffer. Ensure the final extract is stored at -80°C.

• Poor Extraction Recovery:

  • Cause: The high hydrophobicity of 17-Methyltricosanoyl-CoA can lead to it being lost in the lipid fraction or adsorbing to surfaces.

  • Solution: Optimize your extraction protocol. A two-step extraction using a polar and a non-polar solvent can be effective. Ensure all labware (e.g., pipette tips, tubes) is low-adhesion polypropylene.

• Inefficient Ionization:

  • Cause: Very-long-chain acyl-CoAs can have poor ionization efficiency.

  • Solution: Use positive electrospray ionization (ESI), which has been shown to be more sensitive for very-long-chain acyl-CoAs.[1] Optimize MS source parameters (e.g., spray voltage, gas flow, temperature) using a similar available standard (e.g., C24:0-CoA).

Issue 2: Poor Chromatographic Peak Shape (Tailing, Broadening)

Q: My chromatographic peak for the analyte is broad and tailing. How can I improve it?

A: Poor peak shape is often due to secondary interactions or poor solubility in the mobile phase.

• Mobile Phase Mismatch:

  • Cause: The analyte may not be fully soluble in the initial mobile phase conditions.

  • Solution: Ensure your initial mobile phase has sufficient organic content to keep the analyte dissolved upon injection. A higher starting percentage of the organic solvent in your gradient may help.

• Column Choice:

  • Cause: The stationary phase may not be optimal for this highly hydrophobic molecule.

  • Solution: A C18 reversed-phase column is generally suitable for long-chain fatty acids and their CoA esters.[2][3] Ensure the column is in good condition and not overloaded.

• pH of Mobile Phase:

  • Cause: The pH can affect the charge state and interactions of the analyte with the stationary phase.

  • Solution: Using a slightly acidic mobile phase (e.g., with 0.1% formic acid) is common and generally provides good peak shape for acyl-CoAs.

Issue 3: Inaccurate Quantification and High Variability

Q: My results are not reproducible. What could be the cause?

A: High variability often points to issues with sample preparation or the lack of an appropriate internal standard.

• Internal Standard (IS) Issues:

  • Cause: Without a stable isotope-labeled internal standard for 17-Methyltricosanoyl-CoA, a proxy IS (e.g., C17:0-CoA or C25:0-CoA) must be used. The extraction efficiency and ionization response of the proxy may not perfectly match the analyte.

  • Solution: Add the IS at the very beginning of the sample preparation process to account for losses during all steps. Choose an IS that is as structurally similar as possible to the analyte. Heptadecanoyl-CoA (C17:0-CoA) is a common choice for long-chain acyl-CoA analysis.[3]

• Inconsistent Sample Preparation:

  • Cause: Minor variations in extraction times, solvent volumes, or evaporation steps can lead to significant differences in recovery.

  • Solution: Standardize every step of the protocol. Use a consistent tissue amount and ensure complete solvent evaporation and reconstitution.

Experimental Protocols

Protocol 1: Extraction of 17-Methyltricosanoyl-CoA from Tissue

This protocol is adapted from methods for other very-long-chain acyl-CoAs.

• Homogenization:

  • Weigh approximately 50-100 mg of frozen tissue and place it in a 2 mL tube with ceramic beads.

  • Add 1 mL of ice-cold 2:1 (v/v) isopropanol:50 mM potassium phosphate (B84403) buffer (pH 7.2) containing a suitable internal standard (e.g., C17:0-CoA).

  • Homogenize the tissue using a bead beater for 2-3 cycles of 30 seconds, with cooling on ice in between.

• Liquid-Liquid Extraction:

  • Add 1.5 mL of chloroform (B151607) and 0.5 mL of water to the homogenate.

  • Vortex vigorously for 1 minute and then centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

  • The acyl-CoAs will be in the upper aqueous/methanolic phase. Carefully collect this phase.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition an Oasis HLB SPE cartridge (or similar) with 1 mL of methanol (B129727) followed by 1 mL of water.

  • Load the collected aqueous phase onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 50% methanol in water.

  • Elute the acyl-CoAs with 1 mL of methanol containing 0.1% formic acid.

• Final Preparation:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the sample in 100 µL of 80:20 (v/v) methanol:water for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

• LC System: UPLC/HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 30% B and equilibrate

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization: Positive Electrospray Ionization (ESI+)

• MRM Transition (Theoretical - Requires Empirical Optimization ):

  • Analyte: 17-Methyltricosanoyl-CoA

    • Precursor Ion (Q1): m/z 1132.7 (Calculated for [M+H]⁺)

    • Product Ion (Q3): m/z 625.7 (Based on neutral loss of 507 Da)

  • Internal Standard: Heptadecanoyl-CoA (C17:0-CoA)

    • Precursor Ion (Q1): m/z 1020.6

    • Product Ion (Q3): m/z 513.6

Quantitative Data (Illustrative)

As there is no specific data for 17-Methyltricosanoyl-CoA, the following table presents typical performance metrics for the analysis of other very-long-chain acyl-CoAs using LC-MS/MS. This data should be used as a general guideline.

Parameter	C24:0-CoA	C26:0-CoA
Extraction Recovery	75 ± 8%	70 ± 10%
Intra-day Precision (%CV)	< 10%	< 12%
Inter-day Precision (%CV)	< 15%	< 18%
Lower Limit of Quantification (LLOQ)	~ 1 fmol on column	~ 2 fmol on column

Data is representative and compiled from general knowledge of acyl-CoA analysis.

Visualizations

Experimental Workflow

Caption: General workflow for 17-Methyltricosanoyl-CoA quantification.

Simplified Metabolic Context

Caption: Simplified pathway for branched-chain fatty acid synthesis.

References

• 1. Tricosanoic - Essential and Metabolic Fatty Acids Markers (RBCs) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. Profiling of branched chain and straight chain saturated fatty acids by ultra-high performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jsbms.jp [jsbms.jp]

Technical Support Center: Optimizing Peak Resolution of Very-Long-Chain Acyl-CoAs in HPLC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the peak resolution of very-long-chain acyl-CoAs (VLC-ACoAs) in High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving good peak resolution for very-long-chain acyl-CoAs?

A1: The primary challenges stem from the inherent properties of VLC-ACoAs:

• High Hydrophobicity: Their long acyl chains lead to strong retention on reversed-phase columns, which can cause peak broadening.

• Structural Similarity: Different VLC-ACoAs often have very similar structures, differing only by the length of their acyl chain or the degree of unsaturation, making them difficult to separate.

• Low Abundance: Endogenous levels of VLC-ACoAs can be low, requiring sensitive detection methods and optimized chromatography to achieve adequate signal-to-noise ratios.

• Instability: Acyl-CoAs can be unstable in aqueous solutions, particularly at alkaline and strongly acidic pH, potentially leading to sample degradation and poor peak shapes.[1]

Q2: Which type of HPLC column is most suitable for separating very-long-chain acyl-CoAs?

A2: Reversed-phase columns are the most commonly used for the separation of VLC-ACoAs due to their hydrophobic nature.[2]

• C18 Columns: These are the most widely used and are effective for separating a broad range of acyl-CoAs.[2]

• C8 Columns: These may be used to reduce the retention of very hydrophobic VLC-ACoAs.

• C4 Columns: A C4 reversed-phase column has been successfully used for the separation of long-chain acyl-CoAs.

For optimal performance, consider columns with smaller particle sizes (e.g., sub-2 µm) to increase efficiency and improve resolution, though this will also increase backpressure.[3][4]

Q3: How does the mobile phase composition affect the resolution of VLC-ACoAs?

A3: The mobile phase composition is a critical factor in controlling the retention and resolution of VLC-ACoAs in reversed-phase HPLC.

• Organic Modifier: Acetonitrile (B52724) is a common organic modifier used in the mobile phase. Increasing the percentage of the organic solvent will decrease retention times, while decreasing it will increase retention and can improve the separation of closely eluting peaks.

• Aqueous Phase: The aqueous portion of the mobile phase often contains a buffer or an acid. Ammonium (B1175870) acetate (B1210297) or ammonium hydroxide (B78521) are frequently used.[5][6] Using a buffer helps to control the pH and can improve peak shape.

• Gradient Elution: A gradient elution, where the concentration of the organic solvent is gradually increased during the run, is typically necessary for separating a mixture of acyl-CoAs with varying chain lengths. A shallow gradient can significantly improve the resolution of closely eluting VLC-ACoAs.

Q4: What is the impact of column temperature on the separation of VLC-ACoAs?

A4: Column temperature plays a significant role in HPLC separations.

• Increased Temperature: Higher temperatures (e.g., 40-60°C) decrease the viscosity of the mobile phase, which can lead to sharper peaks and reduced analysis time.[7][8] It can also alter the selectivity of the separation.

• Decreased Temperature: Lowering the temperature will increase the retention of VLC-ACoAs, which may be beneficial for resolving less retained compounds.[3][7]

It is crucial to use a column oven to maintain a stable and consistent temperature to ensure reproducible retention times.[9]

Troubleshooting Guides

Issue 1: Poor Peak Resolution/Overlapping Peaks

Possible Causes and Solutions:

Possible Cause	Solution
Inappropriate Mobile Phase Composition	Optimize the gradient profile. A shallower gradient will increase the separation time between peaks. Also, consider changing the organic solvent (e.g., from acetonitrile to methanol) to alter selectivity.[4]
Incorrect Flow Rate	In most cases, lowering the flow rate will lead to narrower peaks and improved resolution, although it will increase the run time.[3]
Suboptimal Column Temperature	Experiment with different column temperatures. An increase in temperature can improve efficiency and change selectivity, potentially resolving co-eluting peaks.[4][7]
Column Overload	Reduce the injection volume or dilute the sample. Overloading the column can lead to peak fronting and a loss of resolution.[3]
Inadequate Column Efficiency	Use a longer column or a column with a smaller particle size to increase the number of theoretical plates and improve resolution.[3][4]

Issue 2: Peak Tailing

Possible Causes and Solutions:

Possible Cause	Solution
Secondary Interactions with the Stationary Phase	Add a modifier to the mobile phase, such as a small amount of acid (e.g., formic acid or acetic acid), to suppress the ionization of silanol (B1196071) groups on the silica-based stationary phase.
Column Contamination	Flush the column with a strong solvent. If the problem persists, replace the column. Using a guard column can help protect the analytical column from contaminants.[10]
Sample Solvent Incompatibility	Whenever possible, dissolve the sample in the initial mobile phase. If a stronger solvent must be used, inject the smallest possible volume.[11]

Issue 3: Peak Fronting

Possible Causes and Solutions:

Possible Cause	Solution
Column Overload	Decrease the amount of sample injected onto the column by reducing the injection volume or diluting the sample.[3]
Sample Dissolved in a Stronger Solvent than the Mobile Phase	Prepare the sample in the initial mobile phase or a weaker solvent.[10]
Column Void or Channeling	This may be indicated by a sudden drop in backpressure. If a void is suspected, the column may need to be replaced.[12]

Experimental Protocols

Protocol 1: Reversed-Phase HPLC-MS/MS for Long-Chain Acyl-CoAs

This protocol is adapted from a method for the determination of long-chain acyl-CoA compounds in rat liver samples.

• Column: C4 reversed-phase column.

• Mobile Phase A: Triethylamine (B128534) acetate.

• Mobile Phase B: Acetonitrile.

• Gradient: A gradient of triethylamine acetate and acetonitrile is used.

• Detection: Negative electrospray ionization tandem mass spectrometry (ESI-MS/MS).

Reference: This protocol is based on a method described for the determination of long-chain acyl-CoA compounds. For full details, please refer to the original publication.

Protocol 2: UPLC-MS/MS for the Quantification of Very-Long-Chain Acyl-CoAs

This protocol is suitable for the separation and quantification of a range of long-chain acyl-CoAs.[5]

• Column: Reversed-phase Acquity 1.7 µm C8 UPLC BEH analytical column (2.1 x 150 mm).[5]

• Mobile Phase A: 15 mM ammonium hydroxide (NH₄OH) in water.[5]

• Mobile Phase B: 15 mM NH₄OH in acetonitrile (ACN).[5]

• Flow Rate: 0.4 ml/min.[5]

• Gradient Program:

  • Start at 20% B.

  • Increase to 45% B over 2.8 minutes.

  • Decrease to 25% B over 0.2 minutes.

  • Increase to 65% B over 1 minute.

  • Decrease to 20% B over 0.5 minutes.[5]

• Detection: Positive electrospray ionization tandem mass spectrometry (ESI-MS/MS) with selected reaction monitoring (SRM).[5]

Visualizations

Caption: Troubleshooting workflow for poor peak resolution.

Caption: General experimental workflow for VLC-ACoA analysis.

References

• 1. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromtech.com [chromtech.com]
• 8. Effect of Elevated Temperature on HPLC Columns - Hawach [hawachhplccolumn.com]
• 9. HPLC Troubleshooting Guide [scioninstruments.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. HPLC故障排除指南 [sigmaaldrich.com]
• 12. lcms.cz [lcms.cz]

Technical Support Center: Troubleshooting Poor Ionization of 17-Methyltricosanoyl-CoA in ESI-MS

This guide provides researchers, scientists, and drug development professionals with targeted troubleshooting strategies and frequently asked questions (FAQs) to address challenges associated with the electrospray ionization mass spectrometry (ESI-MS) analysis of 17-Methyltricosanoyl-CoA, a very long-chain acyl-CoA.

Frequently Asked Questions (FAQs)

Q1: I am observing a very low or no signal for my 17-Methyltricosanoyl-CoA standard. What are the initial checks I should perform?

A1: When facing a significant loss of signal, a systematic approach is crucial.

• Instrument Performance: First, confirm the mass spectrometer is functioning correctly by infusing a known, stable compound to ensure a response.[1]

• Reagent Integrity: Prepare fresh standards and mobile phases to rule out degradation or contamination.[1] Acyl-CoAs are particularly susceptible to hydrolysis in aqueous solutions.[1]

• System Stability: Verify that all instrument parameters, including voltages and gas flows, are set as intended and that the electrospray is stable.[1] For very long-chain species like 17-Methyltricosanoyl-CoA, ensure the analyte is fully dissolved in the sample solvent; specialized solvent mixtures may be required.[2]

Q2: What is the expected ionization behavior and fragmentation pattern for a long-chain acyl-CoA like 17-Methyltricosanoyl-CoA?

A2: In positive ion ESI-MS, acyl-CoAs typically exhibit a characteristic fragmentation pattern. The most common fragmentation involves the neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety, which corresponds to a mass difference of 507 Da.[3][4] Another common fragment ion observed is m/z 428, which represents the coenzyme A portion.[4] Therefore, for MS/MS analysis, monitoring the transition from the precursor ion ([M+H]⁺) to the product ion resulting from this neutral loss is a highly specific and sensitive approach.[4]

Q3: Can my sample preparation method negatively impact the signal of 17-Methyltricosanoyl-CoA?

A3: Yes, sample preparation is critical.

• Extraction Efficiency: Many protocols for acyl-CoAs use protein precipitation followed by solid-phase extraction (SPE).[1] Using an inappropriate SPE sorbent or elution solvent can lead to significant loss of the analyte.

• Sample Stability: Long-chain acyl-CoAs are prone to degradation. It is vital to minimize the time samples are kept at room temperature and in non-acidic aqueous solutions to prevent hydrolysis.[1]

• Deproteinization: Using 5-sulfosalicylic acid (SSA) for deproteinization can be an effective alternative to methods requiring SPE, as it may improve the recovery of certain CoA species.[5]

Q4: Which ionization mode, positive or negative, is generally better for 17-Methyltricosanoyl-CoA?

A4: Both positive and negative ionization modes can be used for acyl-CoAs.[2][6] In positive mode, you will typically observe protonated molecules ([M+H]⁺) and sodium adducts ([M+Na]⁺).[2] In negative mode, deprotonated molecules ([M-H]⁻) and doubly charged ions ([M-2H]²⁻) are common.[6] For long-chain and very-long-chain fatty acyl-CoAs, the positive ion mode has been reported to be approximately 3-fold more sensitive than the negative ion mode.[7] Therefore, optimizing in positive ion mode is often the recommended starting point.

Q5: My signal is split between multiple adducts ([M+H]⁺, [M+Na]⁺, [M+K]⁺). How can I consolidate the signal?

A5: The formation of multiple adducts is a common issue in ESI-MS that dilutes the signal of interest.[8] This is often caused by the presence of inorganic salts in the sample or mobile phase.[9][10]

• Sample Cleanup: Employ rigorous sample preparation protocols like solid-phase extraction or liquid-liquid extraction to remove salts from biological samples.[9]

• High-Purity Solvents: Use high-purity, LC-MS grade solvents, as they contain lower levels of metal ions like sodium.[9]

• Mobile Phase Additives: The addition of modifiers like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) to the mobile phase can promote the formation of a single, dominant adduct type (e.g., [M+NH₄]⁺), improving sensitivity and consistency.[11]

Q6: What are the most critical ESI source parameters to optimize for a very long-chain acyl-CoA?

A6: Optimizing source parameters is essential for maximizing sensitivity.[12]

• Sprayer Voltage (Capillary Voltage): This parameter should be carefully tuned. While a default setting may work, optimizing the voltage can lead to significant improvements in sensitivity.[9] For positive ion mode, excessively high voltages can lead to discharge, indicated by the appearance of protonated solvent clusters.[9]

• Desolvation Temperature and Gas Flow: These parameters are crucial for efficiently liberating the large, relatively non-volatile 17-Methyltricosanoyl-CoA ion from the ESI droplets into the gas phase. Systematically adjust the temperature and gas flow to find the optimal balance that maximizes signal without causing thermal degradation.[1][13]

• Cone Voltage (Fragmentor/Orifice Voltage): This voltage affects ion transmission into the mass analyzer. A systematic optimization is necessary; low voltages generally favor the precursor ion, while higher voltages can cause in-source fragmentation.[14]

Q7: Could in-source fragmentation be the cause of my poor signal? How do I check for and mitigate this?

A7: Yes, in-source fragmentation (ISF) is a well-known phenomenon where the precursor ion fragments within the ion source before reaching the mass analyzer.[15] This reduces the intensity of the intended precursor ion and can lead to the misannotation of fragments as other lipids.[16]

• Detection: To check for ISF, analyze the full scan MS1 spectrum. If you see ions corresponding to the characteristic fragments of your analyte (e.g., the ion resulting from the 507 Da neutral loss) at a significant intensity, ISF is likely occurring.

• Mitigation: ISF can be reduced by optimizing ESI source parameters. Lowering the cone voltage (or equivalent parameter like skimmer voltage or tube lens voltage) is often the most effective way to minimize unwanted fragmentation in the source.[14][17]

Troubleshooting Guides

Systematic Troubleshooting Workflow

This workflow provides a logical sequence of steps to diagnose and resolve poor signal issues for 17-Methyltricosanoyl-CoA.

Caption: A logical workflow for troubleshooting low ESI-MS signal.

Characteristic Fragmentation of Acyl-CoAs

The following diagram illustrates the primary fragmentation pathway for long-chain acyl-CoAs in positive mode ESI-MS/MS, which is fundamental for developing sensitive and specific MRM methods.

Caption: Common fragmentation pathway of acyl-CoAs in positive ESI-MS.

Data & Protocols

Table 1: Starting MS/MS Parameters for Long-Chain Acyl-CoA Analysis

This table provides typical mass spectrometer settings for analyzing long-chain acyl-CoAs. These should be used as a starting point and optimized for your specific instrument and analyte. The values for 17-Methyltricosanoyl-CoA (C24H49O-SCoA) are calculated based on its chemical formula (C₄₅H₈₂N₇O₁₇P₃S).

Parameter	Value / Description	Rationale & Citation
Analyte	17-Methyltricosanoyl-CoA	-
Formula	C₄₅H₈₂N₇O₁₇P₃S	-
Monoisotopic Mass	1153.4654 Da	-
Ionization Mode	Positive ESI	Generally provides higher sensitivity for long-chain acyl-CoAs.[7]
Precursor Ion (Q1)	m/z 1154.4727 ([M+H]⁺)	Selects the protonated molecule for fragmentation.
Product Ion (Q3)	m/z 647.4365 ([M+H - 507]⁺)	This is the most abundant and specific fragment from the neutral loss of the 3'-phospho-ADP moiety.[4]
Collision Energy (CE)	Optimize (start ~40-50 eV)	Must be optimized to maximize the product ion signal.[3][13]
Cone/Fragmentor Voltage	Optimize (start ~45 V)	Critical for maximizing precursor ion intensity while minimizing in-source fragmentation.[13]

Experimental Protocols

Protocol 1: Sample Preparation for Long-Chain Acyl-CoAs from Biological Matrices

This protocol is a general guideline for extracting long-chain acyl-CoAs.

• Homogenization: Homogenize ~50-100 mg of tissue or a cell pellet in a cold extraction solvent. A common solvent is an acetonitrile:isopropanol mixture (e.g., 3:1 v/v).[3]

• Internal Standard Spiking: Add an appropriate internal standard, such as a stable isotope-labeled or odd-chain acyl-CoA (e.g., C17-CoA), to the homogenate to correct for extraction losses and matrix effects.[3]

• Protein Precipitation: Vigorously mix the sample and then centrifuge at high speed (e.g., 16,000 x g) at 4°C for 5-10 minutes to pellet proteins and cell debris.[3]

• Extraction: Transfer the supernatant to a new tube. Some methods may require acidification of the supernatant (e.g., with glacial acetic acid) at this stage.[3]

• Solid-Phase Extraction (SPE) (Optional but Recommended):

  • Condition a C18 SPE cartridge with methanol (B129727) followed by water.

  • Load the acidified supernatant onto the cartridge.

  • Wash the cartridge with an aqueous solvent to remove salts and polar interferences.

  • Elute the acyl-CoAs with a solvent of higher organic content (e.g., methanol or acetonitrile).

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the sample in a solvent suitable for LC-MS injection, such as a methanol/water mixture.[18] For very-long-chain species, a solvent containing a small amount of chloroform (B151607) or butanol may aid solubility.[2]

Protocol 2: Generic LC-MS Method for 17-Methyltricosanoyl-CoA

This protocol provides a starting point for developing an LC-MS method.

• LC Column: Use a C18 or C8 reversed-phase column (e.g., 100 x 2.1 mm, < 3 µm particle size).[3][19]

• Mobile Phase A: 10 mM Ammonium Acetate in Water.[19]

• Mobile Phase B: Acetonitrile.[19]

• Flow Rate: 0.2 - 0.4 mL/min.

• Gradient:

  • Start with a high aqueous percentage (e.g., 98% A) for 1-2 minutes.

  • Ramp to a high organic percentage (e.g., 95% B) over 10-15 minutes to elute the very hydrophobic 17-Methyltricosanoyl-CoA.[19]

  • Hold at high organic for 2-3 minutes to wash the column.

  • Return to initial conditions and equilibrate for 3-5 minutes.

• MS Detection:

  • Set the mass spectrometer to operate in positive ESI mode.[7]

  • Use the Multiple Reaction Monitoring (MRM) mode.

  • Set the MRM transition to m/z 1154.5 → 647.4 (or the optimized values for your instrument).

  • Optimize source parameters (desolvation temperature, gas flows, capillary voltage) and analyzer parameters (cone voltage, collision energy) as described in the FAQ section.[12][13]

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of medium-chain acyl-coenzyme A esters in mouse tissues by liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. Adduct formation in electrospray ionisation-mass spectrometry with hydrophilic interaction liquid chromatography is strongly affected by the inorganic ion concentration of the samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. escholarship.org [escholarship.org]
• 12. What Factors Affect the Sensitivity of a Mass Spectrometer | MtoZ Biolabs [mtoz-biolabs.com]
• 13. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. royalsocietypublishing.org [royalsocietypublishing.org]
• 19. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 17-Methyltricosanoyl-CoA Handling and Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing sample degradation of 17-Methyltricosanoyl-CoA. Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 17-Methyltricosanoyl-CoA degradation?

A1: The primary cause of degradation is the hydrolysis of the thioester bond, which is susceptible to both chemical and enzymatic cleavage. This process is accelerated by suboptimal storage conditions, such as elevated temperatures and inappropriate pH.

Q2: What are the ideal short-term and long-term storage conditions for 17-Methyltricosanoyl-CoA?

A2: For short-term storage (hours to a few days), it is recommended to keep the sample on ice (0-4°C) in a tightly sealed container. For long-term storage, the sample should be stored as a dry pellet at -80°C. Reconstitute the sample in a non-aqueous solvent just before use to minimize hydrolysis.

Q3: How does pH affect the stability of 17-Methyltricosanoyl-CoA?

A3: 17-Methyltricosanoyl-CoA is most stable in a slightly acidic to neutral pH range (pH 6.0-7.0). Both strongly acidic and alkaline conditions can catalyze the hydrolysis of the thioester bond, leading to sample degradation.

Q4: Are there any specific precautions to take during sample preparation to avoid degradation?

A4: Yes. It is crucial to work quickly and keep the sample cold at all times. Use pre-chilled tubes and solutions. If working with tissues or cells, rapid quenching of metabolic activity is essential to prevent enzymatic degradation by endogenous thioesterases.

Q5: What are the common degradation products of 17-Methyltricosanoyl-CoA?

A5: The primary degradation products are coenzyme A (CoA) and 17-methyltricosanoic acid. The presence of these products in your sample can be an indicator of degradation.

Troubleshooting Guides

Issue 1: Low or No Signal of 17-Methyltricosanoyl-CoA in Analytical Assays (e.g., LC-MS)

This is a common issue that can often be traced back to sample degradation. The following table provides an estimated degradation rate of a long-chain acyl-CoA at different temperatures and time points in an aqueous buffer. While this data is for a C16:1-CoA, it serves as a reasonable proxy for the instability of very long-chain acyl-CoAs like 17-Methyltricosanoyl-CoA[1].

Temperature	Time	Estimated Degradation (%)	Recommended Action
Room Temperature (~25°C)	24 hours	70-75%[1]	Immediately re-evaluate your sample handling and storage procedures. Keep samples on ice at all times during your experiment.
Room Temperature (~25°C)	3 weeks	94-97%[1]	The sample is likely completely degraded. A new sample should be prepared and proper storage protocols implemented.
4°C	24 hours	< 10%	While better than room temperature, for sensitive experiments, it is still advisable to minimize time at 4°C and store at -80°C for longer periods.
-20°C	1 month	10-20%	For long-term storage, -80°C is strongly recommended over -20°C to ensure sample integrity.
-80°C	> 6 months	< 5%	This is the recommended temperature for long-term storage of 17-Methyltricosanoyl-CoA.

Issue 2: Inconsistent or Non-Reproducible Experimental Results

Inconsistent results are often a sign of variable sample quality due to degradation. Use the following logical troubleshooting guide to identify the potential source of the problem.

Caption: Troubleshooting workflow for inconsistent experimental results.

Experimental Protocols

Protocol for Assessing the Stability of 17-Methyltricosanoyl-CoA

This protocol outlines a method to determine the stability of 17-Methyltricosanoyl-CoA under various conditions.

1. Sample Preparation:

• Prepare a stock solution of 17-Methyltricosanoyl-CoA in an appropriate organic solvent (e.g., methanol (B129727) or acetonitrile).

• Aliquot the stock solution into several microcentrifuge tubes and evaporate the solvent under a stream of nitrogen to create dry pellets.

• Store the pellets at -80°C until use.

2. Stress Conditions:

• For each condition to be tested (e.g., different temperatures, pH values), reconstitute a pellet in the appropriate aqueous buffer immediately before starting the experiment.

• Temperature Stress: Incubate samples at the desired temperatures (e.g., 4°C, 25°C, 37°C) for various time points (e.g., 0, 1, 4, 8, 24 hours).

• pH Stress: Reconstitute samples in buffers of varying pH (e.g., 4.0, 7.0, 9.0) and incubate at a constant temperature (e.g., 25°C) for various time points.

3. Sample Analysis:

• At each time point, quench the reaction by adding an equal volume of ice-cold acetonitrile.

• Centrifuge the samples to pellet any precipitates.

• Analyze the supernatant by LC-MS/MS to quantify the remaining 17-Methyltricosanoyl-CoA and the formation of its degradation products.

4. Data Analysis:

• Calculate the percentage of 17-Methyltricosanoyl-CoA remaining at each time point relative to the 0-hour time point.

• Plot the percentage of intact 17-Methyltricosanoyl-CoA against time for each condition to determine the degradation rate.

Caption: Workflow for assessing 17-Methyltricosanoyl-CoA stability.

Visualizing Degradation Pathways

The primary non-enzymatic degradation pathway for 17-Methyltricosanoyl-CoA in aqueous solutions is hydrolysis. This can be catalyzed by both acid and base.

Caption: Degradation pathways of 17-Methyltricosanoyl-CoA.

References

• 1. Stability of fatty acyl-coenzyme A thioester ligands of hepatocyte nuclear factor-4alpha and peroxisome proliferator-activated receptor-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]

"overcoming matrix effects in 17-Methyltricosanoyl-CoA analysis"

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the quantitative analysis of 17-Methyltricosanoyl-CoA, with a specific focus on mitigating matrix effects in liquid chromatography-mass spectrometry (LC-MS) applications.

Frequently Asked Questions (FAQs)

Q1: What is the "matrix effect" and how does it impact the analysis of 17-Methyltricosanoyl-CoA?

A1: The matrix effect in liquid chromatography-mass spectrometry (LC-MS) refers to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1][2] This can lead to either suppression or enhancement of the signal for 17-Methyltricosanoyl-CoA, compromising the accuracy, precision, and sensitivity of quantitative analysis.[1][3] In lipidomics, phospholipids (B1166683) are a major contributor to matrix effects, especially when using electrospray ionization (ESI).[1][2]

Q2: How can I determine if my 17-Methyltricosanoyl-CoA analysis is being affected by matrix effects?

A2: Two primary methods can be used to assess the presence and extent of matrix effects:

• Post-Extraction Spike Method: This is a quantitative approach where you compare the signal response of 17-Methyltricosanoyl-CoA in a clean solvent to the response of it spiked into a blank matrix sample after extraction.[1][4] The percentage difference in the signal indicates the extent of ion suppression or enhancement.[1]

• Post-Column Infusion Method: This is a qualitative method used to identify at what points in the chromatogram matrix effects are occurring.[1][3][4] A constant flow of a 17-Methyltricosanoyl-CoA standard is infused into the mass spectrometer after the LC column, and a blank matrix extract is injected. Dips or peaks in the constant signal indicate regions of ion suppression or enhancement, respectively.[2]

Q3: What are the most common sources of matrix effects in biological samples for acyl-CoA analysis?

A3: In biological samples such as plasma, serum, or tissue extracts, the most significant contributors to matrix effects are phospholipids.[2] Other sources include salts, proteins, endogenous metabolites, and detergents that might be used during sample preparation.[2] These components can co-elute with 17-Methyltricosanoyl-CoA and interfere with its ionization.[2]

Q4: Can simply diluting my sample help reduce matrix effects?

A4: Yes, diluting your sample can be a quick and effective first step to reduce the concentration of interfering matrix components.[1][3] However, this approach is only feasible if the concentration of 17-Methyltricosanoyl-CoA remains above the instrument's limit of detection (LOD) and limit of quantitation (LOQ).[1]

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating matrix effects in your 17-Methyltricosanoyl-CoA analysis.

Issue: Poor reproducibility and accuracy in quantitative results.

Possible Cause: Presence of matrix effects leading to ion suppression or enhancement.

Troubleshooting Steps:

• Assess Matrix Effect:

  • Perform a post-extraction spike experiment to quantify the extent of the matrix effect.

  • Use the post-column infusion method to identify chromatographic regions with significant interference.

• Optimize Sample Preparation:

  • Solid-Phase Extraction (SPE): This is a highly effective technique for removing interfering components.[5][6] For long-chain acyl-CoAs, reversed-phase (C18) or mixed-mode SPE cartridges can be effective in retaining the analyte while allowing polar interferences to be washed away.

  • Liquid-Liquid Extraction (LLE): LLE can be used to separate 17-Methyltricosanoyl-CoA from water-soluble matrix components. Adjusting the pH of the aqueous phase can optimize the extraction of the target analyte into an immiscible organic solvent.[6]

  • Protein Precipitation (PPT): While a simple method to remove proteins, it may not effectively remove other matrix components like phospholipids and can sometimes lead to significant ion suppression.[6] If using PPT, consider further cleanup steps.

• Optimize Chromatographic Separation:

  • Modify Gradient Elution: Adjust the mobile phase gradient to better separate 17-Methyltricosanoyl-CoA from co-eluting matrix components.[1]

  • Change Column Chemistry: If using a standard C18 column, consider a column with a different chemistry (e.g., C8, phenyl-hexyl) or a different particle size to improve resolution.[7]

  • Employ Ultra-High-Performance Liquid Chromatography (UHPLC): UHPLC systems with sub-2 µm particle columns can provide significantly better peak resolution and separation from matrix interferences.[7]

• Utilize an Internal Standard:

  • The use of a stable isotope-labeled (SIL) internal standard of 17-Methyltricosanoyl-CoA is the most effective way to compensate for matrix effects.[3] The SIL-IS will co-elute and experience similar ionization suppression or enhancement as the analyte, allowing for accurate quantification.

  • If a SIL-IS is unavailable, an odd-chain-length fatty acyl-CoA, such as 17:0-CoA, can be used as an internal standard, though it may not perfectly mimic the behavior of the analyte.[8]

Experimental Protocols

Protocol 1: Assessment of Matrix Effect using the Post-Extraction Spike Method

Objective: To quantify the extent of ion suppression or enhancement for 17-Methyltricosanoyl-CoA in a given matrix.

Materials:

• Blank matrix (e.g., plasma, tissue homogenate) free of 17-Methyltricosanoyl-CoA.

• 17-Methyltricosanoyl-CoA standard solution of known concentration.

• Solvents for extraction and reconstitution.

• LC-MS/MS system.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Standard): Spike the 17-Methyltricosanoyl-CoA standard into the reconstitution solvent at a known concentration.

  • Set B (Blank Matrix Extract): Process the blank matrix through your entire sample preparation workflow (e.g., protein precipitation followed by SPE).

  • Set C (Post-Spiked Matrix): Take the extracted blank matrix from Set B and spike it with the 17-Methyltricosanoyl-CoA standard to the same final concentration as Set A.[1]

• Analyze Samples: Analyze all three sets of samples by LC-MS/MS.

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • A value of 100% indicates no matrix effect.

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

Objective: To remove interfering matrix components from the sample prior to LC-MS/MS analysis of 17-Methyltricosanoyl-CoA.

Materials:

• Reversed-phase (e.g., C18) SPE cartridges.

• Sample extract (e.g., after protein precipitation).

• Equilibration solvent (e.g., 90% methanol (B129727) in water).

• Wash solvent (e.g., 40% methanol in water).

• Elution solvent (e.g., 90% acetonitrile (B52724) in water).

• Nitrogen evaporator.

• Reconstitution solvent compatible with LC mobile phase.

Procedure:

• Conditioning/Equilibration: Pass the equilibration solvent through the SPE cartridge to prepare it for the sample.[1]

• Loading: Load the sample extract onto the SPE cartridge.[1]

• Washing: Pass the wash solvent through the cartridge to remove unwanted, weakly bound matrix components.[1]

• Elution: Pass the elution solvent through the cartridge to collect 17-Methyltricosanoyl-CoA.[1]

• Dry-down and Reconstitution: Dry the eluted sample under a stream of nitrogen and reconstitute it in a solvent compatible with the LC-MS system.[1]

Quantitative Data Summary

The following table summarizes the general effectiveness of different sample preparation techniques in reducing matrix effects. The actual performance will vary depending on the specific matrix and analyte.

Sample Preparation Technique	General Effectiveness in Reducing Matrix Effects	Analyte Recovery	Throughput
Dilution	Low to Medium	High	High
Protein Precipitation (PPT)	Low	High	High
Liquid-Liquid Extraction (LLE)	Medium to High	Medium to High	Medium
Solid-Phase Extraction (SPE)	High	High	Low to Medium
HybridSPE®-Phospholipid	Very High (for phospholipids)	High	Medium

Visualizations

Caption: Experimental workflow for 17-Methyltricosanoyl-CoA analysis.

Caption: Troubleshooting flowchart for matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Purification of Synthetic 17-Methyltricosanoyl-CoA

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers and drug development professionals working on the purification of synthetic 17-Methyltricosanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What are the primary recommended purification strategies for a synthetic very-long-chain acyl-CoA like 17-Methyltricosanoyl-CoA?

A1: For synthetic very-long-chain acyl-CoAs, the most effective purification strategies are Solid-Phase Extraction (SPE) and High-Performance Liquid Chromatography (HPLC).[1] SPE is excellent for initial cleanup and enrichment, while reverse-phase HPLC is used for achieving high purity by separating the target molecule from unreacted starting materials and other synthesis byproducts.[1]

Q2: Which SPE sorbent is most suitable for purifying long-chain acyl-CoAs?

A2: A 2-(2-pyridyl)ethyl functionalized silica (B1680970) gel is a highly effective sorbent for purifying a broad range of acyl-CoAs, from short to long chains.[2][3] This type of sorbent operates on an anion-exchange mechanism and has been shown to yield high recovery rates.[3] Another reported method for long-chain acyl-CoAs involves the use of an oligonucleotide purification column.[1]

Q3: My synthetic reaction mixture contains unreacted Coenzyme A and fatty acid. Will SPE be sufficient to separate these?

A3: SPE is primarily designed for enrichment and removing impurities that have significantly different binding properties from your target acyl-CoA.[4] While it can remove a large portion of unreacted starting materials, HPLC is the recommended subsequent step for achieving the high purity needed for analytical or biological assays.[1] Reverse-phase HPLC, in particular, provides excellent separation of acyl-CoAs with different chain lengths and from free Coenzyme A.[1]

Q4: What are the expected recovery rates for long-chain acyl-CoA purification?

A4: Recovery rates can vary based on the specific acyl-chain length and the chosen protocol. For long-chain acyl-CoAs, SPE methods have reported recoveries ranging from 83% to 90%.[3] An improved method combining extraction and SPE reported recoveries of 70-80% for long-chain acyl-CoAs from tissue samples.[1] It is crucial to optimize the protocol for your specific synthetic molecule to maximize yield.

Troubleshooting Guide

Problem 1: Low recovery of 17-Methyltricosanoyl-CoA after SPE purification.

• Potential Cause 1: Incomplete Elution. The elution buffer may not be strong enough to release the very-long-chain acyl-CoA from the SPE column.

  • Solution: Ensure your elution buffer composition is correct. A common elution solution is a mixture of methanol (B129727) and 250 mM ammonium (B1175870) formate (B1220265) (e.g., 4:1, v/v).[2][3] You may need to optimize the organic solvent concentration or the salt concentration for your specific molecule.

• Potential Cause 2: Sample Instability. Acyl-CoAs, especially those with thioester linkages, can be unstable and prone to hydrolysis, particularly at high pH.[5]

  • Solution: Perform all purification steps at low temperatures (e.g., on ice or at 4°C) whenever possible.[6] Use buffers with a slightly acidic to neutral pH (pH 4.9-6.8) to maintain stability.[1][7] Avoid prolonged storage of the sample in solution.[7]

• Potential Cause 3: Precipitation. Very-long-chain acyl-CoAs can have low solubility in aqueous solutions, leading to precipitation during the procedure.[8]

  • Solution: Ensure that the organic solvent concentration in your sample loading and wash buffers is sufficient to maintain solubility without prematurely eluting the product. The presence of organic solvents like acetonitrile (B52724) and isopropanol (B130326) in the extraction and wash steps helps maintain solubility.[2][3]

Problem 2: Poor separation of the target molecule from impurities during HPLC.

• Potential Cause 1: Inappropriate Column. The HPLC column may not be suitable for resolving very-long-chain acyl-CoAs.

  • Solution: A C18 reverse-phase column is standard and generally effective.[1] For very long chains, a column with a different stationary phase or a longer column might provide better resolution.

• Potential Cause 2: Suboptimal Mobile Phase Gradient. The elution gradient may be too steep or not shallow enough to separate molecules with similar hydrophobicities.

  • Solution: Optimize the binary gradient system. A typical system involves a buffer like potassium phosphate (B84403) or ammonium acetate (B1210297) as mobile phase A and an organic solvent like acetonitrile as mobile phase B.[1][7] Experiment with a shallower gradient around the expected elution time of your compound to improve resolution.

• Potential Cause 3: Poor Peak Shape. Tailing or broad peaks can indicate secondary interactions with the column or issues with the sample solvent.

  • Solution: Adding a small amount of acid (e.g., acetic acid) to the mobile phase can improve peak shape for free fatty acids.[9] Ensure the sample is dissolved in a solvent compatible with the initial mobile phase conditions.

Problem 3: The purified 17-Methyltricosanoyl-CoA shows signs of degradation upon storage.

• Potential Cause: Hydrolysis. The thioester bond is susceptible to hydrolysis.

  • Solution: After purification, evaporate the solvent under a stream of nitrogen and store the dried product at -80°C. For short-term storage or use in assays, reconstitute in a slightly acidic buffer (e.g., 50 mM ammonium acetate, pH 6.8) and keep on ice.[7]

Quantitative Data on Purification Recoveries

The following table summarizes representative recovery data for acyl-CoAs of various chain lengths using different purification methods. This data can serve as a benchmark for optimizing the purification of 17-Methyltricosanoyl-CoA.

Acyl-CoA Species	Chain Length	Purification Method	Sorbent/Column	Average Recovery (%)	Reference
Acetyl-CoA	Short (C2)	SPE	2-(2-pyridyl)ethyl	85-95%	[2]
Octanoyl-CoA	Medium (C8)	SPE	2-(2-pyridyl)ethyl	88-92%	[2]
Oleoyl-CoA	Long (C18:1)	SPE	2-(2-pyridyl)ethyl	85-90%	[2]
Palmitoyl-CoA	Long (C16:0)	SPE	Oligonucleotide	70-80%	[1]
Arachidonyl-CoA	Long (C20:4)	SPE	2-(2-pyridyl)ethyl	83-88%	[2]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) Purification

This protocol is adapted from established methods for the purification of long-chain acyl-CoAs using a 2-(2-pyridyl)ethyl functionalized silica gel column.[2][3]

Materials:

• Crude synthetic 17-Methyltricosanoyl-CoA reaction mixture

• SPE Columns: 2-(2-pyridyl)ethyl functionalized silica gel

• Wash Solution: Acetonitrile/Isopropanol/Water/Acetic Acid (9:3:4:4, v/v/v/v)[2]

• Elution Solution: Methanol/250 mM Ammonium Formate (4:1, v/v)[2][3]

• Nitrogen gas evaporator or vacuum concentrator

Procedure:

• Sample Preparation: Dissolve the crude synthetic product in an appropriate solvent. An extraction solvent mixture of acetonitrile and 2-propanol can be used.[1][2] Centrifuge to pellet any insoluble material.

• Column Conditioning: Condition the SPE column by passing 2 mL of the Wash Solution through it. This step protonates the pyridyl group, enabling it to function as an anion-exchanger.[3]

• Sample Loading: Load the supernatant from the sample preparation step onto the conditioned SPE column. Allow the sample to pass through the sorbent by gravity or with a gentle vacuum.

• Washing: Wash the column with 2 mL of the Wash Solution to remove unbound impurities, such as unreacted fatty acids.[2]

• Elution: Elute the 17-Methyltricosanoyl-CoA from the column by adding 1.5 mL of the Elution Solution. Collect the eluate in a clean tube.[2]

• Sample Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator. Store the dried, purified product at -80°C.

Protocol 2: HPLC Purification

This protocol describes a general method for purifying long-chain acyl-CoAs using reverse-phase HPLC.[1]

Materials:

• SPE-purified 17-Methyltricosanoyl-CoA

• HPLC system with a UV detector

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 75 mM Potassium Phosphate (KH2PO4), pH 4.9[1]

• Mobile Phase B: Acetonitrile[1]

• Reconstitution Solvent: 50% Methanol in 50 mM Ammonium Acetate (pH 7)[10]

Procedure:

• Sample Preparation: Reconstitute the SPE-purified product in a small volume of the Reconstitution Solvent. Centrifuge at high speed (e.g., 15,000 x g) for 10 minutes at 4°C to pellet any insoluble material.[10]

• HPLC Setup: Equilibrate the C18 column with the initial mobile phase conditions (e.g., 60% A, 40% B). Set the UV detector to 260 nm, which is the absorbance maximum for the adenine (B156593) ring of Coenzyme A.[1]

• Injection and Elution: Inject the prepared sample onto the column. Elute the sample using a binary gradient. An example gradient could be:

  • 0-10 min: Isocratic at 40% B

  • 10-40 min: Linear gradient from 40% to 95% B

  • 40-45 min: Isocratic at 95% B

  • 45-50 min: Return to 40% B and re-equilibrate

  • Note: This gradient is a starting point and must be optimized for the specific separation of 17-Methyltricosanoyl-CoA.

• Fraction Collection: Collect the fractions corresponding to the major peak that elutes at the expected retention time for your product.

• Final Step: Pool the pure fractions and evaporate the solvent. Store the final product at -80°C.

Visual Workflow Diagrams

Caption: General workflow for the purification of synthetic 17-Methyltricosanoyl-CoA.

Caption: Step-by-step workflow for the Solid-Phase Extraction (SPE) protocol.

References

• 1. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Novel isolation procedure for short-, medium- and long-chain acyl-coenzyme esters from tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 7. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. aocs.org [aocs.org]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Addressing Isomer Co-elution in Branched-Chain Fatty Acid Analysis

Welcome to the Technical Support Center for branched-chain fatty acid (BCFA) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to the chromatographic separation of BCFA isomers.

Troubleshooting Guides

This section provides step-by-step solutions to common problems encountered during BCFA analysis, particularly focusing on isomer co-elution.

Guide 1: Poor Resolution or Peak Shouldering Observed in GC Chromatogram

Problem: Your gas chromatogram shows peaks that are not baseline-resolved, exhibiting shouldering or significant overlap, suggesting co-elution of BCFA isomers.

Troubleshooting Workflow:

Caption: A decision tree for troubleshooting poor peak resolution.

Possible Causes and Solutions:

• Suboptimal GC Temperature Program: The temperature ramp rate may be too fast, not allowing for sufficient interaction between the analytes and the stationary phase.

  • Solution: Decrease the ramp rate (e.g., from 10°C/min to 5°C/min or slower) during the elution window of the co-eluting isomers. You can also add an isothermal hold at a temperature just below the elution temperature of the critical pair to improve separation.[1]

• Inadequate GC Column: The column may not have the appropriate selectivity for the BCFA isomers being analyzed.

  • Solution: Highly polar cyanopropyl stationary phases (e.g., HP-88, SP-2560, CP-Sil 88) are recommended for separating geometric and positional isomers of fatty acid methyl esters (FAMEs).[2][3] Consider using a longer column (e.g., 100 m) to increase the number of theoretical plates and improve resolution, though this will increase analysis time.[1]

• Inefficient Derivatization: Incomplete or inconsistent derivatization can lead to peak broadening and apparent co-elution.

  • Solution: Ensure your derivatization protocol is optimized. For FAMEs preparation, methods using methanolic HCl or a combination of BF3 with methanolic NaOH are effective for a wide range of lipids.[4] Ensure all reagents are fresh and anhydrous, as moisture can inhibit the reaction.[5]

Guide 2: Complete Co-elution of BCFA Isomers

Problem: You have a single, symmetrical peak in your chromatogram, but mass spectral data or prior knowledge suggests the presence of multiple BCFA isomers.

Possible Causes and Solutions:

• Identical Chromatographic Behavior on the Selected Column: Some BCFA isomers, particularly those with minor structural differences far from the carboxyl group, may have nearly identical retention times on a given stationary phase.

  • Solution 1: Change Column Selectivity: Switch to a GC column with a different stationary phase chemistry. If you are using a polyethylene (B3416737) glycol (WAX) column, try a highly polar cyanopropyl column, which offers different selectivity.[3]

  • Solution 2: Employ an Alternative Analytical Technique: Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with mass spectrometry (MS/MS) can offer different separation mechanisms and may resolve isomers that co-elute in GC. Reversed-phase C18 or specialized chiral columns can be effective.

• Mass Spectrometric Similarity: Electron Ionization (EI) mass spectra of FAME isomers are often very similar, making deconvolution of co-eluting peaks challenging.

  • Solution: Consider using chemical ionization (CI) which can sometimes provide more structural information and better differentiation of isomers.

Frequently Asked Questions (FAQs)

Q1: Why is co-elution a significant problem in BCFA analysis?

A1: Co-elution is a major challenge because BCFA isomers often have very similar, if not identical, mass spectra under standard Electron Ionization (EI) conditions. This makes it difficult to distinguish and accurately quantify individual isomers within a single chromatographic peak, potentially leading to incorrect biological interpretations.

Q2: What are the best types of GC columns for separating BCFA isomers?

A2: For the separation of FAMEs, highly polar stationary phases are generally recommended. Cyanopropylsiloxane columns (e.g., SP-2560, HP-88) are particularly effective for resolving positional and geometric (cis/trans) isomers due to their strong dipole-dipole interactions with the fatty acid esters.[2][3]

Q3: How can derivatization help in resolving BCFA isomers?

A3: Derivatization to FAMEs is a standard procedure that increases the volatility of fatty acids for GC analysis. While it doesn't always resolve co-elution, using a robust and complete derivatization method ensures sharp peaks and consistent retention times, which is a prerequisite for good chromatographic resolution. In some advanced applications, different derivatization reagents can be used to target specific functional groups and alter chromatographic behavior, potentially improving separation.

Q4: When should I consider using UHPLC-MS/MS instead of GC-MS for BCFA analysis?

A4: UHPLC-MS/MS is a powerful alternative when GC-MS fails to provide adequate separation of critical BCFA isomers. It is also suitable for analyzing free fatty acids without derivatization. UHPLC offers different separation mechanisms, and the use of various column chemistries (e.g., C18, phenyl, chiral) can provide the selectivity needed to resolve co-eluting isomers.

Q5: My peaks are tailing. Is this related to co-elution?

A5: Peak tailing is typically not a direct result of co-elution, but it can exacerbate the problem by causing broader peaks that are more likely to overlap. Tailing is often caused by active sites in the GC system (e.g., in the inlet liner or at the column head), poor column cutting, or the analysis of underivatized fatty acids.[5] Addressing peak tailing by performing inlet maintenance, ensuring a clean column cut, and confirming complete derivatization can improve overall resolution.

Data Presentation

Table 1: Qualitative Comparison of Common GC Columns for FAME Analysis

Stationary Phase Type	Common Columns	Polarity	Strengths for BCFA Isomer Separation	Limitations
Biscyanopropyl Polysiloxane	SP-2560, HP-88, CP-Sil 88	Very High	Excellent resolution of geometric (cis/trans) and positional isomers. Often considered the gold standard.[2][3]	Can have issues with overlapping peaks of different carbon numbers.
Polyethylene Glycol (PEG)	DB-WAX, Omegawax	High	Good for general FAME analysis, separating by carbon number and degree of unsaturation.[3]	Generally does not separate cis/trans isomers.
Mid-Polarity Phases	DB-23	Medium-High	Good separation for complex mixtures and can resolve some cis/trans isomers.[3]	May not provide baseline resolution for all critical isomer pairs.

Table 2: Illustrative GC Resolution (Rs) for Critical BCFA Isomer Pairs

Note: The following are example resolution values. Actual Rs values are highly dependent on the specific GC system, column dimensions, and analytical conditions. This table serves as a template for users to populate with their own experimental data.

Isomer Pair	Stationary Phase	Example Resolution (Rs)	Comments
iso-C15:0 / anteiso-C15:0	HP-88 (100m x 0.25mm)	Enter your value	These often elute closely. A highly polar column is recommended.
iso-C17:0 / anteiso-C17:0	SP-2560 (100m x 0.25mm)	Enter your value	Longer chain BCFAs may require slower temperature ramps for separation.
C16:1ω7c / C16:1ω9c	CP-Sil 88 (100m x 0.25mm)	Enter your value	Positional isomers of unsaturated fatty acids are challenging to separate.

Table 3: Comparison of Common Derivatization Methods for Fatty Acids

Derivatization Method	Reagent(s)	Efficacy for Different Lipid Classes	Advantages	Disadvantages
Acid-Catalyzed Methylation	Methanolic HCl	Suitable for FFAs, polar lipids, TGs, and CEs (derivatization rate >80%).[4]	Robust and comprehensive for total fatty acid profiling.	Requires heating and can be slower than base-catalyzed methods.
Acid-Catalyzed Transesterification	Boron Trifluoride (BF3) in Methanol	Effective for most lipids, but can be insufficient for CEs and TGs alone.[4] Often used after a base-catalyzed step.	Fast and widely used.[5]	BF3 is toxic and moisture-sensitive. May not be fully quantitative for all lipid classes when used alone.[4]
Base-Catalyzed Transesterification	Methanolic KOH or NaOH	Effective for transesterifying glycerolipids but fails to derivatize free fatty acids (FFAs).[4]	Very fast reaction for triglycerides.	Not suitable for samples with a significant amount of FFAs.
Silylation	BSTFA, MSTFA	Derivatizes carboxylic acids, hydroxyls, and amines.	Can be used for multiple analyte types in a single run.[5]	Derivatives can be less stable. Reagent peaks can interfere with the chromatogram.[5]

Experimental Protocols

Protocol 1: Fatty Acid Methyl Ester (FAME) Preparation from Bacterial Cells

This protocol is adapted for the extraction and methylation of total fatty acids from bacterial cell pellets.

Materials:

• Bacterial cell pellet (10-50 mg)

• Glass centrifuge tubes with PTFE-lined caps

• Anhydrous 1.25 M HCl in methanol

• Hexane (B92381) (GC grade)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Internal standard (e.g., methyl heptadecanoate)

• Water bath or heating block

Procedure:

• To the dried cell pellet in a glass tube, add a known amount of internal standard.

• Add 0.5 mL of anhydrous 1.25 M HCl in methanol.

• Cap the tube tightly and heat at 80°C for 1 hour.

• Cool the tube to room temperature.

• Add 0.5 mL of hexane, vortex thoroughly, and centrifuge at 1,000 x g for 10 minutes to separate the phases.

• Carefully transfer the upper hexane layer to a clean glass vial containing a small amount of anhydrous Na₂SO₄ to remove any residual water.

• The sample is now ready for GC-MS analysis.

Protocol 2: Optimized GC-MS Temperature Program for BCFA Analysis

This is a general-purpose temperature program that can be used as a starting point for the analysis of C14-C20 BCFAs. Optimization will be required for specific applications.

GC-MS Parameters:

• Column: HP-88 (100 m x 0.25 mm x 0.20 µm) or equivalent highly polar column.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250°C

• Injection Volume: 1 µL (split ratio 10:1)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 10°C/min to 175°C.

  • Ramp 2: 5°C/min to 220°C.

  • Hold at 220°C for 15 minutes.

• MS Transfer Line: 280°C

• Ion Source: 230°C

• Mass Range: m/z 50-550

Visualizations

Caption: A typical experimental workflow for BCFA analysis.

References

• 1. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. aocs.org [aocs.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Enhancing Sensitivity for Low-Abundance Very-Long-Chain Acyl-CoAs

Welcome to the technical support center for the analysis of very-long-chain acyl-CoAs (VLCFA-CoAs). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the sensitive detection of these low-abundance metabolites.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Question: I am observing a very low signal or no signal at all for my VLCFA-CoA analytes. What are the possible causes and how can I troubleshoot this?

Answer:

A low or absent signal is a common issue when dealing with low-abundance VLCFA-CoAs. The problem can originate from sample preparation, liquid chromatography (LC), or mass spectrometry (MS). Here is a systematic approach to identify and resolve the issue:

Troubleshooting Low Signal Intensity:

Potential Cause	Troubleshooting Steps
Sample Degradation	Acyl-CoAs are susceptible to hydrolysis. Ensure samples are processed quickly on ice and stored at -80°C.[1] Avoid repeated freeze-thaw cycles. Use fresh, high-purity solvents for extraction and reconstitution.[1]
Inefficient Extraction	Ensure complete cell lysis or tissue homogenization. A glass homogenizer is recommended for tissues.[1] Optimize the solvent-to-tissue ratio; a 20-fold excess of solvent is often suggested.[1] Consider using a robust extraction method combining organic solvents (e.g., acetonitrile (B52724)/isopropanol) with a solid-phase extraction (SPE) cleanup.[1][2]
Poor Analyte Recovery During SPE	Ensure the SPE cartridge is properly conditioned and not allowed to dry out before sample loading. Optimize the wash and elution steps to prevent premature elution or incomplete recovery of VLCFA-CoAs.
Suboptimal LC Separation	Use a C18 or C8 reversed-phase column suitable for lipid analysis.[3][4] Optimize the mobile phase composition. A common mobile phase consists of an aqueous component with an ion-pairing agent or buffer (e.g., ammonium (B1175870) hydroxide (B78521) or ammonium acetate) and an organic solvent like acetonitrile.[3][4]
Inefficient Ionization in MS	Use positive electrospray ionization (ESI) mode, which is generally more sensitive for acyl-CoAs. Optimize ESI source parameters such as capillary voltage, gas flow, and temperature.
Incorrect MS/MS Parameters	For targeted analysis, use Multiple Reaction Monitoring (MRM). A characteristic neutral loss of 507 Da is commonly observed for acyl-CoAs and can be used for detection.[3] Optimize collision energy for each specific VLCFA-CoA to achieve the best fragmentation and signal intensity.
Matrix Effects	Co-eluting matrix components can suppress the ionization of your target analytes.[5] Improve sample cleanup using SPE. Modify the chromatographic gradient to separate VLCFA-CoAs from interfering compounds. The use of stable isotope-labeled internal standards is the most effective way to correct for matrix effects.[6]

Question: My results show poor reproducibility. What factors could be contributing to this?

Answer:

Poor reproducibility in VLCFA-CoA analysis can be frustrating. The key is to standardize every step of your workflow, from sample collection to data analysis.

Troubleshooting Poor Reproducibility:

Potential Cause	Troubleshooting Steps
Inconsistent Sample Handling	Standardize sample collection and storage procedures. Flash-freeze samples in liquid nitrogen immediately after collection and store them at -80°C.[1]
Variability in Extraction Efficiency	Ensure precise and consistent execution of the extraction protocol. Use an internal standard (e.g., a non-endogenous odd-chain acyl-CoA like C17:0-CoA) added at the very beginning of the sample preparation to account for variability in extraction and recovery.[1]
Analyte Instability in Autosampler	Acyl-CoAs can degrade in the autosampler, especially in aqueous solutions.[7] Reconstitute dried extracts in a solvent that promotes stability, such as methanol (B129727) or a methanol/ammonium acetate (B1210297) mixture.[8] Keep the autosampler temperature low (e.g., 4°C).[9] Analyze samples as quickly as possible after reconstitution.
LC Column Performance	Column degradation can lead to shifts in retention time and peak shape. Use a guard column to protect the analytical column. Regularly flush the column according to the manufacturer's instructions.
MS Detector Fluctuations	Ensure the mass spectrometer is properly calibrated and tuned. Monitor system suitability by injecting a standard mixture at the beginning and end of each batch and periodically throughout the run.

Frequently Asked Questions (FAQs)

Q1: What is the best internal standard to use for quantitative analysis of VLCFA-CoAs?

A1: The ideal internal standard is a stable isotope-labeled version of the analyte of interest. However, these can be expensive and are not available for all VLCFA-CoAs. A practical and widely accepted alternative is a structurally similar, non-endogenous odd-chain acyl-CoA, such as heptadecanoyl-CoA (C17:0-CoA).[1] This internal standard should be added to the sample at the earliest stage of preparation to control for variability in extraction, recovery, and ionization.

Q2: How can I improve the recovery of VLCFA-CoAs from my samples?

A2: Improving recovery starts with an efficient extraction method. A combination of protein precipitation and liquid-liquid or solid-phase extraction is often effective. For tissues, homogenization in an acidic buffer followed by extraction with organic solvents like acetonitrile and isopropanol (B130326) is a common approach.[1] Subsequent purification using solid-phase extraction (SPE) can significantly improve recovery and remove interfering substances.[1][2] One study reported recovery rates of 70-80% for long-chain acyl-CoAs from tissues using an optimized extraction and SPE method.[2]

Q3: What are the optimal storage conditions for biological samples and extracts to ensure VLCFA-CoA stability?

A3: Due to their instability, biological samples should be flash-frozen in liquid nitrogen immediately after collection and stored at -80°C until analysis.[1] Once extracted, the dried extracts should also be stored at -80°C. For analysis, reconstitute the extracts in a non-aqueous solvent like methanol or a buffered methanolic solution and keep them in a cooled autosampler (4°C) to minimize degradation.[8][9]

Experimental Protocols

Protocol 1: Extraction of Very-Long-Chain Acyl-CoAs from Cultured Cells

This protocol is adapted from established methods for the extraction of acyl-CoAs from both adherent and suspension cell cultures.[8][10]

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS)

• Methanol (-80°C) containing an appropriate internal standard (e.g., 10 µM C17:0-CoA)

• Acetonitrile

• Cell scraper (for adherent cells)

• Microcentrifuge tubes

• Centrifuge capable of 15,000 x g at 4°C

• Vacuum concentrator or nitrogen evaporator

Procedure:

• Cell Harvesting and Washing:

  • For adherent cells: Aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS.

  • For suspension cells: Pellet the cells by centrifugation (500 x g for 5 minutes at 4°C). Aspirate the supernatant and wash the cell pellet twice with ice-cold PBS.

• Metabolite Extraction:

  • Add 2 mL of cold (-80°C) methanol containing the internal standard to the cells.

  • For adherent cells: Use a cell scraper to scrape the cells in the cold methanol.[10]

  • For suspension cells: Resuspend the cell pellet in the cold methanol.

  • Incubate at -80°C for 15 minutes to quench metabolic activity and precipitate proteins.[10]

• Lysate Collection and Clarification:

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

  • Centrifuge at 15,000 x g for 5 minutes at 5°C to pellet the precipitated protein and cell debris.[10]

• Supernatant Processing:

  • Carefully transfer the supernatant to a new tube.

  • Add 1 mL of acetonitrile and evaporate the sample to dryness in a vacuum concentrator or under a stream of nitrogen.[10]

• Sample Reconstitution:

  • Reconstitute the dried extract in 100-150 µL of a suitable solvent for LC-MS/MS analysis (e.g., methanol).[10]

  • Vortex and centrifuge at 15,000 x g for 10 minutes at 5°C to remove any remaining particulates.[10]

  • Transfer the clear supernatant to an autosampler vial for analysis.

Protocol 2: LC-MS/MS Analysis of Very-Long-Chain Acyl-CoAs

This is a general LC-MS/MS method that can be adapted for the analysis of various VLCFA-CoAs.

Instrumentation and Conditions:

• LC System: UPLC or HPLC system

• Column: C8 or C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.7 µm)[4]

• Mobile Phase A: 15 mM Ammonium Hydroxide (NH₄OH) in water[4]

• Mobile Phase B: 15 mM NH₄OH in acetonitrile (ACN)[4]

• Flow Rate: 0.4 mL/min[4]

• Gradient: A typical gradient starts with a low percentage of mobile phase B, which is then increased to elute the more hydrophobic VLCFA-CoAs.[4]

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Analysis Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions: The precursor ion for each VLCFA-CoA is its [M+H]⁺ ion. A common and characteristic fragmentation is the neutral loss of the 5'-phospho-ADP moiety (507 Da).[3]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
C20:0-CoA	1066.6	559.6
C22:0-CoA	1094.6	587.6
C24:0-CoA	1122.7	615.7
C26:0-CoA	1150.7	643.7
C17:0-CoA (IS)	1024.5	517.5

Data Presentation

Table 1: Comparison of Recovery Rates for Long-Chain Acyl-CoAs Using Different Extraction Methods

Extraction Method	Tissue Type	Recovery Rate (%)	Reference
Modified Acetonitrile/Isopropanol Extraction with SPE	Rat Heart, Kidney, Muscle	70-80	[2]
Acetonitrile/Isopropanol with 2-(2-pyridyl)ethyl-functionalized silica (B1680970) gel SPE	Rat Liver	83-90 (for SPE step)
5-Sulfosalicylic Acid (SSA) Precipitation (Short-Chain Acyl-CoAs)	Not specified	59-80	[11]

Visualizations

Caption: A typical experimental workflow for the analysis of VLCFA-CoAs.

Caption: A logical workflow for troubleshooting low LC-MS signal.

References

• 1. benchchem.com [benchchem.com]
• 2. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Validation of Analytical Methods for 17-Methyltricosanoyl-CoA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the validation of analytical methods for 17-Methyltricosanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What are the key parameters to consider when validating an analytical method for 17-Methyltricosanoyl-CoA?

A1: The validation of an analytical method for 17-Methyltricosanoyl-CoA should adhere to the guidelines set by regulatory bodies. Key parameters to evaluate include selectivity, specificity, linearity, range, accuracy, precision, limit of detection (LOD), lower limit of quantitation (LLOQ), recovery, and stability.[1][2] A comprehensive validation ensures the reliability and reproducibility of the analytical results.

Q2: Which analytical technique is most suitable for the quantitative analysis of 17-Methyltricosanoyl-CoA?

A2: Liquid chromatography-mass spectrometry (LC-MS), particularly ultra-high performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS), is a highly suitable technique for the quantitative analysis of 17-Methyltricosanoyl-CoA and other long-chain acyl-CoA species.[3][4] This method offers high sensitivity and selectivity, which are crucial for accurately measuring low concentrations in complex biological matrices.

Q3: What are the common challenges associated with the analysis of long-chain acyl-CoAs like 17-Methyltricosanoyl-CoA?

A3: Common challenges in the analysis of long-chain acyl-CoAs include their inherent instability, potential for non-specific binding to surfaces, and the lack of commercially available stable isotope-labeled internal standards.[3][5] Their amphipathic nature can also lead to poor chromatographic peak shapes and ion suppression in mass spectrometry.

Q4: How can I ensure the stability of 17-Methyltricosanoyl-CoA in my samples?

A4: To enhance the stability of 17-Methyltricosanoyl-CoA, it is recommended to handle samples at low temperatures (e.g., on ice) and to use additives in the extraction and storage solutions.[3] Minimizing freeze-thaw cycles and using glass vials instead of plastic can also help to reduce degradation and signal loss.[3] Acidification of the sample can also improve stability.

Troubleshooting Guide

Issue 1: Poor Peak Shape or Tailing in LC-MS Analysis

• Q: My chromatogram for 17-Methyltricosanoyl-CoA shows significant peak tailing. What could be the cause and how can I fix it?

  • A: Peak tailing for long-chain acyl-CoAs is often due to secondary interactions with the stationary phase or active sites in the LC system.

    • Solution 1: Mobile Phase Modifier: Add a small amount of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase to block active sites on the silica (B1680970) backbone of the column.

    • Solution 2: Column Choice: Ensure you are using a column suitable for acyl-CoA analysis. A C18 column with end-capping is a common choice.

    • Solution 3: pH Adjustment: Adjusting the pH of the mobile phase can alter the ionization state of the analyte and reduce secondary interactions.

Issue 2: Low Sensitivity and High Lower Limit of Quantitation (LLOQ)

• Q: I am struggling to achieve the desired sensitivity for 17-Methyltricosanoyl-CoA, and my LLOQ is too high. How can I improve it?

  • A: Low sensitivity can be a result of sample degradation, ion suppression, or suboptimal MS parameters.

    • Solution 1: Optimize MS Parameters: Perform a thorough optimization of the mass spectrometer settings, including spray voltage, gas flows, and collision energy, specifically for 17-Methyltricosanoyl-CoA.

    • Solution 2: Improve Sample Cleanup: Enhance your sample preparation method to more effectively remove interfering substances from the matrix. Solid-phase extraction (SPE) is often effective for this purpose.

    • Solution 3: Use a More Sensitive Mass Spectrometer: If available, a more modern and sensitive mass spectrometer can significantly improve the LLOQ.

Issue 3: Poor Reproducibility and High Variability in Results

• Q: My replicate injections of the same 17-Methyltricosanoyl-CoA sample are showing high variability. What could be the issue?

  • A: High variability can stem from inconsistent sample preparation, instrument instability, or analyte degradation.

    • Solution 1: Internal Standard: Use a suitable internal standard (IS), preferably a stable isotope-labeled version of the analyte, to correct for variations in sample preparation and instrument response. If a specific IS is unavailable, a structurally similar long-chain acyl-CoA can be used.

    • Solution 2: Standardize Sample Handling: Ensure a consistent and standardized workflow for sample preparation, from extraction to injection. Pay close attention to timing and temperature control.

    • Solution 3: Check Instrument Performance: Perform system suitability tests before each analytical run to ensure the LC-MS system is performing optimally.

Experimental Protocols

Protocol: Quantitative Analysis of 17-Methyltricosanoyl-CoA in Biological Samples by UHPLC-MS/MS

• Sample Preparation (Protein Precipitation & Solid-Phase Extraction):

  • To 100 µL of biological sample (e.g., plasma, tissue homogenate), add 10 µL of an internal standard solution (e.g., ¹³C-labeled palmitoyl-CoA).

  • Add 400 µL of cold (-20°C) acetonitrile (B52724) containing 0.1% formic acid to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Load the supernatant onto a pre-conditioned mixed-mode solid-phase extraction (SPE) cartridge.

  • Wash the cartridge with a low-organic solvent to remove interferences.

  • Elute the 17-Methyltricosanoyl-CoA with an appropriate elution solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

• UHPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 10 mM ammonium acetate (B1210297) in water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions: Monitor specific precursor-to-product ion transitions for both 17-Methyltricosanoyl-CoA and the internal standard.

  • Optimization: Optimize declustering potential, collision energy, and other MS parameters for maximum signal intensity.

Data Presentation

Table 1: Summary of Hypothetical Method Validation Parameters for 17-Methyltricosanoyl-CoA Analysis

Validation Parameter	Acceptance Criteria	Hypothetical Result
Linearity (r²)	≥ 0.99	0.998
Range	To be defined	1 - 1000 ng/mL
LLOQ	Signal-to-noise ratio ≥ 10	1 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-5.2% to 8.5%
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	Intra-day: ≤ 7.8% Inter-day: ≤ 10.2%
Recovery	Consistent and reproducible	85 - 95%
Stability	% Change within ±15%	Stable for 24h at 4°C Stable for 3 freeze-thaw cycles

Mandatory Visualization

Caption: Experimental workflow for the quantitative analysis of 17-Methyltricosanoyl-CoA.

Caption: Key parameters in analytical method validation.

References

• 1. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Analysis of Acetyl-CoA, Malonyl-CoA, and Succinyl-CoA in Myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography. | Sigma-Aldrich [b2b.sigmaaldrich.com]
• 5. Quantitative Analysis of Acetyl-CoA, Malonyl-CoA, and Succinyl-CoA in Myocytes: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

Technical Support Center: Analysis of Methyl-Branched Lipids

Welcome to the technical support center for the analysis of methyl-branched lipids. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: Why is the identification of methyl-branched lipids challenging?

A1: The primary challenge in identifying methyl-branched lipids stems from the existence of numerous isomers. Branched-chain fatty acids (BCFAs) and their straight-chain counterparts often have identical or very similar mass spectra, making them difficult to distinguish using mass spectrometry (MS) alone.[1][2][3][4] Furthermore, the position of the methyl branch along the fatty acid chain creates additional isomers that can be difficult to resolve chromatographically.

Q2: What are the most common analytical techniques for methyl-branched lipid analysis?

A2: Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are the two most prevalent techniques. GC-MS is traditionally used and often requires derivatization of the fatty acids into more volatile forms, such as fatty acid methyl esters (FAMEs).[2] LC-MS is gaining popularity as it can often analyze intact lipids without derivatization, though challenges with isomeric separation remain.[2][3][4]

Q3: What is derivatization and why is it necessary for GC-MS analysis of methyl-branched fatty acids?

A3: Derivatization is a chemical modification process used to convert analytes into a form that is more suitable for a particular analytical method. For GC-MS, fatty acids are often derivatized to increase their volatility and thermal stability.[5] Common derivatization techniques for fatty acids include the formation of fatty acid methyl esters (FAMEs), 4,4-dimethyloxazoline (DMOX) derivatives, and picolinyl esters.[1][6] DMOX and picolinyl ester derivatives are particularly useful as they produce diagnostic fragment ions in the mass spectrometer that can help determine the position of the methyl branch.[6]

Troubleshooting Guides

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Problem 1: Poor peak shape or no peaks observed for my methyl-branched FAMEs.

• Possible Cause: Incomplete derivatization.

  • Solution: Ensure your derivatization protocol is optimized. For acid-catalyzed methylation, ensure the reagents are fresh and the reaction time and temperature are adequate. Verify the absence of water, as it can inhibit the reaction.

• Possible Cause: Active sites in the GC inlet or column.

  • Solution: Use a deactivated inlet liner and a high-quality capillary column suitable for FAME analysis. Regularly replace the liner and trim the column to remove active sites.

• Possible Cause: Incorrect GC oven temperature program.

  • Solution: Optimize the temperature program to ensure proper separation and elution of your target analytes. A slow temperature ramp can improve the resolution of closely eluting isomers.

• Possible Cause: Sample degradation in the injector.

  • Solution: Ensure the injector temperature is not excessively high, which can cause degradation of sensitive lipids.

Problem 2: Co-elution of iso-, anteiso-, and straight-chain fatty acid isomers.

• Possible Cause: Insufficient chromatographic resolution.

  • Solution: Employ a long, highly polar capillary column specifically designed for FAME analysis. These columns provide better separation of isomeric compounds.[2] Consider using a slower temperature ramp in your GC program to enhance separation.

• Possible Cause: Misidentification based on mass spectra alone.

  • Solution: Do not rely solely on mass spectral data for identification. Use retention time data from authentic standards for iso- and anteiso-branched fatty acids whenever possible. Derivatization to DMOX or picolinyl esters can provide structural information to confirm the branch position.[6]

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Problem 3: Inability to separate isomeric methyl-branched lipids.

• Possible Cause: Inadequate stationary phase chemistry.

  • Solution: Reversed-phase chromatography on C18 or C30 columns is commonly used for lipid analysis.[7][8] Experiment with different column chemistries and lengths to improve separation. While branched-chain fatty acids tend to elute earlier than their straight-chain counterparts, this may not be sufficient for unambiguous identification in complex mixtures.[2]

• Possible Cause: Isomers are not resolved by chromatography alone.

  • Solution: Couple LC with ion mobility spectrometry-mass spectrometry (IMS-MS). Ion mobility can separate isomers based on their shape and size (collision cross-section), providing an additional dimension of separation.[9][10]

Problem 4: Inaccurate quantification of methyl-branched lipids.

• Possible Cause: Matrix effects leading to ion suppression or enhancement.

  • Solution: Use a stable isotope-labeled internal standard for each class of methyl-branched lipid being analyzed. The internal standard should be added to the sample early in the preparation process to account for variations in extraction efficiency and matrix effects.

• Possible Cause: Lack of appropriate calibration standards.

  • Solution: Prepare a calibration curve using a range of concentrations of authentic standards for the specific methyl-branched lipids of interest.

Quantitative Data

The following table summarizes the typical concentration ranges of common iso- and anteiso-methyl-branched fatty acids found in various dairy products. These values can serve as a reference for researchers analyzing similar matrices.

Fatty Acid	Milk (% of total FAs)	Cheese (% of total FAs)	Yak Ghee (% of total FAs)	Human Milk (% of total FAs)
iso-C14:0	0.1 - 0.3	0.2 - 0.5	0.4 - 0.6	0.05 - 0.1
iso-C15:0	0.3 - 0.6	0.5 - 1.0	0.8 - 1.2	0.1 - 0.2
anteiso-C15:0	0.4 - 0.8	0.6 - 1.2	1.0 - 1.5	0.1 - 0.3
iso-C16:0	0.2 - 0.4	0.3 - 0.6	0.5 - 0.8	0.05 - 0.15
iso-C17:0	0.4 - 0.7	0.6 - 1.1	0.9 - 1.3	0.1 - 0.25
anteiso-C17:0	0.3 - 0.6	0.5 - 0.9	0.7 - 1.1	0.1 - 0.2

Data compiled from multiple sources and represent typical ranges. Actual values may vary depending on factors such as animal diet and processing methods.[11][12]

Experimental Protocols

Protocol 1: Extraction of Total Fatty Acids from Bacterial Cells for GC-MS Analysis

This protocol describes a method for the extraction and methylation of total fatty acids from bacterial cultures.[13][14]

Materials:

• Bacterial cell pellet

• Chloroform (B151607)

• Methanol

• 1.25 M HCl in anhydrous methanol

• Hexane (B92381)

• Saturated sodium bicarbonate solution

• Internal standard (e.g., heptadecanoic acid, C17:0)

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Heating block or water bath

• Nitrogen evaporator

Procedure:

• Cell Lysis and Lipid Extraction: a. To a known amount of bacterial cell pellet in a glass centrifuge tube, add a known amount of internal standard. b. Add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol. c. Vortex vigorously for 2 minutes to lyse the cells and extract the lipids. d. Add 0.8 mL of water and vortex for 1 minute. e. Centrifuge at 2,000 x g for 10 minutes to separate the phases. f. Carefully collect the lower chloroform phase containing the lipids into a new glass tube.

• Drying: a. Evaporate the chloroform extract to dryness under a gentle stream of nitrogen.

• Derivatization to Fatty Acid Methyl Esters (FAMEs): a. To the dried lipid extract, add 2 mL of 1.25 M HCl in anhydrous methanol. b. Cap the tube tightly and heat at 80°C for 1 hour. c. Cool the tube to room temperature.

• Extraction of FAMEs: a. Add 2 mL of hexane and 2 mL of saturated sodium bicarbonate solution to neutralize the acid. b. Vortex for 1 minute. c. Centrifuge at 1,000 x g for 5 minutes. d. Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial for analysis.

Protocol 2: Derivatization of Fatty Acids to DMOX Derivatives

This protocol provides a method for preparing 4,4-dimethyloxazoline (DMOX) derivatives from fatty acid methyl esters (FAMEs) for GC-MS analysis to determine the methyl branch position.[1][9][15]

Materials:

• Dried FAME sample

• 2-amino-2-methyl-1-propanol (B13486)

• Sodium methoxide (B1231860) (catalytic amount)

• Hexane

• Diethyl ether

• Trifluoroacetic anhydride

• Glass reaction vials with PTFE-lined caps

• Heating block or oven

Procedure:

• Amide Formation: a. To the dried FAME sample in a reaction vial, add 0.5 mL of 2-amino-2-methyl-1-propanol and a catalytic amount of sodium methoxide. b. Cap the vial and incubate overnight at room temperature.

• Extraction of Amides: a. Add 2 mL of a 1:1 (v/v) mixture of hexane:diethyl ether and 1 mL of water to the reaction mixture. b. Vortex and centrifuge to separate the phases. c. Collect the upper organic layer and evaporate to dryness under nitrogen.

• Cyclization to DMOX Derivatives: a. To the dried amide, add 0.2 mL of trifluoroacetic anhydride. b. Cap the vial and heat at 50°C for 45 minutes. c. Cool the vial and evaporate the excess reagent under a stream of nitrogen.

• Sample Preparation for GC-MS: a. Re-dissolve the DMOX derivative in a suitable solvent (e.g., hexane) for GC-MS analysis.

Visualizations

Experimental Workflow for Methyl-Branched Lipid Analysis

Caption: A generalized workflow for the analysis of methyl-branched lipids.

Signaling Pathway of Phytanic Acid and Pristanic Acid

Caption: Metabolic and signaling pathway of phytanic and pristanic acids.

References

• 1. Phytanic acid and pristanic acid, branched-chain fatty acids associated with Refsum disease and other inherited peroxisomal disorders, mediate intracellular Ca2+ signaling through activation of free fatty acid receptor GPR40 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. gcms.cz [gcms.cz]
• 6. The metabolism of phytanic acid and pristanic acid in man: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. scispace.com [scispace.com]
• 11. edepot.wur.nl [edepot.wur.nl]
• 12. The Sum of Plasma Fatty Acids iso16:0, iso17:0, trans11-18:1, cis9, trans11-CLA, and cis6-18:1 as Biomarker of Dairy Intake Established in an Intervention Study and Validated in the EPIC Cohort of Gipuzkoa - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. danlab.bact.wisc.edu [danlab.bact.wisc.edu]
• 15. devtoolsdaily.com [devtoolsdaily.com]

"stability of 17-Methyltricosanoyl-CoA in different solvents"

This technical support center provides guidance on the stability, handling, and troubleshooting for experiments involving 17-Methyltricosanoyl-CoA. Given the limited specific stability data for this particular long-chain acyl-CoA, the information provided is based on established principles for long-chain acyl-CoAs (LCACoAs) and data from structurally similar molecules.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving 17-Methyltricosanoyl-CoA?

A1: For initial reconstitution, methanol (B129727) is recommended as it provides better stability compared to aqueous solutions.[1] Long-chain acyl-CoAs are soluble in both water and methanol.[1] However, their stability in aqueous buffers is limited, with degradation increasing with the length of the fatty acid chain.[1] For immediate use in aqueous buffers, prepare the solution fresh.

Q2: How should I store stock solutions of 17-Methyltricosanoyl-CoA?

A2: For short-term storage (up to 24 hours), a solution in methanol can be stored at -20°C. For long-term storage, it is best to aliquot the compound as a dry film.[2] To do this, dissolve the solid in a suitable organic solvent, aliquot the desired amounts into vials, and evaporate the solvent under a stream of inert gas (e.g., nitrogen or argon). Store the dried aliquots at -80°C. When needed, reconstitute a vial for immediate use. Aqueous solutions are not recommended for storage for more than one day.

Q3: My experimental results are inconsistent. What could be the issue?

A3: Inconsistent results with LCACoAs can arise from several factors:

• Degradation: The thioester bond is susceptible to hydrolysis, especially in aqueous solutions and at non-neutral pH.[1] It is crucial to use fresh solutions or properly stored aliquots.

• Micelle Formation: Above its critical micelle concentration (CMC), 17-Methyltricosanoyl-CoA will form micelles. This can affect its availability as a substrate in enzymatic assays. The CMC for long-chain acyl-CoAs can range from 7 to 250 µM depending on the buffer, pH, and ionic strength.[3]

• Adsorption: LCACoAs can adsorb to glass and plastic surfaces. While some studies have found this to be negligible, it is a potential source of concentration errors.

Q4: What is the critical micelle concentration (CMC) of 17-Methyltricosanoyl-CoA and why is it important?

Troubleshooting Guides

Issue 1: Low or No Enzyme Activity

Possible Cause	Troubleshooting Step
Degraded Substrate	Prepare a fresh solution of 17-Methyltricosanoyl-CoA from a new, properly stored aliquot. Verify the integrity of your stock solution using an appropriate analytical method if possible (see Experimental Protocols).
Micelle Formation	Determine the CMC of 17-Methyltricosanoyl-CoA under your experimental conditions if possible. Alternatively, perform experiments at a concentration well below the expected CMC range for LCACoAs (e.g., < 10 µM). You can also include a low concentration of a non-ionic detergent to see if it affects the reaction rate, which may indicate micellar effects.
Incorrect Buffer pH	Long-chain acyl-CoAs are more stable at a slightly acidic to neutral pH. Hydrolysis can occur at alkaline and strongly acidic pH.[1] Ensure your buffer pH is optimal for both your enzyme and substrate stability.

Issue 2: Poor Solubility in Aqueous Buffer

Possible Cause	Troubleshooting Step
High Concentration	Long-chain acyl-CoAs have limited solubility in aqueous solutions. Try lowering the concentration.
Incorrect Solvent for Initial Dissolution	Always dissolve the solid in a small amount of methanol first before diluting into your aqueous buffer.
Precipitation	If you observe cloudiness or precipitation upon dilution into the aqueous buffer, the concentration may be too high, or the buffer conditions may not be suitable. Consider adjusting the buffer composition or adding a carrier protein like BSA.

Stability Data

Direct quantitative stability data for 17-Methyltricosanoyl-CoA is not available. The following table summarizes the stability of other long-chain acyl-CoAs in different solvents, which can be used as a general guide.

Compound	Solvent/Buffer	Temperature	Stability	Reference
Long-chain acyl-CoAs (C10:0 to C16:0)	Methanol	Autosampler (not specified)	Stable for at least 24 hours	[1]
Long-chain acyl-CoAs (C10:0 to C16:0)	Water	Autosampler (not specified)	Significant degradation within 24 hours, increasing with chain length	[1]
Long-chain acyl-CoAs (C10:0 to C16:0)	50% Methanol / 50% 50 mM Ammonium Acetate (pH 7)	Autosampler (not specified)	More stable than in pure water, but some degradation observed	[1]
16:1-CoA	Aqueous crystallization buffer	Room Temperature	70-75% degraded after 1 day; 94-97% degraded after 3 weeks	[4]
Fatty acyl-CoAs	Various buffers	Room Temperature	Negligible hydrolysis in 24 hours
Fatty acyl-CoAs	Frozen solutions	-20°C	Stable for several weeks

Experimental Protocols

Protocol 1: Preparation of 17-Methyltricosanoyl-CoA Stock Solution

• Weighing: Accurately weigh the desired amount of solid 17-Methyltricosanoyl-CoA in a microcentrifuge tube. Due to the small quantities often used, a microbalance is recommended.[2]

• Initial Dissolution: Add a minimal volume of high-purity methanol to dissolve the solid completely. Vortex briefly if necessary.

• Concentration Determination: The concentration of the stock solution can be estimated by measuring the absorbance at 260 nm (ε₂₆₀ = 16.4 mM⁻¹cm⁻¹ for the adenine (B156593) group of CoA).

• Storage:

  • Short-term: Store the methanolic stock solution at -20°C for up to 24 hours.

  • Long-term: For long-term storage, it is recommended to prepare single-use aliquots. Dispense the desired volume of the methanolic solution into separate tubes, evaporate the solvent under a stream of nitrogen or argon, and store the resulting dry film at -80°C.

Protocol 2: Assessment of Thioester Bond Integrity

The integrity of the thioester bond can be assessed by monitoring the release of free sulfhydryl groups from Coenzyme A upon hydrolysis. Ellman's reagent (DTNB) can be used for this purpose.

• Prepare a DTNB solution: Dissolve DTNB in a suitable buffer (e.g., 100 mM potassium phosphate, pH 8.0, containing 1 mM EDTA).

• Sample preparation: Take an aliquot of your 17-Methyltricosanoyl-CoA solution.

• Reaction: Add the DTNB solution to your sample.

• Measurement: Measure the absorbance at 412 nm. The increase in absorbance is proportional to the amount of free CoA, indicating the extent of hydrolysis.

Visualizations

Caption: Workflow for handling 17-Methyltricosanoyl-CoA.

Caption: Decision tree for troubleshooting experiments.

References

• 1. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Physical properties of fatty acyl-CoA. Critical micelle concentrations and micellar size and shape - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability of fatty acyl-coenzyme A thioester ligands of hepatocyte nuclear factor-4alpha and peroxisome proliferator-activated receptor-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Mycobacterial Very-Long-Chain Lipid Extraction

Welcome to the technical support center for the optimization of very-long-chain lipid (VLCL) extraction from mycobacteria. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed protocols for the efficient extraction of these complex lipids.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting very-long-chain lipids from mycobacteria?

A1: The most widely used methods for extracting total lipids from mycobacteria are variations of solvent extraction protocols. These include the Folch method, the Bligh and Dyer method, and a less common but reportedly more efficient modified Chandramauli's method.[1][2] These methods generally utilize a mixture of chloroform (B151607) and methanol (B129727) to solubilize the lipids.[2][3][4] For the specific extraction of mycolic acids, a key class of VLCLs, protocols often involve alkaline hydrolysis to release the fatty acids from the cell wall, followed by esterification and solvent extraction.[5][6]

Q2: I am getting a low yield of lipids from my mycobacterial culture. What are the possible reasons and how can I improve it?

A2: Low lipid yield can be attributed to several factors:

• Incomplete Cell Lysis: The mycobacterial cell wall is notoriously robust.[7] Ensure thorough cell disruption through methods like sonication, bead beating, or high pressure homogenization (French press).[7] A combination of lysozyme (B549824) treatment and sonication has been shown to be effective.[7]

• Inefficient Extraction Solvents: While chloroform:methanol mixtures are standard, the ratios can be optimized. Some studies suggest that a modified Chandramauli's method can yield a considerably higher concentration of mycobacterial lipids compared to the Folch or Bligh and Dyer methods.[1][2]

• Suboptimal Growth Phase: The lipid composition and content of mycobacteria can vary with the growth phase.[3][8] Harvesting cells during the exponential growth phase (OD600 = 0.8 to 1.0) is often recommended for consistent results.[6]

• Insufficient Hydrolysis (for mycolic acids): For covalently bound mycolic acids, complete hydrolysis is crucial. An overnight incubation with a strong base like tetrabutylammonium (B224687) hydroxide (B78521) (TBAH) at a high temperature (e.g., 100°C) is a common practice.[6]

Q3: How do I choose the best extraction method for my specific very-long-chain lipid of interest?

A3: The choice of method depends on the target lipid class:

• Total Lipids: For a broad profile of both polar and apolar lipids, methods like the modified Folch or Bligh and Dyer are suitable.[3] The modified Chandramauli's method is reported to be more efficient for total lipid extraction.[2]

• Mycolic Acids: These require a more rigorous protocol involving alkaline hydrolysis to break the ester bonds linking them to the arabinogalactan-peptidoglycan complex.[5][6][9] This is followed by acidification, extraction, and derivatization (e.g., methylation) for analysis.

• Non-covalently Linked Lipids: Lipids like phthiocerol dimycocerosates (PDIMs), phenolic glycolipids (PGLs), and trehalose (B1683222) dimycolate (TDM) can be extracted with less harsh methods, often involving stirring the mycobacterial cells with a chloroform:methanol mixture.[3]

Q4: Can the culture conditions affect the lipid profile of my mycobacteria?

A4: Yes, culture conditions significantly impact the lipid composition.[3] Factors such as the composition of the culture medium, incubation time, and temperature can alter the lipid pattern of each mycobacterium.[3] For example, the availability of precursors like propionate (B1217596) can influence the size and abundance of virulence lipids such as PDIM and sulfolipid-1.[10]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no lipid recovery	Incomplete cell disruption.	Utilize more rigorous lysis methods such as bead beating, sonication, or a French press. Combining lysozyme treatment with sonication can be particularly effective.[7]
Inefficient solvent extraction.	Consider switching to a modified Chandramauli's method, which has been reported to yield higher lipid concentrations.[1][2] Ensure appropriate solvent-to-biomass ratios.
Harvesting cells at the wrong growth phase.	Harvest mycobacterial cultures during the mid-logarithmic phase (OD600 = 0.8-1.0) for optimal and consistent lipid content.[6]
Contamination in the lipid extract	Contamination from plasticware.	Use glass tubes and vessels for all steps involving organic solvents to avoid leaching of plasticizers.[3][6]
Carryover of non-lipid components.	Include a wash step with an aqueous salt solution (e.g., KCl) to remove non-lipid contaminants from the organic phase.[3]
Poor separation on TLC	Inappropriate solvent system.	Optimize the mobile phase for your specific lipids of interest. For mycolic acid methyl esters (MAMEs), a common solvent system is hexane:ethyl acetate (B1210297) (19:1, v/v), often run twice for better separation.[6]
Overloading of the TLC plate.	Load a smaller volume of the lipid extract onto the TLC plate to prevent band streaking and ensure clear separation.[6]
Inconsistent results between replicates	Inconsistent cell harvesting.	Standardize the OD600 at which cells are harvested to ensure uniformity across samples.
Incomplete solvent evaporation.	Ensure complete removal of the solvent under a stream of nitrogen before weighing the lipid extract or proceeding to downstream analysis.

Quantitative Data Summary

Extraction Method	Reported Lipid Yield (mg from 1g of wet cells)	Reference
Chandramouli's Method	~42 mg	[2]
Folch Method	~30 mg	[2]
Bligh and Dyer Method	~21 mg	[2]

Note: Yields can vary depending on the mycobacterial species and growth conditions.

Experimental Protocols

Protocol 1: Total Lipid Extraction (Modified Chandramouli's Method)

This protocol is adapted from a study reporting higher lipid yields compared to other standard methods.[2]

• Cell Harvesting: Harvest mycobacterial cells from a mid-log phase culture by centrifugation.

• Solvent Extraction (Step 1): Resuspend the cell pellet in a mixture of chloroform:methanol (2:1, v/v). Stir the suspension for a prolonged period (e.g., 12 hours) at room temperature.

• Filtration: Separate the solvent extract from the cell debris by filtration.

• Solvent Extraction (Step 2): Re-extract the cell debris with the same chloroform:methanol mixture to maximize lipid recovery.

• Phase Separation: Combine the solvent extracts and add water to induce phase separation. The lower organic phase contains the total lipids.

• Washing: Wash the organic phase with a salt solution (e.g., KCl) to remove non-lipid contaminants.[3]

• Drying: Evaporate the solvent from the organic phase under a stream of nitrogen gas to obtain the dried total lipid extract.

Protocol 2: Mycolic Acid Extraction and Methylation

This protocol is designed for the specific extraction and derivatization of mycolic acids.[5][6]

• Cell Harvesting and Washing: Harvest mycobacterial cells from a mid-log phase culture (OD600 = 0.8-1.0) by centrifugation. Wash the pellet with water to remove residual medium.[6]

• Alkaline Hydrolysis: Resuspend the cell pellet in 2 ml of tetrabutylammonium hydroxide (TBAH) and incubate overnight at 100°C. This step hydrolyzes the ester bonds, releasing the mycolic acids.[6]

• Methyl Esterification: After cooling, add 4 ml of dichloromethane (B109758) (CH2Cl2), 300 μl of methyl iodide (CH3I), and 2 ml of water. Mix for 1 hour at room temperature. This reaction converts the mycolic acids to their methyl ester derivatives (MAMEs).[6]

• Phase Separation: Centrifuge the mixture to separate the phases. The lower organic phase contains the MAMEs.

• Washing: Wash the organic phase with water to remove any remaining TBAH and other aqueous contaminants.

• Drying: Transfer the lower organic phase to a new glass tube and evaporate the solvent under a stream of nitrogen gas.

• Analysis: The dried MAMEs can be redissolved in a suitable solvent for analysis by Thin-Layer Chromatography (TLC).

Visualizations

Caption: General workflow for total lipid extraction from mycobacteria.

Caption: Specific workflow for the extraction of mycolic acids.

Caption: A decision tree for troubleshooting low lipid yield.

References

• 1. Revisiting a protocol for extraction of mycobacterial lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of the Lipid Composition of Mycobacteria by Thin Layer Chromatography [jove.com]
• 4. researchgate.net [researchgate.net]
• 5. Extraction and Purification of Mycobacterial Mycolic Acids [en.bio-protocol.org]
• 6. Extraction and Purification of Mycobacterial Mycolic Acids [bio-protocol.org]
• 7. Breaking down the wall: fractionation of mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lipidomic analyses of Mycobacterium tuberculosis based on accurate mass measurements and the novel “Mtb LipidDB” - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [PDF] Extraction and Purification of Mycobacterial Mycolic Acids | Semantic Scholar [semanticscholar.org]
• 10. pnas.org [pnas.org]

"calibration curve issues for long-chain acyl-CoA quantification"

Welcome to the technical support center for the quantification of long-chain acyl-CoAs. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My calibration curve for long-chain acyl-CoAs is non-linear. What are the potential causes and solutions?

A1: Non-linearity in calibration curves is a common issue and can arise from several factors:

• Analyte Instability: Long-chain acyl-CoAs are susceptible to hydrolysis, especially in aqueous solutions at alkaline or strongly acidic pH.[1][2] Degradation of standards during sample preparation or analysis can lead to a non-linear response.

  • Troubleshooting:

    • Prepare standards fresh and keep them on ice.

    • Reconstitute dried samples in a solution that promotes stability, such as methanol (B129727).[3]

    • Minimize the time samples spend in the autosampler.[1] One study noted that most acyl-CoAs showed less than 30% degradation after 9 hours at 4°C, but some, like C14:1-CoA, degraded by as much as 44%.[4]

• Matrix Effects: Co-eluting substances from the biological matrix can suppress or enhance the ionization of the target analytes in the mass spectrometer, leading to a non-linear response.[5] Matrix effects can differ even between cell lines.

  • Troubleshooting:

    • Use a stable isotope-labeled internal standard (SIL-IS) for each analyte to compensate for matrix effects.[6] If specific SIL-IS are unavailable, odd-chain acyl-CoAs (e.g., C17:0-CoA) can be used as internal standards.[7][8]

    • Improve chromatographic separation to resolve analytes from interfering matrix components.[1]

    • Prepare calibration standards in a matrix that closely matches the study samples to mimic the matrix effect across the curve.

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, leading to a plateau in the signal response.

  • Troubleshooting:

    • Extend the calibration curve to include lower concentrations or dilute samples to fall within the linear range of the assay. A typical calibration curve might range from 1.56 ng to 100 ng per 50 μl.[7]

Q2: I am observing low recovery of my long-chain acyl-CoAs. How can I improve my extraction efficiency?

A2: Low recovery is often related to the extraction procedure and the inherent instability of long-chain acyl-CoAs.[9]

• Incomplete Cell Lysis or Tissue Homogenization: Inefficient disruption of cells or tissue can prevent the complete release of acyl-CoAs.

  • Troubleshooting:

    • Ensure thorough homogenization. A glass homogenizer can be effective for tissue samples.[9]

    • Optimize the solvent-to-tissue ratio.[9]

• Suboptimal Extraction Solvents: The choice of solvent is critical for efficient extraction.

  • Troubleshooting:

    • A common method involves homogenization in an acidic buffer (e.g., 100 mM KH2PO4, pH 4.9) followed by extraction with organic solvents like acetonitrile (B52724) and isopropanol (B130326).[7][9][10]

    • One study found that an 80% methanol solution yielded the highest MS intensities for a range of acyl-CoAs from liver tissue.[4]

• Analyte Degradation During Extraction: Long-chain acyl-CoAs can be degraded by enzymes or chemical hydrolysis during the extraction process.[9]

  • Troubleshooting:

    • Perform all extraction steps on ice to minimize enzymatic activity.[9]

    • Flash-freeze tissue samples in liquid nitrogen immediately after collection and store them at -80°C.[9]

    • Avoid repeated freeze-thaw cycles.[9]

• Inefficient Solid-Phase Extraction (SPE): If using SPE for sample cleanup, suboptimal conditions can lead to loss of the analyte.

  • Troubleshooting:

    • Ensure proper conditioning and equilibration of the SPE column.[9]

    • Optimize the pH and composition of the wash and elution buffers. For example, a weak anion exchange SPE column can be washed with an acetonitrile/isopropanol/water/acetic acid mixture and the acyl-CoAs eluted with a methanol/ammonium (B1175870) formate (B1220265) solution.[11]

Experimental Protocols

Protocol 1: Extraction of Long-Chain Acyl-CoAs from Tissue

This protocol is adapted from methods designed for the extraction and purification of long-chain acyl-CoAs from various tissue types.[9][10]

Materials:

• Frozen tissue sample (~100 mg)[9]

• Glass homogenizer[9]

• 100 mM Potassium Phosphate (KH2PO4) buffer, pH 4.9[9][10]

• Acetonitrile (ACN)[10]

• Isopropanol[10]

• Internal standard (e.g., Heptadecanoyl-CoA)[7]

• Solid-Phase Extraction (SPE) columns (optional, for cleanup)[9][11]

Procedure:

• Homogenization:

  • Weigh approximately 100 mg of frozen tissue.[9]

  • In a pre-chilled glass homogenizer on ice, add the tissue to 2 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing the internal standard.[9]

  • Homogenize the tissue thoroughly.

  • Add organic solvents such as a mixture of acetonitrile and isopropanol and vortex.[7][11]

• Extraction:

  • Centrifuge the homogenate at a high speed (e.g., 16,000 x g) at 4°C for 10 minutes.[7]

  • Collect the supernatant which contains the acyl-CoAs.[7]

• Purification (Optional, using SPE):

  • Condition a weak anion exchange SPE column.[9][11]

  • Load the supernatant onto the SPE column.

  • Wash the column to remove impurities. A solution of acetonitrile/isopropanol/water/acetic acid can be used.[11]

  • Elute the acyl-CoAs with an appropriate solvent, such as methanol containing ammonium formate.[11]

• Sample Concentration:

  • Dry the eluted sample under a stream of nitrogen at room temperature.[9]

  • Reconstitute the dried extract in a suitable solvent (e.g., methanol) for LC-MS/MS analysis.[1][3]

Data Presentation

Table 1: Reported Extraction Recovery Rates for Long-Chain Acyl-CoAs

Tissue Type	Extraction Method	Recovery Rate	Reference
Rat Liver	Acetonitrile/2-propanol extraction followed by SPE	93% to 104%	[11]
Various Tissues	Modified method with 2-propanol and ACN extraction	70-80%	[10]
Rat Liver	Two-phase extraction with methanol and high salt	~55% (with acyl-CoA-binding protein)	[12]

Table 2: Linearity of Calibration Curves for Long-Chain Acyl-CoA Quantification

Analyte(s)	Concentration Range	R² Value	Reference
C16-CoA, C18:1-CoA	1.56 ng to 100 ng per 50 µl	> 0.999	[7]
Various Acyl-CoAs (C10:0 to C20:0)	2.4 to 600 pmol	> 0.98	[1][3]
Multiple Acyl-CoAs	Not specified	> 0.998	[13]

Visualizations

Workflow and Pathway Diagrams

Caption: Troubleshooting logic for non-linear calibration curves.

Caption: Experimental workflow for acyl-CoA quantification.

References

• 1. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. An improved method for tissue long-chain acyl-CoA extraction and analysis [agris.fao.org]
• 11. Novel isolation procedure for short-, medium- and long-chain acyl-coenzyme esters from tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A fast and versatile method for extraction and quantitation of long-chain acyl-CoA esters from tissue: content of individual long-chain acyl-CoA esters in various tissues from fed rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]

Technical Support Center: Analysis of 17-Methyltricosanoyl-CoA by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 17-Methyltricosanoyl-CoA and other very-long-chain fatty acyl-CoAs (VLCFA-CoAs). Our goal is to help you minimize background noise and overcome common challenges during mass spectrometric analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background noise in the mass spectra of 17-Methyltricosanoyl-CoA?

A1: Background noise in the analysis of long-chain acyl-CoAs typically originates from several sources:

• Solvents and Reagents: Impurities in solvents like methanol (B129727), acetonitrile, and water, as well as additives like formic acid or ammonium (B1175870) acetate (B1210297), can introduce significant background ions. Using high-purity, LC-MS grade solvents is critical.

• Labware: Plasticizers (e.g., phthalates) and slip agents (e.g., oleamide) can leach from plastic tubes, pipette tips, and well plates, causing contamination. Whenever possible, use polypropylene (B1209903) tubes from trusted manufacturers or borosilicate glassware.

• Sample Matrix: Complex biological samples contain numerous endogenous molecules that can co-elute with the analyte of interest, causing ion suppression and increasing background noise.

• LC-MS System: Contamination can arise from the autosampler, pump, tubing, and ion source. Common contaminants include polyethylene (B3416737) glycol (PEG), polypropylene glycol (PPG), and siloxanes from column bleed. Regular system cleaning and maintenance are essential.

Q2: How can I improve the stability of 17-Methyltricosanoyl-CoA during sample preparation?

A2: Very-long-chain fatty acyl-CoAs can be prone to degradation. To enhance stability, consider the following:

• pH Control: Maintain the pH of your solutions within a suitable range. A slightly acidic environment (e.g., using ammonium acetate buffer at pH 6.8) can help maintain the stability of acyl-CoAs.

• Temperature: Keep samples cold (e.g., on ice or in a cooled autosampler at 4°C) to minimize enzymatic and chemical degradation.

• Solvent Composition: The choice of solvent for reconstitution is important. A mixture of methanol and an ammonium acetate buffer has been shown to provide good stability for long-chain acyl-CoAs.

Q3: Which ionization mode, positive or negative, is better for analyzing 17-Methyltricosanoyl-CoA?

A3: For long-chain and very-long-chain fatty acyl-CoAs, positive ion electrospray ionization (ESI) mode is generally reported to be more sensitive than negative ion mode.[1] Protonated molecules [M+H]+ are readily formed and provide stable signals for MS/MS analysis.

Q4: What are the characteristic fragmentation patterns for VLCFA-CoAs in MS/MS?

A4: In positive ion mode, acyl-CoAs typically exhibit a characteristic neutral loss of 507 Da, which corresponds to the 3'-phosphoadenosine diphosphate (B83284) moiety.[2][3] This specific fragmentation is often used for developing sensitive and selective Multiple Reaction Monitoring (MRM) methods. Another common fragment ion observed is at m/z 428, representing the CoA moiety.[3][4]

Troubleshooting Guides

This section provides a question-and-answer guide to address specific issues you may encounter during your experiments.

High Background Noise

Problem: My baseline is very high and noisy, making it difficult to detect my analyte.

Possible Causes & Solutions:

Cause	Solution
Contaminated Solvents	Use fresh, LC-MS grade solvents. Sonicate solvents for 5-10 minutes after mixing to remove dissolved gases.[5]
Dirty LC-MS System	Flush the entire LC system, including the autosampler wash port, with a series of solvents (e.g., isopropanol, methanol, water). Clean the ion source components (e.g., spray shield, capillary).
Column Bleed	Condition a new column according to the manufacturer's instructions. If the column is old, consider replacing it.
Septum Bleed	Use a high-quality, low-bleed septum in your injector port.
Leaking Fittings	Check all fittings for leaks using an electronic leak detector.

Poor Peak Shape or No Signal

Problem: I am observing poor peak shape (e.g., tailing, splitting) or no signal for 17-Methyltricosanoyl-CoA.

Possible Causes & Solutions:

Cause	Solution
Analyte Adsorption	The phosphate (B84403) groups on acyl-CoAs can interact with metal surfaces in the LC system. Consider using a derivatization strategy, such as phosphate methylation, to reduce this interaction.[6] Using PEEK tubing and fittings can also help.
Inappropriate Mobile Phase	For reversed-phase chromatography of long-chain acyl-CoAs, a mobile phase with a high organic content (e.g., acetonitrile) and a suitable ion-pairing agent or buffer (e.g., ammonium hydroxide (B78521) at high pH) can improve peak shape.[2]
Ion Suppression	Ion suppression occurs when co-eluting matrix components interfere with the ionization of the analyte.[7][8][9][10] Improve chromatographic separation to resolve the analyte from interfering species. Enhance sample cleanup using techniques like solid-phase extraction (SPE).[2]
Sample Degradation	Ensure proper sample handling and storage conditions as described in the FAQs.

Quantitative Data Summary

The following table summarizes typical LC-MS/MS parameters used for the analysis of long-chain fatty acyl-CoAs, which can be adapted for 17-Methyltricosanoyl-CoA.

Parameter	Typical Value/Condition	Reference
Chromatography	Reversed-phase (C8 or C18 column)	[2][3]
Mobile Phase A	Water with ammonium hydroxide or ammonium acetate	[2][4]
Mobile Phase B	Acetonitrile or Methanol	[2][4]
Ionization Mode	Positive Electrospray Ionization (ESI)	[1]
MS/MS Transition	Precursor Ion [M+H]+ -> Product Ion from neutral loss of 507 Da	[2][3]
Limit of Quantitation (LOQ)	Low fmol range	[11]

Experimental Protocols

Protocol 1: Sample Preparation for VLCFA-CoA Analysis from Cultured Cells

• Cell Harvesting: Aspirate the culture medium and wash the cells with ice-cold phosphate-buffered saline (PBS).

• Extraction: Add a cold extraction solvent (e.g., a mixture of acetonitrile, isopropanol, and water) to the cells. Scrape the cells and collect the lysate.

• Protein Precipitation: Vortex the lysate vigorously and centrifuge at high speed (e.g., 16,000 x g) at 4°C to pellet the protein.

• Supernatant Collection: Carefully transfer the supernatant containing the acyl-CoAs to a new tube.

• Drying: Evaporate the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 50% methanol / 50% 50 mM ammonium acetate, pH 7).[12]

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

• Cartridge Conditioning: Condition a mixed-mode or reversed-phase SPE cartridge according to the manufacturer's instructions (e.g., with methanol followed by water).

• Sample Loading: Load the reconstituted sample extract onto the conditioned cartridge.

• Washing: Wash the cartridge with a weak solvent to remove salts and other polar impurities.

• Elution: Elute the acyl-CoAs with a solvent of appropriate strength (e.g., a mixture of methanol and ammonium formate).

• Drying and Reconstitution: Dry the eluate and reconstitute in the LC-MS mobile phase.

Visualizations

Caption: A logical workflow for troubleshooting high background noise.

References

• 1. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ccc.bc.edu [ccc.bc.edu]
• 6. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Ion suppression: a major concern in mass spectrometry - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 10. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 11. researchgate.net [researchgate.net]
• 12. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to 17-Methyltricosanoyl-CoA and Tuberculostearoyl-CoA in Mycobacterial Lipid Metabolism

Authored for researchers, scientists, and drug development professionals, this guide provides a detailed comparison of two key branched-chain fatty acyl-CoAs in mycobacteria: the well-characterized tuberculostearoyl-CoA and the very-long-chain fatty acyl-CoA, 17-methyltricosanoyl-CoA. This document synthesizes current knowledge on their biosynthesis, potential roles, and the experimental methodologies used for their study.

The complex and unique lipid composition of the mycobacterial cell envelope is central to its survival, pathogenesis, and notorious resistance to antibiotics. Among the myriad of lipid components, branched-chain fatty acids play a crucial role in modulating the fluidity and integrity of the cell membrane. This guide focuses on two such molecules: tuberculostearoyl-CoA (10-methyloctadecanoyl-CoA), a C19 methyl-branched fatty acyl-CoA, and 17-methyltricosanoyl-CoA, a C24 very-long-chain methyl-branched fatty acyl-CoA. While tuberculostearic acid is one of the most abundant and well-studied branched-chain fatty acids in mycobacteria, specific literature on 17-methyltricosanoic acid is sparse. Therefore, this guide will compare the known aspects of tuberculostearoyl-CoA with a plausible model for the biosynthesis and function of 17-methyltricosanoyl-CoA, based on established principles of mycobacterial fatty acid metabolism.

Biosynthesis and Physicochemical Properties

The biosynthesis of these two molecules follows distinct, yet related, pathways within the broader scheme of mycobacterial fatty acid synthesis. Tuberculostearoyl-CoA is derived from a common C18 unsaturated fatty acid, while 17-methyltricosanoyl-CoA is likely built upon a very-long-chain fatty acid backbone.

Feature	Tuberculostearoyl-CoA	17-Methyltricosanoyl-CoA (Hypothesized)
Precursor	Oleoyl-CoA (C18:1)	Lignoceroyl-CoA (C24:0) or other VLCFA
Carbon Chain Length	19	24
Methyl Branch Position	10	17
Key Biosynthetic Enzymes	Cfa (SAM-dependent methyltransferase)	FAS-I, Polyketide Synthase (PKS), SAM-dependent methyltransferase
Methyl Group Donor	S-Adenosyl-L-methionine (SAM)	S-Adenosyl-L-methionine (SAM)

Biosynthetic Pathways

The generation of these two fatty acyl-CoAs involves different key enzymatic steps, which are visualized in the diagrams below.

Tuberculostearoyl-CoA Biosynthesis:

The biosynthesis of tuberculostearoyl-CoA is a well-elucidated process initiated from oleic acid, a common unsaturated fatty acid.

Biosynthesis of Tuberculostearoyl-CoA.

Hypothetical Biosynthesis of 17-Methyltricosanoyl-CoA:

The synthesis of 17-methyltricosanoyl-CoA is proposed to start from very-long-chain fatty acids (VLCFAs) produced by the Fatty Acid Synthase I (FAS-I) system. A subsequent methylation event, potentially catalyzed by a SAM-dependent methyltransferase, would introduce the methyl branch.

Hypothetical Biosynthesis of 17-Methyltricosanoyl-CoA.

Functional Roles in Mycobacteria

Branched-chain fatty acids are integral to the structure and function of the mycobacterial cell envelope. Their methyl branches introduce steric hindrance and disrupt the tight packing of acyl chains, thereby increasing membrane fluidity.

Aspect	Tuberculostearoyl-CoA	17-Methyltricosanoyl-CoA (Inferred)
Primary Function	Regulation of membrane fluidity and compartmentalization.[1][2]	Contribution to the structural integrity and fluidity of the mycomembrane.
Incorporation	Found in major membrane phospholipids.[1]	Likely a component of complex lipids such as mycolic acids or other cell wall glycolipids.[2]
Impact on Cell	Essential for normal growth and stress response.[1][3]	Potentially involved in the impermeability of the cell wall and resistance to certain drugs.
Pathogenesis	May influence host-pathogen interactions through modulation of membrane properties.	As a component of the outer cell wall, it could play a role in virulence and interaction with the host immune system.

Experimental Protocols

The study of mycobacterial fatty acids requires specialized techniques for their extraction, derivatization, and analysis. Below are generalized protocols for the analysis of both tuberculostearic acid and other very-long-chain fatty acids.

Extraction and Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC-MS Analysis

This protocol is widely used for the analysis of the overall fatty acid profile of mycobacteria.

Workflow for FAME Analysis by GC-MS.

Protocol Steps:

• Harvesting and Saponification: Mycobacterial cells are harvested and treated with a strong base (e.g., sodium hydroxide (B78521) in methanol) at high temperatures to hydrolyze lipids and release free fatty acids.

• Methylation: The free fatty acids are then esterified, typically using boron trifluoride in methanol, to produce volatile fatty acid methyl esters (FAMEs).

• Extraction: The FAMEs are extracted into an organic solvent, such as hexane.

• GC-MS Analysis: The extracted FAMEs are separated by gas chromatography based on their boiling points and chain lengths, and identified by their mass spectra.

Analysis of Acyl-CoAs by LC-MS/MS

Direct analysis of acyl-CoA thioesters is more challenging due to their lower abundance and instability, but provides a more direct view of the metabolically active forms.

Protocol Steps:

• Rapid Quenching and Extraction: Cellular metabolism is rapidly quenched, and acyl-CoAs are extracted, often using a solid-phase extraction (SPE) method to enrich for these molecules.

• LC-MS/MS Analysis: The extracted acyl-CoAs are separated by reverse-phase liquid chromatography and detected by tandem mass spectrometry (MS/MS). Specific precursor-product ion transitions are monitored for sensitive and specific quantification.

Conclusion

Tuberculostearoyl-CoA and 17-methyltricosanoyl-CoA represent two distinct classes of methyl-branched fatty acids in mycobacteria, differing in their chain length and biosynthetic origins. Tuberculostearoyl-CoA, a C19 fatty acyl-CoA, is crucial for maintaining the fluidity of the plasma membrane. In contrast, the C24 very-long-chain fatty acyl-CoA, 17-methyltricosanoyl-CoA, is likely a building block for the complex lipids of the outer mycomembrane, contributing to its structural integrity and impermeability. While the study of tuberculostearoyl-CoA has provided significant insights into mycobacterial membrane biology, further research into the biosynthesis and function of very-long-chain methyl-branched fatty acids, such as 17-methyltricosanoyl-CoA, is needed to fully understand the intricate lipid network that underpins the resilience of these formidable pathogens. The experimental protocols outlined here provide a framework for future investigations into the roles of these and other unique mycobacterial lipids.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. Biochemical characterization of an S-adenosyl-l-methionine-dependent methyltransferase (Rv0469) of Mycobacterium tuberculosis | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of the Biological Activity of Methylated vs. Unmethylated C24:0-CoA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of unmethylated lignoceroyl-CoA (C24:0-CoA) and its hypothetical methylated counterpart, alpha-methylated C24:0-CoA. While direct experimental data for methylated C24:0-CoA is limited, this comparison is based on established principles of fatty acid metabolism and the known substrate specificities of the involved enzymes.

Executive Summary

Unmethylated C24:0-CoA is a crucial very-long-chain fatty acyl-CoA (VLCFA-CoA) primarily involved in two key cellular processes: peroxisomal beta-oxidation for its catabolism and the synthesis of C24 sphingolipids, which are essential components of myelin and other cellular membranes.[1][2] In contrast, the introduction of a methyl group, particularly at the alpha-carbon, fundamentally alters its metabolic fate. An alpha-methylated C24:0-CoA would be a poor substrate for the enzymes of straight-chain fatty acid beta-oxidation and would require a specialized enzymatic pathway for its degradation, which includes the enzyme alpha-methylacyl-CoA racemase (AMACR). This methylation would also likely hinder its incorporation into complex lipids like sphingolipids.

Data Presentation: Unmethylated vs. α-Methylated C24:0-CoA

Feature	Unmethylated C24:0-CoA (Lignoceroyl-CoA)	α-Methylated C24:0-CoA (Hypothetical)
Primary Metabolic Pathway	Peroxisomal Beta-Oxidation	Requires initial racemization by AMACR, followed by peroxisomal beta-oxidation.
Key Catabolic Enzymes	Very-long-chain acyl-CoA synthetase (VLC-ACS), Acyl-CoA Oxidase 1 (ACOX1), D-bifunctional protein (HSD17B4), Peroxisomal thiolase.[1][2]	Alpha-methylacyl-CoA racemase (AMACR), followed by the enzymes of the branched-chain fatty acid beta-oxidation pathway.
Rate-Limiting Step in Catabolism	Transport into the peroxisome and the initial ACOX1-catalyzed dehydrogenation.[1]	Racemization by AMACR is likely a key regulatory step.
Role in Sphingolipid Synthesis	Direct precursor for the synthesis of C24 ceramides (B1148491) by ceramide synthase 2 (CerS2), essential for myelin formation.[3][4]	Unlikely to be a direct or efficient substrate for CerS2 due to steric hindrance from the methyl group.
Cellular Signaling Implications	Levels of C24:0-CoA and its sphingolipid derivatives can influence membrane fluidity, receptor function, and signaling pathways.	Altered membrane composition due to the potential misincorporation or accumulation of methylated fatty acids could disrupt signaling.
Pathological Relevance	Accumulation due to defects in peroxisomal beta-oxidation leads to X-linked adrenoleukodystrophy (X-ALD).[5][6]	Defects in AMACR can lead to the accumulation of branched-chain fatty acids, causing neurological disorders.

Metabolic Pathways

The metabolic fates of unmethylated and alpha-methylated C24:0-CoA are distinctly different, as illustrated in the following diagrams.

Caption: Metabolic pathway of unmethylated C24:0-CoA.

Caption: Proposed metabolic pathway of α-methylated C24:0-CoA.

Experimental Protocols

Acyl-CoA Synthetase Activity Assay

This assay measures the conversion of a fatty acid to its corresponding acyl-CoA.

Principle: The activity of very-long-chain acyl-CoA synthetase (VLC-ACS) is determined by measuring the incorporation of a radiolabeled fatty acid into its acyl-CoA derivative.

Materials:

• [1-¹⁴C]Lignoceric acid or a custom synthesized radiolabeled alpha-methylated C24:0

• Cell lysates or purified enzyme

• Assay buffer: 0.1 M Tris-HCl (pH 7.4), 10 mM ATP, 10 mM MgCl₂, 0.2 mM Coenzyme A

• Bovine serum albumin (BSA), fatty acid-free

• Dole's extraction mixture (isopropanol:heptane (B126788):1 M H₂SO₄, 40:10:1)

• Heptane

• Scintillation cocktail and counter

Procedure:

• Prepare the substrate by complexing the radiolabeled fatty acid with BSA in the assay buffer.

• Initiate the reaction by adding the cell lysate or purified enzyme to the substrate mixture.

• Incubate at 37°C for a defined period (e.g., 10-30 minutes).

• Stop the reaction by adding Dole's extraction mixture.

• Separate the unreacted fatty acid from the acyl-CoA by liquid-liquid extraction with heptane. The unreacted fatty acid will partition into the upper heptane phase, while the acyl-CoA remains in the lower aqueous phase.

• Quantify the radioactivity in the aqueous phase using a scintillation counter.

• Calculate the specific activity as nmol of acyl-CoA formed per minute per mg of protein.

Peroxisomal Beta-Oxidation Assay

This assay measures the rate of fatty acid beta-oxidation in isolated peroxisomes or cell cultures.

Principle: The rate of beta-oxidation is determined by measuring the production of acetyl-CoA from a radiolabeled fatty acyl-CoA substrate.

Materials:

• [1-¹⁴C]Lignoceroyl-CoA or a custom synthesized radiolabeled alpha-methylated C24:0-CoA

• Intact cells (e.g., fibroblasts) or isolated peroxisomes

• Assay buffer: 50 mM MOPS-KOH (pH 7.2), 10 mM ATP, 0.5 mM NAD+, 0.2 mM CoA, 2 mM KCN (to inhibit mitochondrial oxidation)

• Trichloroacetic acid (TCA)

• Scintillation cocktail and counter

Procedure:

• Pre-incubate the cells or isolated peroxisomes in the assay buffer.

• Initiate the reaction by adding the radiolabeled acyl-CoA substrate.

• Incubate at 37°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction by adding TCA to precipitate proteins and larger molecules.

• Centrifuge to pellet the precipitate.

• The supernatant will contain the water-soluble radiolabeled acetyl-CoA.

• Quantify the radioactivity in the supernatant using a scintillation counter.

• Express the beta-oxidation activity as the amount of acetyl-CoA produced per unit time per mg of protein.

Acyl-CoA Oxidase (ACOX) Activity Assay

This assay measures the activity of the first and rate-limiting enzyme of peroxisomal beta-oxidation.

Principle: ACOX catalyzes the oxidation of acyl-CoA, producing H₂O₂. The rate of H₂O₂ production is measured using a coupled spectrophotometric or fluorometric assay.

Materials:

• Lignoceroyl-CoA or alpha-methylated C24:0-CoA

• Cell lysates or purified ACOX

• Assay buffer: 50 mM potassium phosphate (B84403) buffer (pH 8.0)

• Horseradish peroxidase (HRP)

• A chromogenic or fluorogenic substrate for HRP (e.g., Amplex Red)

• Spectrophotometer or fluorometer

Procedure:

• Prepare a reaction mixture containing the assay buffer, HRP, and the HRP substrate.

• Add the cell lysate or purified ACOX to the reaction mixture.

• Initiate the reaction by adding the acyl-CoA substrate.

• Monitor the change in absorbance or fluorescence over time at the appropriate wavelength.

• Calculate the ACOX activity based on a standard curve of H₂O₂.

Experimental Workflow

The following diagram illustrates a typical workflow for comparing the biological activity of methylated and unmethylated C24:0-CoA.

Caption: Workflow for comparing methylated and unmethylated C24:0-CoA.

References

• 1. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology [biomolther.org]
• 2. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Enzymes of sphingolipid metabolism as transducers of metabolic inputs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peroxisomal lignoceroyl-CoA ligase deficiency in childhood adrenoleukodystrophy and adrenomyeloneuropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cellular oxidation of lignoceric acid is regulated by the subcellular localization of lignoceroyl-CoA ligases - PubMed [pubmed.ncbi.nlm.nih.gov]

"validation of 17-Methyltricosanoyl-CoA as a biomarker for bacterial infection"

A critical unmet need in clinical diagnostics is the rapid and accurate identification of bacterial infections to guide appropriate antimicrobial therapy and improve patient outcomes. While the ideal biomarker remains elusive, several have been extensively validated and are currently in clinical use. This guide provides a comparative analysis of established biomarkers for bacterial infection, focusing on Procalcitonin (PCT), C-reactive protein (CRP), and D-Lactate. An initial investigation into 17-Methyltricosanoyl-CoA as a potential biomarker found no supporting scientific literature for its validation in the context of bacterial infections.

Established Biomarkers: A Head-to-Head Comparison

Procalcitonin, C-reactive protein, and D-Lactate are three of the most well-studied biomarkers for the detection of bacterial infections. Each has distinct characteristics, performance metrics, and clinical utilities.

Performance Characteristics

The diagnostic accuracy of a biomarker is paramount. The following table summarizes the performance of PCT, CRP, and D-Lactate in detecting bacterial infections, based on a review of multiple studies. It is important to note that sensitivity and specificity can vary depending on the patient population, the site of infection, and the chosen cutoff value.

Biomarker	Sensitivity	Specificity	Positive Predictive Value (PPV)	Negative Predictive Value (NPV)	Cutoff Value
Procalcitonin (PCT)	64% - 87%[1][2]	70% - 77%[1][3]	Varies	High[3]	0.5 ng/mL[1][2]
C-reactive protein (CRP)	67% - 100%[1][4][5][6]	52% - 90%[1][5][6]	Varies	Varies	1.35 - 20 mg/L[1][6]
D-Lactate	79.7% - 94.3%[7][8]	78.4% - 99.5%[7][8]	Varies	Varies	0.15 - 1.3 mmol/L[7][8]

Experimental Protocols

Accurate and reproducible measurement is key to the clinical utility of any biomarker. Below are detailed methodologies for the quantification of CRP and D-Lactate.

C-reactive Protein (CRP) Quantification via Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol outlines a standard sandwich ELISA for the quantitative measurement of CRP in human serum or plasma.

Materials:

• Microplate pre-coated with anti-human CRP antibody

• Human CRP standard

• Biotinylated anti-human CRP antibody

• HRP-conjugated streptavidin

• Assay Diluent

• Wash Buffer

• TMB Substrate

• Stop Solution

• Microplate reader

Procedure:

• Sample Preparation: Dilute serum or plasma samples with Assay Diluent. A common starting dilution is 1:20.

• Standard Curve Preparation: Reconstitute the CRP standard and perform serial dilutions to create a standard curve.

• Binding: Add 100 µL of standards, controls, and diluted samples to the appropriate wells of the microplate. Incubate for 1 hour at 37°C.

• Washing: Aspirate the contents of the wells and wash three times with 300 µL of 1x Wash Buffer per well.

• Detection Antibody: Add 100 µL of biotinylated anti-human CRP antibody to each well. Incubate for 1 hour at 37°C.

• Washing: Repeat the washing step as described in step 4.

• Enzyme Conjugate: Add 100 µL of HRP-conjugated streptavidin to each well. Incubate for 30 minutes at 37°C.

• Washing: Aspirate the contents of the wells and wash five times with 1x Wash Buffer.

• Substrate Reaction: Add 90 µL of TMB Substrate to each well. Incubate for 10-20 minutes at 37°C in the dark.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well.

• Measurement: Read the absorbance at 450 nm on a microplate reader immediately.

• Calculation: Calculate the CRP concentration in the samples by interpolating their absorbance values from the standard curve.

D-Lactate Quantification via Colorimetric Assay

This protocol describes a colorimetric method for the detection of D-Lactate in biological fluids.

Materials:

• D-Lactate Assay Kit (containing Assay Buffer, Enzyme Mix, and Substrate)

• D-Lactate Standard

• 96-well microplate

• Microplate reader

Procedure:

• Sample Preparation: Deproteinize samples such as serum or plasma as per the kit instructions.

• Standard Curve Preparation: Prepare a D-Lactate standard curve by diluting the provided standard in Assay Buffer.

• Reaction Setup: Add 50 µL of each standard and sample to separate wells of a 96-well plate.

• Reaction Mix Preparation: Prepare a reaction mix containing Assay Buffer, Enzyme Mix, and Substrate according to the kit protocol.

• Initiating the Reaction: Add 50 µL of the reaction mix to each well containing the standards and samples. Mix well.

• Incubation: Incubate the plate for 30-60 minutes at 37°C, protected from light.

• Measurement: Measure the absorbance at a wavelength specified by the kit manufacturer (commonly 450 nm).

• Calculation: Determine the D-Lactate concentration in the samples by comparing their absorbance to the standard curve.

Visualizing Workflows and Pathways

To better understand the processes involved in biomarker validation and induction, the following diagrams have been generated.

Caption: A generalized workflow for the validation of a clinical biomarker.

Caption: A simplified signaling pathway for the induction of C-reactive protein.

Conclusion

The selection of a biomarker for bacterial infection is a complex decision that depends on the clinical context, desired performance characteristics, and available resources. Procalcitonin offers high specificity for bacterial infections, while C-reactive protein is a highly sensitive but less specific marker of inflammation. D-Lactate shows promise as a specific indicator of bacterial metabolism. Further research is needed to identify novel biomarkers with improved diagnostic accuracy to aid in the crucial fight against bacterial infections.

References

• 1. academic.oup.com [academic.oup.com]
• 2. publications.aap.org [publications.aap.org]
• 3. droracle.ai [droracle.ai]
• 4. Sensitivity of C-reactive protein for the identification of patients with laboratory-confirmed bacterial infections in northern Tanzania - PMC [pmc.ncbi.nlm.nih.gov]
• 5. C-reactive Protein Is a More Sensitive and Specific Marker for Diagnosing Bacterial Infections in Systemic Lupus Erythematosus Compared to S100A8/A9 and Procalcitonin | The Journal of Rheumatology [jrheum.org]
• 6. C-reactive Protein Is a More Sensitive and Specific Marker for Diagnosing Bacterial Infections in Systemic Lupus Erythematosus Compared to S100A8/A9 and Procalcitonin | The Journal of Rheumatology [jrheum.org]
• 7. Synovial Fluid d-Lactate-A Novel Pathogen-Specific Biomarker for the Diagnosis of Periprosthetic Joint Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. D-lactic acid measurements in the diagnosis of bacterial infections - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle: Cross-Validation of GC-MS and LC-MS for Branched-Chain Fatty Acid Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of branched-chain fatty acids (BCFAs) is critical for unraveling their roles in health and disease. As key metabolites, BCFAs are implicated in a range of physiological processes, from microbial membrane fluidity to metabolic regulation in humans.[1] The two most prominent analytical techniques for BCFA analysis are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides a comprehensive cross-validation of these methods, supported by experimental data and detailed protocols, to aid in the selection of the most suitable technique for your research needs.

Performance Comparison: A Quantitative Overview

The choice between GC-MS and LC-MS for BCFA analysis often hinges on a trade-off between sensitivity, sample throughput, and the specific requirements of the study. Below is a summary of key performance parameters for the two techniques based on published literature.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Key Considerations
Limit of Detection (LOD)	Generally lower, reaching ng/mL to sub-ng/mL levels with derivatization.[2] For instance, a GC-MS method using pentafluorobenzyl bromide (PFBBr) derivatization reported LODs of 0.244 - 0.977 μM for various short-chain fatty acids, including branched-chain isomers.[3][4]	Can achieve low ng/mL to µg/mL levels. A direct LC-MS/MS method reported LODs of 0.001 mM for most SCFAs.[2] One service provider claims a detection limit as low as 0.5 ng/mL for BCFAs.[1]	GC-MS often provides superior sensitivity for volatile compounds, which BCFAs become after derivatization.
Linearity	Excellent linearity over a wide concentration range is typically achieved.	Good linearity is also achievable, though it can be more matrix-dependent.	Both techniques can provide reliable quantitative data with proper calibration.
Precision (%RSD)	High precision with %RSD values typically below 15%. A study on short-chain fatty acids reported recovery rates from 55.7% to 97.9%.[3][4]	Good precision with intra-batch CVs often below 5%.[1]	Both methods demonstrate good reproducibility with appropriate internal standards.
Accuracy	High accuracy when appropriate internal standards are used.	High accuracy is achievable with the use of isotope-labeled internal standards.	Matrix effects can be a more significant challenge in LC-MS, potentially affecting accuracy.
Sample Throughput	Generally lower due to the requirement for derivatization and longer chromatographic run times.	Higher throughput is possible due to simpler sample preparation and faster analysis times.	The derivatization step in GC-MS is often a bottleneck for high-throughput analysis.
Isomer Separation	Excellent separation of structural isomers, including iso- and anteiso-BCFAs, is a key strength.[5]	Can be challenging, but specialized columns and methods are being developed to improve isomer-selective analysis.[5][6][7]	For studies requiring detailed profiling of BCFA isomers, GC-MS has traditionally been the preferred method.

Experimental Protocols

GC-MS Methodology for BCFA Analysis

Gas chromatography-mass spectrometry is a robust and well-established technique for the analysis of volatile and thermally stable compounds.[8] For non-volatile BCFAs, a derivatization step is mandatory to convert them into volatile esters, most commonly fatty acid methyl esters (FAMEs).[5][8]

1. Sample Preparation and Lipid Extraction:

• Biological samples (e.g., plasma, tissues, cell cultures) are homogenized.

• Lipids are extracted using a solvent system such as chloroform:methanol (2:1, v/v).

• An internal standard (e.g., a non-naturally occurring fatty acid) is added prior to extraction for quantification.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• The extracted lipids are subjected to transesterification or esterification. A common method involves heating the sample with methanolic HCl.

• Alternatively, derivatization can be performed using reagents like pentafluorobenzyl bromide (PFBBr) for enhanced sensitivity.[3][4]

3. GC-MS Analysis:

• Gas Chromatograph: Equipped with a capillary column suitable for FAME analysis (e.g., DB-225ms).

• Injection: A small volume of the FAMEs solution is injected into the heated inlet of the GC.

• Separation: The FAMEs are separated based on their boiling points and interactions with the stationary phase of the column as they are carried through by an inert gas (e.g., helium).

• Mass Spectrometer: As the FAMEs elute from the column, they enter the mass spectrometer, where they are ionized (typically by electron ionization - EI). The resulting ions are separated by their mass-to-charge ratio, and a mass spectrum is generated for identification and quantification.

LC-MS Methodology for BCFA Analysis

Liquid chromatography-mass spectrometry has emerged as a powerful alternative for fatty acid analysis, offering high sensitivity and selectivity, particularly for complex biological matrices.[9] A key advantage of LC-MS is that it often does not require derivatization.[10]

1. Sample Preparation and Lipid Extraction:

• Similar to GC-MS, lipids are extracted from the biological matrix using an appropriate solvent system.

• Isotope-labeled internal standards corresponding to the BCFAs of interest are added for accurate quantification.

2. LC-MS/MS Analysis:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system is used.

• Column: A reverse-phase column (e.g., C18) is commonly employed to separate the fatty acids.[6]

• Mobile Phase: A gradient of solvents, such as water and acetonitrile (B52724) with additives like formic acid, is used to elute the BCFAs.

• Mass Spectrometer: The eluent from the LC column is introduced into the mass spectrometer. Electrospray ionization (ESI) is a common ionization technique for fatty acids. The mass spectrometer is often operated in tandem mode (MS/MS) for enhanced specificity and sensitivity, using techniques like multiple reaction monitoring (MRM).

Visualizing the Methodologies

References

• 1. Branched Chain Fatty Acids Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. benchchem.com [benchchem.com]
• 3. Simultaneous Quantification of Straight-chain and Branched-chain Short Chain Fatty Acids by Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Profiling of branched chain and straight chain saturated fatty acids by ultra-high performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Choosing the Right LC-MS Platform for Fatty Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 10. Liquid chromatography high-resolution mass spectrometry for fatty acid profiling - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Confirmation of 17-Methyltricosanoyl-CoA: A Comparative Guide to NMR and Mass Spectrometry Techniques

For researchers and drug development professionals, the unambiguous structural confirmation of novel or synthesized lipid molecules is a critical step in ensuring data integrity and advancing research. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the structural elucidation of 17-Methyltricosanoyl-CoA, a long-chain, branched fatty acyl-coenzyme A.

A Comparative Overview of Analytical Techniques

The structural confirmation of complex lipids like 17-Methyltricosanoyl-CoA relies on techniques that can provide detailed information about molecular structure, connectivity, and mass. NMR spectroscopy and LC-MS/MS are two powerful, yet distinct, approaches to this challenge. While NMR provides unparalleled detail on the carbon-hydrogen framework, LC-MS/MS offers exceptional sensitivity and mass accuracy.

The choice between these methods often depends on the specific requirements of the analysis, such as the amount of sample available, the need for quantitative versus qualitative data, and the desired level of structural detail. A combination of both techniques often provides the most comprehensive characterization.

Table 1: Comparison of NMR and LC-MS/MS for Acyl-CoA Analysis

Feature	NMR Spectroscopy	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Measures the magnetic properties of atomic nuclei (¹H, ¹³C) to determine chemical structure and connectivity.	Separates molecules by chromatography and then measures their mass-to-charge ratio and fragmentation patterns.
Information Provided	Detailed atom-level structural information, including stereochemistry and isomeric differentiation.	Precise molecular weight, elemental composition (with high-resolution MS), and structural information from fragmentation patterns.[1]
Sensitivity	Lower (typically requires mg to high µg quantities).	Higher (can detect compounds in the ng to pg range).[2]
Sample Preparation	Relatively simple, non-destructive. Requires deuterated solvents.[1][3]	More complex, often involves derivatization. Destructive.[1]
Quantitative Analysis	Highly accurate and reproducible for quantification without the need for identical standards.	Requires isotopically labeled internal standards for accurate quantification.
Throughput	Lower, experiments can be time-consuming.	Higher, suitable for screening large numbers of samples.
Strengths	Unambiguous structure elucidation of unknown compounds.	High sensitivity and specificity, ideal for complex mixtures and trace analysis.[4][5]
Limitations	Low sensitivity, potential for signal overlap in complex molecules.	Isomers can be difficult to distinguish, fragmentation may not provide complete structural information.

Structural Confirmation by NMR Spectroscopy

NMR spectroscopy is a powerful tool for the de novo structural elucidation of molecules.[6] Through a combination of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) experiments, it is possible to piece together the complete covalent structure of a molecule like 17-Methyltricosanoyl-CoA.

Predicted NMR Data for 17-Methyltricosanoyl-CoA

The following table presents hypothetical, yet realistic, ¹H and ¹³C NMR chemical shift assignments for 17-Methyltricosanoyl-CoA based on known values for similar long-chain and branched fatty acids.[7][8]

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for 17-Methyltricosanoyl-CoA in CDCl₃

Position	Atom Type	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Key Correlations (2D NMR)
1	C=O	-	~173	HMBC to H-2
2	α-CH₂	2.50 (t)	~34	COSY with H-3, HMBC to C-1, C-3, C-4
3	β-CH₂	1.63 (quint)	~25	COSY with H-2, H-4
4-15	(CH₂)₁₂	1.25 (br s)	~29	-
16	CH₂	1.25 (br s)	~37	COSY with H-17
17	CH	1.55 (m)	~34	COSY with H-16, H-18, H-24
18-22	(CH₂)₅	1.25 (br s)	~27-30	-
23	ω-1 CH₂	1.25 (br s)	~23	COSY with H-22, H-ω
24 (branch)	CH₃	0.85 (d)	~19	COSY with H-17, HMBC to C-16, C-17, C-18
ω (23)	ω CH₃	0.88 (t)	~14	COSY with H-ω-1
CoA-pant-β-H	CH	4.08 (t)	~75	-
CoA-pant-α-H	CH₂	3.55 (t)	~41	-
CoA-ribose-1'	CH	6.15 (s)	~87	-
CoA-adenine-2	CH	8.10 (s)	~152	-
CoA-adenine-8	CH	8.55 (s)	~148	-

(Note: t = triplet, d = doublet, quint = quintet, m = multiplet, br s = broad singlet. Chemical shifts for the Coenzyme A moiety are based on published data.)

Experimental Protocol for NMR Analysis

• Synthesis of 17-Methyltricosanoyl-CoA: The acyl-CoA is synthesized from 17-methyltricosanoic acid. The fatty acid is activated to its N-hydroxysuccinimide (NHS) ester, which is then reacted with Coenzyme A trilithium salt in a buffered aqueous solution to yield the final product. Purification is typically performed by HPLC.

• Sample Preparation: Dissolve 5-10 mg of purified 17-Methyltricosanoyl-CoA in 0.6 mL of a suitable deuterated solvent, such as chloroform-d (B32938) (CDCl₃) or methanol-d₄ (CD₃OD).[3][9] For aqueous samples, deuterium (B1214612) oxide (D₂O) with a pH buffer can be used.[10]

• Filtration: Filter the sample through a glass wool-plugged Pasteur pipette into a clean 5 mm NMR tube to remove any particulate matter.[1]

• Data Acquisition: Acquire a series of NMR spectra on a high-field spectrometer (e.g., 500 MHz or higher).

  • ¹H NMR: A standard one-dimensional proton spectrum to identify the different types of protons and their relative numbers.

  • ¹³C NMR: A one-dimensional carbon spectrum (e.g., using a DEPT-135 pulse sequence) to identify CH, CH₂, and CH₃ groups.[11]

  • 2D COSY (Correlation Spectroscopy): To establish proton-proton (¹H-¹H) coupling networks and identify adjacent protons.[11]

  • 2D HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons (¹H-¹³C).[11]

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting different fragments of the molecule.[11]

• Data Analysis: Integrate the peaks in the ¹H spectrum to determine the relative number of protons in each environment. Use the 2D correlation spectra to assign the signals to specific atoms in the molecule, starting from known chemical shifts (e.g., the α-CH₂ protons) and walking along the carbon chain.

References

• 1. NMR Sample Preparation [nmr.chem.umn.edu]
• 2. Reactome | Synthesis of very long-chain fatty acyl-CoAs [reactome.org]
• 3. sites.uclouvain.be [sites.uclouvain.be]
• 4. pure.psu.edu [pure.psu.edu]
• 5. 1H-NMR Lipidomics, Comparing Fatty Acids and Lipids in Cow, Goat, Almond, Cashew, Soy, and Coconut Milk Using NMR and Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Khan Academy [khanacademy.org]
• 7. ocw.mit.edu [ocw.mit.edu]
• 8. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cif.iastate.edu [cif.iastate.edu]
• 10. mdpi.com [mdpi.com]
• 11. magritek.com [magritek.com]

A Researcher's Guide to the Comparative Lipidomics of Mycobacterium Species

For researchers, scientists, and drug development professionals, understanding the intricate lipid landscapes of different Mycobacterium species is crucial for deciphering their unique pathogenic mechanisms and identifying novel therapeutic targets. This guide provides an objective comparison of the lipid profiles of various mycobacteria, supported by experimental data and detailed methodologies.

The cell envelope of Mycobacterium tuberculosis (Mtb) is exceptionally rich in a diverse array of unique lipids, which can constitute up to 60% of the cellular dry weight.[1] These lipids are not only integral to the structural integrity of the bacterium, providing a formidable hydrophobic barrier, but also play critical roles in its virulence and pathogenesis.[1] The complexity and sheer abundance of these lipids have spurred the development of specialized lipidomics platforms to conduct global analyses of the Mtb lipidome.[1][2][3]

Comparative Lipid Profiles of Mycobacterium Species

Significant variations in lipid composition exist between different species of Mycobacterium, including members of the Mycobacterium tuberculosis complex (MTBC) and non-tuberculous mycobacteria (NTM). These differences can influence the bacterium's interaction with the host immune system and its susceptibility to antibiotics.

A key distinction lies in the production of specific virulence-associated lipids. For instance, Mycobacterium bovis, the causative agent of bovine tuberculosis, produces a monoglycosylated phenolic glycolipid (PGL) known as Mycoside B, whereas M. tuberculosis synthesizes multiglycosylated PGLs.[4] Furthermore, studies have revealed significant differences in the levels of glycerophospholipids, sterol lipids, fatty acyls, and polyketides between M. tuberculosis and M. bovis.[5]

Untargeted lipidomics approaches have enabled the simultaneous detection and relative quantification of thousands of lipid species, providing a comprehensive snapshot of the lipidomic landscape.[4][6] These powerful techniques have been instrumental in comparing the lipidomes of drug-sensitive and drug-resistant M. tuberculosis strains, revealing extensive alterations in lipid profiles associated with the acquisition of multidrug resistance.[7]

The following table summarizes the relative abundance of major lipid classes across different Mycobacterium species, compiled from various lipidomics studies. It is important to note that direct quantitative comparisons across different studies can be challenging due to variations in experimental conditions and analytical platforms.

Lipid Class	Mycobacterium tuberculosis	Mycobacterium bovis	Mycobacterium smegmatis	Key Distinctions & Notes
Mycolic Acids (MAs)	Abundant, with alpha-, methoxy-, and keto-mycolates.	Similar to M. tuberculosis but with some structural variations.	Simpler MA structures with shorter chain lengths.	MAs are hallmark lipids of the Corynebacteriales order and are crucial for the cell wall's impermeability.[8] Variations in MA structure can impact virulence.[8]
Phthiocerol Dimycocerosates (PDIMs)	Present in virulent strains; a key virulence factor.	Present.	Absent.	PDIMs are complex polyketide lipids that play a role in pathogenesis.[4] Their synthesis is metabolically coupled with sulfolipid-1 production.[9]
Sulfolipids (SLs)	Present (e.g., SL-1).	Present.	Absent.	SL-1 is a sulfated trehalose (B1683222) glycolipid implicated in modulating the host immune response.[9]
Phosphatidylinositol Mannosides (PIMs)	Highly abundant and structurally diverse.	Present, with some structural differences compared to M. tuberculosis.	Present, but with less complex mannosylation patterns.	PIMs are essential for cell viability and are precursors for more complex lipoglycans.[1]
Glycerophospholipids	Includes Phosphatidylethanolamine (PE), Phosphatidylinositol (PI), and Cardiolipin (CL).	Similar profile to M. tuberculosis.	Similar profile to M. tuberculosis.	These are fundamental components of the mycobacterial inner membrane.
Triacylglycerols (TAGs)	Accumulate under stress conditions and in dormant bacilli.	Can accumulate.	Can accumulate.	TAGs serve as intracellular lipid storage depots.[10]
Phenolic Glycolipids (PGLs)	Multiglycosylated in some strains.	Monoglycosylated (Mycoside B).	Absent.	PGLs are potent immunomodulatory molecules.[4]

Experimental Protocols

A standardized workflow is essential for the comparative lipidomic analysis of Mycobacterium species. The following protocols outline the key steps from lipid extraction to data analysis, based on established methodologies.[1][2][4]

Lipid Extraction

This protocol is designed for the efficient extraction of a broad range of mycobacterial lipids, from polar to nonpolar species.

• Cell Harvesting: Cultivate mycobacterial strains to the desired growth phase (e.g., mid-log phase). Harvest the cells by centrifugation at 4,000 x g for 10 minutes. Wash the cell pellet twice with sterile phosphate-buffered saline (PBS).

• Solvent Extraction: Resuspend the cell pellet in a monophasic solvent mixture of chloroform (B151607):methanol:water (1:2:0.8, v/v/v).

• Homogenization: Subject the cell suspension to mechanical disruption, such as bead beating, to ensure efficient extraction of lipids from the robust mycobacterial cell wall.

• Phase Separation: Induce phase separation by adding chloroform and water to achieve a final ratio of 2:2:1.8 (chloroform:methanol:water, v/v/v).

• Lipid Recovery: Centrifuge the mixture to separate the phases. The lower organic phase, containing the total lipid extract, is carefully collected. The upper aqueous phase can be retained for the analysis of polar metabolites.

• Drying and Storage: Dry the collected organic phase under a stream of nitrogen. The dried lipid extract can be stored at -80°C until analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Untargeted lipidomics is typically performed using high-performance liquid chromatography coupled to high-resolution mass spectrometry (HPLC-MS).[1][2]

• Chromatographic Separation: Reconstitute the dried lipid extract in a suitable solvent (e.g., chloroform:methanol, 1:1, v/v). Separate the lipids using a C18 reversed-phase chromatography column.[1] A gradient elution with solvents such as water, methanol, and isopropanol (B130326) containing additives like formic acid and ammonium (B1175870) acetate (B1210297) is commonly employed to resolve the complex lipid mixture.

• Mass Spectrometry: Analyze the column effluent using an electrospray ionization (ESI) source coupled to a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument.[1]

• Data Acquisition: Acquire data in both positive and negative ionization modes to ensure comprehensive coverage of the diverse lipid classes.[4] Mass spectra are typically collected over a mass range of m/z 250 to 3,200.[1]

Data Processing and Analysis

• Feature Detection: Process the raw LC-MS data using specialized software (e.g., Agilent MassHunter, XCMS) to detect molecular features, which are defined by their mass-to-charge ratio (m/z), retention time, and intensity.[1][2]

• Lipid Identification: Identify lipids by matching the accurate mass and retention time of the detected features against specialized mycobacterial lipid databases such as Mtb LipidDB or MycoMass.[1][2][4]

• Statistical Analysis: Perform statistical analyses (e.g., t-tests, ANOVA, principal component analysis) to identify lipids that are differentially abundant between different mycobacterial species or strains.

Visualizing Mycobacterial Lipidomics

Diagrams are powerful tools for illustrating complex experimental workflows and biological pathways.

Caption: Workflow for comparative lipidomics of Mycobacterium species.

Caption: Metabolic coupling of PDIM and SL-1 biosynthesis.[9]

This guide provides a foundational understanding of the comparative lipidomics of Mycobacterium species. The intricate and species-specific nature of mycobacterial lipids presents both a challenge and an opportunity for the development of novel diagnostics and therapeutics. As analytical technologies continue to advance, so too will our ability to unravel the complexities of the mycobacterial lipidome and its role in tuberculosis and other mycobacterial diseases.

References

• 1. Lipidomic analyses of Mycobacterium tuberculosis based on accurate mass measurements and the novel “Mtb LipidDB” - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A comparative lipidomics platform for chemotaxonomic analysis of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comparative lipidomics platform for chemotaxonomic analysis of Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Lipidomics revealed the global lipid responses of primary bovine alveolar macrophages to infections of Mycobacterium tuberculosis and Mycobacterium bovis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Understanding Mass Spectrometry-based Global Mycobacterial Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Lipidomics and genomics of Mycobacterium tuberculosis reveal lineage-specific trends in mycolic acid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. journals.asm.org [journals.asm.org]

A Comparative Guide to Assessing the Purity of Synthetic 17-Methyltricosanoyl-CoA Standards

For researchers, scientists, and drug development professionals utilizing synthetic long-chain acyl-Coenzyme A (acyl-CoA) standards like 17-Methyltricosanoyl-CoA, ensuring the purity of these reagents is paramount for the validity and reproducibility of experimental results. The presence of impurities, such as unreacted starting materials, byproducts from synthesis, or degradation products, can significantly impact downstream applications, from enzymatic assays to metabolic flux analysis.

This guide provides an objective comparison of the primary analytical techniques used to assess the purity of synthetic 17-Methyltricosanoyl-CoA. It includes detailed experimental protocols and a standardized workflow to aid researchers in selecting the most appropriate methods for their specific needs.

Comparison of Analytical Methods

The purity assessment of long-chain acyl-CoAs is most effectively achieved through a combination of chromatographic and spectroscopic techniques. Each method offers distinct advantages in terms of sensitivity, specificity, and the type of information it provides. The three most powerful and commonly employed methods are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with UV detection (HPLC-UV), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Parameter	LC-MS/MS	HPLC-UV	NMR Spectroscopy
Principle	Separation by liquid chromatography followed by mass-based detection and fragmentation of ions, providing molecular weight and structural information.[1][2]	Separation of molecules based on their interaction with a stationary phase, with detection based on the absorbance of UV light by the adenine (B156593) moiety of CoA.[3][4][5]	Measures the magnetic properties of atomic nuclei (typically ¹H or ¹³C) within a molecule, providing detailed structural information and enabling quantification.[6][7]
Sensitivity	Very High (femtomole to picomole range).[3][8]	Moderate (picomole to nanomole range).[4]	Low (micromole to millimole range).[7]
Specificity	Very High; capable of distinguishing between structurally similar molecules and identifying unknown impurities through fragmentation patterns.[1][9]	Moderate; co-eluting impurities with similar UV absorbance can interfere with quantification.[3]	High; provides unambiguous structural confirmation of the main compound and impurities if they are present in sufficient concentration.[6]
Quantitative Accuracy	Excellent, especially when using stable isotope-labeled internal standards.[10][11]	Good, but relies on the purity of the reference standard and can be affected by co-eluting impurities.[4][5]	Excellent for abundant species; provides direct quantification without the need for identical standards.[7]
Information Provided	Purity (relative abundance), molecular weight confirmation, structural information of impurities, and precise quantification.[2][9]	Purity (as a percentage of total UV absorbance), retention time, and quantification relative to a standard.[3]	Unambiguous structural confirmation, identification of functional groups, and quantification of the primary compound and major impurities.[6][12]
Primary Application	Gold standard for comprehensive purity assessment, identification of trace impurities, and accurate quantification in complex matrices.[2]	Routine quality control, purity checks, and quantification when high sensitivity is not required.[4][5]	Absolute structural verification of the synthetic standard and characterization of major impurities.

Experimental Workflow for Purity Assessment

A systematic approach is crucial for the comprehensive evaluation of a synthetic standard. The following workflow outlines the logical progression from sample receipt to final purity determination, incorporating the key analytical techniques.

Caption: Workflow for Purity Assessment of Acyl-CoA Standards.

Experimental Protocols

The following protocols are generalized methodologies based on established practices for long-chain acyl-CoA analysis.[1][3][7][10] Researchers should optimize parameters for their specific instrumentation and standards.

LC-MS/MS Protocol for Purity Assessment

This method provides the highest sensitivity and specificity for detecting and identifying the target compound and any potential impurities.

• Sample Preparation:

  • Prepare a stock solution of the synthetic 17-Methyltricosanoyl-CoA standard at 1 mg/mL in a methanol:water (1:1, v/v) solution.

  • From the stock, create a working solution of 0.5-1.0 µg/mL in the initial mobile phase solvent.

  • If available, prepare a solution of an internal standard (e.g., Heptadecanoyl-CoA) for quantitative analysis.[1]

• Chromatographic Conditions:

  • Column: A reverse-phase C8 or C18 column (e.g., Acquity UPLC BEH C8, 2.1 x 150 mm, 1.7 µm) is typically used for long-chain acyl-CoAs.[1]

  • Mobile Phase A: 15 mM Ammonium Hydroxide (NH₄OH) in water.[1][10]

  • Mobile Phase B: 15 mM Ammonium Hydroxide (NH₄OH) in acetonitrile (B52724).[1][10]

  • Flow Rate: 0.4 mL/min.

  • Gradient:

    • Start at 20% B.

    • Increase linearly to 65% B over 4-5 minutes.

    • Hold at high %B for a brief wash step.

    • Return to 20% B and re-equilibrate for the next injection.

    • Note: The gradient must be optimized to ensure separation of 17-Methyltricosanoyl-CoA from potential shorter or longer chain impurities.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[1][10]

  • Analysis Mode:

    • Full Scan: Acquire data over a mass range that includes the expected molecular ion [M+H]⁺ of 17-Methyltricosanoyl-CoA.

    • Selected Reaction Monitoring (SRM) / Multiple Reaction Monitoring (MRM): For targeted analysis, monitor the transition from the precursor ion to a specific product ion. A characteristic transition for acyl-CoAs is the neutral loss of the phosphorylated ADP moiety (507 Da).[9][11]

  • Data Analysis:

    • Confirm the molecular weight of the main peak.

    • Integrate the peak area of 17-Methyltricosanoyl-CoA and all other detected peaks.

    • Calculate purity as the percentage of the main peak area relative to the total area of all peaks.

    • Attempt to identify impurities based on their mass-to-charge ratio and fragmentation patterns.

HPLC-UV Protocol for Purity Assessment

This is a robust method for routine quality control and quantification, leveraging the strong UV absorbance of the adenine ring in the CoA molecule.

• Sample Preparation:

  • Prepare a stock solution of 1 mg/mL in an appropriate aqueous buffer or methanol:water mixture.

  • Dilute the stock to a final concentration of 50-100 µM for injection.

• Chromatographic Conditions:

  • Column: Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: 75 mM Potassium Phosphate (KH₂PO₄), pH adjusted as needed.[3]

  • Mobile Phase B: Acetonitrile.[3]

  • Detection Wavelength: 260 nm.[3]

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Gradient: Develop a gradient that starts with a lower percentage of acetonitrile and increases over time to elute the highly hydrophobic 17-Methyltricosanoyl-CoA. A typical gradient might run from 40% to 60% B over 30-40 minutes.[3]

• Data Analysis:

  • Integrate the area of all peaks detected at 260 nm.

  • Calculate the purity by dividing the peak area of the main compound by the total peak area of all components. This assumes all impurities contain the CoA moiety and thus have a similar extinction coefficient.

NMR Spectroscopy for Structural Verification

NMR is the definitive method for confirming the chemical structure of the synthetic standard.

• Sample Preparation:

  • Dissolve 5-10 mg of the synthetic 17-Methyltricosanoyl-CoA standard in a suitable deuterated solvent, such as Deuterium Oxide (D₂O) or DMSO-d₆.

  • Transfer the solution to an NMR tube.

• NMR Acquisition:

  • Spectra: Acquire ¹H NMR and ¹³C NMR spectra. 2D NMR experiments like COSY and HSQC can be used for more detailed structural assignments.[12]

  • Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for adequate resolution.

• Data Analysis:

  • Assign the observed peaks in the ¹H and ¹³C spectra to the corresponding atoms in the 17-Methyltricosanoyl-CoA structure.

  • Key signals to verify include:

    • The methyl group at the 17-position of the acyl chain.

    • The methylene (B1212753) groups of the long fatty acid chain.

    • The characteristic signals of the pantetheine (B1680023) and adenosine (B11128) portions of Coenzyme A.

  • Analyze the spectra for the presence of unexpected signals, which would indicate impurities. The relative integration of impurity signals to the main compound signals can provide a semi-quantitative estimate of purity, assuming the impurities are structurally identified.[6]

References

• 1. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of mammalian fatty acyl-coenzyme A species by mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 4. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. C-NMR study on the interaction of medium-chain acyl-CoA dehydrogenase with acetoacetyl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver | MDPI [mdpi.com]
• 8. ovid.com [ovid.com]
• 9. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. magritek.com [magritek.com]

A Comparative Guide to the Relative Abundance of 17-Methyltricosanoyl-CoA Across Different Growth Phases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for investigating the relative abundance of 17-Methyltricosanoyl-CoA, a long-chain branched fatty acyl-CoA, across various microbial growth phases. Due to a lack of specific published data on this particular molecule, this document outlines a proposed comparative study, including hypothetical data, detailed experimental protocols, and the necessary visualizations to guide future research in this area.

Introduction

Coenzyme A (CoA) and its thioesters are central to cellular metabolism, participating in numerous anabolic and catabolic pathways.[1][2] Long-chain and branched-chain fatty acyl-CoAs are key intermediates in the biosynthesis of complex lipids and secondary metabolites, such as polyketides.[3] The abundance of specific acyl-CoA molecules can vary significantly with the physiological state of the cell, including different growth phases. Understanding these fluctuations is crucial for metabolic engineering and the development of novel therapeutics. 17-Methyltricosanoyl-CoA is a C24 branched-chain fatty acyl-CoA, and its role and abundance are not well-documented. This guide proposes a hypothetical study to elucidate its metabolic significance.

Proposed Comparative Study: 17-Methyltricosanoyl-CoA Abundance

This section outlines a hypothetical experimental design to compare the intracellular concentrations of 17-Methyltricosanoyl-CoA and related metabolites in a model organism, such as Streptomyces albus, which is known for its complex lipid metabolism.[4]

Hypothetical Data Summary

The following table represents hypothetical data that could be generated from the proposed study, comparing the intracellular concentrations of selected acyl-CoAs across three distinct growth phases: lag phase, exponential phase, and stationary phase.

Acyl-CoA Species	Lag Phase (nmol/g DCW)	Exponential Phase (nmol/g DCW)	Stationary Phase (nmol/g DCW)	Fold Change (Stationary vs. Exponential)	Putative Role
17-Methyltricosanoyl-CoA	5.2 ± 0.8	15.8 ± 2.1	35.4 ± 4.5	2.24	Precursor for secondary metabolite/storage lipid
Acetyl-CoA	250 ± 30	450 ± 50	150 ± 25	0.33	Central metabolism, fatty acid synthesis initiator
Malonyl-CoA	180 ± 25	320 ± 40	90 ± 15	0.28	Fatty acid and polyketide chain extender
Propionyl-CoA	45 ± 6	90 ± 12	120 ± 18	1.33	Precursor for branched-chain fatty acids
Methylmalonyl-CoA	60 ± 9	150 ± 20	250 ± 35	1.67	Extender unit for polyketide synthesis
Tricosanoyl-CoA	8.1 ± 1.2	22.5 ± 3.0	48.2 ± 6.1	2.14	Precursor for very-long-chain fatty acids

Data are presented as mean ± standard deviation for hypothetical biological triplicates. DCW = Dry Cell Weight.

Experimental Protocols

Detailed methodologies for the key experiments in the proposed study are provided below.

Microbial Culture and Growth Phase-Specific Harvesting

• Organism: Streptomyces albus

• Culture Medium: A suitable production medium, such as ISP2 (Yeast Extract-Malt Extract Agar).

• Growth Conditions: Cultures are grown in a shaking incubator at 30°C and 200 rpm.

• Growth Monitoring: Optical density at 600 nm (OD600) is measured at regular intervals to plot a growth curve.

• Harvesting:

  • Lag Phase: Cells are harvested at an early time point where OD600 has started to increase.

  • Exponential Phase: Cells are harvested when the OD600 is approximately half of the maximum observed OD600.

  • Stationary Phase: Cells are harvested after the OD600 has plateaued for several hours.

• Cell Collection: For each time point, a defined volume of culture is rapidly quenched in a cold methanol (B129727) solution (-20°C) to halt metabolic activity. Cells are then pelleted by centrifugation at 4°C, washed with a cold buffer, and the pellets are stored at -80°C until extraction.

Intracellular Metabolite Extraction

• Lysis Buffer: A mixture of acetonitrile, methanol, and water (40:40:20) with 0.1 M formic acid.

• Extraction Procedure:

  • Frozen cell pellets are resuspended in the cold lysis buffer.

  • Cells are lysed by bead beating or sonication on ice to ensure complete disruption.

  • The cell lysate is centrifuged at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet cell debris.

  • The supernatant containing the intracellular metabolites is carefully transferred to a new tube.

  • The solvent is evaporated under a stream of nitrogen, and the dried extract is stored at -80°C.

Quantification of Acyl-CoAs by LC-MS/MS

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (MS/MS).

• Chromatographic Separation:

  • Column: A C18 reverse-phase column suitable for separating long-chain acyl-CoAs.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B is used to elute the acyl-CoAs.

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for targeted quantification. Specific precursor-to-product ion transitions for each acyl-CoA of interest are monitored.

• Quantification: Absolute quantification is achieved by using a standard curve generated from authentic standards of each acyl-CoA. An internal standard (e.g., a 13C-labeled acyl-CoA) is added to the samples prior to extraction to correct for matrix effects and variations in extraction efficiency.

Visualizations

Proposed Experimental Workflow

The following diagram illustrates the workflow for the proposed comparative study on 17-Methyltricosanoyl-CoA abundance.

Caption: Experimental workflow for quantifying 17-Methyltricosanoyl-CoA.

Putative Metabolic Pathway for 17-Methyltricosanoyl-CoA

This diagram outlines a plausible biosynthetic pathway for 17-Methyltricosanoyl-CoA, starting from central carbon metabolism.

Caption: Putative pathway for 17-Methyltricosanoyl-CoA biosynthesis.

References

• 1. The Pathophysiological Role of CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulation of the CoA Biosynthetic Complex Assembly in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Engineering intracellular malonyl-CoA availability in microbial hosts and its impact on polyketide and fatty acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A common approach for absolute quantification of short chain CoA thioesters in prokaryotic and eukaryotic microbes - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle in Lipidomics: Unveiling the Advantages of Methyl-Branched Internal Standards

For researchers, scientists, and drug development professionals striving for the highest accuracy and reliability in lipidomics, the choice of internal standard is a critical decision that profoundly impacts data quality. While stable isotope-labeled and odd-chain lipid standards have been the mainstays of the field, a compelling case is emerging for the use of methyl-branched internal standards. This guide provides an objective comparison, supported by experimental principles and data, to illuminate the distinct advantages of employing these unique molecules in your quantitative lipidomics workflow.

The primary role of an internal standard is to navigate the entire analytical process alongside the target lipids, accounting for variations in sample preparation, extraction efficiency, and instrument response. An ideal internal standard is chemically similar to the analytes of interest but structurally distinct enough to be differentiated by the mass spectrometer, and importantly, not naturally present in the biological sample.

Performance Comparison of Internal Standard Types

The selection of an appropriate internal standard is a cornerstone of robust quantitative lipidomics. This section compares the performance of methyl-branched internal standards against the two most common alternatives: stable isotope-labeled and odd-chain linear lipid standards.

Performance Metric	Methyl-Branched Standards	Stable Isotope-Labeled (SIL) Standards	Odd-Chain Linear Standards
Endogenous Interference	Very low to non-existent in most mammalian systems.	Potential for isotopic overlap with naturally occurring heavy isotopes of the analyte, especially at low concentrations.	Can be present endogenously due to diet or specific metabolic conditions, leading to potential background interference.
Chromatographic Behavior	Unique retention time, often eluting earlier than straight-chain isomers of the same carbon number, providing excellent separation from endogenous lipids.	Co-elutes almost perfectly with the endogenous analyte, which is ideal for correcting matrix effects at the point of elution.	Elutes within the range of endogenous even-chain lipids, with retention time predictable by chain length.
Matrix Effect Correction	Effectively compensates for matrix effects. Its distinct elution profile can help in assessing matrix effects across a chromatographic run.	Considered the "gold standard" for matrix effect correction due to identical chemical properties and co-elution with the analyte.	Good for general matrix effect correction, but may not perfectly mimic the ionization behavior of all even-chain analytes with varying degrees of unsaturation.
Cost & Availability	Generally more cost-effective than SIL standards. Availability is growing through specialty chemical suppliers.	High cost and not commercially available for every lipid species of interest.	Relatively inexpensive and widely available for common lipid classes.
Accuracy & Precision	High accuracy and precision due to low endogenous interference and distinct chromatographic properties.	Highest accuracy and precision for the specific analyte it is designed for.	Good accuracy and precision, but can be compromised by endogenous presence and less ideal co-elution with all analytes.

The Distinct Edge of Methyl-Branching

The key advantages of using a methyl-branched internal standard stem from its unique structural properties:

• Reduced Risk of Endogenous Interference: Methyl-branched fatty acids are not typically synthesized by mammalian cells and are present at very low to undetectable levels. This minimizes the risk of over-quantification due to the presence of the same compound in the biological sample, a potential issue with odd-chain standards which can be introduced through diet.

• Distinct Chromatographic Separation: The methyl branch alters the hydrophobicity and shape of the molecule, leading to a different retention time on reversed-phase liquid chromatography columns compared to its straight-chain counterparts. This separation is advantageous as it reduces the likelihood of co-elution with and ion suppression from high-abundance endogenous lipids, a factor that can affect the accuracy of both odd-chain and even SIL standards.

• Broad Applicability: A single methyl-branched standard can often be used for the quantification of a range of straight-chain lipids within the same class, offering a practical and cost-effective solution for untargeted or semi-targeted lipidomics studies.

Experimental Protocols

To ensure the generation of high-quality, reproducible data, detailed and consistent experimental protocols are essential. Below are representative methodologies for lipid extraction and LC-MS analysis incorporating a methyl-branched internal standard.

Protocol 1: Lipid Extraction using a Modified Bligh-Dyer Method

This protocol is a widely used method for the extraction of a broad range of lipids from biological samples such as plasma, serum, or cell pellets.

• Sample Preparation: Thaw frozen samples (e.g., 50 µL of plasma or a cell pellet from 1 million cells) on ice.

• Internal Standard Spiking: To the sample, add a known amount of the methyl-branched internal standard mixture dissolved in a suitable organic solvent.

• Monophasic Mixture Formation: Add 1 mL of a chloroform (B151607):methanol (B129727) (1:2, v/v) mixture to the sample. Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 0.25 mL of chloroform and vortex for 30 seconds. Then, add 0.25 mL of water and vortex again for 30 seconds.

• Centrifugation: Centrifuge the sample at 1,000 x g for 10 minutes at 4°C to achieve clear phase separation.

• Lipid Collection: Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette. Transfer to a new glass tube.

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis, such as isopropanol:acetonitrile:water (2:1:1, v/v/v).

Protocol 2: Lipid Extraction using Methyl-tert-butyl ether (MTBE)

The MTBE method is a popular alternative that offers good recovery for a wide range of lipids and has the advantage of the lipid-containing organic phase being the upper layer, which can simplify collection.

• Sample Preparation: Thaw frozen samples on ice.

• Internal Standard Spiking: Add a known amount of the methyl-branched internal standard mixture to the sample.

• Solvent Addition: Add 225 µL of ice-cold methanol and 750 µL of MTBE.

• Homogenization: Vortex the mixture vigorously for 10 minutes at 4°C.

• Phase Separation: Add 188 µL of water to induce phase separation. Vortex briefly and allow to stand at room temperature for 10 minutes.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Lipid Collection: Carefully collect the upper organic phase (MTBE layer) into a clean tube.

• Drying: Evaporate the solvent under nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipids in an appropriate solvent for LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

The following are typical parameters for the analysis of lipids using a reversed-phase C18 column coupled to a high-resolution mass spectrometer.

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size)

• Mobile Phase A: 60:40 acetonitrile:water + 10 mM ammonium (B1175870) formate (B1220265) + 0.1% formic acid

• Mobile Phase B: 90:10 isopropanol:acetonitrile + 10 mM ammonium formate + 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more non-polar lipids.

• Mass Spectrometry: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) operating in both positive and negative ion modes to cover a broad range of lipid classes.

Visualizing the Workflow and Logic

To provide a clearer understanding of the experimental process and the rationale for selecting an internal standard, the following diagrams have been generated using Graphviz (DOT language).

Caption: A typical experimental workflow for lipidomics analysis using a methyl-branched internal standard.

Caption: Logical relationship diagram illustrating the advantages of methyl-branched internal standards based on ideal properties.

A Comparative Guide to the Specificity of Analytical Methods for 17-Methyltricosanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of current and potential analytical methods for the detection and quantification of 17-methyltricosanoic acid, a branched-chain fatty acid (BCFA). As there are no commercially available antibodies specifically targeting this molecule, this document evaluates the established mass spectrometry-based techniques against the theoretical application of an antibody-based immunoassay. The focus is on providing the necessary data and protocols to make informed decisions for experimental design.

Introduction to 17-Methyltricosanoic Acid Analysis

17-methyltricosanoic acid is a very long-chain saturated fatty acid with a methyl branch near the terminus of its acyl chain. The accurate quantification of such lipids is crucial in various research fields, including microbiology and the study of metabolic disorders. While immunoassays offer high throughput and sensitivity for many biomolecules, their development for small, non-immunogenic lipids like 17-methyltricosanoic acid presents significant challenges. Consequently, gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the current gold-standard methods for the analysis of BCFAs.[1][2]

Comparison of Analytical Methodologies

The following table summarizes the key performance characteristics of GC-MS, LC-MS/MS, and a hypothetical antibody-based ELISA for the analysis of 17-methyltricosanoic acid.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Antibody-Based Immunoassay (ELISA - Hypothetical)
Specificity	High; based on retention time and mass-to-charge ratio of fragments.	Very High; precursor and product ion scanning (MRM) provides excellent specificity.[1]	Potentially moderate to high; highly dependent on antibody cross-reactivity with other lipids.
Sensitivity	High; can detect low abundance BCFAs.	Exceptional; often considered the most sensitive method for lipidomics.[2]	Potentially very high, depending on antibody affinity.
Quantitative Accuracy	High; requires derivatization and use of internal standards.	High to Very High; stable isotope-labeled internal standards enable precise quantification.[2]	Moderate to High; dependent on the purity of the standard and matrix effects.
Sample Throughput	Moderate; sample preparation and chromatographic run times can be lengthy.	Moderate to High; amenable to automation.	High; well-suited for screening large numbers of samples.
Development Cost & Effort	Low to Moderate; instrumentation is widely available.	Moderate; requires specialized instrumentation and expertise.	High; requires custom antibody development, including hapten synthesis and immunization.
Cross-Reactivity Concerns	Low; isomers can sometimes co-elute but are often distinguishable by mass spectra.	Low; high-resolution instruments can differentiate isomers.[3]	High; significant risk of cross-reactivity with other saturated and branched fatty acids.[4][5]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Branched-Chain Fatty Acid Analysis

This protocol provides a general workflow for the analysis of BCFAs like 17-methyltricosanoic acid in biological samples.

a. Lipid Extraction:

• Homogenize the sample (e.g., tissue, cells) in a chloroform:methanol mixture (2:1, v/v).

• Add water to induce phase separation.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

b. Saponification and Derivatization (to Fatty Acid Methyl Esters - FAMEs):

• Resuspend the dried lipid extract in a methanolic base (e.g., NaOH in methanol).

• Heat the mixture to saponify the fatty acids.

• Add an acid catalyst (e.g., methanolic HCl or BF3-methanol) and heat to convert fatty acids to their more volatile methyl esters (FAMEs).[6]

• Extract the FAMEs with a non-polar solvent like hexane.

c. GC-MS Analysis:

• Inject the FAMEs onto a GC equipped with a suitable capillary column (e.g., a wax column).[7]

• The GC oven temperature is programmed to ramp up, separating the FAMEs based on their boiling points and polarity.

• The separated FAMEs are introduced into the mass spectrometer, which ionizes and fragments them.

• Identification is based on the retention time and the resulting mass spectrum compared to known standards and libraries.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Branched-Chain Fatty Acid Analysis

This method offers high sensitivity and specificity for the quantification of BCFAs.[1][8]

a. Lipid Extraction and Hydrolysis:

• Perform lipid extraction as described for GC-MS.

• Conduct an acid or alkaline hydrolysis to release free fatty acids from complex lipids.

b. Derivatization (optional but often recommended for improved ionization):

• To enhance ionization efficiency in electrospray ionization (ESI), fatty acids can be derivatized. A common method involves creating trimethyl-amino-ethyl (TMAE) iodide ester derivatives.[1]

c. LC-MS/MS Analysis:

• Use a reverse-phase C18 column for chromatographic separation.[3]

• The mobile phase typically consists of a gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion (the derivatized 17-methyltricosanoic acid) is selected and fragmented, and a specific product ion is monitored for quantification.

• Quantification is achieved using a calibration curve generated with authentic standards and corrected with a stable isotope-labeled internal standard.[8]

Hypothetical Development and Specificity Evaluation of an Antibody against 17-Methyltricosanoic Acid

The development of an antibody against a small lipid molecule requires a multi-step approach.

a. Hapten Synthesis and Carrier Protein Conjugation:

• 17-methyltricosanoic acid (the hapten) must be covalently linked to a larger, immunogenic carrier protein (e.g., Bovine Serum Albumin or Tetanus Toxoid).[9][10] This is because small molecules are generally not immunogenic on their own.

• The carboxylic acid group of the fatty acid is typically activated to form an active ester, which then reacts with amino groups on the carrier protein.

b. Immunization and Monoclonal Antibody Production:

• The protein-fatty acid conjugate is used to immunize animals (e.g., mice or rabbits).

• Following a sufficient immune response, antibody-producing cells are harvested to generate monoclonal antibodies using hybridoma technology or phage display.

c. Competitive ELISA for Detection:

• A microtiter plate is coated with a conjugate of 17-methyltricosanoic acid and a different carrier protein than that used for immunization.

• The sample (containing unknown amounts of free 17-methyltricosanoic acid) is mixed with a limited amount of the specific antibody and added to the well.

• Free 17-methyltricosanoic acid in the sample competes with the coated conjugate for binding to the antibody.

• The amount of antibody bound to the plate is inversely proportional to the concentration of free 17-methyltricosanoic acid in the sample. This is detected using a secondary antibody conjugated to an enzyme that produces a measurable signal.[11]

d. Rigorous Specificity and Cross-Reactivity Testing:

• To validate the antibody, its binding to a panel of structurally related lipids must be tested. This is a critical step.[12]

• The panel should include:

  • Straight-chain fatty acids of similar length (e.g., tricosanoic acid, docosanoic acid).

  • Other branched-chain fatty acids (e.g., iso- and anteiso-fatty acids).

  • Unsaturated fatty acids.

• The percentage of cross-reactivity is calculated to determine the antibody's specificity for 17-methyltricosanoic acid. High cross-reactivity would render the immunoassay unreliable for specific quantification.[5]

Visualizations

Experimental and Logical Workflows

Caption: Workflow for 17-methyltricosanoic acid analysis using GC-MS.

Caption: Development and validation workflow for a specific antibody.

Conceptual Comparison

Caption: Conceptual difference between MS and immunoassay detection.

Conclusion

For the specific and accurate quantification of 17-methyltricosanoic acid, LC-MS/MS and GC-MS are the recommended methods . These techniques rely on the fundamental physicochemical properties of the molecule, ensuring high specificity and reliability. While a highly specific monoclonal antibody against 17-methyltricosanoic acid would enable the development of high-throughput immunoassays, the creation of such a reagent is a significant undertaking with a substantial risk of cross-reactivity with other endogenous fatty acids. Any potential antibody-based method would require exhaustive validation to demonstrate its specificity, as outlined in this guide. Researchers should carefully consider the trade-offs between the established, robust mass spectrometry methods and the high-throughput potential but developmental challenges of an immunoassay.

References

• 1. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Branched Chain Fatty Acids Analysis Service - Creative Proteomics [creative-proteomics.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. How do I know if the antibody will cross-react? | Proteintech Group [ptglab.com]
• 5. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]
• 6. Extraction, purification, methylation and GC-MS analysis of short-chain carboxylic acids for metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. shimadzu.com [shimadzu.com]
• 8. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. PlumX [plu.mx]
• 10. Genetically detoxified tetanus toxin as a vaccine and conjugate carrier protein - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An ELISA-based Method to Quantify the Association of Small Molecules with Aggregated Amyloid Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Navigating the Complex Landscape of Acyl-CoA Quantification: A Comparative Guide to Ionization Efficiency in Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in metabolomics and lipidomics, the accurate quantification of acyl-Coenzyme A (acyl-CoA) species is paramount. These molecules are central players in numerous metabolic pathways, and their dysregulation is implicated in a variety of diseases. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for acyl-CoA analysis, offering high sensitivity and specificity. However, a critical factor influencing the accuracy of quantification is the ionization efficiency of different acyl-CoA species, which can vary significantly based on their physicochemical properties.

This guide provides an objective comparison of the ionization efficiency of various acyl-CoA species, supported by experimental data from peer-reviewed studies. We delve into the factors affecting ionization, present quantitative data in a clear, comparative format, and provide detailed experimental protocols to aid in the design and execution of robust analytical methods.

The Decisive Role of Ionization Mode: Positive vs. Negative

The choice between positive and negative electrospray ionization (ESI) modes is a crucial first step in developing an LC-MS method for acyl-CoA analysis. Experimental evidence consistently demonstrates that positive ion mode generally offers superior sensitivity for a broad range of acyl-CoA species.

One comprehensive study found that for representative long-chain acyl-CoAs such as C16:0-CoA, C18:1-CoA, and C24:1-CoA, the peak areas in positive ion mode were approximately three-fold higher than in negative ion mode.[1][2] This enhanced sensitivity in positive mode is a significant advantage for detecting low-abundance species. Similarly, for the analysis of short-chain acyl-CoAs, positive ion mode has been reported to be 3- to 5-fold more sensitive.

The preference for positive ionization is attributed to the formation of stable protonated molecules ([M+H]⁺). In contrast, while negative ion mode can generate deprotonated molecules ([M-H]⁻), the signal intensity is often lower for many acyl-CoA species under typical ESI conditions.

Impact of Acyl Chain Length on Ionization Efficiency

One study systematically evaluated the signal response (slope of the calibration curve) for a variety of long-chain and very-long-chain saturated and monounsaturated acyl-CoAs. The results indicated that for saturated species, the signal intensities are relatively consistent for acyl chain lengths from C14 to C20.[1] However, beyond C20, a decline in signal intensity is observed.[1] This suggests that very-long-chain acyl-CoAs may have a lower ionization efficiency compared to their long-chain counterparts under the tested conditions.

The degree of unsaturation in the acyl chain also influences the ionization response. Monounsaturated acyl-CoAs generally exhibit a higher signal intensity compared to their saturated counterparts with the same chain length.[1] This is likely due to the increased gas-phase basicity conferred by the double bond, which facilitates protonation.

Data Presentation: A Comparative Overview of Acyl-CoA Ionization Efficiency

The following table summarizes quantitative data on the ionization efficiency of various acyl-CoA species, as determined by the slope of the linear regression from calibration curves in positive ion mode LC-ESI-MS/MS analysis. A higher slope value indicates a greater signal response and, therefore, higher ionization efficiency under the specified experimental conditions.

Acyl-CoA Species	Acyl Chain Composition	Slope (cps/pmol)
Myristoyl-CoA	C14:0	1.81E+05
Palmitoyl-CoA	C16:0	2.06E+05
Palmitoleoyl-CoA	C16:1	2.50E+05
Stearoyl-CoA	C18:0	2.18E+05
Oleoyl-CoA	C18:1	2.65E+05
Arachidoyl-CoA	C20:0	2.01E+05
Arachidonoyl-CoA	C20:4	1.76E+05
Behenoyl-CoA	C22:0	1.63E+05
Nervonoyl-CoA	C24:1	1.58E+05
Lignoceroyl-CoA	C24:0	1.15E+05
Cerotoyl-CoA	C26:0	7.90E+04

Data compiled from Haynes et al., J Lipid Res. 2008.[1]

Experimental Protocols

The following provides a detailed methodology for the analysis of acyl-CoAs by LC-ESI-MS/MS, based on established and validated protocols.

Sample Preparation (from Mammalian Cells)

• Cell Lysis and Extraction:

  • Wash cultured cells (e.g., ~10⁷ cells) with ice-cold phosphate-buffered saline (PBS).

  • Add 1 mL of ice-cold methanol (B129727) and scrape the cells.

  • Transfer the cell suspension to a glass tube and add 2 mL of chloroform.

  • Vortex the mixture vigorously for 1 minute.

  • Add 1.6 mL of water to induce phase separation.

  • Vortex again and centrifuge at 1000 x g for 10 minutes at 4°C.

  • Collect the upper aqueous phase containing the acyl-CoAs.

  • Dry the extract under a stream of nitrogen gas.

• Reconstitution:

  • Reconstitute the dried extract in an appropriate volume (e.g., 100 µL) of the initial mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

Liquid Chromatography (LC)

• Column: C18 reverse-phase column (e.g., 2.1 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 95% Water / 5% Acetonitrile with 10 mM ammonium (B1175870) acetate.

• Mobile Phase B: 95% Acetonitrile / 5% Water with 10 mM ammonium acetate.

• Flow Rate: 200 µL/min.

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: Linear gradient to 95% B

  • 25-30 min: Hold at 95% B

  • 30.1 min: Return to 5% B

  • 30.1-40 min: Re-equilibrate at 5% B

• Injection Volume: 10-20 µL.

Mass Spectrometry (MS)

• Ionization Source: Electrospray Ionization (ESI).

• Polarity: Positive.

• Scan Mode: Multiple Reaction Monitoring (MRM).

• Key Fragmentation: A characteristic neutral loss of 507.0 Da, corresponding to the fragmentation of the 3'-phosphoadenosine 5'-diphosphate moiety, is observed for all acyl-CoA species in positive ion mode. The precursor ion is the protonated molecule [M+H]⁺, and the product ion is [M+H-507]⁺.

• Optimized MS Parameters: The declustering potential (DP), collision energy (CE), and collision cell exit potential (CXP) should be optimized for each individual acyl-CoA species to achieve maximum sensitivity. The following table provides example parameters for selected species.

Acyl-CoA Species	Precursor Ion (m/z)	Product Ion (m/z)	DP (V)	CE (V)	CXP (V)
C16:0-CoA	1006.4	499.4	100	60	15
C18:1-CoA	1032.4	525.4	100	60	15
C24:1-CoA	1116.5	609.5	110	65	18

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the comparative analysis of acyl-CoA ionization efficiency.

Caption: General workflow for comparing acyl-CoA ionization efficiency.

This guide highlights the critical considerations for quantifying different acyl-CoA species by LC-MS. By understanding the nuances of ionization efficiency and implementing robust experimental protocols, researchers can achieve more accurate and reliable results, ultimately advancing our understanding of the vital roles these molecules play in health and disease.

References

• 1. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Significance of 17-Methylation in Tricosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential biological significance of 17-methylation in tricosanoyl-CoA, contrasting its hypothesized properties with its straight-chain counterpart, tricosanoyl-CoA. Due to the limited direct experimental data on 17-methyltricosanoyl-CoA, this guide synthesizes information from the broader context of methyl-branched and very-long-chain fatty acids (VLCFAs) to infer its potential roles and metabolic fate.

Introduction

Tricosanoic acid (C23:0) is an odd-chain, very-long-chain saturated fatty acid (VLCFA) found in various natural sources, including certain plants and dairy products.[1][2] Emerging research suggests a positive association between odd-chain saturated fatty acids and reduced risk for several chronic diseases.[2] The activated form of fatty acids, acyl-CoAs, are central to numerous metabolic and signaling pathways. Methylation, a common modification of fatty acids, can significantly alter their physical properties and biological functions. This guide explores the putative implications of a methyl group at the 17th position of tricosanoyl-CoA.

Hypothesized Impact of 17-Methylation on Physicochemical Properties

Methyl branching in fatty acids is known to introduce a kink in the acyl chain, which disrupts the tight packing of lipid molecules.[3] This generally leads to a lower melting point and increased fluidity of membranes incorporating such fatty acids.

Table 1: Comparison of Predicted Physicochemical Properties

Property	Tricosanoyl-CoA (Unbranched C23:0-CoA)	17-Methyltricosanoyl-CoA (Predicted)	Rationale for Prediction
Melting Point	Higher	Lower	Methyl branching disrupts crystal lattice packing.
Membrane Fluidity	Lower	Higher	The kink in the acyl chain increases intermolecular space.
Hydrophobicity	High	Slightly Higher	The additional methyl group increases the nonpolar surface area.
Acyl-CoA Binding	Standard	Potentially Altered	The methyl group may affect binding affinity to enzymes and transport proteins.

Potential Metabolic Fates and Signaling Pathways

The metabolism of VLCFAs primarily occurs in peroxisomes.[4][5] The presence of a methyl group can influence the metabolic pathway. While a methyl group at the β-carbon (position 3) necessitates α-oxidation, a methyl group further down the chain, such as at position 17, is less likely to sterically hinder the initial steps of β-oxidation.[6][7] However, it may affect the efficiency of the enzymatic reactions.

Hypothesized Metabolic Pathway for 17-Methyltricosanoyl-CoA:

The metabolism of 17-methyltricosanoyl-CoA is likely to proceed via peroxisomal β-oxidation. The process would involve a series of enzymatic reactions that shorten the fatty acyl chain by two carbons in each cycle, producing acetyl-CoA and, in the final cycle of an odd-chain fatty acid, propionyl-CoA.

Caption: Hypothesized peroxisomal β-oxidation of 17-methyltricosanoyl-CoA.

Potential Signaling Implications:

Fatty acids and their CoA esters can act as signaling molecules.[8] For instance, they can modulate the activity of transcription factors like peroxisome proliferator-activated receptors (PPARs).[9] The structural alteration due to 17-methylation could potentially modify the binding affinity of tricosanoyl-CoA to such receptors, thereby influencing gene expression related to lipid metabolism and inflammation.

Caption: Hypothesized signaling role of 17-methyltricosanoyl-CoA via PPARα activation.

Comparative Performance and Experimental Data

As direct experimental data for 17-methyltricosanoyl-CoA is scarce, this section provides a comparative summary based on known effects of methyl-branched fatty acids versus their straight-chain counterparts.

Table 2: Comparative Biological Performance

Parameter	Tricosanoyl-CoA	17-Methyltricosanoyl-CoA (Inferred)	Supporting Rationale/Data
Rate of Peroxisomal β-Oxidation	Normal for VLCFA	Potentially Slower	Methyl group may cause steric hindrance for some enzymes in the pathway.
Incorporation into Membranes	Lower than shorter chains	Potentially Higher	Increased fluidity may favor incorporation to maintain membrane dynamics.
Signaling Activity (e.g., PPARα)	Established for VLCFA-CoAs	Potentially Altered	The methyl group could enhance or reduce binding affinity to the receptor's ligand-binding domain.[9]
Pro-inflammatory Potential	Low	Potentially Lower	Some branched-chain fatty acids exhibit anti-inflammatory properties.

Experimental Protocols

The following are detailed methodologies for key experiments that could be employed to investigate the biological significance of 17-methylation in tricosanoyl-CoA.

1. Analysis of Fatty Acid Composition by Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To identify and quantify 17-methyltricosanoic acid in biological samples.

• Methodology:

  • Lipid Extraction: Total lipids are extracted from tissues or cells using a modified Folch method with chloroform:methanol (2:1, v/v).

  • Saponification and Methylation: The extracted lipids are saponified using methanolic KOH to release free fatty acids. The fatty acids are then converted to fatty acid methyl esters (FAMEs) using a reagent such as boron trifluoride in methanol.

  • GC-MS Analysis: FAMEs are separated on a capillary gas chromatograph equipped with a mass spectrometer. The identification of 17-methyltricosanoate methyl ester is based on its retention time and mass spectrum compared to a synthesized standard.[10][11]

  • Quantification: Quantification is achieved by adding a known amount of an internal standard (e.g., C17:0 or C19:0) prior to extraction.

2. In Vitro Peroxisomal β-Oxidation Assay

• Objective: To compare the rate of β-oxidation of 17-methyltricosanoyl-CoA and tricosanoyl-CoA.

• Methodology:

  • Substrate Synthesis: Radiolabeled [1-¹⁴C]17-methyltricosanoic acid and [1-¹⁴C]tricosanoic acid are synthesized.

  • Preparation of Peroxisomes: Peroxisomes are isolated from rat liver by differential and density gradient centrifugation.

  • β-Oxidation Reaction: The isolated peroxisomes are incubated with the radiolabeled fatty acids in the presence of CoA, ATP, NAD+, and other necessary cofactors.

  • Measurement of Oxidation: The reaction is stopped at various time points, and the production of ¹⁴C-acetyl-CoA is measured by scintillation counting after separation by HPLC.

3. Cell-Based Reporter Assay for PPARα Activation

• Objective: To determine if 17-methyltricosanoyl-CoA can activate PPARα.

• Methodology:

  • Cell Culture and Transfection: A suitable cell line (e.g., HEK293T) is co-transfected with an expression vector for human PPARα and a reporter plasmid containing a PPAR response element (PPRE) linked to a luciferase gene.

  • Treatment: The transfected cells are treated with varying concentrations of 17-methyltricosanoic acid or tricosanoic acid (which will be converted to their CoA esters intracellularly). A known PPARα agonist (e.g., WY-14643) is used as a positive control.

  • Luciferase Assay: After incubation, the cells are lysed, and luciferase activity is measured using a luminometer. An increase in luciferase activity indicates PPARα activation.

Experimental Workflow Diagram:

Caption: Workflow for investigating the biological significance of 17-methyltricosanoyl-CoA.

Conclusion

While direct evidence remains to be elucidated, the presence of a methyl group at the 17th position of tricosanoyl-CoA is predicted to have significant biological implications. These include alterations in the physical properties of membranes, a potential modification of its metabolic rate through peroxisomal β-oxidation, and a possible role as a signaling molecule with altered affinity for nuclear receptors like PPARα. The experimental protocols outlined in this guide provide a framework for future research to validate these hypotheses and uncover the precise biological significance of this unique fatty acid modification. Such research could open new avenues for understanding lipid metabolism and developing novel therapeutic strategies for metabolic and inflammatory diseases.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Tricosanoic C23:0 - Metabolimix+ - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. A MYB Transcription Factor Regulates Very-Long-Chain Fatty Acid Biosynthesis for Activation of the Hypersensitive Cell Death Response in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Beta oxidation - Wikipedia [en.wikipedia.org]
• 6. [alpha-Oxidation of 3-methyl-branched fatty acids: unraveling of a pathway] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 8. Palmitic acid is an intracellular signaling molecule involved in disease development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Peroxisomal beta-oxidation of branched chain fatty acids in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. fatty acid α-oxidation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to Differentiating 17-Methyltricosanoyl-CoA from other C24:1 Isomers

For researchers, scientists, and drug development professionals, the precise identification of lipid isomers is a critical challenge. This guide provides a comparative overview of analytical methodologies to distinguish 17-Methyltricosanoyl-CoA, a branched-chain C24:1 fatty acyl-CoA, from its straight-chain and other positional isomers. We present supporting experimental data and detailed protocols to aid in the accurate identification and characterization of these complex lipids.

The structural similarity among C24:1 fatty acyl-CoA isomers necessitates sophisticated analytical techniques for their differentiation. These isomers, including the branched-chain 17-Methyltricosanoyl-CoA and various straight-chain monounsaturated isomers, can have distinct metabolic fates and signaling functions. Therefore, their unambiguous identification is paramount in lipidomic studies and drug development programs targeting lipid metabolism.

Structural Distinctions Among C24:1 Acyl-CoA Isomers

The primary challenge in differentiating C24:1 isomers lies in their identical elemental composition. The key distinguishing features are the position of the methyl branch and the location and stereochemistry of the double bond.

Isomer Name	Abbreviation	Structure	Key Differentiating Feature
17-Methyltricosanoyl-CoA	17-Me-C23:0-CoA	Branched Saturated Acyl-CoA	Methyl group at the 17th carbon
Nervonoyl-CoA	C24:1(n-9)-CoA	Straight-chain Mono-unsaturated Acyl-CoA	Double bond between carbons 15 and 16 (from the carboxyl end)
Ximenoyl-CoA	C24:1(n-15)-CoA	Straight-chain Mono-unsaturated Acyl-CoA	Double bond between carbons 9 and 10 (from the carboxyl end)
Other Positional Isomers	-	Straight-chain Mono-unsaturated Acyl-CoA	Varying double bond positions

Analytical Methodologies for Isomer Differentiation

The two primary analytical techniques for distinguishing between these isomers are Gas Chromatography-Mass Spectrometry (GC-MS) of the corresponding fatty acid methyl esters (FAMEs) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) of the intact acyl-CoA molecules.

Gas Chromatography-Mass Spectrometry (GC-MS) of Fatty Acid Methyl Esters (FAMEs)

GC-MS is a powerful tool for identifying branched-chain fatty acids. After hydrolysis of the acyl-CoA and derivatization to its FAME, the fragmentation pattern in the mass spectrometer provides structural information.

Predicted Electron Ionization (EI) Mass Spectral Fragmentation of 17-Methyltricosanoate:

Based on the established fragmentation patterns of methyl-branched fatty acid methyl esters, the mass spectrum of 17-methyltricosanoate is expected to show characteristic ions resulting from cleavage at the branching point.

Characteristic Fragment	Predicted m/z	Description
[M-29]+	353	Loss of an ethyl group (cleavage distal to the methyl branch)
[M-57]+	325	Loss of a butyl group (cleavage proximal to the methyl branch)
-	297	Cleavage at the carbon bearing the methyl group

In contrast, the straight-chain C24:1 FAME isomers will primarily show fragmentation patterns characteristic of unsaturated fatty acid esters, with fragment ions influenced by the double bond position.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) of Acyl-CoAs

LC-MS/MS allows for the analysis of intact acyl-CoA molecules. In positive ion mode, a characteristic neutral loss of 507 Da, corresponding to the fragmentation of the phosphopantetheine moiety, is a hallmark of acyl-CoAs. While this is common to all acyl-CoAs, the precursor ion mass will be identical for all C24:1 isomers. Therefore, chromatographic separation is essential.

Different C24:1 isomers will exhibit slightly different retention times on a reverse-phase LC column due to subtle differences in their polarity and shape. Branched-chain acyl-CoAs like 17-Methyltricosanoyl-CoA are generally more nonpolar and may elute later than their straight-chain counterparts.

Experimental Protocols

Protocol 1: GC-MS Analysis of FAMEs

1. Hydrolysis and Derivatization:

• Hydrolyze the acyl-CoA sample using a strong base (e.g., 0.5 M NaOH in methanol) at elevated temperature (e.g., 100°C for 1 hour).

• Acidify the sample and extract the free fatty acids with an organic solvent (e.g., hexane).

• Derivatize the extracted fatty acids to FAMEs using a methylating agent (e.g., BF3 in methanol (B129727) or diazomethane).

2. GC-MS Conditions:

• Column: A long, non-polar capillary column (e.g., 60 m x 0.25 mm ID, 0.25 µm film thickness) is recommended for optimal separation of long-chain fatty acid isomers.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A slow temperature ramp (e.g., 2°C/min) is crucial for separating closely eluting isomers.

• Ionization: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Scan mode to acquire full mass spectra for identification.

Protocol 2: LC-MS/MS Analysis of Acyl-CoAs

1. Sample Preparation:

• Extract the acyl-CoAs from the biological matrix using a suitable solvent mixture (e.g., isopropanol/acetonitrile/water).

• Centrifuge to pellet proteins and other insoluble material.

• The supernatant can be directly injected or subjected to solid-phase extraction for further purification.

2. LC-MS/MS Conditions:

• Column: A C18 or C8 reversed-phase column is typically used.

• Mobile Phase: A gradient of water and acetonitrile/methanol, often with an ion-pairing agent like ammonium (B1175870) acetate, is employed.

• Ionization: Electrospray Ionization (ESI) in positive ion mode.

• Mass Analyzer: A triple quadrupole or Q-TOF instrument.

• Scan Mode: A neutral loss scan of 507 Da is highly specific for the detection of acyl-CoAs.

Signaling Pathways and Biological Relevance

Very-long-chain fatty acids (VLCFAs) and their CoA esters are integral components of cellular lipids and are involved in various metabolic pathways.[1] Branched-chain fatty acids can influence membrane fluidity and have been implicated in cellular signaling.

The metabolism of VLCFAs, including branched-chain variants, primarily occurs through peroxisomal β-oxidation.[2] Deficiencies in this pathway can lead to the accumulation of these fatty acids, which is associated with several metabolic disorders.

Analytical workflows for isomer differentiation.

Potential metabolic and signaling roles.

Conclusion

The differentiation of 17-Methyltricosanoyl-CoA from other C24:1 isomers requires a multi-pronged analytical approach. GC-MS of FAMEs provides invaluable structural information based on characteristic fragmentation patterns, while LC-MS/MS of intact acyl-CoAs, with its specific neutral loss scan, offers high sensitivity and is complemented by chromatographic separation. By employing the detailed protocols and understanding the principles outlined in this guide, researchers can confidently identify and quantify these challenging lipid isomers, paving the way for a deeper understanding of their biological roles.

References

• 1. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology [biomolther.org]
• 2. m.youtube.com [m.youtube.com]

Distribution and Types of Methyl-Branched Fatty Acids in Prokaryotes

A comprehensive analysis of methyl-branched fatty acids (MBFAs) in prokaryotes reveals their critical roles in membrane architecture and environmental adaptation. These lipids, characterized by methyl groups along their acyl chains, are widespread across various bacterial taxa and are key chemotaxonomic markers. This guide provides a comparative overview of MBFA distribution, biosynthesis, and analytical methodologies, tailored for researchers, scientists, and drug development professionals.

Methyl-branched fatty acids are primarily classified into two main series: iso- and anteiso-branched. Iso-fatty acids have a methyl group on the penultimate carbon atom from the methyl end of the acyl chain, while anteiso-fatty acids have a methyl group on the antepenultimate carbon. These structures are major components of the membrane lipids in many bacteria.[1][2][3][4] The presence and relative abundance of these fatty acids are so specific that they are frequently used for bacterial identification and classification.[1][2][5] For instance, Bacillus subtilis is known to contain significant amounts of methyl-branched fatty acids, whereas they are absent in Escherichia coli and Francisella novicida.[5]

The composition of these fatty acids within bacterial membranes is not static; it is influenced by environmental factors such as temperature.[6] Bacteria modulate the ratio of iso- to anteiso-branched fatty acids and the chain length to maintain optimal membrane fluidity and function under different conditions.[7][8][9]

Comparative Abundance of Methyl-Branched Fatty Acids in Select Prokaryotes

The following table summarizes the relative abundance of major methyl-branched fatty acids in different prokaryotic species, providing a comparative snapshot of their lipid profiles.

Bacterial Species	Fatty Acid Type	Chain Length(s)	Relative Abundance (%)	Reference(s)
Bacillus subtilis	iso and anteiso	C14-C17	High	[5][10]
Staphylococcus aureus	iso and anteiso	C15, C17	Predominant	[11]
Listeria monocytogenes	iso and anteiso	C15, C17	Major components	[11]
Micrococcus luteus	iso and anteiso	C15	Significant	[12]
Streptomyces coelicolor	iso and anteiso	C14-C17	Abundant	[2]
Escherichia coli	-	-	Absent	[5]
Pseudomonas aeruginosa	iso	C15, C17	Minor components	[6]

Biosynthesis of Methyl-Branched Fatty Acids

The biosynthesis of iso- and anteiso-fatty acids diverges from that of straight-chain fatty acids at the initial priming step.[1][2] Instead of using acetyl-CoA as a primer, the synthesis of branched-chain fatty acids utilizes branched-chain acyl-CoA primers derived from the catabolism of branched-chain amino acids: valine, leucine, and isoleucine.[11][12]

Specifically:

• Iso-fatty acids are initiated with isobutyryl-CoA (from valine) or isovaleryl-CoA (from leucine).

• Anteiso-fatty acids are initiated with 2-methylbutyryl-CoA (from isoleucine).

These branched-chain primers are then elongated by the fatty acid synthase (FASII) system through the repeated condensation of malonyl-CoA.[1][2] The β-ketoacyl-ACP synthase III (FabH) is a key enzyme that exhibits substrate specificity for these branched-chain acyl-CoAs in bacteria that produce MBFAs.[11][12]

Biosynthesis of iso- and anteiso-fatty acids.

Experimental Protocols for MBFA Analysis

The standard method for analyzing bacterial fatty acid composition is Gas Chromatography-Mass Spectrometry (GC-MS) of fatty acid methyl esters (FAMEs).

Protocol: Fatty Acid Methyl Ester (FAME) Analysis

This protocol outlines the key steps for the extraction and derivatization of total cellular fatty acids for GC-MS analysis.[13][14]

• Cell Harvesting and Saponification:

  • Harvest bacterial cells from a culture in the late stationary phase by centrifugation.

  • Wash the cell pellet with a suitable buffer.

  • Add 1.0 ml of saponification reagent (e.g., 45g NaOH in 150 ml methanol (B129727) and 150 ml distilled water) to the cell pellet.[14]

  • Heat the suspension in a boiling water bath for 30 minutes, with vortexing every 5-10 minutes to lyse the cells and saponify the lipids.[14]

• Methylation:

  • Cool the tubes and add 2.0 ml of a methylation reagent (e.g., 325 ml of 6.0 N HCl in 275 ml methanol).[14]

  • Heat the mixture at 80°C for 10 minutes. This step is critical for the formation of FAMEs.[14]

• Extraction:

  • Rapidly cool the tubes.

  • Add 1.25 ml of an extraction solvent (e.g., a 1:1 mixture of methyl tert-butyl ether and hexane).

  • Mix gently for 10 minutes.

  • Remove the aqueous (lower) phase and discard it.

• Base Wash:

  • Add approximately 3.0 ml of a dilute NaOH solution (e.g., 10.8 g NaOH in 900 ml distilled water) to the organic phase.[14]

  • Mix for 5 minutes.

  • Transfer the upper organic phase containing the FAMEs to a clean vial for analysis.

• GC-MS Analysis:

  • Inject 1-2 µl of the FAME extract into the GC-MS.

  • Use a suitable capillary column (e.g., HP-5ms).

  • Employ a temperature program to separate the FAMEs, for example: initial temperature of 100°C for 2 minutes, ramp to 250°C at 4°C/min.[15]

  • Identify and quantify the individual FAMEs by comparing their retention times and mass spectra to known standards.[16]

Workflow for FAME analysis of bacterial fatty acids.

Functional Significance and Therapeutic Potential

The presence of methyl branches disrupts the close packing of acyl chains in the cell membrane, thereby increasing membrane fluidity.[8][9] This is crucial for bacteria to adapt to low temperatures and other environmental stresses.[11] The unique biosynthetic pathways and essentiality of these fatty acids in certain pathogenic bacteria make the enzymes involved, such as FabH, potential targets for the development of novel antimicrobial drugs.[17] Understanding the distribution and synthesis of MBFAs is therefore of high interest to drug development professionals seeking to identify new bacterial vulnerabilities.

References

• 1. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance. | Semantic Scholar [semanticscholar.org]
• 3. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stork: Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance [storkapp.me]
• 5. Differentiation of bacteria using fatty acid profiles from gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of Culture Conditions on Fatty Acid Profiles of Bacteria and Lipopolysaccharides of the Genus Pseudomonas—GC-MS Analysis on Ionic Liquid-Based Column - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Branched-chain fatty acids role in health and nutrition | Dellait [dellait.com]
• 8. Effect of methyl-branched fatty acids on the structure of lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. Frontiers | Biological Functions of ilvC in Branched-Chain Fatty Acid Synthesis and Diffusible Signal Factor Family Production in Xanthomonas campestris [frontiersin.org]
• 12. Impact of Branched-Chain Amino Acid Catabolism on Fatty Acid and Alkene Biosynthesis in Micrococcus luteus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijcmas.com [ijcmas.com]
• 14. gcms.cz [gcms.cz]
• 15. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journals.asm.org [journals.asm.org]
• 17. Branched Chain Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 17-Methyltricosanoyl-CoA: A Procedural Guide

For researchers, scientists, and drug development professionals handling 17-Methyltricosanoyl-CoA, a long-chain fatty acyl-coenzyme A derivative, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. In the absence of a specific Safety Data Sheet (SDS), a conservative approach treating the compound as potentially hazardous is essential. This guide provides a step-by-step procedure for its safe handling and disposal, aligned with general principles of hazardous chemical waste management.

Immediate Safety and Handling Protocols

Prior to disposal, it is imperative to adhere to standard laboratory safety practices. Always handle 17-Methyltricosanoyl-CoA in a well-ventilated area, preferably within a chemical fume hood. Personal Protective Equipment (PPE) is mandatory and should include:

• Eye Protection: Safety glasses or goggles to prevent eye contact.

• Hand Protection: Chemically resistant gloves.

• Body Protection: A lab coat or other protective clothing.

In case of accidental exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

• Inhalation: Move the individual to fresh air.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Step-by-Step Disposal Procedure

The disposal of 17-Methyltricosanoyl-CoA should follow a structured plan that ensures safety and compliance with institutional and local regulations.

Step 1: Waste Identification and Classification

Step 2: Waste Segregation and Containerization

Proper segregation of chemical waste is paramount to prevent accidental reactions.[2]

• Primary Container: Collect waste 17-Methyltricosanoyl-CoA, including any solutions, in a dedicated, leak-proof container that is compatible with the chemical.[2] The container should be clearly labeled as "Hazardous Waste" and specify the contents ("17-Methyltricosanoyl-CoA").

• Contaminated Materials: Solid waste such as contaminated gloves, pipette tips, and paper towels should be collected in a separate, clearly labeled hazardous waste bag or container.

• Empty Containers: Empty containers that once held 17-Methyltricosanoyl-CoA should be triple-rinsed with a suitable solvent.[2][3] The rinsate must be collected and disposed of as hazardous waste.[2] After triple-rinsing, the defaced or removed label container can be disposed of as regular waste, though institutional policies may vary.[3]

Step 3: Labeling and Storage

All hazardous waste containers must be properly labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "17-Methyltricosanoyl-CoA"

• The accumulation start date

• The name of the principal investigator or laboratory contact

Store the sealed waste containers in a designated and secure hazardous waste accumulation area.[2] This area should be away from general laboratory traffic and incompatible materials.

Step 4: Arrange for Professional Disposal

Hazardous chemical waste must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[1][2][3] Do not dispose of 17-Methyltricosanoyl-CoA down the drain or in regular trash.[3][4]

Summary of Disposal Recommendations

Item	Key Characteristic	Recommended Disposal Action
17-Methyltricosanoyl-CoA (Pure or in Solution)	Long-chain fatty acyl-CoA; potential biological activity.	Collect in a labeled, sealed, and compatible hazardous waste container. Arrange for professional disposal.
Contaminated Labware (e.g., gloves, pipette tips)	Potentially contains residual amounts of the compound.	Collect in a designated hazardous waste container. Arrange for professional disposal.
Empty Product Vials	May contain trace amounts of the chemical.	Triple-rinse with an appropriate solvent. Collect the rinsate as hazardous waste. Deface the label and dispose of the container according to institutional guidelines.[2][3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 17-Methyltricosanoyl-CoA.

Caption: Disposal workflow for 17-Methyltricosanoyl-CoA waste.

References

• 1. enviroserve.com [enviroserve.com]
• 2. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 4. acs.org [acs.org]

Essential Safety and Operational Guide for Handling 17-Methyltricosanoyl-CoA

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling 17-Methyltricosanoyl-CoA. The following procedures are based on best practices for handling long-chain fatty acyl-CoAs and other biochemical reagents in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for 17-Methyltricosanoyl-CoA was not publicly available at the time of this writing. The following guidance is based on general laboratory safety protocols for similar chemical compounds. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidelines and conduct a thorough risk assessment before handling any chemical.

Immediate Safety and Handling Precautions

When handling 17-Methyltricosanoyl-CoA, it is crucial to minimize exposure and prevent contamination. Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE):

A minimum level of PPE is required when working with biochemicals in a laboratory setting.[1][2][3] This includes:

• Eye Protection: Chemical safety goggles or a face shield should be worn.[2][3][4]

• Hand Protection: Chemically resistant gloves, such as nitrile gloves, are essential.[1][2][4][5] Gloves should be inspected for tears or holes before use and disposed of properly after handling the material.[4]

• Body Protection: A standard laboratory coat is required to protect against splashes and spills.[1][2][3][4][5]

• Footwear: Closed-toe shoes that fully cover the foot are mandatory in a laboratory environment.[1][2][3]

Operational Plan: Handling and Storage

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks. 17-Methyltricosanoyl-CoA, like other fatty acyl-CoAs, should be stored at a low temperature, typically -20°C, to maintain its stability. Refer to the manufacturer's instructions for specific storage conditions.

Weighing and Preparation of Solutions:

• Solid Form: When handling the powdered form of 17-Methyltricosanoyl-CoA, a respirator may be necessary to prevent inhalation of dust particles. All weighing and initial dilutions should be performed in a chemical fume hood.

• Solutions: When preparing solutions, add the solvent to the pre-weighed compound slowly to avoid splashing.

Experimental Procedures:

All experimental work involving 17-Methyltricosanoyl-CoA should be conducted in a designated area, away from general laboratory traffic. Ensure that all equipment is clean and properly calibrated.

Disposal Plan

Proper disposal of 17-Methyltricosanoyl-CoA and any contaminated materials is critical to ensure laboratory safety and environmental protection.[6]

Waste Segregation and Collection:

• Solid Waste: Unused or expired solid 17-Methyltricosanoyl-CoA, as well as contaminated items like weighing papers and pipette tips, should be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Solutions containing 17-Methyltricosanoyl-CoA should be collected in a designated, labeled, and sealed hazardous waste container. Do not pour chemical waste down the drain unless explicitly permitted by your institution's EHS guidelines.[4]

• Sharps: Any contaminated sharps, such as needles or broken glass, must be disposed of in a designated sharps container.

Decontamination and Final Disposal:

• Work Area: Decontaminate the work area with an appropriate cleaning agent after handling is complete.

• Waste Pickup: Contact your institution's EHS department to arrange for the pickup and final disposal of the hazardous waste container.[4] Follow all institutional and local regulations for hazardous waste disposal.[4]

Data Presentation

Personal Protective Equipment (PPE) Summary

PPE Item	Specification	Purpose
Eye Protection	Chemical safety goggles or face shield	Protects eyes from splashes and aerosols[2][3][4]
Hand Protection	Nitrile or other chemically resistant gloves	Prevents skin contact with the chemical[1][2][4][5]
Body Protection	Laboratory coat	Protects clothing and skin from contamination[1][2][3][4][5]
Respiratory Protection	Respirator (as needed for powders)	Prevents inhalation of fine particles
Footwear	Closed-toe shoes	Protects feet from spills and falling objects[1][2][3]

Emergency Procedures

Situation	Action
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek medical attention.
Inhalation	Move to fresh air. If breathing is difficult, seek medical attention.
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill	Evacuate the area. For small spills, absorb with an inert material and place in a sealed container for disposal. For large spills, contact your institution's EHS department.

Experimental Protocols

While a specific experimental protocol for 17-Methyltricosanoyl-CoA is not provided, the handling of long-chain fatty acyl-CoAs often involves their use in enzymatic assays or as substrates in metabolic studies.[7][8][9] A general workflow for such an experiment is outlined below.

General Workflow for an Enzymatic Assay:

• Prepare Reagents: Prepare all necessary buffers and solutions. If working with a powdered form of 17-Methyltricosanoyl-CoA, prepare a stock solution of a known concentration.

• Enzyme Preparation: Prepare the enzyme of interest according to the specific experimental protocol.

• Assay Setup: In a suitable reaction vessel (e.g., microplate, centrifuge tube), combine the buffer, enzyme, and any other necessary co-factors.

• Initiate Reaction: Add the 17-Methyltricosanoyl-CoA solution to the reaction mixture to start the enzymatic reaction.

• Incubation: Incubate the reaction mixture for the specified time at the optimal temperature for the enzyme.

• Stop Reaction: Terminate the reaction using a suitable method (e.g., adding a quenching agent, heat inactivation).

• Analysis: Analyze the reaction products using an appropriate analytical technique, such as chromatography or mass spectrometry.

Mandatory Visualization

Caption: Workflow for the safe handling and disposal of 17-Methyltricosanoyl-CoA.

References

• 1. ba.auburn.edu [ba.auburn.edu]
• 2. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 3. westlab.com [westlab.com]
• 4. benchchem.com [benchchem.com]
• 5. faculty.washington.edu [faculty.washington.edu]
• 6. benchchem.com [benchchem.com]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]